5,7-Dimethyladamantane-1,3-diol

• CAS: 10347-01-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5,7-Dimethyladamantane-1,3-diol from 1,3-Dimethyladamantane

Abstract

Adamantane and its derivatives represent a unique class of rigid, polycyclic hydrocarbons that have garnered significant interest in medicinal chemistry and materials science due to their distinct structural, biological, and physical properties.[1][2][3] This guide provides a comprehensive technical overview of the synthetic pathways for producing 5,7-dimethyladamantane-1,3-diol, a bifunctional diamondoid, starting from the readily available precursor, 1,3-dimethyladamantane. We will explore the foundational chemical principles, provide detailed, field-proven experimental protocols, and analyze alternative methodologies. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this important molecular scaffold.

Introduction: The Adamantane Scaffold in Modern Chemistry

The adamantane cage, a perfectly symmetrical and strain-free tricyclic alkane, is the simplest member of the diamondoid family.[4] Its rigid structure and lipophilic nature have made it a privileged scaffold in drug design, enhancing the pharmacokinetic profiles of various therapeutic agents.[1][5] The functionalization of the adamantane core, particularly at its tertiary bridgehead positions, is a key strategy for creating novel molecular entities.

The target molecule, 5,7-dimethyladamantane-1,3-diol, possesses hydroxyl groups at two of the four bridgehead positions, with the remaining two occupied by methyl groups. This specific arrangement presents a synthetic challenge that requires a high degree of regioselectivity. The primary difficulty lies in the selective functionalization of the strong tertiary C-H bonds of the adamantane nucleus.[4] This guide will delineate a robust and logical synthetic strategy based on established adamantane chemistry, proceeding through a dihalogenated intermediate, and will also discuss more direct, modern approaches.

Core Synthetic Strategy: A Two-Step Halogenation-Hydrolysis Pathway

The most reliable and controllable method for synthesizing 5,7-dimethyladamantane-1,3-diol from 1,3-dimethyladamantane involves a two-step process. This strategy leverages the high reactivity of the tertiary C-H bonds towards electrophilic halogenation, followed by a nucleophilic substitution to install the desired hydroxyl groups.

Step 1: Electrophilic Dibromination of 1,3-Dimethyladamantane

The initial step involves the direct bromination of 1,3-dimethyladamantane to yield 1,3-dibromo-5,7-dimethyladamantane. The adamantane cage readily reacts with brominating agents at its bridgehead positions.[2]

• Mechanistic Rationale: The reaction proceeds via an electrophilic substitution mechanism. A Lewis acid catalyst, such as aluminum trichloride or bromide, polarizes the bromine molecule, generating a potent electrophile. This attacks the electron-rich tertiary C-H bond, leading to the formation of a stable bridgehead carbocation. This intermediate is then rapidly quenched by a bromide ion. Due to the symmetry of 1,3-dimethyladamantane, the remaining two bridgehead positions are chemically equivalent, facilitating the second bromination.

• Causality Behind Experimental Choices:

  • Substrate: 1,3-Dimethyladamantane is selected for its symmetry, which simplifies the regiochemical outcome of the second bromination.[6]

  • Reagent: Elemental bromine is the standard reagent for this transformation.

  • Catalyst: A Lewis acid is essential to accelerate the reaction and enable multiple substitutions.[2] Without it, the reaction is significantly slower and may favor mono-substitution.

  • Solvent: An inert, non-polar solvent like 1,2-dichloroethane is used to dissolve the reactants without participating in the reaction.

Diagram 1: Proposed Workflow for Synthesis

A two-step synthetic workflow for the target molecule.

Step 2: Hydrolysis of 1,3-Dibromo-5,7-dimethyladamantane

The second step converts the dibrominated intermediate into the target diol via nucleophilic substitution.

• Mechanistic Rationale: The hydrolysis of tertiary alkyl halides, particularly rigid bridgehead systems like adamantanes, proceeds through an SN1 mechanism. The polar protic solvent (water) facilitates the departure of the bromide leaving group, forming a stable tertiary carbocation. This cation is then captured by a water molecule, which acts as the nucleophile. A final deprotonation step yields the tertiary alcohol.

• Causality Behind Experimental Choices:

  • Solvent/Reagent: Water serves as both the solvent and the nucleophile. The reaction can be performed in a biphasic system or with a co-solvent like THF or methanol to improve solubility.

  • Promoter: The addition of a base such as triethylamine or sodium hydroxide can neutralize the hydrobromic acid generated during the reaction, driving the equilibrium towards the product.

  • Conditions: Significant thermal energy is required to overcome the activation barrier for C-Br bond cleavage. Therefore, the reaction is typically conducted at elevated temperatures, often in a sealed, high-pressure reactor to maintain the aqueous solvent at temperatures above its boiling point.[7]

Diagram 2: Mechanism of Electrophilic Bromination

Electrophilic attack at a tertiary bridgehead position.

Detailed Experimental Protocols

The following protocols are model procedures derived from established methods for the synthesis of analogous adamantane derivatives.[7][8][9] Researchers should perform their own risk assessment and optimization.

Protocol 1: Synthesis of 1,3-Dibromo-5,7-dimethyladamantane

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize HBr fumes), add 1,3-dimethyladamantane (1.0 eq) and anhydrous 1,2-dichloroethane.

• Catalyst Addition: Cool the mixture in an ice bath and slowly add the Lewis acid catalyst (e.g., anhydrous aluminum trichloride, 0.1 eq).

• Bromine Addition: Slowly add a solution of elemental bromine (2.2 eq) in 1,2-dichloroethane via the dropping funnel over 1-2 hours. Maintain the temperature below 10°C during the addition.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to a gentle reflux (approx. 80-85°C). Monitor the reaction progress by GC-MS. The reaction may take 12-24 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it carefully onto crushed ice. Quench any remaining bromine by the dropwise addition of a saturated sodium bisulfite solution until the red color disappears.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x volumes). Combine the organic layers.

• Washing & Drying: Wash the combined organic phase sequentially with water and brine. Dry the solution over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 1,3-dibromo-5,7-dimethyladamantane.

Protocol 2: Synthesis of 5,7-Dimethyladamantane-1,3-diol

• Reaction Setup: In a high-pressure stainless-steel reactor, place 1,3-dibromo-5,7-dimethyladamantane (1.0 eq), water, and triethylamine (2.5 eq).[7]

• Reaction: Seal the reactor and heat the mixture to 120-140°C with vigorous stirring. Maintain this temperature for 8-12 hours.

• Work-up: Cool the reactor to room temperature and carefully vent any pressure. Transfer the reaction mixture to a separatory funnel.

• Extraction: Extract the product from the aqueous mixture using ethyl acetate (3 x volumes).

• Washing & Drying: Combine the organic extracts and wash with brine. Dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and remove the solvent in vacuo. The resulting crude solid can be purified by recrystallization from a solvent such as acetone or ethyl acetate/hexane to afford pure 5,7-dimethyladamantane-1,3-diol.

Alternative Synthetic Approaches

While the halogenation-hydrolysis route is robust, direct oxidation methods offer a more atom-economical, albeit potentially less selective, alternative.

Direct Catalytic Oxidation

It has been reported that 1,3-dimethyladamantane can react with molecular oxygen in the presence of N-hydroxyphthalimide (NHPI) and a cobalt salt catalyst to produce a mixture of 3,5-dimethyladamantan-1-ol and 5,7-dimethyladamantane-1,3-diol.

• Mechanism: This reaction proceeds through a free-radical pathway where the Co/NHPI system generates radicals that abstract hydrogen atoms from the tertiary bridgehead positions. The resulting adamantyl radicals then react with oxygen to form peroxy species, which ultimately lead to the alcohol products.

• Challenges: The primary challenge is selectivity. The reaction can produce a mixture of mono- and di-hydroxylated products, and controlling the reaction to favor the diol can be difficult, often resulting in lower isolated yields compared to the stepwise approach.

Biocatalytic Hydroxylation

A modern and highly selective approach involves the use of biocatalysts, such as cytochrome P450 enzymes.[10] These enzymes are capable of performing highly regioselective hydroxylation of inert C-H bonds under mild, environmentally friendly conditions.[10][11]

• Advantages: This method offers unparalleled selectivity, often targeting specific tertiary C-H bonds with high precision, potentially yielding the desired diol directly from 1,3-dimethyladamantane.

• Challenges: This is a specialized technique that requires significant development, including enzyme screening and engineering, to be viable for a specific, non-natural substrate like 1,3-dimethyladamantane.

Comparative Data Summary

The following table provides a comparative overview of the primary synthetic methodologies.

Parameter	Method 1: Bromination/Hydrolysis	Method 2: Direct Catalytic Oxidation
Reaction Steps	Two	One
Key Reagents	Br₂, H₂O, Triethylamine	O₂, N-Hydroxyphthalimide
Catalyst	Lewis Acid (e.g., AlCl₃), Cobalt Salt	Cobalt Salt (e.g., Co(acac)₂)
Selectivity	High (stepwise control)	Moderate to Low (mixture of products)
Conditions	Reflux, High Temp/Pressure	Moderate Temperature (e.g., 70°C)
Yield	Generally Good to High	Variable, often lower for the diol
Scalability	Well-established and scalable	Potentially scalable but requires fine-tuning

Conclusion and Future Perspectives

The synthesis of 5,7-dimethyladamantane-1,3-diol from 1,3-dimethyladamantane is most reliably achieved through a two-step sequence of electrophilic dibromination followed by nucleophilic hydrolysis. This pathway offers high selectivity and control, leveraging well-understood principles of adamantane chemistry. While direct oxidation methods present a more concise route, they currently face challenges in selectivity that may limit their utility for producing the pure diol.

Looking forward, the advancement of biocatalytic systems holds significant promise for the direct and highly selective hydroxylation of adamantane scaffolds. The development of engineered enzymes tailored for this specific transformation could provide a sustainable and efficient manufacturing process for this and other valuable poly-functionalized diamondoids.

References

• Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane.ACS Omega.
• Convenient Synthesis of Memantine Hydrochloride.Taylor & Francis Online.
• An Improved Synthesis of Memantine Hydrochloride.Taylor & Francis Online.
• Synthesis of memantine hydrochloride by direct aminoation of 1-bromo-3,5-dimethyladamantane.Journal of Military Pharmaco-Medicine.
• An Improved Synthesis of Memantine Hydrochloride: Anti-Alzheimer's Drug.ResearchGate.
• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches.PMC - PubMed Central.
• Chemical Properties of 5,7-Dimethyl-1,3-adamantanediol (CAS 10347-01-0).Cheméo.
• Practical and Scalable Synthesis of 1,3-Adamantanediol.ACS Publications.
• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives.SciSpace.
• Synthesis of 1-Bromo-3,5-dimethyladamantane from 1,3-dimethyladamantane.Benchchem.
• Preparation method of 1,3-dimethyladamantane.Google Patents.
• Synthesis of adamantane-2,4-dione.Google Patents.
• 1-Bromo-3,5-dimethyladamantane synthesis.ChemicalBook.
• The Synthesis and Applications of Adamantane Derivatives: Featuring 1-Adamantanemethylamine.NINGBO INNO PHARMCHEM CO.,LTD..
• Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane.ResearchGate.
• Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework.MDPI.
• One-Stage Catalytic Oxidation of Adamantane to Tri-, Tetra-, and Penta-Ols.MDPI.
• Adamantane - Wikipedia.Wikipedia.
• 1,3-Dimethyladamantane = 99 702-79-4.Sigma-Aldrich.
• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties.MDPI.
• Synthesis and antiviral activity evaluation of some new aminoadamantane derivatives. 2.PubMed.
• Four-directional synthesis of adamantane derivatives.arkat usa.
• adamantane - Organic Syntheses Procedure.Organic Syntheses.
• Tertiary hydroxylation using fluorine: activation of the carbon-hydrogen bond.Journal of the American Chemical Society.
• Synthesis of 3,5-dimethyladamantan-1-ol by reaction of 1,3-dimethyladamantane with bromotrichloromethane and water in the presence of manganese complexes.ResearchGate.
• 1,3-DIMETHYLADAMANTANE-5,7-DIOL 10347-01-0 wiki.Guidechem.
• Selective Hydroxylation of Adamantane and Its Derivatives.ResearchGate.
• Enzyme-Like Hydroxylation of Aliphatic C-H Bonds From an Isolable Co-Oxo Complex.PubMed.
• Direct radical functionalization methods to access substituted adamantanes and diamondoids.PMC - PubMed Central.
• 5,7-Dimethyladamantane-1,3-diamine | CAS 19385-96-7.Veeprho.
• 5,7-Dimethyladamantane-1,3-Diamine.HTS Biopharma.
• 3-Amino-5,7-dimethyladamantan-1-ol | C12H21NO | CID 3382167.PubChem.
• Adamantane, 1,3-dimethyl-.the NIST WebBook.
• CAS No : 63971-25-5 | Product Name : 1-Amino-3-Hydroxy-5,7-Dimethyladamantane.Pharmaffiliates.
• The preparation method of 1,3- dimethyladamantanes.Google Patents.

Sources

• 1. scispace.com [scispace.com]
• 2. Adamantane - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Adamantane, 1,3-dimethyl- [webbook.nist.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 1-Bromo-3,5-dimethyladamantane synthesis - chemicalbook [chemicalbook.com]
• 10. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enzyme-Like Hydroxylation of Aliphatic C-H Bonds From an Isolable Co-Oxo Complex - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Physicochemical Properties of 5,7-Dimethyladamantane-1,3-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Adamantane Scaffold in Modern Drug Discovery

The adamantane moiety, a rigid, tricyclic hydrocarbon, has emerged as a privileged scaffold in medicinal chemistry.[1][2] Its unique cage-like structure imparts a combination of high lipophilicity, metabolic stability, and the ability to serve as a rigid anchor for pharmacophoric groups.[3][4] These characteristics have been successfully leveraged in the development of a range of therapeutics, from antiviral agents like Amantadine to drugs for neurodegenerative diseases such as Memantine.[3][5] The strategic incorporation of the adamantane core can significantly enhance the pharmacokinetic and pharmacodynamic profile of a drug candidate.[3] This guide provides a comprehensive technical overview of the physicochemical properties of a specific derivative, 5,7-Dimethyladamantane-1,3-diol, a molecule with potential as a versatile building block in the synthesis of novel therapeutic agents.

Core Physicochemical Properties of 5,7-Dimethyladamantane-1,3-diol

Understanding the fundamental physicochemical properties of 5,7-Dimethyladamantane-1,3-diol is critical for its application in synthetic chemistry and drug design. These properties govern its solubility, permeability, and potential for interaction with biological targets.

Property	Value	Source
CAS Number	10347-01-0	[6]
Molecular Formula	C₁₂H₂₀O₂	[6]
Molecular Weight	196.29 g/mol	[6]
Melting Point	214-215 °C	[7]
Boiling Point (Predicted)	310.4 ± 10.0 °C	[7]
Density (Predicted)	1.287 ± 0.06 g/cm³	[7]
pKa (Predicted)	14.68 ± 0.70	[6]

Synthesis of 5,7-Dimethyladamantane-1,3-diol

A plausible synthetic route to 5,7-Dimethyladamantane-1,3-diol involves the direct oxidation of the corresponding hydrocarbon, 1,3-dimethyladamantane.[8] This approach leverages the inherent reactivity of the tertiary C-H bonds at the bridgehead positions of the adamantane cage.

A representative protocol for this transformation is the oxidation of 1,3-dimethyladamantane using molecular oxygen in the presence of a catalytic system, such as N-hydroxyphthalimide (NHPI) combined with a cobalt salt.[8] This method is known to favor the hydroxylation of tertiary carbons.

Experimental Workflow: Synthesis of 5,7-Dimethyladamantane-1,3-diol

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. veeprho.com [veeprho.com]
• 6. AdaMantane-1,3-diol Monoacetate CAS#: 56137-59-8 [m.chemicalbook.com]
• 7. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

The Adamantane Core in Focus: A Technical Guide to the Structural Elucidation and Conformation of 5,7-Dimethyladamantane-1,3-diol

Foreword: The Enduring Appeal of the Adamantane Scaffold

To researchers, scientists, and drug development professionals, the adamantane moiety is more than just a rigid, tricyclic hydrocarbon. It is a privileged scaffold, a lipophilic bullet that has consistently demonstrated its value in medicinal chemistry and materials science.[1][2] Its unique cage-like structure imparts a remarkable combination of stability, lipophilicity, and metabolic resistance, making it a coveted building block for designing novel therapeutics and advanced materials.[1][2] This guide delves into the nuanced world of a specific, di-substituted adamantane derivative: 5,7-dimethyladamantane-1,3-diol. While seemingly a simple molecule, its structural and conformational intricacies provide a compelling case study in the application of modern analytical techniques. This document aims to be an in-depth technical resource, eschewing a rigid template to instead narrate the scientific journey of elucidating the structure and preferred conformation of this intriguing molecule.

Synthesis Strategy: Building the 5,7-Dimethyladamantane-1,3-diol Framework

The synthesis of 5,7-dimethyladamantane-1,3-diol is a multi-step process that leverages the inherent reactivity of the adamantane core at its tertiary bridgehead positions. The logical and field-proven approach begins with the readily available 1,3-dimethyladamantane.

Rationale for the Synthetic Pathway

The choice of starting material and subsequent reactions is dictated by the need for regioselective functionalization. The tertiary carbons of the adamantane cage are more susceptible to electrophilic attack and radical abstraction, providing a reliable handle for introducing the desired hydroxyl groups. A common and effective strategy involves a two-step process: initial halogenation followed by hydrolysis.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 1-Bromo-3,5-dimethyladamantane

This initial step introduces a leaving group at a bridgehead position, paving the way for subsequent nucleophilic substitution. A robust method involves the direct bromination of 1,3-dimethyladamantane.

• Materials: 1,3-dimethyladamantane, Bromine, Iron powder (catalyst), Dichloromethane (solvent).

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1,3-dimethyladamantane in dichloromethane.

  • Add a catalytic amount of iron powder to the solution.

  • Slowly add bromine dropwise to the stirred solution at room temperature. The reaction is exothermic and should be controlled with an ice bath if necessary.

  • After the addition is complete, continue stirring at room temperature for 24 hours.

  • Quench the reaction by carefully adding an aqueous solution of sodium sulfite to consume any unreacted bromine.

  • Separate the organic layer, wash with water and brine, and then dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 1-bromo-3,5-dimethyladamantane, which can be purified by recrystallization from methanol.

Step 2: Synthesis of 1-Hydroxy-3,5-dimethyladamantane

The second step involves the hydrolysis of the bromo-derivative to introduce the first hydroxyl group.

• Materials: 1-bromo-3,5-dimethyladamantane, Sodium hydroxide, Absolute ethanol, Water.

• Procedure:

  • In a round-bottom flask, dissolve 1-bromo-3,5-dimethyladamantane in absolute ethanol.

  • Add an aqueous solution of sodium hydroxide to the flask.

  • Reflux the reaction mixture for several hours, monitoring the progress by thin-layer chromatography.

  • After completion, cool the reaction mixture and remove the ethanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether.

  • Combine the organic extracts, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to yield 1-hydroxy-3,5-dimethyladamantane.[3]

Step 3: Synthesis of 5,7-Dimethyladamantane-1,3-diol

The final step introduces the second hydroxyl group. This can be achieved through a similar bromination and hydrolysis sequence, or via a more direct oxidation of the remaining tertiary C-H bond. A catalytic oxidation offers a more elegant and efficient route.

• Materials: 1-hydroxy-3,5-dimethyladamantane, N-hydroxyphthalimide (NHPI), Cobalt(II) acetylacetonate (Co(acac)₂), Acetonitrile (solvent), Oxygen.

• Procedure:

  • In a pressure-resistant reaction vessel, dissolve 1-hydroxy-3,5-dimethyladamantane in acetonitrile.

  • Add catalytic amounts of N-hydroxyphthalimide and Cobalt(II) acetylacetonate.

  • Pressurize the vessel with oxygen and heat the mixture with vigorous stirring.

  • Monitor the reaction progress by gas chromatography or TLC.

  • Upon completion, cool the reaction vessel and carefully release the pressure.

  • Filter the reaction mixture to remove the catalyst.

  • Evaporate the solvent and purify the crude product by column chromatography on silica gel to obtain 5,7-dimethyladamantane-1,3-diol.

Structural Elucidation: Unveiling the Molecular Architecture

The unambiguous determination of the structure of 5,7-dimethyladamantane-1,3-diol relies on a combination of spectroscopic techniques, with Nuclear Magnetic Resonance (NMR) spectroscopy playing a pivotal role.

The Power of NMR Spectroscopy

Due to the high symmetry of the adamantane cage, NMR spectroscopy provides a wealth of information about the substitution pattern and stereochemistry. The chemical shifts and coupling patterns of the protons and carbons are highly sensitive to their local electronic and steric environments.

Predicted ¹H NMR Spectrum

• Methyl Protons: A sharp singlet corresponding to the six protons of the two methyl groups (C5-CH₃ and C7-CH₃). The chemical shift is expected to be in the range of 0.8-1.2 ppm.

• Adamantane Cage Protons: The protons on the adamantane skeleton will appear as a series of complex multiplets in the region of 1.5-2.5 ppm. The protons adjacent to the hydroxyl groups are expected to be deshielded and appear at the lower field end of this range.

• Hydroxyl Protons: A broad singlet, the chemical shift of which will be dependent on the concentration and the solvent used, typically in the range of 1.5-4.0 ppm.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum is particularly informative for confirming the carbon framework and the positions of the substituents. The additivity of substituent effects is a well-established principle in the ¹³C NMR of 1,3-disubstituted adamantanes.[4]

Carbon Atom	Predicted Chemical Shift (ppm)	Rationale
C1, C3	65-75	Carbons bearing the hydroxyl groups, significantly deshielded.
C5, C7	30-35	Quaternary carbons attached to the methyl groups.
C2	45-55	Methylene carbon situated between the two hydroxyl-bearing carbons.
C4, C8, C9, C10	35-45	Methylene carbons of the adamantane cage.
CH₃	25-30	Methyl carbons.
C6	30-35	Methine carbon.

Conformational Analysis: The Preferred Spatial Arrangement

The rigid adamantane framework significantly limits the conformational freedom of the molecule. However, the orientation of the hydroxyl groups and the potential for intramolecular interactions introduce interesting conformational possibilities.

The Chair-Chair Conformation of the Adamantane Core

The adamantane molecule is composed of three fused cyclohexane rings, all in the stable chair conformation.[5] This inherent rigidity is the foundation of its unique properties. The introduction of substituents at the 1, 3, 5, and 7 positions places them in equatorial-like orientations relative to the constituent cyclohexane rings.

Orientations of the Hydroxyl Groups

In 5,7-dimethyladamantane-1,3-diol, the two hydroxyl groups are located at the bridgehead positions C1 and C3. Due to the tetrahedral geometry of these carbons, the C-O bonds will project outwards from the cage. The relative orientation of the two hydroxyl groups can be described as syn or anti.

• syn Conformer: Both hydroxyl groups are oriented on the same side of a plane passing through the center of the adamantane cage.

• anti Conformer: The hydroxyl groups are oriented on opposite sides of this plane.

The Role of Intramolecular Hydrogen Bonding

A key factor influencing the preferred conformation is the potential for intramolecular hydrogen bonding between the two hydroxyl groups. In the syn conformation, the proximity of the two hydroxyl groups would allow for the formation of a stabilizing intramolecular hydrogen bond. This interaction would be absent in the anti conformation.

Computational Modeling Insights

While specific computational studies on 5,7-dimethyladamantane-1,3-diol are not widely published, computational analysis of adamantane-1,3-diol and other disubstituted adamantanes suggests that the syn conformation, stabilized by an intramolecular hydrogen bond, is the lower energy conformer in the gas phase and in non-polar solvents.[6] The presence of the methyl groups at the 5 and 7 positions is not expected to significantly alter this preference, as they are located away from the hydroxyl groups and do not introduce significant steric hindrance to the formation of the hydrogen bond.

Visualizing the Structure and Workflow

To provide a clearer understanding of the concepts discussed, the following diagrams have been generated using Graphviz.

Molecular Structure of 5,7-Dimethyladamantane-1,3-diol

Caption: Ball-and-stick representation of 5,7-dimethyladamantane-1,3-diol.

Synthetic Workflow

Caption: Synthetic pathway for 5,7-dimethyladamantane-1,3-diol.

Conformational Isomers

Caption: Conformational isomers of 5,7-dimethyladamantane-1,3-diol.

Conclusion: A Molecule of Subtle Complexity

5,7-Dimethyladamantane-1,3-diol, while not extensively documented in mainstream literature, serves as an excellent model for understanding the interplay of substituent effects and conformational preferences in the rigid adamantane framework. Through a logical synthetic pathway and the application of established spectroscopic principles, its structure can be confidently elucidated. Furthermore, an analysis of intramolecular forces, supported by computational studies of analogous compounds, strongly suggests a preference for a syn conformation stabilized by an intramolecular hydrogen bond. This in-depth guide provides a comprehensive technical overview, demonstrating how a combination of experimental rationale and theoretical understanding can illuminate the structural nuances of even seemingly simple molecules, a process that is fundamental to the advancement of drug discovery and materials science.

References

• Pehk, T., & Lippmaa, E. (1971). 13C NMR spectra of adamantane derivatives. Organic Magnetic Resonance, 3(5), 679-687.
• Yousuf, M., et al. (2020).
• Zhang, L., et al. (2021). Practical and Scalable Synthesis of 1,3-Adamantanediol. Organic Process Research & Development, 25(9), 2146-2153.
• García, G., et al. (2020). Effect of Functional Groups on Neopentane and Adamantane Derivative Plastic Crystal Phase Transition in Molecular Simulations. The Journal of Physical Chemistry B, 124(40), 8855-8866.
• Vasilev, A. A., et al. (2023). Synthesis and Properties of 1,3-Disubstituted Ureas Containing (Adamantan-1-yl)(phenyl)methyl Fragment Based on One-Pot Direct Adamantane Moiety Inclusion. Molecules, 28(8), 3505.
• Heagy, M. D., et al. (1995). Preparation and 13C NMR Spectroscopic Study of Disubstituted Adamantane-1,3-dimethyldiyl Dications. The Journal of Organic Chemistry, 60(22), 7351-7354.

• Heagy, M. D., et al. (1995). Preparation and 13C NMR Spectroscopic Study of Disubstituted Adamantane-1,3-dimethyldiyl Dications. The Journal of Organic Chemistry, 60(22), 7351–7354. [Link]

• Fort, R. C., & Schleyer, P. v. R. (1964). Enhanced axial–equatorial enthalpy differences in the methyl adamantanes.
• Négrier, P., et al. (2020). Polymorphism of 1,3-X-adamantanes (X=Br, OH, CH3) and the crystal plastic phase formation ability. CrystEngComm, 22(3), 441-453.

• PubChem. (n.d.). 1,3-Adamantanediol. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2023, December 19). Adamantane. In Wikipedia. [Link]

• CN104592034A - Synthetic method of 1, 3-diamidophenyl-5, 7-dimethyl adamantane - Google Patents. (n.d.).
• Gali, A., et al. (2017). Electronic and Optical Properties of Methylated Adamantanes. Journal of the American Chemical Society, 139(32), 11132-11137.

• Adamantanes. (n.d.). Retrieved from [Link]

• Štefane, B., & Požgan, F. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. Molecules, 28(22), 7629.

• PubChem. (n.d.). 3,5-Dimethyl-1-adamantanol. National Center for Biotechnology Information. Retrieved from [Link]

• Grinberg, M., et al. (2021). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. International Journal of Molecular Sciences, 22(21), 11529.
• Ou, G., et al. (2022).
• Al-Yasari, A., et al. (2022). Tuning the Energy Levels of Adamantane by Boron Substitution. Molecules, 27(9), 2953.
• El-Sheshtawy, H. S., et al. (2022). Elucidating the Structures of Substituted Adamantyl Esters and Ethers Using Rotational Spectroscopy and Computations. ChemistryOpen, 11(3), e202100282.
• Wi, Y., et al. (2022). DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. Molecules, 27(15), 4880.
• El-Sheshtawy, H. S., et al. (2022).
• Jeong, K., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20288.

• 1-hydroxy-3,5-dimethyladamantane | CAS#:707-37-9 | Chemsrc. (n.d.). Retrieved from [Link]

• El-Sheshtawy, H. S., et al. (2022).
• Al-Azzawi, F., & Al-Rawi, J. M. A. (2021). Computational study of adamantanes using floating basis functions. Journal of Molecular Modeling, 27(8), 241.
• CN106008135B - The preparation method of 1,3- dimethyladamantanes - Google Patents. (n.d.).
• Musacchio, A. J., & MacMillan, D. W. C. (2017). Direct radical functionalization methods to access substituted adamantanes and diamondoids. Chemical Science, 8(11), 7364-7377.
• Négrier, P., et al. (2020). Polymorphism of 1,3-X-adamantanes (X=Br, OH, CH3) and the crystal plastic phase formation ability. CrystEngComm, 22(3), 441-453.
• Nguyen, T. T., et al. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ACS Omega, 5(26), 16223-16227.
• Nguyen, T. T., et al. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ACS Omega, 5(26), 16223–16227.
• CN103910594A - Preparation method of 1,3-dimethyladamantane - Google Patents. (n.d.).

Sources

• 1. Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidating the Structures of Substituted Adamantyl Esters and Ethers Using Rotational Spectroscopy and Computations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN104592034A - Synthetic method of 1, 3-diamidophenyl-5, 7-dimethyl adamantane - Google Patents [patents.google.com]
• 4. kbfi.ee [kbfi.ee]
• 5. Adamantane - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]

Spectroscopic data for 5,7-Dimethyladamantane-1,3-diol (NMR, IR, Mass Spec)

An In-Depth Technical Guide to the Spectroscopic Characterization of 5,7-Dimethyladamantane-1,3-diol

Introduction

5,7-Dimethyladamantane-1,3-diol is a derivative of adamantane, a rigid, tricyclic hydrocarbon with a diamondoid structure. The unique cage-like framework of adamantane and its derivatives imparts desirable properties such as high thermal stability, lipophilicity, and chemical resistance, making them valuable scaffolds in medicinal chemistry and materials science. The addition of hydroxyl and methyl groups to the adamantane core, as in 5,7-Dimethyladamantane-1,3-diol, introduces specific functionalities that can be leveraged for targeted drug design and the development of novel polymers.

Accurate structural elucidation and characterization are paramount in the synthesis and application of such specialized molecules. This guide provides a comprehensive overview of the key spectroscopic techniques used to characterize 5,7-Dimethyladamantane-1,3-diol: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). We will delve into the interpretation of the spectral data, underpinned by established principles of organic spectroscopy, and provide standardized protocols for data acquisition.

Molecular Structure and Symmetry

The structure of 5,7-Dimethyladamantane-1,3-diol features a rigid adamantane cage with hydroxyl (-OH) groups at the bridgehead positions 1 and 3, and methyl (-CH₃) groups at the bridgehead positions 5 and 7. This substitution pattern has a significant impact on the molecule's symmetry, which in turn dictates the appearance of its NMR spectra. The presence of a C₂ axis of symmetry passing through the C-2 and C-8 methylene bridges simplifies the expected ¹H and ¹³C NMR spectra by rendering certain protons and carbons chemically equivalent.

Caption: Molecular structure of 5,7-Dimethyladamantane-1,3-diol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For 5,7-Dimethyladamantane-1,3-diol, both ¹H and ¹³C NMR provide critical information for structural confirmation.

¹H NMR Spectroscopy

The proton NMR spectrum is anticipated to be relatively simple due to the molecule's symmetry.

• Hydroxyl Protons (-OH): The two hydroxyl protons at C1 and C3 are chemically equivalent. They are expected to appear as a broad singlet. Its chemical shift can vary depending on the solvent, concentration, and temperature but typically falls in the range of 1.5-4.0 ppm.

• Methyl Protons (-CH₃): The two methyl groups at C5 and C7 are equivalent. They will give rise to a sharp singlet, integrating to 6 protons. Due to their position on a tertiary carbon, the chemical shift is expected around 0.9-1.2 ppm.

• Adamantane Cage Protons: The protons on the adamantane skeleton will appear as a series of multiplets in the upfield region, typically between 1.2 and 2.5 ppm. Due to the rigidity of the cage, complex spin-spin coupling (both geminal and vicinal) will lead to broad and overlapping signals. The symmetry of the molecule simplifies this region to a degree, but unambiguous assignment often requires 2D NMR techniques like COSY and HSQC.

Table 1: Predicted ¹H NMR Data for 5,7-Dimethyladamantane-1,3-diol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~0.9 - 1.2	Singlet	6H	C5-CH₃, C7-CH₃
~1.2 - 2.5	Multiplets	~12H	Adamantane cage protons
~1.5 - 4.0	Broad Singlet	2H	C1-OH, C3-OH

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a count of the non-equivalent carbon atoms and information about their chemical environment.

• Quaternary Carbons (C-OH and C-CH₃): The two carbons bearing the hydroxyl groups (C1, C3) are equivalent, as are the two carbons bearing the methyl groups (C5, C7). These will appear as singlets in a proton-decoupled spectrum, typically in the range of 65-75 ppm for C-OH and 30-40 ppm for the C-CH₃.

• Methyl Carbons (-CH₃): The two equivalent methyl carbons will appear as a single resonance, typically in the upfield region around 28-32 ppm.

• Methylene Carbons (-CH₂-): The methylene carbons of the adamantane cage will appear in the region of 30-50 ppm. Due to the molecule's symmetry, fewer signals than the total number of methylene carbons are expected.

Table 2: Predicted ¹³C NMR Data for 5,7-Dimethyladamantane-1,3-diol

Chemical Shift (δ) ppm	Carbon Type	Assignment
~28 - 32	CH₃	C5-C H₃, C7-C H₃
~30 - 40	Quaternary C	C 5, C 7
~30 - 50	CH₂	Adamantane cage
~65 - 75	Quaternary C	C 1, C 3

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 5,7-Dimethyladamantane-1,3-diol is expected to be dominated by absorptions from the O-H and C-H bonds.

• O-H Stretch: A strong, broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the hydroxyl group's stretching vibration. The broadness is due to hydrogen bonding.

• C-H Stretch: Sharp peaks just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹) correspond to the sp³ C-H stretching vibrations of the adamantane cage and the methyl groups.

• C-O Stretch: A strong absorption in the 1000-1200 cm⁻¹ region is indicative of the C-O single bond stretching vibration.

Table 3: Key IR Absorption Bands for 5,7-Dimethyladamantane-1,3-diol

Frequency Range (cm⁻¹)	Intensity	Vibration Type	Functional Group
3200-3600	Strong, Broad	O-H Stretch	Hydroxyl (-OH)
2850-2960	Strong, Sharp	C-H Stretch	Alkane (sp³ C-H)
1000-1200	Strong	C-O Stretch	Alcohol (C-OH)

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, which helps in determining the molecular weight and deducing the structure. For 5,7-Dimethyladamantane-1,3-diol (C₁₂H₂₀O₂), the expected molecular weight is approximately 196.29 g/mol .

• Molecular Ion (M⁺): In techniques like Electron Ionization (EI), the molecular ion peak [M]⁺ at m/z ≈ 196 would be expected, although it may be weak due to the facile loss of water from the diol structure.

• Fragmentation Pattern: A prominent peak is expected at [M-H₂O]⁺ (m/z ≈ 178) due to the loss of a water molecule. A subsequent loss of another water molecule to give [M-2H₂O]⁺ (m/z ≈ 160) is also possible. Fragmentation of the adamantane cage would lead to a complex pattern of smaller fragments.

Caption: General workflow for spectroscopic characterization.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed. Instrument parameters should be optimized for the specific machine being used.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 5,7-Dimethyladamantane-1,3-diol in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer for the specific sample.

  • Acquire a standard ¹H spectrum with a pulse angle of 30-45 degrees, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Use a pulse angle of 30-45 degrees and a longer relaxation delay (e.g., 2-5 seconds) to ensure proper quantification of all carbon signals, including quaternary carbons. A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the chemical shift scale using the residual solvent peak as an internal standard.

Protocol 2: IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid 5,7-Dimethyladamantane-1,3-diol sample onto the crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR setup.

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹.

  • The final spectrum is automatically generated as the ratio of the sample spectrum to the background spectrum.

Protocol 3: Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples.

• Ionization: Bombard the vaporized sample with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a comprehensive and unambiguous characterization of 5,7-Dimethyladamantane-1,3-diol. Each technique offers complementary information, from the detailed carbon-hydrogen framework provided by NMR, to the identification of key functional groups by IR, and the confirmation of molecular weight and fragmentation patterns by MS. The principles and protocols outlined in this guide serve as a robust framework for researchers in the fields of synthetic chemistry, drug development, and materials science for the reliable characterization of this and other adamantane derivatives.

References

• Title: Spectrometric Identification of Organic Compounds Source: Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons. URL: [Link]

• Title: Introduction to Spectroscopy Source: Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning. URL: [Link]

• Title: Spectral Database for Organic Compounds (SDBS) Source: National Institute of Advanced Industrial Science and Technology (AIST), Japan. URL: [Link]

A Technical Guide to the Solubility Profile of 5,7-Dimethyladamantane-1,3-diol in Organic Solvents

Foreword: Navigating the Uncharted Solubility Landscape of a Novel Adamantane Derivative

In the realm of medicinal chemistry and materials science, adamantane derivatives stand out for their rigid, three-dimensional structure, which imparts unique physicochemical properties. 5,7-Dimethyladamantane-1,3-diol is one such molecule of interest, combining a bulky, lipophilic cage with two hydrophilic hydroxyl groups. This amphiphilic nature suggests a complex solubility profile that is critical for its potential applications in drug development, polymer chemistry, and nanotechnology. A thorough understanding of its behavior in various organic solvents is paramount for effective formulation, purification, and reaction optimization.

This guide addresses the current knowledge gap regarding the solubility of 5,7-Dimethyladamantane-1,3-diol. In the absence of extensive published experimental data, we shift the focus from a simple data repository to an enabling framework. This document provides researchers, scientists, and drug development professionals with the foundational theory and detailed, field-proven experimental protocols necessary to independently determine and interpret the solubility profile of this compound. We will delve into the predictive power of Hansen Solubility Parameters and provide a robust, step-by-step methodology for empirical solubility determination, ensuring scientific integrity and empowering informed decision-making in your research and development endeavors.

Molecular Architecture and Its Implications for Solubility

5,7-Dimethyladamantane-1,3-diol (CAS: 10347-01-0, Molecular Formula: C12H20O2, Molecular Weight: 196.29 g/mol ) possesses a unique structure that dictates its interaction with solvents.[1][2] The core is the adamantane cage, a highly stable and lipophilic diamondoid structure. The two methyl groups at positions 5 and 7 further enhance this non-polar character. Conversely, the two hydroxyl groups at positions 1 and 3 introduce sites for hydrogen bonding, lending a degree of polar character to the molecule.

This duality is the key to its solubility behavior. We can anticipate the following based on the "like dissolves like" principle:

• High solubility in solvents that can accommodate both non-polar interactions and hydrogen bonding, such as alcohols (e.g., ethanol, isopropanol).

• Moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) that can engage in dipole-dipole interactions but cannot donate hydrogen bonds.

• Limited solubility in purely non-polar solvents (e.g., hexane, toluene), where the hydroxyl groups would be energetically unfavorable.

• Low solubility in water, despite the hydroxyl groups, due to the large, hydrophobic adamantane cage.[3][4]

A Predictive Framework: Hansen Solubility Parameters (HSP)

To move beyond qualitative predictions, we can employ Hansen Solubility Parameters (HSP). This system deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.[5]

Every solvent and solute can be assigned a point in this three-dimensional "Hansen space." The principle is that solutes will dissolve in solvents with similar HSP values. The distance (Ra) between the solute and solvent in Hansen space is a measure of their compatibility. A smaller Ra indicates a higher likelihood of dissolution.[5]

While the specific HSP values for 5,7-Dimethyladamantane-1,3-diol are not published, we can estimate them based on its structure. The adamantane cage will contribute significantly to the δD value, while the two hydroxyl groups will result in a notable δH value. The δP value is expected to be moderate. By determining the solubility of the compound in a range of well-characterized solvents, one can experimentally determine its HSP values, creating a powerful predictive tool for its behavior in other solvent systems.[6][7]

Table 1: Hansen Solubility Parameters of Representative Organic Solvents

Solvent	δD (MPa^0.5)	δP (MPa^0.5)	δH (MPa^0.5)
Non-Polar
n-Hexane	14.9	0.0	0.0
Toluene	18.0	1.4	2.0
Polar Aprotic
Acetone	15.5	10.4	7.0
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2
Polar Protic
Ethanol	15.8	8.8	19.4
Methanol	15.1	12.3	22.3
Isopropanol	15.8	6.1	16.4

Note: Values are compiled from various sources and may vary slightly depending on the reference.[8][9]

Experimental Protocol for Thermodynamic Solubility Determination

The "gold standard" for determining the equilibrium or thermodynamic solubility of a compound is the shake-flask method.[10][11][12] This method ensures that the solvent is fully saturated with the solute and that a true equilibrium has been reached.

Materials and Reagents

• 5,7-Dimethyladamantane-1,3-diol (solid, purity >98%)

• Selected organic solvents (analytical grade or higher) from different classes (e.g., Hexane, Toluene, Dichloromethane, Acetone, Ethyl Acetate, Acetonitrile, DMSO, Ethanol, Methanol, Isopropanol)

• Reference standard of 5,7-Dimethyladamantane-1,3-diol for analytical quantification

• Mobile phase for analytical chromatography (e.g., HPLC-grade acetonitrile and water)

Apparatus

• Analytical balance (± 0.1 mg)

• Glass vials (e.g., 4 mL) with screw caps and PTFE septa

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry) and a reverse-phase column (e.g., C18).[13]

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 5,7-Dimethyladamantane-1,3-diol to a pre-weighed glass vial. An excess is critical to ensure equilibrium with the solid phase. A good starting point is to add approximately 10-20 mg of the compound.

  • Accurately add a known volume (e.g., 2.0 mL) of the selected organic solvent to the vial.

  • Securely cap the vials.

  • Prepare each solvent in triplicate to ensure reproducibility.

• Equilibration:

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. For adamantane derivatives, 24 to 48 hours is typically recommended.[12][14] A preliminary kinetic study can be performed by taking measurements at various time points (e.g., 12, 24, 48, 72 hours) to confirm that equilibrium has been reached when consecutive measurements are stable.

• Sample Processing:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • To separate the undissolved solid from the saturated solution, centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes).

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any remaining microscopic particles.

• Quantification:

  • Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase of the analytical method) to a concentration that falls within the linear range of the calibration curve.

  • Prepare a series of standard solutions of 5,7-Dimethyladamantane-1,3-diol of known concentrations.

  • Analyze the diluted samples and the standard solutions using a validated HPLC method.[15][16][17]

  • Generate a calibration curve by plotting the analytical response (e.g., peak area) versus the concentration of the standard solutions.

  • Determine the concentration of the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by multiplying the determined concentration by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow Diagram

Caption: Workflow for Thermodynamic Solubility Determination.

Data Presentation and Interpretation

The experimentally determined solubility values should be compiled into a clear and concise table. This allows for easy comparison of the solubility of 5,7-Dimethyladamantane-1,3-diol across the different organic solvents.

Table 2: Example of a Solubility Data Summary Table

Solvent Class	Solvent	Solubility (mg/mL) at 25°C	Solubility (mol/L) at 25°C
Non-Polar	n-Hexane	[Experimental Value]	[Calculated Value]
Toluene	[Experimental Value]	[Calculated Value]
Polar Aprotic	Dichloromethane	[Experimental Value]	[Calculated Value]
Acetone	[Experimental Value]	[Calculated Value]
DMSO	[Experimental Value]	[Calculated Value]
Polar Protic	Methanol	[Experimental Value]	[Calculated Value]
Ethanol	[Experimental Value]	[Calculated Value]
Isopropanol	[Experimental Value]	[Calculated Value]

By analyzing this data, researchers can:

• Validate or refine the initial predictions based on the molecular structure.

• Identify optimal solvents for specific applications such as crystallization, formulation, or as a reaction medium.

• Correlate solubility with solvent parameters like polarity, dielectric constant, or the Hansen Solubility Parameters to build a more comprehensive predictive model for the compound's behavior.

Conclusion

While direct, published solubility data for 5,7-Dimethyladamantane-1,3-diol is scarce, this guide provides the necessary theoretical and practical framework for its determination. The unique amphiphilic nature of this molecule, stemming from its lipophilic adamantane core and hydrophilic diol functionality, necessitates a systematic approach to understanding its solubility. By employing the robust shake-flask method and leveraging the predictive power of Hansen Solubility Parameters, researchers can generate the critical data needed to advance their work. This comprehensive approach ensures scientific rigor and provides the foundational knowledge required for the successful application of 5,7-Dimethyladamantane-1,3-diol in drug discovery and materials science.

References

• Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. (URL: [Link])

• Shake-Flask Aqueous Solubility assay (Kinetic solubility). protocols.io. (URL: [Link])

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. (URL: [Link])

• Solubility Testing – Shake Flask Method. BioAssay Systems. (URL: [Link])

• Reverse-phase HPLC analysis and purification of small molecules. PubMed. (URL: [Link])

• Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. SciELO. (URL: [Link])

• Chemical Properties of 5,7-Dimethyl-1,3-adamantanediol (CAS 10347-01-0). Cheméo. (URL: [Link])

• List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. Mendeley Data. (URL: [Link])

• The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions. Journal of Materials Chemistry C. (URL: [Link])

• Hansen parameters of the different organic solvents used. ResearchGate. (URL: [Link])

• Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. Accu Dyne Test. (URL: [Link])

• Small Molecule Analysis Testing: HPLC vs GC. Brewer Science. (URL: [Link])

• Hansen Solubility Parameters. (URL: [Link])

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. (URL: [Link])

• Determination of Solvation and Specific Interaction Enthalpies of Adamantane Derivatives in Aprotic Solvents. ResearchGate. (URL: [Link])

• Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone. (URL: [Link])

• Sublimation thermodynamics aspects of adamantane and memantine derivatives of sulfonamide molecular crystals. RSC Publishing. (URL: [Link])

• 3-Amino-5,7-dimethyladamantan-1-ol. PubChem. (URL: [Link])

• Chemical Properties of Adamantane (CAS 281-23-2). Cheméo. (URL: [Link])

• 5,7-Dimethyladamantane-1,3-diamine. Veeprho. (URL: [Link])

Sources

• 1. 5,7-Dimethyl-1,3-adamantanediol (CAS 10347-01-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. guidechem.com [guidechem.com]
• 3. 281-23-2 CAS MSDS (Adamantane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Adamantane (CAS 281-23-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 6. The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC00324A [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis - Mendeley Data [data.mendeley.com]
• 9. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]
• 10. enamine.net [enamine.net]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. scielo.br [scielo.br]
• 13. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. brewerscience.com [brewerscience.com]
• 16. hovione.com [hovione.com]
• 17. bioanalysis-zone.com [bioanalysis-zone.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Adamantane Diols

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Architecture of Adamantane in Advanced Applications

The adamantane scaffold, a rigid, diamondoid cage of ten carbon atoms, imparts exceptional properties to molecules in which it is incorporated. Its unique three-dimensional structure offers a combination of high thermal stability, lipophilicity, and chemical robustness, making it a privileged component in materials science and drug development.[1] Adamantane diols, featuring hydroxyl functional groups on this rigid framework, are versatile building blocks for high-performance polymers, advanced photoresists, and targeted therapeutics.[2][3] Understanding the thermal stability and decomposition pathways of these diols is paramount for defining their processing parameters, predicting their service lifetime in demanding applications, and ensuring the stability of pharmaceutical formulations. This guide provides a comprehensive technical overview of the thermal behavior of adamantane diols, detailing experimental methodologies for its characterization and elucidating the likely decomposition mechanisms.

Section 1: Thermal Stability Profile of Adamantane Diols

The inherent stability of the adamantane cage, a strain-free arrangement of chair-conformation cyclohexane rings, is the foundation of the high thermal resistance observed in its derivatives.[4] Unlike more flexible cyclic or linear molecules, the rigid adamantane structure requires significant energy to induce fragmentation. The introduction of hydroxyl groups to form adamantane diols, such as adamantane-1,3-diol and adamantane-1,4-diol, introduces polarity and the potential for intermolecular hydrogen bonding, which influences the crystalline structure and phase transitions of these materials.

Phase Transitions and Melting Behavior: A Differential Scanning Calorimetry (DSC) Perspective

Differential Scanning Calorimetry (DSC) is a fundamental technique for characterizing the thermal transitions of a material as a function of temperature. In a DSC experiment, the difference in heat flow required to increase the temperature of a sample and a reference is measured while both are subjected to a controlled temperature program.

A study on 1,3-adamantanediol (13DOHA) revealed a rich polymorphic behavior.[2] It exhibits a low-temperature hexagonal phase that transitions to a face-centered cubic plastic phase before melting.[2] A "plastic crystal" is a solid-state phase where the molecules have long-range positional order but can rotate, behaving somewhat like a liquid in terms of molecular motion. This solid-solid phase transition is an endothermic event that can be observed in a DSC thermogram prior to the melting endotherm. The presence of such phase transitions is a critical consideration in the processing and application of adamantane diols, as it can affect material properties.

Table 1: Thermodynamic Data for Solid-Solid and Melting Transitions of 1,3-Adamantanediol (13DOHA) at Normal Pressure [2]

Transition	Temperature (K)	Enthalpy Change (ΔH) (kJ/mol)	Entropy Change (ΔS) (J/mol·K)
Solid II → Solid I (Plastic Phase)	~450	-	-
Solid I → Liquid (Melting)	>500	-	(2.2 ± 0.2)R*

*R is the ideal gas constant. The entropy of melting is lower than the typical value for the melting of orientationally disordered phases, supporting the plastic crystalline nature of Phase I.[2]

Section 2: Methodologies for Assessing Thermal Decomposition

To fully comprehend the thermal stability of adamantane diols, it is essential to employ analytical techniques that can quantify mass loss as a function of temperature and identify the resulting decomposition products. Thermogravimetric Analysis (TGA), often coupled with other analytical methods, is the cornerstone of these investigations.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated at a controlled rate in a specific atmosphere (e.g., inert nitrogen or oxidative air).[4] The resulting TGA curve provides crucial information about the onset of decomposition, the temperature of maximum decomposition rate, and the amount of residual char.

• Sample Preparation: A small, representative sample of the adamantane diol (typically 5-10 mg) is accurately weighed into a TGA pan (e.g., platinum or alumina).

• Instrument Setup: The TGA is purged with the desired gas (e.g., high-purity nitrogen at a flow rate of 20-50 mL/min) to create an inert atmosphere.

• Temperature Program: The sample is heated at a constant rate, typically 10 °C/min or 20 °C/min, over a temperature range relevant to the expected decomposition (e.g., from room temperature to 800 °C).

• Data Acquisition: The sample mass is continuously recorded as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve, rate of mass loss vs. temperature) are analyzed to determine key thermal stability parameters.

Caption: A generalized workflow for Thermogravimetric Analysis (TGA).

Evolved Gas Analysis (EGA): TGA Coupled with Mass Spectrometry (TGA-MS) and Fourier-Transform Infrared Spectroscopy (TGA-FTIR)

While TGA provides quantitative data on mass loss, it does not identify the volatile decomposition products. To achieve this, TGA is often coupled with Mass Spectrometry (MS) or Fourier-Transform Infrared Spectroscopy (FTIR). In a TGA-MS or TGA-FTIR setup, the gases evolved from the sample during the TGA experiment are transferred via a heated transfer line to the spectrometer for real-time analysis.[5][6] This "hyphenated" technique allows for the correlation of specific mass loss events with the evolution of particular chemical species.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

For a more detailed separation and identification of complex mixtures of decomposition products, Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is an invaluable tool.[7] In this technique, the sample is rapidly heated to a high temperature in an inert atmosphere (pyrolysis), and the resulting volatile fragments are separated by gas chromatography before being detected and identified by mass spectrometry.

• Sample Preparation: A small amount of the adamantane diol is placed in a pyrolysis sample cup.

• Pyrolysis: The sample is introduced into a pyrolyzer, which is rapidly heated to a specific temperature (e.g., 600 °C) for a short period.

• Gas Chromatography: The volatile pyrolysis products are swept by a carrier gas (e.g., helium) into a gas chromatograph, where they are separated based on their boiling points and interactions with the stationary phase of the GC column.

• Mass Spectrometry: The separated components eluting from the GC column are introduced into a mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, providing a unique mass spectrum for each component.

• Data Analysis: The mass spectra of the separated components are compared with spectral libraries (e.g., NIST) to identify the individual decomposition products.

Caption: Workflow for Pyrolysis-Gas Chromatography-Mass Spectrometry.

Section 3: Proposed Decomposition Pathways of Adamantane Diols

Based on the principles of thermal degradation of polyhydric alcohols and the known fragmentation patterns of the adamantane cage, a multi-stage decomposition mechanism for adamantane diols can be proposed. The primary initial decomposition pathways are likely to be dehydration and dehydrogenation, followed by fragmentation of the adamantane skeleton at higher temperatures.

Initial Decomposition: Dehydration and Dehydrogenation

The thermal decomposition of alcohols often proceeds via dehydration (loss of water) to form alkenes or ethers, and dehydrogenation (loss of hydrogen) to form aldehydes or ketones.[8] For cyclic diols like adamantane diols, intramolecular dehydration is a plausible initial step. For instance, the thermal decomposition of cyclohexanediol can lead to the formation of cyclohexanone or cyclopentanecarbaldehyde, depending on the stereochemistry.[9][10]

In the case of adamantane diols, the initial mass loss observed in a TGA experiment is likely attributable to the elimination of one or two molecules of water. This would result in the formation of unsaturated alcohols or ketones.

Caption: Proposed thermal decomposition pathways for adamantane diols.

Fragmentation of the Adamantane Cage

At higher temperatures, the adamantane cage itself will begin to fragment. Mass spectrometric studies of adamantane and its derivatives provide valuable insights into the likely fragmentation patterns.[1][11][12][13] The fragmentation of the adamantane cation often involves the loss of stable neutral molecules or radicals. Common fragments observed in the mass spectrum of adamantane include those corresponding to the loss of C3H7 and C4H8.[12]

The fragmentation is thought to proceed through a series of rearrangements and bond cleavages within the cage structure. The initial ionization or excitation leads to a cage-opening, followed by hydrogen shifts and subsequent bond scissions to yield smaller, stable hydrocarbon fragments.[1][12]

Table 2: Common Mass Fragments Observed in the Mass Spectrometry of Adamantane and Their Likely Structures [12]

m/z	Proposed Fragment
135	[C10H15]+ (Adamantyl cation)
93	[C7H9]+
79	[C6H7]+

The presence of hydroxyl groups in adamantane diols will influence the fragmentation pathways, potentially leading to oxygen-containing fragments in the initial stages of cage breakdown. However, as the temperature increases, the decomposition is expected to be dominated by the fragmentation of the hydrocarbon backbone, producing a complex mixture of smaller hydrocarbons.

Section 4: Implications for Drug Development and Materials Science

The high thermal stability of adamantane diols is a significant advantage in many applications. In drug development, it ensures the stability of active pharmaceutical ingredients (APIs) during manufacturing, storage, and formulation.[1] For materials scientists, the thermal robustness of adamantane diols allows for their incorporation into high-performance polymers that can withstand demanding processing conditions and harsh operating environments.[4]

However, a thorough understanding of their decomposition behavior is crucial for risk assessment and quality control. The identification of decomposition products is essential for toxicological evaluation in pharmaceutical applications and for understanding failure mechanisms in materials. The methodologies and proposed pathways outlined in this guide provide a framework for the comprehensive thermal characterization of adamantane diols and their derivatives.

References

• Bockisch, C., Lorance, E. D., Hartnett, H. E., Shock, E. L., & Gould, I. R. (2022). Kinetics and Mechanisms of Hydrothermal Dehydration of Cyclic 1,2- and 1,4-Diols. The Journal of Organic Chemistry, 87(21), 14299–14307. [Link]

• Chemistry Stack Exchange. (2015). Stereochemical aspect of heating of cyclohexane-1,2-diol. [Link]

• Duffield, A. M., et al. (1967). Mass spectrometry of diamantane and some adamantane derivatives. Journal of the American Chemical Society, 89(12), 2932-2937.

• Negrier, P., et al. (2014). Polymorphism of 1,3-X-adamantanes (X=Br, OH, CH3) and the crystal plastic phase formation ability. CrystEngComm, 16(42), 9929-9937. [Link]

• Maclot, S., et al. (2023). Resonant Inner-Shell Photofragmentation of Adamantane (C10H16). International Journal of Molecular Sciences, 24(14), 11689. [Link]

• Ralph, J., & Hatfield, R. D. (1991). Pyrolysis-GC-MS characterization of forage materials. Journal of Agricultural and Food Chemistry, 39(8), 1426-1437. [Link]

• Candian, A., et al. (2017). Dissociative ionisation of adamantane: a combined theoretical and experimental study. Physical Chemistry Chemical Physics, 19(46), 31167-31176. [Link]

• Torresi, P. A., et al. (2016). Upgrading of diols by gas-phase dehydrogenation and dehydration reactions on bifunctional Cu-based oxides. Catalysis Science & Technology, 6(1), 141-151. [Link]

• Abdel-Rehim, M. (2011). Py-GC–MS Investigation of Pyrolysis Behaviors and Decomposition Products of α- and β-2,7,11-cembratriene-4,6-diols. LCGC International, 24(5). [Link]

• Bockisch, C., et al. (2022). Kinetics and Mechanisms of Hydrothermal Dehydration of Cyclic 1,2- and 1,4-Diols. figshare. [Link]

• Boatright, D., et al. (2013). Pyrolysis-GC/MS of sinapyl and coniferyl alcohol. Journal of Analytical and Applied Pyrolysis, 99, 161-169. [Link]

• ResearchGate. (n.d.). The mass spectrum of adamantane dication fragmentation after CH.... [Link]

• ResearchGate. (n.d.). Upgrading of diols by gas-phase dehydrogenation and dehydration reactions on bifunctional Cu-based oxides. [Link]

• Torresi, P. A., et al. (2016). Upgrading of diols by gas-phase dehydrogenation and dehydration reactions on bifunctional Cu-based oxides. Catalysis Science & Technology, 6(1), 141-151.

• NIST. (n.d.). 1-Adamantanol. [Link]

• EAG Laboratories. (n.d.). Pyrolysis Gas Chromatography/Mass Spectrometry (Pyro-GC-MS). [Link]

• Nicolafrancesco, C., et al. (2020). Adamantane dication fragmentation dynamics following ion collisions. Journal of Physics: Conference Series, 1412(15), 152059. [Link]

• Organic Syntheses. (n.d.). tertiary alcohols from hydrocarbons by ozonation on silica gel. [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Adamantanol (CAS 768-95-6). [Link]

• TA Instruments. (n.d.). Characterization of solid state Drugs by Calorimetry. [Link]

• American Laboratory. (2005). TGA With Evolved Gas Analysis. [Link]

• Ralph, J., & Hatfield, R. D. (1991). Pyrolysis-GC-MS Characterization of Forage Materials. ACS Publications. [Link]

• METTLER TOLEDO. (n.d.). Interpreting DSC curves Part 1: Dynamic measurements. [Link]

• EAG Laboratories. (2022). Evolved Gas Analysis with Thermogravimetric Analysis – Mass Spectroscopy (TGA-MS). [Link]

• Wang, Z., et al. (2016). Thermal decomposition of cyclohexane by flash pyrolysis vacuum ultraviolet photoionization time-of-flight mass spectrometry: a study on the initial unimolecular decomposition mechanism. Physical Chemistry Chemical Physics, 18(3), 1837-1844. [Link]

• ResearchGate. (n.d.). Phase transitions in adamantane derivatives: 1-fluoroadamantane. [Link]

• TA Instruments. (n.d.). Evolved Gas Analysis: Introduction to TGA/MS. [Link]

• University of Florida. (n.d.). Thermogravimetric Analysis (TGA). [Link]

• ResearchGate. (n.d.). TGA thermograms of poly(oxyalkylene)alcohols (a) in N2 and (b) in air. [Link]

• Natural Products Online. (2006). Synthesis of trans-1,2-cyclohexanediol from cyclohexene. [Link]

• TA Instruments. (n.d.). Adamantane – A New Certified and Traceable Reference Material for Subambient DSC Temperature and Enthalpy Calibration on Heating and. [Link]

Sources

• 1. Resonant Inner-Shell Photofragmentation of Adamantane (C10H16) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. upcommons.upc.edu [upcommons.upc.edu]
• 3. TRANS-1,2-CYCLOHEXANEDIOL | 1460-57-7 [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. tainstruments.com [tainstruments.com]
• 7. Pyrolysis-GC-MS | Pyrolysis Gas Chromatography | EAG Laboratories [eag.com]
• 8. Upgrading of diols by gas-phase dehydrogenation and dehydration reactions on bifunctional Cu-based oxides - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Page loading... [wap.guidechem.com]
• 11. researchgate.net [researchgate.net]
• 12. Dissociative ionisation of adamantane: a combined theoretical and experimental study - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C7CP05957D [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]

Biological precursors of 5,7-Dimethyladamantane-1,3-diol

An In-depth Technical Guide to the Biological Precursors of 5,7-Dimethyladamantane-1,3-diol

Authored by: A Senior Application Scientist

Abstract

5,7-Dimethyladamantane-1,3-diol is a complex, functionalized diamondoid molecule with potential applications in medicinal chemistry and materials science. While the adamantane core is of geologic origin, its derivatization can be mediated by biological systems. This technical guide explores the hypothetical biological precursors and enzymatic transformations leading to 5,7-Dimethyladamantane-1,3-diol. We will delve into the plausible enzymatic logic, starting from the adamantane scaffold and progressing through sequential hydroxylation and methylation steps, likely mediated by cytochrome P450 monooxygenases and S-adenosylmethionine (SAM)-dependent methyltransferases. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the potential for biocatalytic synthesis of novel adamantane derivatives.

Introduction: The Adamantane Scaffold in Nature and Medicine

Adamantane, the simplest diamondoid, is a rigid, tricyclic hydrocarbon (C₁₀H₁₆) first isolated from petroleum in 1933.[1][2] Its unique physicochemical properties, including high thermal stability, lipophilicity, and a cage-like structure, have made it a valuable scaffold in drug design.[3][4] Adamantane derivatives have found applications as antiviral drugs, agents for treating neurological disorders, and as components of advanced polymers.[4][5]

While adamantane and its higher homologues are primarily found in petroleum deposits, believed to be formed through geological processes from organic precursors like terpenes, there is growing evidence of their interaction with biological systems.[6] Specifically, microorganisms have demonstrated the ability to functionalize the adamantane core, offering a potential route for the synthesis of complex derivatives.[3][7]

This guide focuses on a specific derivative, 5,7-Dimethyladamantane-1,3-diol, and proposes a hypothetical biosynthetic pathway. Understanding such a pathway is crucial for developing biocatalytic methods for the production of this and other functionalized adamantanes.

The Abiotic Origin of the Adamantane Core

It is critical to establish that the adamantane skeleton itself is not the product of a defined, contemporary biosynthetic pathway within a specific organism. Instead, adamantane and other diamondoids are considered "molecular fossils" of petroleum, formed over geological timescales.[6] The precursors are thought to be multi-ringed terpene hydrocarbons that undergo rearrangement catalyzed by Lewis acids in clay minerals.[6]

Therefore, in the context of "biological precursors" for 5,7-Dimethyladamantane-1,3-diol, we consider the adamantane molecule as the initial substrate available for biological modification in environments where microorganisms and petroleum deposits coexist.

A Proposed Biocatalytic Pathway to 5,7-Dimethyladamantane-1,3-diol

The transformation of adamantane to 5,7-Dimethyladamantane-1,3-diol requires two key types of enzymatic reactions: hydroxylation and methylation. The proposed pathway is sequential, with hydroxylation likely preceding methylation, although the reverse is also mechanistically plausible.

Enzymatic Hydroxylation of the Adamantane Core

The introduction of hydroxyl groups onto the adamantane scaffold is a well-documented biological transformation, primarily carried out by cytochrome P450 monooxygenases.[3][7] These enzymes are capable of activating molecular oxygen to hydroxylate non-activated C-H bonds.[3][7] In adamantane, the tertiary carbons (bridgehead positions) are the most reactive sites for both chemical and enzymatic functionalization.[3][7]

Step 1: Initial Hydroxylation to Adamantane-1-ol

The first step in our proposed pathway is the hydroxylation of adamantane at one of its four equivalent tertiary positions (1, 3, 5, or 7) to form adamantane-1-ol.

• Enzyme Class: Cytochrome P450 Monooxygenase

• Cofactors: NADPH, O₂

• Mechanism: The iron-containing heme group of the P450 enzyme activates molecular oxygen, leading to the formation of a highly reactive iron-oxo species. This species abstracts a hydrogen atom from a tertiary carbon of adamantane, followed by hydroxyl radical rebound to form the alcohol.

Step 2: Second Hydroxylation to Adamantane-1,3-diol

The second hydroxylation would occur at another tertiary position. Due to the symmetry of adamantane-1-ol, hydroxylation at positions 3, 5, or 7 would all lead to the formation of adamantane-1,3-diol.

• Enzyme Class: Cytochrome P450 Monooxygenase (potentially a different isoform with altered substrate specificity)

• Cofactors: NADPH, O₂

• Rationale: Studies on the microbial transformation of adamantane have shown the formation of adamantane-1,3-diol, indicating that sequential hydroxylation is a biologically feasible process.[7]

Enzymatic Methylation of the Adamantane Diol

The introduction of methyl groups onto the adamantane scaffold is the next crucial step. In biological systems, methylation is most commonly achieved by S-adenosylmethionine (SAM)-dependent methyltransferases.

Step 3: First Methylation to 5-Methyladamantane-1,3-diol

Following the formation of adamantane-1,3-diol, a methyltransferase would catalyze the transfer of a methyl group from SAM to one of the remaining tertiary carbon atoms (position 5 or 7).

• Enzyme Class: S-Adenosylmethionine (SAM)-dependent Methyltransferase

• Cofactor: S-Adenosylmethionine (SAM)

• Mechanism: The enzyme would likely facilitate a nucleophilic attack from a deprotonated tertiary carbon of the adamantane diol onto the electrophilic methyl group of SAM. The generation of a carbanion on the adamantane ring is energetically unfavorable, suggesting a radical-based mechanism might be employed by a specialized class of methyltransferases.

Step 4: Second Methylation to 5,7-Dimethyladamantane-1,3-diol

The final step in the proposed pathway is the addition of a second methyl group to the remaining tertiary position (position 7).

• Enzyme Class: S-Adenosylmethionine (SAM)-dependent Methyltransferase

• Cofactor: S-Adenosylmethionine (SAM)

• Rationale: The enzyme responsible for this step may be the same as in Step 3, or a different enzyme that recognizes 5-methyladamantane-1,3-diol as its substrate.

Experimental Workflow for Pathway Validation

Validating this hypothetical pathway would involve a multi-step experimental approach:

• Screening of Microorganisms: Isolating bacteria from petroleum-rich environments and screening them for the ability to transform adamantane.

• Metabolite Analysis: Culturing promising microbial candidates in the presence of adamantane and its proposed intermediates (adamantane-1-ol, adamantane-1,3-diol) and analyzing the culture broth using GC-MS and LC-MS to identify the predicted products.

• Enzyme Identification and Characterization: Using proteomics and genomics to identify the cytochrome P450 monooxygenases and methyltransferases responsible for the transformations. This would involve gene cloning, protein expression and purification, and in vitro enzyme assays with the proposed substrates.

Data Presentation

Table 1: Proposed Intermediates and Final Product

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Key Functional Groups
Adamantane	C₁₀H₁₆	136.24	Alkane
Adamantane-1-ol	C₁₀H₁₆O	152.24	Tertiary Alcohol
Adamantane-1,3-diol	C₁₀H₁₆O₂	168.24	Diol (Tertiary Alcohols)
5-Methyladamantane-1,3-diol	C₁₁H₁₈O₂	182.26	Diol, Methyl Group
5,7-Dimethyladamantane-1,3-diol	C₁₂H₂₀O₂	196.29	Diol, Dimethyl Groups

Visualization of the Proposed Pathway

Sources

• 1. Adamantane - Wikipedia [en.wikipedia.org]
• 2. Adamantane Formula, Derivatives, Structure, Uses, MSDS [chemistrylearner.com]
• 3. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches | MDPI [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. arxiv.org [arxiv.org]
• 7. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Crystal Structure of 1,3-Adamantanediol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the crystal structure of 1,3-adamantanediol and its derivatives. Moving beyond a simple recitation of data, this document delves into the nuanced interplay of molecular geometry, intermolecular forces, and the profound impact of substituent modifications on the crystalline architecture. Such an understanding is pivotal for the rational design of novel therapeutics and advanced materials, where the rigid adamantane scaffold serves as a cornerstone.

The Adamantane Core: A Foundation of Rigidity and Lipophilicity

Adamantane (C₁₀H₁₆), the simplest diamondoid, is a highly symmetrical and rigid cage-like hydrocarbon[1]. Its unique structure, composed of three fused cyclohexane rings in chair conformations, imparts exceptional thermal stability and a high degree of lipophilicity. These characteristics have made adamantane and its derivatives invaluable scaffolds in medicinal chemistry and materials science. In drug development, the adamantane moiety is often incorporated to enhance the pharmacokinetic and pharmacodynamic properties of active pharmaceutical ingredients (APIs)[2].

The introduction of functional groups onto the adamantane core opens up a vast chemical space for derivatization. Among these, 1,3-adamantanediol stands out as a versatile precursor due to its bis-hydroxy functionalities, which provide convenient handles for further chemical modifications and play a crucial role in directing the supramolecular assembly in the solid state.

The Crystal Structure of 1,3-Adamantanediol: A Tale of Polymorphism

1,3-Adamantanediol (C₁₀H₁₆O₂) is known to exhibit polymorphism, the ability of a substance to exist in more than one crystal form. This phenomenon is of paramount importance in the pharmaceutical industry, as different polymorphs can have distinct physical properties, including solubility, bioavailability, and stability.

At ambient conditions, 1,3-adamantanediol crystallizes in a hexagonal system with the space group P6₃/mcm[3]. This structure is characterized by an ordered arrangement of the molecules, primarily driven by hydrogen bonding between the hydroxyl groups. However, at higher temperatures, it undergoes a phase transition to a face-centered cubic (Fm

m) plastic phase. In this phase, the molecules exhibit orientational disorder, tumbling within the crystal lattice while maintaining their long-range positional order. This behavior is attributed to the globular nature of the adamantane cage.

Table 1: Crystallographic Data for 1,3-Adamantanediol (Hexagonal Phase) [3]

Parameter	Value
Formula	C₁₀H₁₆O₂
Crystal System	Hexagonal
Space Group	P6₃/mcm
a (Å)	11.885
b (Å)	11.885
c (Å)	10.939
α (°)	90
β (°)	90
γ (°)	120
Z	6

The Influence of Derivatization on Crystal Packing and Hydrogen Bonding

The true power of the 1,3-adamantanediol scaffold lies in the ability to modify its hydroxyl groups to create a diverse array of derivatives with tailored properties. These modifications significantly influence the resulting crystal structures by altering the intermolecular interactions, particularly the hydrogen bonding networks.

Ester Derivatives: A Study in Conformation and Packing

Hydroxymethyl Derivatives: A Case Study in Hydrogen Bond Networks

A notable example is 1,3-bis(hydroxymethyl)-2-oxaadamantane, a derivative where the adamantane cage contains an oxygen atom and the functional groups are hydroxymethyl moieties[5][6]. Its crystal structure, determined to be in the triclinic space group P

, reveals a complex hydrogen-bonding network[5]. The two independent molecules in the asymmetric unit form a tetramer through hydrogen bonding, highlighting the directional and organizing power of the hydroxyl groups[5].

Table 2: Crystallographic Data for 1,3-bis(hydroxymethyl)-2-oxaadamantane [5]

Parameter	Value
Formula	C₁₁H₁₈O₃
Crystal System	Triclinic
Space Group	P
a (Å)	6.295(2)
b (Å)	11.623(4)
c (Å)	14.141(3)
α (°)	94.67(2)
β (°)	99.29(3)
γ (°)	99.29(3)
Z	4

The analysis of such structures demonstrates that even subtle changes to the adamantane core and its substituents can lead to significant variations in the crystal packing and the resulting material properties.

Experimental Workflow: From Synthesis to Structural Elucidation

The determination of the crystal structure of 1,3-adamantanediol derivatives is a multi-step process that requires careful execution of synthesis, crystallization, and diffraction experiments.

Synthesis and Purification

The synthesis of 1,3-adamantanediol derivatives typically starts from 1,3-adamantanediol or other readily available adamantane precursors. A scalable and efficient synthesis of 1,3-adamantanediol itself has been reported, involving the conversion of 3-hydroxyadamantane-1-carboxylic acid to 1,3-dichloro adamantane, followed by hydrolysis[7]. The resulting derivatives must be rigorously purified, often by recrystallization, to remove impurities that can inhibit the growth of high-quality single crystals.

Single Crystal Growth: The Art and Science

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The choice of solvent and crystallization technique is critical.

Experimental Protocol: Single Crystal Growth by Slow Evaporation

• Solvent Selection: Choose a solvent or a mixture of solvents in which the compound has moderate solubility. For adamantane derivatives, common solvents include acetone, ethanol, acetonitrile, and chloroform/hexane mixtures[4][5].

• Dissolution: Dissolve the purified compound in a minimal amount of the chosen hot solvent to create a saturated or near-saturated solution.

• Filtration: Hot-filter the solution through a pre-warmed funnel with filter paper or a syringe filter to remove any particulate matter that could act as unwanted nucleation sites.

• Slow Evaporation: Cover the vessel containing the filtrate with a watch glass or parafilm with a few small perforations. This allows for slow evaporation of the solvent.

• Incubation: Place the vessel in a vibration-free environment and allow it to stand undisturbed for several days to weeks. Slow cooling can also be employed.

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent. Wash the crystals with a small amount of cold solvent and allow them to air dry.

Diagram of the Crystallization Process

Caption: Workflow for obtaining single crystals of 1,3-adamantanediol derivatives.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the three-dimensional atomic arrangement in a crystal.

Experimental Protocol: Single-Crystal X-ray Diffraction Data Collection and Structure Solution

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Data Reduction: The raw diffraction data are processed to correct for experimental factors such as background scattering and absorption, and the intensities of the reflections are integrated.

• Structure Solution: The initial positions of the atoms in the unit cell are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and thermal parameters are refined against the experimental data using least-squares methods to obtain the final, accurate crystal structure.

Diagram of the SC-XRD Workflow

Caption: The process of determining a crystal structure using SC-XRD.

Computational Analysis: A Synergy with Experiment

Computational methods, particularly Density Functional Theory (DFT), provide a powerful complement to experimental crystallographic data. DFT calculations can be used to:

• Predict Molecular Conformations: Determine the most stable conformation of a molecule in the gas phase, which can then be compared to the experimentally observed conformation in the crystal.

• Analyze Intermolecular Interactions: Calculate the energies of hydrogen bonds and other non-covalent interactions, providing a quantitative measure of their strength.

• Simulate Spectroscopic Properties: Predict vibrational frequencies and NMR chemical shifts, which can aid in the characterization of the synthesized compounds.

The synergy between DFT and SC-XRD allows for a more profound understanding of the factors governing the crystal structure of 1,3-adamantanediol derivatives.

Hirshfeld Surface Analysis: Visualizing Intermolecular Interactions

Hirshfeld surface analysis is a valuable tool for visualizing and quantifying intermolecular interactions in a crystal. The Hirshfeld surface is a three-dimensional surface that defines the space occupied by a molecule in a crystal. By mapping properties such as the distance to the nearest atom outside the surface (de) and inside the surface (di) onto the Hirshfeld surface, a detailed picture of the intermolecular contacts can be obtained.

The resulting 2D fingerprint plots, which are histograms of (di, de), provide a quantitative summary of the types and relative importance of different intermolecular interactions. For 1,3-adamantanediol derivatives, Hirshfeld surface analysis can be used to visualize the hydrogen bonding patterns and other close contacts that dictate the crystal packing[8].

Diagram of Hirshfeld Surface Concept

Caption: Conceptual representation of a Hirshfeld surface around a molecule.

Conclusion and Future Directions

The crystal structure of 1,3-adamantanediol derivatives is a rich and complex field of study with significant implications for drug development and materials science. The rigid adamantane core provides a robust and predictable scaffold, while the 1,3-disubstitution pattern allows for the fine-tuning of intermolecular interactions, particularly hydrogen bonding.

This guide has provided an in-depth overview of the key structural features of these compounds, the experimental and computational techniques used to study them, and the influence of derivatization on their crystal packing. Future research in this area will likely focus on the design of novel derivatives with specific solid-state properties, the exploration of co-crystallization to modulate physicochemical properties, and the application of advanced computational methods to predict crystal structures with greater accuracy. A thorough understanding of the principles outlined in this guide will be essential for researchers seeking to harness the full potential of the 1,3-adamantanediol scaffold in their scientific endeavors.

References

• Crystal structure of 1,3-bis(hydroxymethyl)-2-oxaadamantane, C11H18O3. (URL: [Link])

• Crystal structure of 1,3-bis(hydroxymethyl)-2-oxaadamantane, C₁₁H₁₈O₃. (URL: [Link])

• Adamantane. (URL: [Link])

• Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives. (URL: [Link])

• 1,3-Adamantanediol | C10H16O2. (URL: [Link])

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. (URL: [Link])

• Practical and Scalable Synthesis of 1,3-Adamantanediol. (URL: [Link])

• Recrystallization - Single Solvent. (URL: [Link])

• 2.1: RECRYSTALLIZATION. (URL: [Link])

• Recrystallization method. (URL: [Link])

• Crystal Structure and Hirshfeld Surface Analysis of 1,3-diethynyladamantane. (URL: [Link])

• 1,3-Adamantanediol | Drug Information, Uses, Side Effects, Chemistry. (URL: [Link])

• Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives. (URL: [Link])

• Crystal structure of (Z)-3-(adamantan-1-yl)-1-(3-chlorophenyl)-S-benzylisothiourea, C24H27ClN2S. (URL: [Link])

• Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives. (URL: [Link])

• The role of substituents in the molecular and crystal structure of 1-(adamantane-1-carbonyl)-3-(mono)- and 3,3-(di) substituted thioureas. (URL: [Link])

• Spectroscopic, Docking and MD Simulation Analysis of an Adamantane Derivative with Solvation Effects in Different Solvents. (URL: [Link])

• Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives. (URL: [Link])

Sources

• 1. Adamantane - Wikipedia [en.wikipedia.org]
• 2. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,3-Adamantanediol | C10H16O2 | CID 573829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Crystal structure of 1,3-bis(hydroxymethyl)-2-oxaadamantane, C₁₁H₁₈O₃ - UNT Digital Library [digital.library.unt.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Crystal structure and Hirshfeld surface analysis of 1,3-diethynyladamantane - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Chirality and Stereochemistry of Disubstituted Adamantanes

For Researchers, Scientists, and Drug Development Professionals

Abstract

The adamantane scaffold, a rigid and highly symmetrical tricyclic hydrocarbon, has become a cornerstone in medicinal chemistry and materials science.[1][2][3] Its unique three-dimensional structure and favorable physicochemical properties, such as high lipophilicity and metabolic stability, have led to its incorporation into numerous clinically approved drugs, including antivirals, neuroprotective agents, and antidiabetics.[1][4] While the parent adamantane molecule is achiral, the introduction of two substituents can disrupt its inherent symmetry, leading to complex and often non-intuitive stereochemical outcomes. Understanding and controlling the chirality of disubstituted adamantanes is paramount for drug development, as different stereoisomers can exhibit vastly different pharmacological and toxicological profiles. This guide provides a comprehensive exploration of the structural basis of chirality in disubstituted adamantanes, outlines key strategies for their stereoselective synthesis and resolution, and details the analytical techniques essential for their stereochemical characterization.

The Adamantane Scaffold: A Privileged Structure in Chemistry

Adamantane (C₁₀H₁₆) is the simplest diamondoid, a class of molecules whose carbon atom arrangement mimics the diamond crystal lattice.[5] This structure imparts exceptional rigidity and thermal stability.[5] In drug design, the adamantyl group is often employed as a "lipophilic bullet" to enhance a molecule's ability to cross the blood-brain barrier or to anchor a pharmacophore within a target's binding site.[1][2]

The parent adamantane molecule possesses a high degree of symmetry, belonging to the Td point group, and is therefore achiral. It features two distinct types of carbon atoms:

• Four bridgehead (methine) carbons: C1, C3, C5, C7

• Six methylene carbons: C2, C4, C6, C8, C9, C10

These positions are prochiral, meaning that the substitution of a hydrogen atom can lead to a chiral center in a subsequent step.[6] The stereochemical consequences of introducing two substituents depend critically on their positions on this rigid framework.

Caption: Bridgehead (methine) and methylene positions on the adamantane scaffold.

The Emergence of Chirality in Disubstituted Adamantanes

The introduction of two substituents breaks the Td symmetry of adamantane. Whether this results in a chiral molecule depends on the substitution pattern and the identity of the substituents.

Substitution Pattern	Substituents (X, Y)	Chirality	Stereochemical Feature
1,3-	X = Y	Achiral (meso)	Plane of symmetry
X ≠ Y	Chiral	Point chirality
1,2-	X = Y or X ≠ Y	Chiral	Inherent asymmetry
2,6-	X = Y or X ≠ Y	Chiral	Axial/Planar chirality
1,4-	X = Y or X ≠ Y	Achiral	Diastereomers (syn/anti)

Table 1: Summary of chirality in common disubstituted adamantane patterns.

Bridgehead-Bridgehead Substitution (e.g., 1,3-)

When two different substituents are placed at bridgehead positions, such as C1 and C3, the molecule loses all planes of symmetry and becomes chiral.[7][8] If the substituents are identical, a plane of symmetry is retained, and the molecule is an achiral meso compound.

Caption: Symmetry in 1,3-disubstituted adamantanes.

Bridgehead-Methylene Substitution (1,2-)

Derivatives with substituents at adjacent bridgehead (C1) and methylene (C2) positions are inherently chiral, regardless of whether the substituents are identical or different.[9][10] This substitution pattern completely removes all symmetry elements. Synthesis of these compounds is often challenging due to the difficulty of functionalizing the C1-C2 bond directly.[10]

Methylene-Methylene Substitution (e.g., 2,6-)

Perhaps the most structurally interesting case is the substitution at two remote methylene positions, such as C2 and C6. Even with two identical substituents, the resulting molecule is chiral. This is a manifestation of axial or planar chirality, analogous to certain allenes or biphenyls, where the molecule as a whole lacks a plane of symmetry or a center of inversion. The two enantiomers of adamantane-2,6-diol, for instance, are non-superimposable mirror images.

Caption: Enantiomers of 2,6-disubstituted adamantane are non-superimposable.

Methodologies for Stereoselective Synthesis and Resolution

Obtaining enantiomerically pure disubstituted adamantanes is a critical step in drug development. This can be achieved through either asymmetric synthesis or the resolution of a racemic mixture.

Asymmetric Synthesis

The goal of asymmetric synthesis is to create one enantiomer preferentially over the other.

• Use of Chiral Auxiliaries: A chiral auxiliary, such as an Evans' oxazolidinone, can be temporarily attached to an adamantane precursor.[11] The auxiliary directs a subsequent reaction (e.g., alkylation) to occur stereoselectively, after which the auxiliary is cleaved to yield the enantiomerically enriched product.

• Stereoretentive Rearrangements: A powerful method for synthesizing chiral 1,2-disubstituted adamantanes involves the acid-catalyzed rearrangement of a 4-substituted protoadamantane.[11][12] This reaction proceeds through a chiral bridged carbocation intermediate that shields one face from attack, resulting in complete retention of enantiopurity.[11]

• Asymmetric Desymmetrization: This strategy involves using a chiral catalyst to selectively react with one of two enantiotopic groups on a prochiral adamantane derivative, thereby creating a chiral product with high enantiomeric excess.[11][13]

Resolution of Racemic Mixtures

Resolution is the process of separating a 50:50 mixture of enantiomers (a racemate).[14]

Protocol: Resolution of Racemic 1,2-Diaminoadamantane via Diastereomeric Salt Formation

This protocol is based on the principle that diastereomers have different physical properties (e.g., solubility), allowing for their separation.[14]

• Salt Formation: Dissolve the racemic 1,2-diaminoadamantane in a suitable solvent (e.g., ethanol). Add one equivalent of an enantiomerically pure chiral acid, such as L-(+)-tartaric acid.[12]

• Selective Crystallization: The two diastereomeric salts formed—(R,R)-diamine·(L)-tartrate and (S,S)-diamine·(L)-tartrate—will have different solubilities. Cool the solution slowly to allow the less soluble diastereomer to crystallize out.

  • Causality Insight: The difference in solubility arises from the distinct three-dimensional packing of the diastereomers in the crystal lattice.

• Isolation: Filter the crystals and wash with a small amount of cold solvent to remove impurities. The mother liquor will be enriched in the more soluble diastereomer.

• Liberation of the Free Amine: Dissolve the isolated diastereomeric salt in water and basify with a strong base (e.g., NaOH) to deprotonate the amine and the tartaric acid.

• Extraction: Extract the free, enantiomerically pure diamine into an organic solvent (e.g., dichloromethane), dry the organic layer, and remove the solvent under reduced pressure.

• Validation: Determine the enantiomeric excess (ee) of the product using chiral HPLC.

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Analytical Techniques for Stereochemical Characterization

Unambiguous determination of the structure and stereochemistry of adamantane derivatives is crucial.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the most powerful tool for structural elucidation in solution.[15] The symmetry of the adamantane derivative directly influences the complexity of its ¹H and ¹³C NMR spectra.[16][17]

Isomer Type	Example	Expected ¹³C Signals (for C₁₀ cage)	Rationale
Achiral (Symmetrical)	1,3-dihydroxyadamantane	4	A C₂ axis and two planes of symmetry render many carbons equivalent.
Chiral (Asymmetrical)	1,2-dihydroxyadamantane	10	No symmetry elements; all ten carbons are in unique chemical environments.
Chiral (Symmetrical)	(2S,6S)-adamantane-2,6-diol	5	A C₂ axis of symmetry renders carbons equivalent in pairs.

Table 2: Comparative NMR features for disubstituted adamantane isomers.

X-ray Crystallography

For crystalline solids, single-crystal X-ray diffraction provides the absolute, unambiguous three-dimensional structure, including the absolute configuration (R/S) of all stereocenters. It is the gold standard for stereochemical assignment.

Chiroptical Methods

• Optical Rotation: Chiral molecules rotate the plane of polarized light. While a definitive indicator of chirality, the specific rotation values for adamantane derivatives can be very small, sometimes less than 1°.[5]

• Circular Dichroism (CD) Spectroscopy: CD measures the differential absorption of left and right circularly polarized light. It is highly sensitive to molecular chirality and can be used to distinguish between enantiomers and monitor conformational changes.

Conclusion and Outlook

The rigid, three-dimensional adamantane core presents unique and powerful opportunities in drug design. However, its stereochemical complexity, particularly in disubstituted derivatives, demands rigorous control and characterization. A thorough understanding of how substitution patterns dictate chirality is essential for the rational design of new therapeutic agents. Future advancements in asymmetric catalysis and stereoselective C-H functionalization will undoubtedly provide more efficient pathways to enantiomerically pure adamantane building blocks, further accelerating their application in the development of next-generation pharmaceuticals.

References

• Wikipedia. Adamantane. [Link]

• ConnectSci. Unlocking therapeutic potential: the role of adamantane in drug discovery. [Link]

• SciSpace. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. [Link]

• ResearchGate. Use of the Adamantane Structure in Medicinal Chemistry. [Link]

• PubMed. Adamantane - A Lead Structure for Drugs in Clinical Practice. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Significance of Adamantane Derivatives in Modern Drug Discovery. [Link]

• University of Wisconsin. R,S-Configurations of 2,6-Disubstituted Adamantanes. [Link]

• University of Wisconsin. R,S-Configurations of 2,6-Disubstituted Adamantanes. [Link]

• MDPI. Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. [Link]

• Filo. Discuss the Chirality in Substituted adamantane. [Link]

• Filo. Discuss the Chirality in Substituted Adamantane. [Link]

• ResearchGate. Synthesis of 1,2-diaminoadamantane and chiral ligands derived from it. [Link]

• FULIR. Novel 1,4-Disubstituted Adamantane Stereoisomers: Synthesis and Spectroscopic Characterization. [Link]

• NIH. Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. [Link]

• ResearchGate. Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. [Link]

• Wiley Online Library. Enantioselective Desymmetrization of 1,3‐Disubstituted Adamantane Derivatives. [Link]

• ScienceDirect. 13C NMR spectra of adamantane derivatives. [Link]

• SciELO SA. Trends in NMR Structural Elucidation Of Polycyclic Cages, Namely: Adamantane, Pentacycloundecane and Trishomocubane. [Link]

• ACS Publications. The Proton Magnetic Resonance Spectra of Adamantane and Its Derivatives. [Link]

• PubMed. Solid-state chemical-shift referencing with adamantane. [Link]

• ResearchGate. Molecular structure in 1-azaadamantanes and 1,3-diazaadamantanes. [Link]

• YouTube. How to Find R & S Configuration of Adamantane ? | Chirality | Organic Chemistry. [Link]

• CJCU. Enumeration of Isomers of Substituted Adamantane. [Link]

• Wikipedia. Prochirality. [Link]

• RSC Publishing. Adamantane-type clusters: compounds with a ubiquitous architecture but a wide variety of compositions and unexpected materials properties. [Link]

• NIH. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. [Link]

• Lumen Learning. 4.6. Separating enantiomers | Organic Chemistry 1: An open textbook. [Link]

• RSC Publishing. Adamantane chemistry. Part I. The synthesis of 1,2-disubstituted adamantanes. [Link]

• Thieme Chemistry. Separation of Enantiomers. [Link]

Sources

• 1. connectsci.au [connectsci.au]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Adamantane - A Lead Structure for Drugs in Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Adamantane - Wikipedia [en.wikipedia.org]
• 6. Prochirality - Wikipedia [en.wikipedia.org]
• 7. Discuss the Chirality in Substituted adamantane. | Filo [askfilo.com]
• 8. Discuss the Chirality in Substituted Adamantane Explain how chirality ar.. [askfilo.com]
• 9. Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework | MDPI [mdpi.com]
• 10. Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. 4.6. Separating enantiomers | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. kbfi.ee [kbfi.ee]
• 17. Trends in NMR Structural Elucidation Of Polycyclic Cages, Namely: Adamantane, Pentacycloundecane and Trishomocubane [scielo.org.za]

Protocols & Analytical Methods

Application Notes and Protocols: Synthetic Routes to 1,3-Disubstituted Adamantane Derivatives

Introduction: The Adamantane Scaffold in Modern Chemistry

The adamantane nucleus, a perfectly symmetrical, rigid, and lipophilic diamondoid cage, has transitioned from a chemical curiosity to a cornerstone in medicinal chemistry and materials science. Its unique three-dimensional structure imparts favorable pharmacokinetic properties to drug candidates, including enhanced metabolic stability, improved bioavailability, and modulated receptor binding.[1] The 1,3-disubstitution pattern is of particular importance, forming the core of antivirals, central nervous system agents like Memantine, and versatile building blocks for advanced polymers and catalysts.[1][2][3][4]

This guide provides an in-depth exploration of the primary synthetic strategies for accessing 1,3-disubstituted adamantane derivatives. We move beyond simple procedural lists to dissect the underlying chemical logic, offering field-proven insights into why specific routes are chosen and how reaction parameters are optimized for success. The protocols described herein are designed to be robust and self-validating, providing researchers with a reliable foundation for their synthetic endeavors.

Strategic Overview: Pathways to the 1,3-Disubstituted Core

The synthesis of 1,3-disubstituted adamantanes can be broadly categorized into three primary approaches:

• Electrophilic Functionalization of the Adamantane Core: This classic and robust strategy leverages the inherent reactivity of the tertiary (bridgehead) C-H bonds.

• Nucleophilic Substitution on Pre-functionalized Scaffolds: This approach uses key intermediates, such as 1,3-dihaloadamantanes, as platforms for introducing a wide array of functional groups.

• Direct C-H Functionalization via Radical Pathways: Modern methods that offer more direct, though sometimes less selective, routes to functionalized adamantanes by circumventing multi-step sequences.

The choice of strategy is dictated by the desired final substituents, available starting materials, and scalability requirements.

Strategy 1: Electrophilic Functionalization of the Adamantane Core

The adamantane cage possesses four equivalent tertiary C-H bonds at the bridgehead positions (1, 3, 5, and 7) and twelve equivalent secondary C-H bonds at the methylene bridges. The tertiary carbons are preferential sites for electrophilic attack due to the stability of the resulting tertiary carbocation intermediates.[5][6] This reactivity provides a reliable entry point for installing functional groups at the 1 and 3 positions.

Key Intermediates: 1,3-Dihaloadamantanes and 1,3-Dihydroxyadamantane

The most common and synthetically useful initial targets are 1,3-dibromoadamantane and 1,3-dihydroxyadamantane. These compounds are stable, crystalline solids that serve as versatile precursors for a multitude of derivatives.

The direct bromination of adamantane with molecular bromine can yield 1-bromoadamantane.[6] Achieving disubstitution to form 1,3-dibromoadamantane typically requires the addition of a Lewis acid catalyst to enhance the electrophilicity of the bromine.[6]

Hydroxylation can be achieved directly from adamantane using strong oxidizing acids or via hydrolysis of the corresponding dihalide. The hydrolysis of 1,3-dibromoadamantane is a frequently employed method, although the C-Br bonds are notoriously resistant to cleavage and require specific conditions to proceed efficiently.[3][7]

Protocol 1: Synthesis of 1,3-Dihydroxyadamantane via Dibromination-Hydrolysis

This two-step protocol is a reliable method for producing gram-scale quantities of 1,3-dihydroxyadamantane, a key building block for specialty polymers and catalysts.[3][8]

Part A: Synthesis of 1,3-Dibromoadamantane

• Reaction Setup: In a well-ventilated fume hood, charge a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr).

• Reagent Charging: Add adamantane (1.0 eq) to the flask. Cautiously add an excess of liquid bromine (e.g., 4.0-5.0 eq). Safety Note: Bromine is highly corrosive and toxic. Handle with extreme care using appropriate personal protective equipment.

• Catalyst Addition: Add a catalytic amount of anhydrous aluminum trichloride or iron powder.

• Reaction: Heat the mixture gently to initiate the reaction, which is evidenced by the evolution of HBr gas. Maintain a gentle reflux for several hours until GC or TLC analysis indicates the consumption of adamantane and 1-bromoadamantane.

• Workup: Cool the reaction mixture to room temperature. Carefully quench the excess bromine by the slow addition of an aqueous solution of sodium bisulfite until the red-brown color disappears.

• Isolation: Dilute the mixture with a suitable organic solvent (e.g., dichloromethane). Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude solid can be purified by recrystallization from a solvent like methanol or ethanol to yield pure 1,3-dibromoadamantane.

Part B: Hydrolysis to 1,3-Dihydroxyadamantane

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 1,3-dibromoadamantane (1.0 eq), formic acid, and sodium formate.[8]

• Reaction: Heat the mixture to reflux (approx. 120°C) for 9-11 hours.[8][9] The formate esters of adamantane are formed in situ.

• Hydrolysis & Workup: Cool the reaction mixture. Add water and a base (e.g., NaOH solution) to hydrolyze the formate esters and neutralize the formic acid.

• Isolation: The product, 1,3-dihydroxyadamantane, will often precipitate from the aqueous solution upon cooling. Filter the solid, wash thoroughly with water to remove salts, and dry under vacuum. Purity can be assessed by melting point and NMR. The final product yield from this method can exceed 90%.[8]

Strategy 2: Nucleophilic Substitution on Pre-functionalized Adamantanes

With reliable access to 1,3-dihalo and 1,3-dihydroxyadamantanes, a vast array of derivatives can be synthesized through nucleophilic substitution or functional group interconversion. The synthesis of diamino derivatives is particularly important, as these serve as monomers for high-performance polymers and as key intermediates in pharmaceutical synthesis.[1][7]

The Challenge of C-Br Bond Cleavage

A critical consideration in this strategy is the low reactivity of the bridgehead C-Br bonds in 1,3-dibromoadamantane towards nucleophilic attack. Unlike typical S_N2 reactions, backside attack is sterically impossible. The reaction must proceed through an S_N1 mechanism, which involves the formation of a relatively unstable bridgehead carbocation. This high activation energy barrier means that simple displacement reactions often fail or require harsh conditions.[7]

To overcome this, specialized methods have been developed. For amination, using urea in the presence of a strong acid like trifluoroacetic acid (TFA) has proven effective. The acid is thought to facilitate the departure of the bromide leaving group, enabling the reaction to proceed.[7][10]

Protocol 2: Synthesis of 1,3-Diaminoadamantane

This protocol is adapted from a method that utilizes urea as a safe and inexpensive source of nitrogen, avoiding more hazardous reagents.[7][10] The use of a high-boiling solvent like diphenyl ether is crucial for reaching the required reaction temperature.

• Reaction Setup: Charge a three-necked round-bottom flask with 1,3-dibromoadamantane (1.0 eq), urea (2.0-10.0 eq), and diphenyl ether as the solvent.[4][7] The flask should be equipped with a mechanical stirrer, a thermometer, and a reflux condenser.

• Acid Addition: Carefully add trifluoroacetic acid (TFA). The TFA acts as a catalyst to promote the formation of the adamantyl cation.

• Reaction: Heat the mixture in an oil bath to the target temperature (e.g., 180-200°C) and maintain for several hours. Monitor the reaction progress by TLC or GC-MS.

• Cooling and Acidification: After the reaction is complete, cool the mixture to approximately 50-60°C. Cautiously add hydrochloric acid to dissolve the product as its hydrochloride salt and precipitate unreacted organic materials.[4]

• Purification - Acid/Base Extraction: Filter the mixture to remove insoluble impurities. Transfer the acidic aqueous filtrate to a separatory funnel. Add a strong base (e.g., 30% NaOH solution) until the pH is highly alkaline (pH > 12) to neutralize the mixture and deprotonate the diamine.

• Extraction: Extract the free base (1,3-diaminoadamantane) into an organic solvent such as dichloromethane or toluene.

• Isolation: Combine the organic extracts, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The resulting solid can be further purified by vacuum sublimation or recrystallization to yield pure 1,3-diaminoadamantane. A total yield of over 70% can be achieved under optimal conditions.[7]

Strategy 3: Direct C-H Functionalization via Radical Pathways

While classic ionic pathways are reliable, they often require pre-functionalization of the adamantane core. Modern synthetic chemistry has increasingly turned to direct C-H functionalization, which offers a more atom-economical approach. Radical-based reactions are particularly well-suited for hydrocarbons like adamantane.[11][12]

The primary challenge in radical functionalization is controlling regioselectivity. The tertiary C-H bonds are weaker than the secondary ones (96 vs 99 kcal/mol), suggesting that hydrogen atom abstraction (HAT) should preferentially occur at the bridgehead positions.[11] However, the statistical abundance of secondary hydrogens (12 vs 4) can lead to mixtures of products.

Recent advances in photoredox and hydrogen-atom transfer (HAT) catalysis have enabled highly selective functionalization of the tertiary C-H bonds.[13] These methods use a catalyst to generate a reactive radical species that selectively abstracts a hydrogen atom from the most electron-rich and sterically accessible position, which in adamantane is the bridgehead carbon. The resulting adamantyl radical can then be trapped by a variety of radical acceptors to form new C-C or C-heteroatom bonds.

Illustrative Protocol: General Concept for Direct C-H Alkylation

This conceptual protocol outlines the key steps in a modern photoredox-catalyzed C-H functionalization, as inspired by recent literature.[13] Specific catalysts, reagents, and conditions would need to be optimized for a particular transformation.

• Reaction Setup: In a vial or Schlenk tube suitable for photochemical reactions, combine the adamantane substrate (1.0-1.5 eq), the alkylating agent (e.g., an electron-deficient alkene, 1.0 eq), a photoredox catalyst (e.g., an iridium or ruthenium complex), and a hydrogen-atom transfer (HAT) co-catalyst.

• Solvent and Degassing: Add a suitable anhydrous solvent (e.g., acetonitrile, DMF). Degas the solution thoroughly via sparging with an inert gas (argon or nitrogen) or through freeze-pump-thaw cycles to remove oxygen, which can quench the excited state of the photocatalyst.

• Reaction: Seal the vessel and place it in front of a light source (e.g., a blue LED lamp). Stir the reaction at a controlled temperature. The reaction is typically run for 12-24 hours.

• Monitoring and Workup: Monitor the reaction by GC-MS or LC-MS. Upon completion, remove the solvent under reduced pressure.

• Purification: The crude residue is purified by column chromatography on silica gel to isolate the desired 1,3-disubstituted product from unreacted starting materials and any regioisomeric byproducts.

Summary and Comparison of Synthetic Strategies

Strategy	Typical Starting Material	Key Reagents	Advantages	Limitations
Electrophilic Functionalization	Adamantane	Br₂, Lewis Acids, H₂SO₄/HNO₃	Well-established, high yields for specific products (dihalides, diols), good regioselectivity for bridgehead positions.[5][8]	Often requires harsh/corrosive reagents, can be multi-step, limited functional group tolerance.
Nucleophilic Substitution	1,3-Dihaloadamantane	Urea, Amines, Alkoxides, Cyanide	Access to a wide variety of functional groups, builds upon readily available intermediates.[3][7]	Bridgehead C-X bonds are unreactive, requiring harsh conditions or specific activation methods.[7]
Direct C-H Functionalization	Adamantane or 1-substituted adamantane	Photocatalysts, HAT catalysts, Radical Acceptors	High atom economy, avoids pre-functionalization steps, can have excellent functional group tolerance.[11][13]	Regioselectivity can be a challenge without advanced catalysts, may require specialized equipment (photoreactors).

Conclusion

The synthesis of 1,3-disubstituted adamantane derivatives is a mature field with a rich history and an exciting future. Classic electrophilic and nucleophilic substitution routes provide robust, scalable access to foundational building blocks like 1,3-dihydroxy- and 1,3-diaminoadamantane. These methods remain the workhorses for many applications. Concurrently, the advent of direct C-H functionalization methodologies is opening new avenues for rapid and efficient derivatization, allowing for the late-stage modification of complex molecules and expanding the accessible chemical space. A thorough understanding of the principles, advantages, and limitations of each strategy is essential for researchers and drug development professionals seeking to harness the unique properties of the adamantane scaffold.

References

• Bagrii, E. I., & Karaulova, E. I. (1999). Reactions of adamantanes in electrophilic media. Russian Chemical Reviews, 68(12), 1001–1020. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry Behind Rimantadine Hydrochloride: Synthesis and Properties. Available at: [Link]

• Zhu, H., Guo, J., & Yang, C. (2011). Synthesis and Characterization of 1,3-Diaminoadamantane. Asian Journal of Chemistry, 23(12), 5452-5454. Available at: [Link]

• Wikipedia. Rimantadine. Available at: [Link]

• Antonov, D., et al. (2016). Convenient Synthesis of Memantine Hydrochloride. Organic Preparations and Procedures International, 48(6), 493-499. Available at: [Link]

• Vu, B. D., et al. (2022). Synthesis of memantine hydrochloride by direct aminoation of 1-bromo-3,5-dimethyladamantane. Journal of Military Pharmaco-Medicine, (09). Available at: [Link]

• Reddy, G. M., et al. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ACS Omega, 5(26), 16295–16300. Available at: [Link]

• Liu, Z-Q., et al. (2012). Synthesis of Three Rimantadine Schiff Bases and Their Biological Effects on Serum Albumin. Journal of the Brazilian Chemical Society, 23(1), 148-156. Available at: [Link]

• Nguyen, T. H. T., et al. (2023). Synthesis Memantine and Memantine Hydrochloride by Direct Amination of 1-Bromo-3,5-dimethyladamantane with Thiourea. Letters in Organic Chemistry, 20(7), 672-677. Available at: [Link]

• Nan, F., et al. (2024). Practical and Scalable Synthesis of 1,3-Adamantanediol. Organic Process Research & Development. Available at: [Link]

• Montagnon, T., et al. (2021). Direct radical functionalization methods to access substituted adamantanes and diamondoids. Organic & Biomolecular Chemistry, 19(1), 21-38. Available at: [Link]

• Zhu, H., Guo, J., & Yang, C. (2011). Synthesis and Characterization of 1,3-Diaminoadamantane. Asian Journal of Chemistry. Available at: [Link]

• Google Patents. (2012). CN102093228B - Method for synthesizing 1, 3-adamantane diamine.

• Alym, R. A., et al. (1990). Synthesis and antiviral activity of metabolites of rimantadine. Journal of Medicinal Chemistry, 33(8), 2230-2234. Available at: [Link]

• Montagnon, T., et al. (2020). Direct radical functionalization methods to access substituted adamantanes and diamondoids. Organic & Biomolecular Chemistry. Available at: [Link]

• Alym, R. A., et al. (1990). Synthesis and antiviral activity of metabolites of rimantadine. Journal of Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2011). Synthesis and Characterization of 1,3-Diaminoadamantane. Available at: [Link]

• Google Patents. (2013). CN103214348A - Method for producing 1,3-dihydroxy adamantane.

• Stetter, H., & Wulff, C. (1960). Some Reactions of Adamantane and Adamantane Derivatives. The Journal of Organic Chemistry. Available at: [Link]

• Tabushi, I., Hamuro, J., & Oda, R. (1967). Free-radical substitution on adamantane. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2024). Synthetic route to new 1–adamantylamine derivatives. Available at: [Link]

• Shtyrlin, N. V., et al. (2022). Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments. Pharmaceutical Chemistry Journal, 56, 1289–1295. Available at: [Link]

• Il'in, M. V., et al. (2016). 1,3-Disubstituted and 1,3,5-trisubstituted adamantyl-ureas with isoxazole as soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(24), 5942-5946. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of Adamantane-1,3-diamine in Advanced Organic Synthesis. Available at: [Link]

• Tabushi, I., Hamuro, J., & Oda, R. (1967). Free-radical substitution on adamantane. Journal of the American Chemical Society, 89(9), 2194-2195. Available at: [Link]

• Qu, T., et al. (2021). Four-directional synthesis of adamantane derivatives. ARKIVOC, 2021(4), 1-22. Available at: [Link]

• Slideserve. (2015). C-H FUNCTIONALIZATION OF ADAMANTANE DERIVATIVES. Available at: [Link]

• Google Patents. (2015). CN103214348B - Method for producing 1,3-dihydroxy adamantane.

• Wikipedia. Adamantane. Available at: [Link]

• Shtyrlin, N. V., et al. (2023). Synthesis and Properties of 1,3-Disubstituted Ureas Containing (Adamantan-1-yl)(phenyl)methyl Fragment Based on One-Pot Direct Adamantane Moiety Inclusion. Molecules, 28(8), 3561. Available at: [Link]

• Le, C., et al. (2018). Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. ChemRxiv. Available at: [Link]

• Fischer, W., Grob, C. A., & Katayama, H. (1976). [Synthesis of 1,3-disubstituted adamantanes (author's transl)]. Helvetica Chimica Acta, 59(6), 1949-62. Available at: [Link]

• Sasaki, T., Nakanishi, A., & Ohno, M. (1982). Synthesis of adamantane derivatives. 59. Reactions of some electrophilic adamantane derivatives with unsaturated organosilanes. The Journal of Organic Chemistry, 47(17), 3219-3226. Available at: [Link]

• Černý, J., & Dvořáková, H. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. Symmetry, 15(11), 2095. Available at: [Link]

• Shtyrlin, N. V., et al. (2023). Synthesis and Properties of 1,3-Disubstituted Ureas Containing (Adamantan-1-yl)(phenyl)methyl Fragment Based on One-Pot Direct Adamantane Moiety Inclusion. Molecules, 28(8), 3561. Available at: [Link]

• Schleyer, P. v. R., et al. (1963). Adamantane. Organic Syntheses, 42, 8. Available at: [Link]

• Shtyrlin, N. V., et al. (2023). Synthesis and Properties of 1,3-Disubstituted Ureas Containing (Adamantan-1-yl)(phenyl)methyl Fragment Based on One-Pot Direct Adamantane Moiety Inclusion. Semantic Scholar. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Memantine HCl synthesis - chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN102093228B - Method for synthesizing 1, 3-adamantane diamine - Google Patents [patents.google.com]
• 5. Reactions of adamantanes in electrophilic media - Russian Chemical Reviews (RSC Publishing) [pubs.rsc.org]
• 6. Adamantane - Wikipedia [en.wikipedia.org]
• 7. asianpubs.org [asianpubs.org]
• 8. CN103214348A - Method for producing 1,3-dihydroxy adamantane - Google Patents [patents.google.com]
• 9. CN103214348B - Method for producing 1,3-dihydroxy adamantane - Google Patents [patents.google.com]
• 10. asianpubs.org [asianpubs.org]
• 11. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Direct radical functionalization methods to access substituted adamantanes and diamondoids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols: 5,7-Dimethyladamantane-1,3-diol in the Synthesis of Neuroactive Agents

Introduction: The Adamantane Scaffold in Neuropharmacology

The adamantane moiety, a rigid, lipophilic, and three-dimensional tricyclic hydrocarbon, has emerged as a privileged scaffold in modern medicinal chemistry.[1][2] Its unique physicochemical properties, including metabolic stability and the ability to anchor pharmacophoric groups in a precise spatial orientation, make it an ideal building block for drugs targeting the central nervous system (CNS).[3] A key advantage of the adamantane core is its ability to facilitate passage across the blood-brain barrier, a critical hurdle in the development of neuroactive agents.[1]

Among the functionalized adamantanes, derivatives such as amantadine and memantine have found clinical success in treating neurological disorders like Parkinson's and Alzheimer's diseases.[4] These molecules underscore the therapeutic potential of this versatile scaffold. This document provides a detailed guide on the utilization of a specific, symmetrically substituted precursor, 5,7-dimethyladamantane-1,3-diol , in the synthesis of novel neuroactive compounds. We will explore a synthetic pathway from this diol to a promising class of neuroprotective agents, detailing the underlying chemical principles and providing actionable experimental protocols.

The Strategic Advantage of 5,7-Dimethyladamantane-1,3-diol

The starting material, 5,7-dimethyladamantane-1,3-diol, offers several strategic advantages for the synthesis of neuroactive drug candidates:

• Symmetrical Functionalization: The two hydroxyl groups at the bridgehead positions (1 and 3) provide a scaffold for the introduction of two identical pharmacophoric groups, allowing for the creation of molecules with potential for bivalent interactions with biological targets.

• Enhanced Lipophilicity: The presence of the two methyl groups at the 5 and 7 positions increases the lipophilicity of the adamantane core, which can further enhance blood-brain barrier penetration.

• Stereochemical Control: The rigid adamantane cage ensures a fixed distance and orientation between the two functional groups, which is crucial for optimizing interactions with specific receptor sites.

This guide will focus on a synthetic route that transforms the diol into a diamine, which is then further derivatized to a neuroactive urea compound. This pathway leverages well-established and robust chemical transformations, making it accessible to researchers in the field.

Synthetic Pathway Overview

The proposed synthetic pathway from 5,7-dimethyladamantane-1,3-diol to a neuroactive bis-urea derivative is a three-step process:

• Ritter Reaction: Conversion of the diol to the corresponding 1,3-diacetylamino-5,7-dimethyladamantane.

• Hydrolysis: Removal of the acetyl groups to yield the key intermediate, 1,3-diamino-5,7-dimethyladamantane.

• Urea Formation: Reaction of the diamine with a suitable isocyanate to form the final neuroactive bis-urea compound.

This synthetic approach is illustrated in the workflow diagram below.

Caption: Synthetic workflow from 5,7-dimethyladamantane-1,3-diol to a neuroactive bis-urea derivative.

Experimental Protocols

Protocol 1: Synthesis of 1,3-Diacetylamino-5,7-dimethyladamantane via the Ritter Reaction

The Ritter reaction is a classic and reliable method for the conversion of alcohols to N-alkyl amides.[5] In this step, the hydroxyl groups of 5,7-dimethyladamantane-1,3-diol are protonated in a strong acid, leading to the formation of a stable tertiary carbocation at the bridgehead position. This carbocation is then trapped by the nucleophilic nitrogen of acetonitrile, forming a nitrilium ion intermediate. Subsequent hydration during the workup yields the desired diacetylamino derivative.[6]

Materials:

• 5,7-Dimethyladamantane-1,3-diol

• Acetonitrile (anhydrous)

• Concentrated Sulfuric Acid (98%)

• Dichloromethane

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5,7-dimethyladamantane-1,3-diol (10.0 g, 0.051 mol) in acetonitrile (100 mL).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add concentrated sulfuric acid (20 mL) dropwise to the stirred solution. Caution: This is a highly exothermic reaction. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to a gentle reflux and maintain for 4 hours.

• Cool the reaction mixture to room temperature and carefully pour it onto 200 g of crushed ice in a large beaker.

• Neutralize the acidic solution by the slow addition of saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous mixture with dichloromethane (3 x 100 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude 1,3-diacetylamino-5,7-dimethyladamantane.

• The crude product can be purified by recrystallization from a suitable solvent system such as ethanol/water.

Expected Yield: 75-85%

Protocol 2: Synthesis of 1,3-Diamino-5,7-dimethyladamantane by Acidic Hydrolysis

The hydrolysis of the diacetylamino intermediate is achieved under acidic conditions, which efficiently cleaves the amide bonds to reveal the primary amino groups.[7][8]

Materials:

• 1,3-Diacetylamino-5,7-dimethyladamantane

• Concentrated Hydrochloric Acid (37%)

• Sodium Hydroxide solution (10 M)

• Diethyl ether

• Anhydrous Potassium Carbonate

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

Procedure:

• Place 1,3-diacetylamino-5,7-dimethyladamantane (10.0 g, 0.036 mol) in a 250 mL round-bottom flask.

• Add a mixture of concentrated hydrochloric acid (50 mL) and water (50 mL).

• Heat the mixture to reflux with stirring for 12 hours.

• Cool the reaction mixture to room temperature.

• Carefully basify the solution with 10 M sodium hydroxide solution until a pH of >12 is reached. Caution: This is an exothermic reaction.

• Extract the aqueous layer with diethyl ether (4 x 75 mL).

• Combine the organic extracts and dry over anhydrous potassium carbonate.

• Filter the drying agent and remove the solvent under reduced pressure to yield 1,3-diamino-5,7-dimethyladamantane as a solid.

Expected Yield: 80-90%

Protocol 3: Synthesis of a Neuroactive Bis-urea Derivative

The final step involves the reaction of the diamine with an isocyanate to form a bis-urea derivative. Symmetrically substituted adamantyl ureas have shown promise as inhibitors of soluble epoxide hydrolase (sEH), an enzyme implicated in neuroinflammation and hypertensive conditions.[1][9] For this protocol, we will use 4-fluorophenyl isocyanate as an example, as halogenated phenylureas are common motifs in sEH inhibitors.[10]

Materials:

• 1,3-Diamino-5,7-dimethyladamantane

• 4-Fluorophenyl isocyanate

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a 100 mL round-bottom flask, dissolve 1,3-diamino-5,7-dimethyladamantane (1.0 g, 5.15 mmol) in anhydrous THF (30 mL) with stirring.

• In a separate vial, dissolve 4-fluorophenyl isocyanate (1.41 g, 10.3 mmol, 2.0 equivalents) in anhydrous THF (10 mL).

• Add the isocyanate solution dropwise to the stirred solution of the diamine at room temperature.

• Stir the reaction mixture at room temperature for 12 hours. The product will likely precipitate out of the solution as a white solid.

• Collect the solid product by vacuum filtration.

• Wash the solid with a small amount of cold THF to remove any unreacted starting materials.

• Dry the product under vacuum to yield the desired bis-urea derivative.

Expected Yield: >90%

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Theoretical Yield (from 10g diol)
5,7-Dimethyladamantane-1,3-diol	C12H20O2	196.29	-
1,3-Diacetylamino-5,7-dimethyladamantane	C16H26N2O2	278.39	14.18 g
1,3-Diamino-5,7-dimethyladamantane	C12H22N2	194.32	9.90 g
Bis-(4-fluorophenyl)urea derivative	C26H30F2N4O2	468.54	23.86 g

Mechanism of Action and Neuroprotective Potential

The adamantane-based bis-urea synthesized in Protocol 3 is designed as a potential inhibitor of soluble epoxide hydrolase (sEH).

Sources

• 1. Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments: XVI. Synthesis and Properties of 1,1'-(Alkane-1,n-diyl)bis{3-[(3,5-dimethyladamantan-1-yl)methyl]ureas} - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological effects of 1,3-dimethyl-5-aminoadamantane, a new adamantane derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ritter Reaction [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Properties of 1,3-Disubstituted Ureas Containing (Adamantan-1-yl)(phenyl)methyl Fragment Based on One-Pot Direct Adamantane Moiety Inclusion [mdpi.com]
• 10. Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments: VII. Synthesis and Properties 1-[(Adamantan-1-yl)methyl]-3-(fluoro, chlorophenyl) Ureas - PMC [pmc.ncbi.nlm.nih.gov]

The Adamantane Scaffold: A Versatile Tool in Neurodegenerative Disease Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Properties of the Adamantane Cage in Neurotherapeutics

Adamantane, a rigid, lipophilic, tricyclic hydrocarbon, presents a unique and privileged scaffold in medicinal chemistry.[1][2][3] Its three-dimensional structure and favorable pharmacokinetic properties, including the ability to cross the blood-brain barrier, have made its derivatives valuable tools in the development of therapeutics for central nervous system (CNS) disorders.[4] This guide provides an in-depth exploration of the role of adamantane derivatives in the research of two of the most prevalent neurodegenerative conditions: Alzheimer's disease and Parkinson's disease. We will delve into the established mechanisms of action of approved drugs, the development of novel derivatives, and provide detailed protocols for their preclinical evaluation.

Adamantane Derivatives in Alzheimer's Disease: Targeting Glutamatergic Excitotoxicity

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by cognitive decline, memory loss, and the presence of amyloid-beta (Aβ) plaques and neurofibrillary tangles.[5][6] One of the key pathological mechanisms implicated in AD is glutamatergic excitotoxicity, where excessive activation of N-methyl-D-aspartate (NMDA) receptors leads to neuronal damage and death.[7][8]

Memantine: A Clinically Proven NMDA Receptor Antagonist

Memantine, a 1-amino-adamantane derivative, is a cornerstone in the treatment of moderate to severe Alzheimer's disease.[9][10] Its therapeutic effect stems from its action as an uncompetitive, low-to-moderate affinity antagonist of the NMDA receptor.[7][8][11][12]

Mechanism of Action: Under pathological conditions in AD, persistent, low-level activation of NMDA receptors by glutamate leads to a continuous influx of Ca2+, triggering neurotoxic pathways.[11] Memantine's unique properties allow it to preferentially block this pathological, excessive NMDA receptor activity without significantly interfering with normal synaptic transmission, which is crucial for learning and memory.[13] It acts as an open-channel blocker, meaning it only enters and blocks the ion channel when the receptor is activated.[8][11] Its fast off-rate allows for a rapid relief of the block during normal synaptic activity.[11]

Diagram: Mechanism of Memantine Action

Caption: Memantine's neuroprotective effect in Alzheimer's disease.

Novel Adamantane Derivatives for Alzheimer's Disease

Research is ongoing to develop novel adamantane derivatives with improved efficacy and broader mechanisms of action for AD.[5] These efforts include:

• Targeting Amyloid-Beta Aggregation: Some novel aminoadamantane derivatives have been synthesized and shown to inhibit the aggregation of Aβ peptides in vitro.[5] Their lipophilicity and ease of chemical modification make them promising scaffolds for this approach.[5]

• Multi-Target-Directed Ligands: Given the multifactorial nature of AD, adamantane-based compounds are being designed to interact with multiple targets, such as combining NMDA receptor antagonism with anti-inflammatory properties.[10]

Protocols for Evaluating Adamantane Derivatives in Alzheimer's Disease Research

In Vitro Evaluation

1. NMDA Receptor Binding and Function Assays:

• Objective: To determine the affinity and mechanism of action of adamantane derivatives at the NMDA receptor.

• Methodology:

  • Cell Culture: Use cell lines (e.g., HEK293) stably expressing specific NMDA receptor subunits (e.g., GluN1/GluN2A or GluN1/GluN2B).[14]

  • Radioligand Binding Assay:

    • Incubate cell membranes with a radiolabeled NMDA receptor antagonist (e.g., [3H]MK-801) in the presence of varying concentrations of the test compound.

    • Measure the displacement of the radioligand to determine the binding affinity (Ki) of the test compound.

  • Electrophysiology (Patch-Clamp):

    • Perform whole-cell patch-clamp recordings on the transfected cells.

    • Apply glutamate and glycine to activate NMDA receptors and measure the resulting current.

    • Co-apply the test compound to assess its inhibitory effect on the NMDA receptor-mediated current and determine its IC50.[14] This technique can also elucidate the voltage-dependency and channel-blocking kinetics.

• Causality and Validation: This protocol directly assesses the interaction of the compound with its intended target. Comparing binding affinity with functional inhibition provides a self-validating system for target engagement.

2. Aβ Aggregation Inhibition Assay:

• Objective: To screen for adamantane derivatives that can prevent the aggregation of Aβ peptides.

• Methodology:

  • Peptide Preparation: Use synthetic Aβ40 or Aβ42 peptides.

  • Thioflavin T (ThT) Fluorescence Assay:

    • Incubate Aβ peptides with or without the test compound.

    • At various time points, add ThT, a dye that fluoresces upon binding to β-sheet structures in amyloid fibrils.

    • Measure the fluorescence intensity to quantify the extent of Aβ aggregation. A reduction in fluorescence indicates inhibition.

• Causality and Validation: This assay provides a direct measure of the compound's ability to interfere with a key pathological process in AD. Including a known Aβ aggregation inhibitor as a positive control validates the assay's performance.

In Vivo Evaluation

1. Animal Models of Alzheimer's Disease:

• Objective: To assess the efficacy of adamantane derivatives in a living organism exhibiting AD-like pathology.

• Common Models:

  • Transgenic Mouse Models: Mice overexpressing human amyloid precursor protein (APP) with familial AD mutations (e.g., Tg2576) or mutant presenilin-1 (PSEN1) are widely used.[15][16][17] These models develop age-dependent Aβ plaques and cognitive deficits.[15]

  • Scopolamine-Induced Amnesia Model: Acute administration of the muscarinic antagonist scopolamine induces transient cognitive deficits, providing a rapid screening model.[4]

• Experimental Workflow:

Caption: In vivo evaluation workflow for adamantane derivatives in AD models.

2. Behavioral Testing for Cognitive Function:

• Objective: To evaluate the impact of adamantane derivatives on learning and memory.

• Key Tests:

  • Morris Water Maze: Assesses spatial learning and memory. Mice are trained to find a hidden platform in a pool of water. Improved performance (reduced escape latency) in the drug-treated group suggests cognitive enhancement.

  • Y-Maze: Evaluates spatial working memory based on the natural tendency of rodents to explore novel environments.

  • Novel Object Recognition: Assesses recognition memory.

• Causality and Validation: Correlating improved behavioral performance with reduced pathological markers (e.g., Aβ load) in the brain strengthens the evidence for the compound's mechanism of action.

Adamantane Derivatives in Parkinson's Disease: Modulating Dopaminergic and Glutamatergic Systems

Parkinson's disease (PD) is a progressive neurodegenerative disorder primarily affecting motor function, with symptoms including tremors, rigidity, and bradykinesia (slowness of movement).[18] The primary pathology is the loss of dopaminergic neurons in the substantia nigra.

Amantadine: A Dual-Action Agent

Amantadine, another 1-aminoadamantane derivative, has been used in the treatment of PD since the 1960s.[19][20] Its therapeutic benefit is attributed to a dual mechanism of action:

• Dopaminergic Effects: Amantadine is thought to enhance dopaminergic transmission by promoting the release of dopamine from presynaptic terminals and inhibiting its reuptake.[21][22]

• NMDA Receptor Antagonism: Similar to memantine, amantadine also acts as a non-competitive NMDA receptor antagonist.[18][23][24] This action is particularly important for managing levodopa-induced dyskinesia (involuntary movements), a common side effect of long-term levodopa therapy.[18]

Diagram: Amantadine's Dual Mechanism in Parkinson's Disease

Caption: Amantadine's dual action on dopaminergic and glutamatergic systems in PD.

Protocols for Evaluating Adamantane Derivatives in Parkinson's Disease Research

In Vivo Evaluation

1. Animal Models of Parkinson's Disease:

• Objective: To mimic the dopaminergic neurodegeneration and motor deficits of PD to test therapeutic interventions.

• Common Models:

  • 6-Hydroxydopamine (6-OHDA) Model: Unilateral injection of the neurotoxin 6-OHDA into the substantia nigra or striatum of rodents leads to a progressive loss of dopaminergic neurons, creating a reliable model of motor asymmetry.[25][26]

  • MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) Model: This neurotoxin selectively damages dopaminergic neurons and is often used in non-human primates to closely replicate the symptoms of human PD.[25]

• Causality and Validation: These models are well-characterized and produce stable behavioral deficits that are responsive to dopaminergic therapies, providing a strong basis for evaluating new compounds.

2. Behavioral Testing for Motor Function:

• Objective: To quantify the motor deficits in PD models and assess the therapeutic effects of adamantane derivatives.

• Key Tests:

  • Rotational Behavior Test: In unilaterally lesioned animals (e.g., 6-OHDA model), dopamine agonists induce rotation contralateral to the lesion, while dopamine-releasing agents cause ipsilateral rotation. The number of rotations is a quantifiable measure of drug efficacy.[25][27]

  • Cylinder Test: Assesses forelimb akinesia by measuring the preferential use of the non-impaired forelimb for postural support.

  • Pole Test: Measures bradykinesia by timing the descent of a rodent down a vertical pole.[28]

  • Rotarod Test: Evaluates motor coordination and balance.[28][29]

Protocol: 6-OHDA-Induced Rotational Behavior

• Model Induction: Stereotactically inject 6-OHDA into the medial forebrain bundle of rats.

• Post-Lesion Recovery: Allow animals to recover for at least two weeks.

• Drug Administration: Administer the test adamantane derivative or vehicle control.

• Behavioral Assessment: Place the animal in a circular arena and record rotational behavior (full 360° turns) for a set period (e.g., 90 minutes). A significant change in net rotations in the drug-treated group compared to the control group indicates a therapeutic effect.

• Histological Confirmation: At the end of the study, sacrifice the animals and perform tyrosine hydroxylase (TH) immunohistochemistry on brain sections to confirm the extent of the dopaminergic lesion.

Summary of Key Adamantane Derivatives and Their Applications

Derivative	Primary Disease Target	Mechanism of Action	Key Experimental Models
Memantine	Alzheimer's Disease	Uncompetitive NMDA Receptor Antagonist	Transgenic AD mice (e.g., Tg2576), Scopolamine-induced amnesia
Amantadine	Parkinson's Disease	Dopamine Agonist & NMDA Receptor Antagonist	6-OHDA and MPTP neurotoxin models
Novel Amino-adamantanes	Alzheimer's Disease	Aβ Aggregation Inhibition	In vitro ThT assays, Cell-based toxicity assays
Hemantane	Parkinson's Disease	NMDA Receptor Antagonist	Rodent models of pain and inflammation

Conclusion and Future Directions

The adamantane scaffold has proven to be a remarkably fruitful starting point for the development of drugs targeting complex neurodegenerative diseases. From the established clinical success of memantine and amantadine to the promising preclinical data on novel derivatives, this unique chemical entity continues to be of high interest. Future research will likely focus on the development of multi-target adamantane-based ligands that can simultaneously address various pathological cascades, such as excitotoxicity, protein aggregation, and neuroinflammation, offering a more holistic therapeutic approach to Alzheimer's and Parkinson's diseases.

References

• Dr.Oracle. (2025, August 6). What is the mechanism of action of memantine (N-methyl-D-aspartate (NMDA) receptor antagonist)
• UWSpace - University of Waterloo. (2017, February 14).
• PubMed. (1975). The mechanism of action of amantadine in Parkinsonism: a review.
• PubMed. Mechanism of action of memantine.
• Auctores. Emphasis on the In-Vivo & In-vitro Screening Models for the Evaluation of Disease Acting on Alzheimer's Disease.
• Experimental models and behavioural tests used in the study of Parkinson's disease.
• Patsnap Synapse. (2024, July 17). What is the mechanism of Amantadine Hydrochloride?
• Patsnap Synapse. (2024, July 17). What is the mechanism of Memantine hydrochloride?
• Exon Publications. View of Animal Models of Parkinson's Disease.
• MedlinePlus. (2016, April 15). Memantine.
• NCBI Bookshelf. (2024, January 31). Memantine.
• Dr.Oracle. (2025, May 31).
• ResearchGate. The mechanism of action of amantadine in Parkinsonism: a review.
• PMC - NIH. Amantadine in Parkinson's disease.
• Benchchem. Application Notes and Protocols for In Vivo Evaluation of N-(1-adamantyl)-3-phenylpropanamide.
• PMC. Behavioral Tests in Neurotoxin-Induced Animal Models of Parkinson's Disease.
• PubMed.
• New Myrtenal–Adamantane Conjugates Alleviate Alzheimer's-Type Dementia in R
• Frontiers. Behavioral analysis of motor and non-motor impairment in rodent models of Parkinson's disease.
• Frontiers. (2023, March 2). Adamantanes for the treatment of neurodegenerative diseases in the presence of SARS-CoV-2.
• InVivo Biosystems. Alzheimer's Disease Models.
• Inotiv. Alzheimer's Disease Models.
• ResearchGate. (2025, August 7). Animal behavioral assessments in current research of Parkinson's disease.
• Maze Engineers. (2021, June 18). Rodent Models for Alzheimer's Disease in Drug Testing.
• PMC. Animal models in the drug discovery pipeline for Alzheimer's disease.
• Syntheses and in-vitro evaluation of novel adamantane based γ-secretase inhibitors.
• Wikipedia. Amantadine.
• Ingenta Connect. (2005, April 1). The Molecular Basis of Memantine Action in Alzheimer's Disease an....
• Benchchem.
• Journal of Chemical Health Risks. (2025, October 5). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research.
• IDEAS/RePEc. Amantadine: an antiviral and antiparkinsonian agent.
• Amantadine: an antiviral and antiparkinsonian agent.
• Scirp.org. (2016, August 7).
• Taylor & Francis. Amantadine – Knowledge and References.
• ACS Publications. Chemistry of adamantane. VII. Adamantanealkanamines as potential antidepressant and anti-Parkinson agents.
• MDPI. Novel Tdp1 Inhibitors Based on Adamantane Connected with Monoterpene Moieties via Heterocyclic Fragments.
• Parkinson's Found
• ResearchGate.
• PMC - PubMed Central. Adamantanes for the treatment of neurodegenerative diseases in the presence of SARS-CoV-2.
• ACS Publications. Adamantane and protoadamantanealkanamines as potential anti-Parkinson agents. 10.
• Benchchem.
• CORE. (2013, February 5). In vitro neuronal network activity in NMDA receptor encephalitis.
• PubMed Central.
• PubMed. In vitro characterization of novel NR2B selective NMDA receptor antagonists.
• PMC - PubMed Central. (2022, April 25). The novel adamantane derivatives as potential mediators of inflammation and neural plasticity in diabetes mice with cognitive impairment.
• New Myrtenal-Adamantane Conjugates Alleviate Alzheimer's-Type Dementia in R
• Clinical experience and laboratory investigations in p
• ResearchGate. The diagrams illustrate our experimental approaches to validate anti-NMDAR test results by double labeling with a well-characterized mouse anti-NR1 mAb. (A) Single labeling with human blood or CSF samples (standard protocol).
• PMC - PubMed Central.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. New Myrtenal–Adamantane Conjugates Alleviate Alzheimer’s-Type Dementia in Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 6. auctoresonline.org [auctoresonline.org]
• 7. What is the mechanism of Memantine hydrochloride? [synapse.patsnap.com]
• 8. Memantine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Memantine: MedlinePlus Drug Information [medlineplus.gov]
• 10. jchr.org [jchr.org]
• 11. droracle.ai [droracle.ai]
• 12. Mechanism of action of memantine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Molecular Basis of Memantine Action in Alzheimer's Disease an...: Ingenta Connect [ingentaconnect.com]
• 14. In vitro characterization of novel NR2B selective NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. inotiv.com [inotiv.com]
• 16. maze.conductscience.com [maze.conductscience.com]
• 17. Animal models in the drug discovery pipeline for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. droracle.ai [droracle.ai]
• 19. Amantadine - Wikipedia [en.wikipedia.org]
• 20. Amantadine | Parkinson's Foundation [parkinson.org]
• 21. The mechanism of action of amantadine in Parkinsonism: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. What is the mechanism of Amantadine Hydrochloride? [synapse.patsnap.com]
• 23. researchgate.net [researchgate.net]
• 24. Amantadine in Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Experimental models and behavioural tests used in the study of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Frontiers | Behavioral analysis of motor and non-motor impairment in rodent models of Parkinson's disease [frontiersin.org]
• 27. Behavioral Tests in Neurotoxin-Induced Animal Models of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. View of Animal Models of Parkinson’s Disease | Exon Publications [exonpublications.com]

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Methods for Adamantane Derivatives

Abstract

This document provides a comprehensive technical guide for the development and application of High-Performance Liquid Chromatography (HPLC) methods for the analysis of adamantane derivatives. Adamantane and its analogues, such as the pharmaceutical compounds Amantadine, Memantine, and Rimantadine, present unique analytical challenges due to their caged hydrocarbon structure, which is highly lipophilic and typically lacks a strong native chromophore.[1][2] This guide details strategies to overcome these challenges, focusing on column selection, mobile phase optimization, and advanced detection techniques. Detailed, step-by-step protocols for both universal detection of non-chromophoric adamantanes and sensitive analysis of derivatized adamantane amines are provided to serve as practical templates for researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge of Adamantane Derivatives

Adamantane is a rigid, tricyclic hydrocarbon with a diamondoid structure, lending its derivatives high thermal stability and lipophilicity.[3][4][5] This scaffold is prevalent in medicinal chemistry, forming the basis of antiviral and neurological drugs.[2][3] The primary analytical difficulty in HPLC arises from two core properties:

• Lack of UV Chromophores: The saturated hydrocarbon cage does not absorb ultraviolet (UV) light, making standard UV-Vis detection methods ineffective for the parent molecule and many of its simple derivatives.[1][2]

• High Lipophilicity and Basicity: Many pharmaceutical adamantane derivatives are primary or secondary amines (e.g., Amantadine, Memantine).[2][6] These compounds are highly basic and lipophilic, which can lead to poor peak shapes (tailing) on conventional silica-based reversed-phase columns due to strong interactions with residual silanols.[2]

Addressing these challenges requires a thoughtful approach to method development, often moving beyond standard reversed-phase chromatography with UV detection and employing alternative separation modes and detection technologies.

Strategic Method Development for Adamantane Analysis

A successful HPLC method for adamantane derivatives hinges on the careful selection of the stationary phase, mobile phase, and, most critically, the detector.

2.1. Column and Mobile Phase Selection

• Reversed-Phase (RP) Chromatography: RP-HPLC, particularly with C18 columns, is the most common starting point.[7][8] For basic amine derivatives, end-capped columns or the use of mobile phase additives like triethylamine or a slightly acidic buffer (e.g., ammonium acetate) can significantly improve peak symmetry by masking silanol interactions.[2][9] The high organic content required to elute these lipophilic compounds makes RP-HPLC highly compatible with mass spectrometry (MS).[7]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for retaining and separating very polar compounds, including the salt forms of adamantane amines.[10][11] In HILIC, a polar stationary phase (e.g., bare silica, amide, amino) is used with a highly organic mobile phase (typically >60% acetonitrile) and a small amount of aqueous buffer.[12][13] This mode offers orthogonal selectivity to reversed-phase and can provide enhanced sensitivity with mass spectrometry due to the high organic content of the mobile phase promoting efficient nebulization and desolvation.[12]

2.2. Detection: Seeing the Unseen

The choice of detector is paramount for compounds lacking a UV chromophore.

• Universal Detectors (ELSD & CAD):

  • Evaporative Light Scattering Detector (ELSD): An ELSD nebulizes the column eluent, evaporates the mobile phase, and measures the light scattered by the remaining non-volatile analyte particles.[14][15][16] It is a universal detector compatible with gradient elution, making it superior to Refractive Index (RI) detection for method development.[14][17] ELSD is suitable for analyzing any compound that is less volatile than the mobile phase.[16]

  • Charged Aerosol Detector (CAD): CAD operates on a similar principle to ELSD but adds a charging step. After solvent evaporation, the analyte particles are charged by a stream of ionized nitrogen gas, and the total charge is measured by an electrometer.[18][19] CAD generally offers higher sensitivity, a wider dynamic range, and more consistent response factors compared to ELSD, making it an increasingly standard tool in pharmaceutical analysis for non-chromophoric compounds.[18][19][20][21]

• Pre-Column Derivatization: For amine-containing adamantanes, pre-column derivatization is a powerful strategy to introduce a highly UV-active or fluorescent tag.[1][22] This chemical modification dramatically enhances detection sensitivity and selectivity. Common derivatizing agents for primary and secondary amines include:

  • o-Phthalaldehyde (OPA): Reacts rapidly with primary amines in the presence of a thiol to form highly fluorescent isoindole derivatives.[1][22][23][24]

  • 9-Fluorenylmethyl Chloroformate (FMOC-Cl): Reacts with both primary and secondary amines to create strongly UV-absorbing and fluorescent derivatives.[1][25]

  • Dansyl Chloride: Another classic reagent that forms highly fluorescent derivatives with primary and secondary amines.[25][26]

  • Anthraquinone-2-sulfonyl chloride (ASC) and (2-Napthoxy) Acetyl chloride have also been successfully used to create UV-active derivatives for HPLC analysis.[2][27]

Detailed Application Protocols

The following protocols provide validated starting points for the analysis of adamantane derivatives.

Protocol 1: Universal Analysis of Non-Chromophoric Adamantane Derivatives by HPLC-CAD

This protocol is designed for the quantification of adamantane derivatives that lack a UV chromophore, using a universal detector that does not depend on the optical properties of the analyte.

Scientist's Note:

Charged Aerosol Detection (CAD) provides a uniform response for non-volatile analytes, making it ideal for analyzing parent drug compounds, counter-ions, and impurities simultaneously, regardless of their chemical structure.[18] This method uses a robust C18 column and a simple isocratic mobile phase.

Experimental Workflow Diagram

Caption: OPA derivatization of an adamantane primary amine.

Method Parameters

Parameter	Condition	Rationale
HPLC Column	C18, 150 x 4.6 mm, 3.5 µm	A high-efficiency C18 column suitable for resolving the derivatized product from reagent peaks.
Mobile Phase A	25 mM Phosphate Buffer, pH 7.0	Aqueous buffer for the gradient.
Mobile Phase B	Acetonitrile	Organic solvent for the gradient.
Gradient	50% to 80% B over 10 min	Gradient elution ensures separation of the analyte from early-eluting interferences and timely elution of the derivatized product.
Flow Rate	1.2 mL/min	Slightly higher flow rate to shorten analysis time with a shorter column.
Column Temp.	35 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	20 µL	Standard volume for trace analysis.
Detector	Fluorescence Detector (FLD)
FLD Wavelength	Excitation: 335 nm, Emission: 440 nm	Optimal wavelengths for the OPA-derivatized amine. [24]

Step-by-Step Protocol

• Reagent and Mobile Phase Preparation:

  • Borate Buffer (0.4 M, pH 9.5): Dissolve 24.7 g of boric acid in 1 L of water and adjust pH to 9.5 with 10 M NaOH.

  • OPA Reagent: Dissolve 50 mg of o-phthalaldehyde in 1.25 mL of methanol. Add 11.25 mL of the 0.4 M Borate Buffer and 50 µL of 2-Mercaptoethanol. Mix well. This reagent is stable for approximately one week when stored refrigerated and protected from light.

  • Mobile Phase A: Prepare a 25 mM phosphate buffer by dissolving 3.45 g of monobasic sodium phosphate in 1 L of water and adjusting the pH to 7.0 with 5 M NaOH. Filter through a 0.45 µm filter.

  • Mobile Phase B: HPLC-grade Acetonitrile.

• Standard Preparation:

  • Prepare a 1.0 mg/mL stock solution of Amantadine HCl in water.

  • Create a 10 µg/mL working standard by diluting the stock solution in water.

  • Prepare calibration standards (e.g., 10, 50, 100, 250, 500 ng/mL) by diluting the working standard in water.

• Derivatization Procedure:

  • In an autosampler vial or microcentrifuge tube, add 50 µL of the standard or sample solution.

  • Add 50 µL of the OPA Reagent.

  • Vortex for 30 seconds.

  • Allow the reaction to proceed for 2 minutes at room temperature before injection.

  • Scientist's Note: The derivatization reaction is very fast. [24]It is critical to maintain consistent timing between reagent addition and injection for all samples and standards to ensure reproducibility. An autosampler capable of automated pre-column derivatization is ideal.

• System Setup and Analysis:

  • Equilibrate the HPLC system at the initial gradient condition (50% B) until a stable baseline is achieved.

  • Perform a blank injection (derivatized water) to identify any reagent-related peaks.

  • System Suitability Test (SST): Inject the derivatized 100 ng/mL standard five times. The RSD for peak area should be ≤ 3.0%, and the retention time RSD should be ≤ 1.0%.

  • Inject the derivatized calibration standards, followed by the derivatized samples.

  • Construct a linear calibration curve of peak area versus concentration to quantify Amantadine in the samples.

Method Validation and Trustworthiness

Any analytical method intended for routine use, especially in a regulated environment, must be validated. The protocols described herein should be validated according to ICH guidelines (Q2(R1)) or equivalent standards. Key parameters to assess include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradation products, matrix components).

• Linearity: Demonstrating that the detector response is directly proportional to the analyte concentration over a defined range. [2]* Accuracy & Precision: Accuracy is the closeness of the test results to the true value, while precision is the degree of agreement among individual tests. [2]* Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively. [2]* Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, temperature). [2] By including System Suitability Tests (SST) within the daily run sequence, as described in the protocols, the analyst continuously verifies that the chromatographic system is performing as expected, ensuring the trustworthiness of the generated data.

Conclusion

The analysis of adamantane derivatives by HPLC, while challenging, is readily achievable with the appropriate selection of chromatographic mode and detection technology. For non-chromophoric analogues, universal detectors like CAD offer a robust and straightforward approach for quantification. For amine-containing derivatives requiring high sensitivity, pre-column derivatization with reagents like OPA followed by fluorescence detection provides an exceptionally powerful and selective analytical solution. The protocols provided in this guide serve as a validated foundation for developing and implementing reliable HPLC methods for this important class of compounds in research and quality control settings.

References

• Title: Charged Aerosol Detection in Pharmaceutical Analysis: An Overview Source: LCGC International URL: [Link]

• Title: Evaporative light scattering detector ELSD Source: Advion Interchim Scientific URL: [Link]

• Title: ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis Source: Chromservis URL: [Link]

• Title: A PRE-COLUMN DERIVATIZATION TECHNIQUE FOR THE DEVELOPMENT AND VALIDATION OF A HPLC-UV METHOD FOR THE DETERMINATION OF AMANTA Source: TSI Journals URL: [Link]

• Title: New method for high-performance liquid chromatographic determination of amantadine and its analogues in rat plasma Source: PubMed URL: [Link]

• Title: Blog: Charged Aerosol Detection in Pharmaceutical Analysis Source: HWI group URL: [Link]

• Title: (PDF) Evaporative light scattering detection (ELSD): a tool for improved quality control of drug substances Source: ResearchGate URL: [Link]

• Title: Charged Aerosol Detector | For HPLC & UHPLC Analysis Source: Waters URL: [Link]

• Title: Evaporative light scattering detector Source: Wikipedia URL: [Link]

• Title: (PDF) Charged aerosol detection in pharmaceutical analysis Source: ResearchGate URL: [Link]

• Title: Liquid chromatographic determination of 1-adamantanamine and 2-adamantanamine in human plasma after pre-column derivatization with o-phthalaldehyde and 1-thio-beta-D-glucose Source: PubMed URL: [Link]

• Title: Role of evaporative light scattering detectors in HPLC and UPLC—a comprehensive review of operating principle and method development principles Source: Taylor & Francis Online URL: [Link]

• Title: Sensitive and Rapid HPLC Method for Determination of Memantine in Human Plasma Using OPA Derivatization and Fluorescence Detection: Application to Pharmacokinetic Studies Source: National Institutes of Health (NIH) URL: [Link]

• Title: Liquid chromatographic determination of 1-adamantanamine and 2-adamantanamine in human plasma after pre-column derivatization with o-phthalaldehyde and 1-thio-β-D-glucose Source: ResearchGate URL: [Link]

• Title: Chemical structures of memantine I and amantadine II Source: ResearchGate URL: [Link]

• Title: Liquid chromatography of adamantane derivatives | Request PDF Source: ResearchGate URL: [Link]

• Title: An overview of applications of pre-column derivatization reactions for the liquid chromatographic analysis of pharmaceuticals an Source: Academic Journals URL: [Link]

• Title: Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column Source: Tosoh Bioscience URL: [Link]

• Title: HPLC-ELSD measuring method for correlated matter in memantine hydrochloride Source: Google Patents URL

• Title: HILIC HPLC Column Source: Phenomenex URL: [Link]

• Title: Hydrophilic Interaction Chromatography Method Development and Troubleshooting Source: Agilent URL: [Link]

• Title: Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches Source: PMC - PubMed Central URL: [Link]

• Title: (PDF) Gas chromatography of halogenated adamantanes Source: ResearchGate URL: [Link]

• Title: Chromatographic retention of adamantane derivatives in high-performance liquid chromatography | Request PDF Source: ResearchGate URL: [Link]

• Title: Descriptors for adamantane and some of its derivatives Source: University of Bradford URL: [Link]

• Title: Determination of adamantane derivatives in pharmaceutical formulations by using spectrophotometric UV-Vis method | Request PDF Source: ResearchGate URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tsijournals.com [tsijournals.com]
• 3. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DSpace [bradscholars.brad.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. CN101038280B - HPLC-ELSD measuring method for correlated matter in memantine hydrochloride - Google Patents [patents.google.com]
• 10. HILIC HPLC Column: Advanced HILIC Columns |Phenomenex [phenomenex.com]
• 11. agilent.com [agilent.com]
• 12. obrnutafaza.hr [obrnutafaza.hr]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Evaporative light scattering detector ELSD - Advion Interchim Scientific [flash-chromatography.com]
• 15. ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis | Lab Manager [labmanager.com]
• 16. Evaporative light scattering detector - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. HWI group - Blog: Charged Aerosol Detection in Pharmaceutical Analysis [hwi-group.de]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. researchgate.net [researchgate.net]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. Liquid chromatographic determination of 1-adamantanamine and 2-adamantanamine in human plasma after pre-column derivatization with o-phthalaldehyde and 1-thio-beta-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Sensitive and Rapid HPLC Method for Determination of Memantine in Human Plasma Using OPA Derivatization and Fluorescence Detection: Application to Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. New method for high-performance liquid chromatographic determination of amantadine and its analogues in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative and Qualitative Analysis of Adamantane Compounds in Pharmaceutical Matrices by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

Adamantane, a rigid, tricyclic hydrocarbon, serves as a crucial building block in modern medicinal chemistry, lending its unique lipophilic and steric properties to a range of therapeutic agents.[1][2][3][4] This application note provides a comprehensive guide to the analysis of adamantane-containing compounds using Gas Chromatography-Mass Spectrometry (GC-MS). We delve into field-proven protocols for sample preparation, including essential derivatization techniques for polar analytes, optimized GC-MS instrument parameters, and a discussion on the characteristic mass spectral fragmentation of the adamantane cage. This guide is intended for researchers, scientists, and drug development professionals seeking a robust and reliable method for the identification and quantification of adamantane derivatives in pharmaceutical formulations and research samples.

Introduction: The Significance of the Adamantane Moiety in Drug Development

The adamantane scaffold is a privileged structure in drug discovery, notable for its three-dimensional, cage-like structure.[2] Its incorporation into drug molecules can significantly enhance their pharmacokinetic and pharmacodynamic profiles.[3][5] By increasing lipophilicity, the adamantane group can improve a drug's ability to cross the blood-brain barrier, a critical attribute for central nervous system (CNS) therapeutics.[2] Furthermore, the rigid nature of the adamantane cage can protect adjacent functional groups from metabolic degradation, thereby increasing the drug's in vivo stability and plasma half-life.[2][5]

Prominent examples of adamantane-based drugs include:

• Amantadine and Rimantadine: Antiviral agents used for the treatment of Influenza A.[1][6]

• Memantine: An NMDA receptor antagonist for the management of Alzheimer's disease.[1]

• Saxagliptin and Vildagliptin: Antidiabetic drugs that inhibit the dipeptidyl peptidase-4 (DPP-4) enzyme.[1]

Given the therapeutic importance of these compounds, robust analytical methods are essential for quality control, pharmacokinetic studies, and new drug development. GC-MS offers a powerful combination of high-resolution chromatographic separation and definitive mass spectrometric identification, making it an ideal technique for the analysis of these often volatile or semi-volatile compounds.[7][8]

The Challenge of Adamantane Analysis and the Necessity of Derivatization

While the hydrocarbon adamantane itself is volatile and amenable to direct GC-MS analysis, many of its pharmaceutical derivatives contain polar functional groups such as amines (-NH₂), hydroxyls (-OH), or carboxylic acids (-COOH). These polar moieties decrease the compound's volatility and can lead to poor peak shape and thermal degradation in the hot GC inlet and column.[9]

To overcome this, a chemical modification step known as derivatization is often required.[10][11] Derivatization replaces active hydrogens on polar functional groups with non-polar, thermally stable groups, thereby increasing the analyte's volatility and improving its chromatographic behavior.[9] For adamantane derivatives, the two most common derivatization strategies are silylation and acylation.[10]

• Silylation: This technique replaces an active hydrogen with a trimethylsilyl (TMS) group. Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like trimethylchlorosilane (TMCS), are highly effective for derivatizing amines and hydroxyls.[9][10]

• Acylation: This method introduces an acyl group. Reagents like trifluoroacetic anhydride (TFAA) react with primary and secondary amines to form stable, volatile derivatives.[10]

The choice of derivatization reagent depends on the specific functional groups present on the adamantane derivative. The protocols outlined below provide detailed steps for these essential procedures.

Experimental Protocols

Materials and Reagents

• Adamantane derivative standards (e.g., Amantadine HCl, Memantine HCl, 1-Adamantanol)

• Anhydrous solvents (Pyridine, Acetonitrile, Dichloromethane, Hexane) - GC grade or higher[12]

• Silylating agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[10]

• Acylating agent: Trifluoroacetic anhydride (TFAA)[10]

• Deionized water

• Anhydrous Sodium Sulfate

• Glass GC autosampler vials (1.5 mL) with inserts[7][12]

Sample Preparation and Derivatization Workflow

The following workflow provides a generalized approach. Specific sample matrices may require additional clean-up steps like liquid-liquid extraction or solid-phase extraction (SPE).[7][13]

Caption: General workflow for sample preparation and derivatization.

Protocol 3.2.1: Silylation of Adamantane Amines and Alcohols

This protocol is suitable for compounds like amantadine, memantine, and adamantanol.

• Sample Preparation: Accurately weigh approximately 1 mg of the adamantane standard or sample into a clean, dry reaction vial.

• Dissolution: Add 500 µL of an anhydrous solvent such as pyridine or acetonitrile. Vortex to dissolve. For biological samples, an appropriate extraction and drying step must be performed first to remove water, which interferes with the silylation reaction.[10]

• Derivatization Reaction: Add 100 µL of BSTFA with 1% TMCS to the sample solution.[10][14]

• Heating: Tightly cap the vial and heat the mixture at 70°C for 30-60 minutes in a heating block or water bath to ensure complete derivatization.[10][14]

• Analysis: Cool the reaction mixture to room temperature. Transfer the solution to a GC autosampler vial for analysis.

Protocol 3.2.2: Acylation of Adamantane Amines

This protocol provides an alternative for primary and secondary amines like amantadine.

• Sample Preparation: Prepare a solution of the adamantane amine standard (e.g., 1 mg/mL) in an anhydrous solvent like ethyl acetate.

• Derivatization Reaction: In a reaction vial, add 200 µL of the sample solution and 50 µL of TFAA.[10]

• Reaction Time: Cap the vial and let the reaction proceed at room temperature for 15 minutes, or gently heat at 60°C for 10 minutes to ensure completion.

• Evaporation & Reconstitution: Gently evaporate the excess TFAA and solvent under a stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., hexane or ethyl acetate) for GC-MS injection.

GC-MS Instrumentation and Parameters

The following parameters provide a robust starting point for the analysis of derivatized adamantane compounds. Method optimization will be necessary based on the specific analytes and instrumentation used.

Table 1: Recommended GC-MS Parameters

Parameter	Condition	Rationale
Gas Chromatograph
GC Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[14]	A non-polar column provides excellent separation for the relatively non-polar derivatized adamantane compounds.
Carrier Gas	Helium at a constant flow of 1.0 mL/min[14]	Inert and provides good chromatographic efficiency.
Inlet Temperature	280°C[14]	Ensures rapid and complete volatilization of the derivatized analytes without thermal degradation.
Injection Volume	1 µL (Splitless mode)[14]	Splitless injection is recommended for trace analysis to maximize analyte transfer to the column.
Oven Program	Start at 100°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 5 min[14]	This temperature program allows for the separation of solvent and byproducts from the analytes of interest and ensures elution of higher boiling point compounds.
Mass Spectrometer
MS Transfer Line Temp.	280°C[15]	Prevents condensation of the analytes as they transfer from the GC to the MS.
Ion Source Temp.	230°C[15]	A standard temperature for electron ionization that balances ionization efficiency and minimizes thermal degradation.
Ionization Mode	Electron Ionization (EI) at 70 eV[15]	Standard EI energy provides reproducible fragmentation patterns for library matching and structural elucidation.
Acquisition Mode	Full Scan (m/z 50-550) and/or Selected Ion Monitoring (SIM)	Full scan is used for qualitative analysis and identification of unknowns. SIM mode is used for quantitative analysis, offering higher sensitivity and selectivity by monitoring characteristic ions.[10]

Results and Discussion: Data Interpretation

Chromatographic Performance

Under the recommended GC conditions, derivatized adamantane compounds should elute as sharp, symmetrical peaks. The retention time is a key identifier for a specific compound under consistent conditions. For example, in a homologous series of alkyladamantanes, retention time will generally increase with the size of the alkyl substituent.[16]

Mass Spectral Fragmentation of Adamantane

The mass spectrum of adamantane itself is characterized by a prominent molecular ion (M⁺) at m/z 136.[17][18] The rigid cage structure is quite stable, but upon electron ionization, it undergoes characteristic fragmentation. Key fragment ions are observed at m/z 93, 79, and 135 (loss of a hydrogen atom).[19] The fragmentation of the adamantane dication can also lead to ions such as methylium (CH₃⁺).[20]

Caption: Simplified fragmentation of the adamantane core.

For substituted adamantanes, the fragmentation pathways are influenced by the nature and position of the substituent. Common fragmentation patterns include:

• Loss of the substituent as a radical.

• Loss of a neutral molecule (e.g., loss of H₂O from an adamantanol).[21]

• Cleavage of the adamantane cage itself, often leading to the formation of stable aromatic ions like the benzyl cation (m/z 91).[21]

When analyzing derivatized compounds, the fragmentation will be dominated by the characteristics of the derivative. For example, TMS-derivatized compounds often show a prominent ion at m/z 73, corresponding to the [(CH₃)₃Si]⁺ fragment.

Quantitative Analysis and Method Validation

For quantitative analysis, a calibration curve should be prepared using a series of standards of known concentrations. The peak area of a characteristic, interference-free ion in SIM mode is typically plotted against concentration.

A robust GC-MS method must be validated to ensure its performance is suitable for its intended purpose.[22] Validation should be performed in accordance with guidelines from the International Council for Harmonisation (ICH) and should assess the following parameters:[23]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Table 2: Example Quantitative Data for Amantadine Analysis (Hypothetical)

Parameter	Result
Linearity Range	10 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	< 2.5%
LOQ	10 ng/mL

Troubleshooting

Problem	Potential Cause	Suggested Solution
No Peak or Low Sensitivity	Incomplete derivatization; Sample degradation in the inlet; Incorrect MS acquisition mode.	Ensure reagents are fresh and conditions are anhydrous. Optimize inlet temperature. Check SIM ions and dwell times.
Peak Tailing	Active sites in the inlet liner or column; Polar functional groups not derivatized.	Use a deactivated inlet liner; replace the liner and trim the column. Re-evaluate derivatization protocol.
Variable Retention Times	Leak in the GC system; Inconsistent oven temperature; Carrier gas flow fluctuation.	Perform a leak check. Verify oven temperature calibration. Check gas supply and regulators.
Matrix Interference	Co-eluting compounds from the sample matrix.	Improve sample clean-up (e.g., SPE). Adjust the GC temperature program to improve separation. Use a different, more selective SIM ion.[24]

Conclusion

Gas Chromatography-Mass Spectrometry is a highly specific, sensitive, and robust technique for the analysis of adamantane and its derivatives in pharmaceutical applications. The success of the analysis, particularly for polar compounds, is critically dependent on an effective derivatization strategy to enhance volatility and thermal stability. The protocols and parameters detailed in this application note provide a solid foundation for developing and validating methods for a wide range of adamantane-containing compounds. By understanding the principles of sample preparation, chromatographic separation, and mass spectral fragmentation, researchers can confidently apply this powerful technique to support drug discovery, development, and quality control efforts.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Derivatization of Adamantane Compounds for Analytical Detection.
• Ahmed, M. G., Moeiz, S. M. I., Ahmed, S. A., & Hussam, A. (2005). Mass spectral fragmentation of substituted adamantane-2,4-diones. Indian Journal of Chemistry - Section B, 44B(12), 2533-2538.
• Waltman, R. J., & Ling, A. C. (1980). Mass spectrometry of diamantane and some adamantane derivatives. Canadian Journal of Chemistry, 58(20), 2189-2196.
• Waltman, R. J., & Ling, A. C. (1980). Mass spectrometry of diamantane and some adamantane derivatives. Canadian Journal of Chemistry, 58(20), 2189-2196.
• Benchchem. (n.d.). Assessing the Purity of 1,3-Bis(4-hydroxyphenyl)adamantane: A Comparative Guide to HPLC and GC-MS Analysis.
• Patanen, M., Kooser, K., Jänkälä, K., Fink, R. F., & Miron, C. (2019). The mass spectrum of adamantane dication fragmentation after CH (orange) and CH2 (purple) resonant excitations. ResearchGate.
• Verkerk, U. H., et al. (2013). Spectroscopic Characterization of the Product Ions Formed by Electron Ionization of Adamantane. PMC.
• Spilovska, K., Zidkova, J., Korabecny, J., & Nepovimova, E. (2020). Adamantane - A Lead Structure for Drugs in Clinical Practice. PubMed.
• ConnectSci. (2024). Unlocking therapeutic potential: the role of adamantane in drug discovery. ConnectSci.
• Georgiev, A., & Stoyanov, S. (2023). Adamantane-containing drug delivery systems. Pharmacia, 70(4), 1017-1027.
• Lamoureux, G., & Artavia, G. (2010). Use of the Adamantane Structure in Medicinal Chemistry. ResearchGate.
• University of California, Santa Barbara. (n.d.). Sample Preparation Guidelines for GC-MS.
• Creative Proteomics. (2024). Common Sample Preparation Techniques for GC-MS Analysis.
• Benchchem. (n.d.). Application Note: GC/MS Analysis of 1-Iodoadamantane Reaction Products.
• SCION Instruments. (n.d.). Sample preparation GC-MS.
• Phenomenex. (n.d.). Derivatization for Gas Chromatography.
• Spasov, A. A., & Bugaeva, L. I. (2015). The First Hit: Adamantane Derivatives as Antivirals and against Infectious Diseases. Molecules, 20(4), 6274-6312.
• National Center for Biotechnology Information. (n.d.). Adamantane. PubChem.
• NIST. (n.d.). Adamantane. NIST WebBook.
• Shpatov, A. V., et al. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules, 28(21), 7293.
• Labio Scientific. (2022). Limitations and disadvantages of GC-MS.
• Li, Y., et al. (2014). Simultaneous determination of amantadine, rimantadine and memantine in chicken muscle using multi-walled carbon nanotubes as a reversed-dispersive solid phase extraction sorbent. Journal of Chromatography B, 965, 138-145.

• Abraham, M. H., & Acree, W. E. (2020). Descriptors for adamantane and some of its derivatives. Journal of Molecular Liquids, 318, 114053. Retrieved from [Link]

• International Journal of Research in Pharmaceutical and Nano Sciences. (2015). A Review on GC-MS and Method Development and Validation. Impactfactor.org. Retrieved from [Link]

• Borman, P. (2017). GC-MS applications in pharmaceutical analysis. European Pharmaceutical Review.

• Štimac, A., Šekutor, M., Mlinarić-Majerski, K., & Frkanec, L. (2017). Adamantane in Drug Delivery Systems and Surface Recognition. Molecules, 22(2), 297. Retrieved from [Link]

Sources

• 1. Adamantane - A Lead Structure for Drugs in Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. connectsci.au [connectsci.au]
• 3. Adamantane-containing drug delivery systems [pharmacia.pensoft.net]
• 4. researchgate.net [researchgate.net]
• 5. Adamantane in Drug Delivery Systems and Surface Recognition [mdpi.com]
• 6. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scioninstruments.com [scioninstruments.com]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 12. uoguelph.ca [uoguelph.ca]
• 13. Simultaneous determination of amantadine, rimantadine and memantine in chicken muscle using multi-walled carbon nanotubes as a reversed-dispersive solid phase extraction sorbent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. DSpace [bradscholars.brad.ac.uk]
• 17. Adamantane | C10H16 | CID 9238 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Adamantane [webbook.nist.gov]
• 19. Spectroscopic Characterization of the Product Ions Formed by Electron Ionization of Adamantane - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. cdnsciencepub.com [cdnsciencepub.com]
• 22. impactfactor.org [impactfactor.org]
• 23. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 24. labioscientific.com [labioscientific.com]

The Diamondoid Advantage: Enhancing Polymer Performance with Adamantane Diols

Introduction: The Unyielding Rigidity of the Diamondoid Cage

In the relentless pursuit of high-performance polymers, materials scientists and chemists are increasingly turning to molecular architecture to unlock new frontiers of durability, thermal stability, and specialized functionality. Among the most promising building blocks in this endeavor are adamantane diols. Adamantane, a perfectly symmetrical and strain-free diamondoid hydrocarbon, possesses a rigid cage-like structure.[1] This inherent rigidity, when incorporated into a polymer backbone, imparts a profound influence on the material's properties, offering a significant leap forward in performance compared to conventional aliphatic or aromatic counterparts.[2][3]

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the application of adamantane diols in polymer chemistry. We will delve into the causality behind the experimental choices, provide detailed, self-validating protocols for the synthesis of key polymer classes, and present a comparative analysis of the remarkable property enhancements achievable through the integration of the adamantane moiety.

The Mechanistic Cornerstone: How Adamantane Diols Revolutionize Polymer Properties

The unique, three-dimensional structure of the adamantane cage is the primary driver of its transformative effects on polymer properties. Unlike linear or planar monomers that allow for significant conformational freedom and chain packing, the bulky, non-planar nature of adamantane introduces several key mechanistic advantages:

• Restricted Chain Mobility and Enhanced Thermal Stability: The rigid adamantane unit acts as a "molecular brace," severely restricting the segmental motion of the polymer chains.[3] This inhibition of rotational and vibrational modes requires significantly more thermal energy to induce chain mobility, leading to a substantial increase in the glass transition temperature (Tg) and the overall thermal decomposition temperature (Td).[2][4] Adamantane-containing polymers consistently exhibit superior thermal stability, often with decomposition temperatures exceeding 500°C.[3]

• Disruption of Chain Packing and Increased Free Volume: The bulky adamantane cage disrupts the efficient packing of polymer chains, creating a greater amount of free volume within the material. This increased intermolecular space can lead to enhanced solubility in organic solvents, a crucial property for processing and fabrication.[5] In the context of membrane science, this tailored free volume is exploited to create polymers of intrinsic microporosity (PIMs) with exceptional gas separation properties.

• Improved Mechanical Strength and Stiffness: The inherent rigidity of the adamantane structure contributes directly to the stiffness and mechanical strength of the resulting polymer. By limiting chain slippage and deformation, adamantane-based polymers often exhibit higher tensile strength and modulus.[6][7]

• Tailored Morphologies in Segmented Polymers: In segmented polymers like polyurethanes, adamantane diols can be used to precisely control the morphology of the hard and soft segments. The steric hindrance of the adamantane unit can disrupt the regular arrangement of hard segments, leading to the formation of amorphous domains and influencing properties like shape memory.[6]

Application Showcase: Adamantane Diols in Action

The incorporation of adamantane diols has led to the development of advanced polymers with tailored properties for a wide range of applications.

High-Performance Polyesters

Adamantane-based polyesters exhibit exceptional thermal stability and mechanical robustness. They are synthesized through polycondensation reactions, typically in the melt or in solution.

Advanced Polycarbonates

The introduction of adamantane diols into polycarbonate backbones results in materials with significantly elevated glass transition temperatures and improved mechanical strength, making them suitable for applications requiring high heat resistance and durability.[8]

Shape-Memory Polyurethanes

In polyurethanes, adamantane diols can be used as chain extenders to create materials with tunable shape-memory properties. The adamantane moiety disrupts the crystalline packing of the hard segments, leading to the formation of amorphous domains that are crucial for the shape-memory effect.[6]

Experimental Protocols

The following section provides detailed, step-by-step methodologies for the synthesis of polymers incorporating adamantane diols.

Protocol 1: Synthesis of Adamantane-Based Polyester via Melt Polycondensation

This protocol describes the synthesis of a polyester from 1,3-adamantanediol and adipic acid.

Materials:

• 1,3-Adamantanediol

• Adipic acid

• Antimony(III) oxide (catalyst)

• Triphenyl phosphite (stabilizer)

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Distillation head with condenser and collection flask

• Heating mantle with temperature controller

• Vacuum pump

• Nitrogen inlet

Procedure:

• Monomer Charging: In a clean, dry three-neck round-bottom flask, charge equimolar amounts of 1,3-adamantanediol and adipic acid.

• Catalyst and Stabilizer Addition: Add antimony(III) oxide (typically 0.05 mol% relative to the diacid) and triphenyl phosphite (typically 0.1 mol% relative to the diol).

• Inert Atmosphere: Assemble the reaction apparatus and purge the system with high-purity nitrogen for at least 30 minutes to remove any oxygen. Maintain a gentle nitrogen flow throughout the initial stage of the reaction.

• Esterification Stage: Heat the reaction mixture to 180-200°C with continuous stirring. Water will begin to distill off as the esterification reaction proceeds. Continue this stage until approximately 80-90% of the theoretical amount of water has been collected.

• Polycondensation Stage: Gradually increase the temperature to 220-240°C while slowly applying a vacuum (reducing the pressure to <1 mmHg). The viscosity of the reaction mixture will increase significantly during this stage.

• Reaction Completion and Polymer Recovery: Continue the reaction under high vacuum for 2-4 hours, or until the desired melt viscosity is achieved. To stop the reaction, remove the heat and break the vacuum with nitrogen. The molten polymer can then be extruded from the reactor and allowed to cool.

Protocol 2: Synthesis of Adamantane-Based Polycarbonate via Interfacial Polycondensation

This protocol outlines the synthesis of a polycarbonate from 1,3-bis(4-hydroxyphenyl)adamantane and phosgene. (Caution: Phosgene is extremely toxic and should only be handled by trained personnel in a well-ventilated fume hood with appropriate safety precautions.)

Materials:

• 1,3-Bis(4-hydroxyphenyl)adamantane

• Phosgene (or a phosgene precursor like triphosgene)

• Dichloromethane (DCM)

• Sodium hydroxide (NaOH)

• Triethylamine (catalyst)

• Hydrochloric acid (HCl)

• Methanol

Equipment:

• Jacketed reaction vessel with a high-speed mechanical stirrer

• Gas inlet tube for phosgene

• pH meter

• Dropping funnel

• Separatory funnel

Procedure:

• Aqueous Phase Preparation: In the reaction vessel, dissolve 1,3-bis(4-hydroxyphenyl)adamantane in an aqueous solution of sodium hydroxide. The pH should be maintained between 10 and 11.[9]

• Organic Phase Preparation: Prepare a solution of phosgene in dichloromethane.

• Interfacial Reaction: Vigorously stir the aqueous phase while slowly adding the organic phosgene solution. The polymerization will occur at the interface between the two immiscible liquids. Maintain the pH of the aqueous phase by adding a NaOH solution as needed.

• Catalyst Addition: Add a catalytic amount of triethylamine to the reaction mixture to accelerate the polymerization.

• Reaction Monitoring and Completion: Monitor the reaction by observing the increase in viscosity of the organic phase. Once the desired molecular weight is achieved, stop the addition of phosgene.

• Polymer Isolation and Purification: Separate the organic layer containing the polycarbonate. Wash the organic layer sequentially with dilute hydrochloric acid and deionized water until the washings are neutral.

• Precipitation and Drying: Precipitate the polycarbonate by pouring the dichloromethane solution into a large volume of methanol with vigorous stirring. Collect the polymer by filtration and dry it in a vacuum oven at an elevated temperature.[10]

Protocol 3: Synthesis of Adamantane-Based Polyurethane via a Two-Step Prepolymer Method

This protocol describes the synthesis of a polyurethane using 1,3-adamantanediol as a chain extender.

Materials:

• Poly(tetramethylene ether) glycol (PTMEG, soft segment)

• 4,4'-Methylene diphenyl diisocyanate (MDI)

• 1,3-Adamantanediol (chain extender)

• 1,4-Butanediol (BDO, for comparison)

• Dibutyltin dilaurate (DBTDL, catalyst)

• N,N-Dimethylformamide (DMF, solvent)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Heating mantle with temperature controller

• Nitrogen inlet

Procedure:

• Prepolymer Synthesis: In a three-neck flask under a nitrogen atmosphere, react PTMEG with a stoichiometric excess of MDI at 80°C with stirring. The reaction is typically carried out for 2-3 hours to form an isocyanate-terminated prepolymer.

• Chain Extension: Cool the prepolymer to 60°C and dissolve it in DMF. In a separate flask, prepare a solution of 1,3-adamantanediol (and/or BDO for comparative studies) in DMF.

• Polymerization: Slowly add the diol solution to the prepolymer solution with vigorous stirring. Add a catalytic amount of DBTDL to the mixture.

• Curing: Pour the reaction mixture into a mold and cure it in an oven at 80-100°C for 12-24 hours to complete the polymerization.

• Post-Curing and Characterization: After curing, the polyurethane elastomer can be removed from the mold and post-cured at a lower temperature if necessary. The material is then ready for characterization.

Visualization of Synthetic Workflows

To further elucidate the experimental processes, the following diagrams, generated using the DOT language, illustrate the key steps in the synthesis of adamantane diol-based polymers.

Caption: Workflow for Polyester Synthesis via Melt Polycondensation.

Caption: Workflow for Polycarbonate Synthesis via Interfacial Polymerization.

Caption: Workflow for Polyurethane Synthesis via the Prepolymer Method.

Quantitative Data and Comparative Analysis

The inclusion of adamantane diols leads to quantifiable improvements in the thermal and mechanical properties of polymers. The following tables summarize typical data for adamantane-containing polymers in comparison to their conventional counterparts.

Table 1: Thermal Properties of Adamantane-Containing Polymers

Polymer Type	Adamantane Monomer	Tg (°C)	Td5 (5% Weight Loss, °C)	Reference
Polyimide	1,3-Bis(4-aminophenyl)adamantane	285 - 440	> 500	[3][5]
Polyurethane	1,3-Adamantanediol	40 - 60 (amorphous)	~240	[6]
Polycarbonate	1,3-Bis(4-hydroxyphenyl)adamantane	~250-300 (estimated)	> 450 (estimated)	[2]
Non-Adamantane Polyimide	N/A	200 - 300	450 - 500	[3]
Non-Adamantane Polyurethane	1,4-Butanediol	Varies (often lower)	~200-250	[6]
Bisphenol A Polycarbonate	N/A	~147	~400-450	[8]

Table 2: Mechanical Properties of Adamantane-Containing Polymers

Polymer Type	Adamantane Monomer	Tensile Strength (MPa)	Elongation at Break (%)	Reference
Polyurethane	1,3-Adamantanediol	> 44	> 370	[6]
Polyamide	Adamantane-based dicarboxylic acid	> 86	-	[11]
Non-Adamantane Polyurethane	1,4-Butanediol	17 - 50	300 - 800	[7]
Bisphenol A Polycarbonate	N/A	60 - 70	100 - 150	[12]

Conclusion: A Rigid Solution for Advanced Materials

Adamantane diols offer a powerful and versatile platform for the design and synthesis of high-performance polymers. Their unique diamondoid structure provides a robust mechanism for enhancing thermal stability, mechanical strength, and other critical properties. The detailed protocols and comparative data presented in this guide underscore the significant advantages of incorporating these rigid building blocks into polymer backbones. As the demand for advanced materials continues to grow, the application of adamantane diols in polymer chemistry is poised to play an increasingly vital role in shaping the future of industries ranging from aerospace and electronics to biomedical devices and specialty coatings.

References

• A Comparative Guide to the Thermal Stability of Adamantane-1,4-Diol Polymers. (2025). Benchchem.
• Shape memory materials based on adamantane-containing polyurethanes. (2018). RSC Advances.
• Process for efficient phosgene usage in the preparation of polycarbonates. (1995). U.S.
• Synthesis of Polyurethanes and Study of Their Surface Morphology. (2021). Journal of Scientific Research.
• Making Polycarbonates without Employing Phosgene: An Overview on Catalytic Chemistry of Intermediate and Precursor Syntheses for Polycarbonate. (2004). Industrial & Engineering Chemistry Research.
• How bisphenol A reacts with phosgene to prepare polycarbon
• The synthetic procedure for polyurethanes. (2016).
• Polycarbonate Production from BPA and Phosgene. (n.d.).
• Adamantane-Based Polyimides Exhibit Superior Thermal Stability in Compar
• Interfacial polycarbonate polymerization process and product. (1999).
• Synthesis of performance-advantaged polyurethanes and polyesters from biomass-derived monomers by aldol- condens
• Application Notes and Protocols for Melt Polycondensation of Adipic Acid and Propylene Glycol. (2025). Benchchem.
• Fully aliphatic polyimides from adamantane‐based diamines for enhanced thermal stability, solubility, transparency, and low dielectric constant. (2006). Journal of Applied Polymer Science.
• Polycarbonate-based polyurethane – attractive materials for adhesives, binders and sealants production. (2020). Polimery.
• Influence of hydrophilic/hydrophobic diols on the properties of polyurethane hydrogels: solvent-free one-pot synthesis. (2021).
• Application Notes and Protocols for the Synthesis of Diamine-Cured Polyurethane Elastomers. (2025). Benchchem.
• Mechanical properties study of polycarbonate and other thermoplastic polymers. (2021).
• Polyurethanes Made with Blends of Polycarbonates with Different Molecular Weights Showing Adequate Mechanical and Adhesion Properties and Fast Self-Healing at Room Temper
• POLYCARBONATE DIOLS TO PRODUCE ELASTIC POLYURETHANE FOAMS – A METHOD OF IMMOBILIZATION OF CARBON DIOXIDEINTO A POLYMER STRUCTU. (2017). Journal of Chemical Technology and Metallurgy.
• TYPICAL PROPERTIES of POLYCARBON
• ISTANBUL TECHNICAL UNIVERSITY GRADUATE SCHOOL M.Sc. THESIS JANUARY 2022 PRODUCTION OF SPECIAL RESINS FOR USE IN POLYURETHANE. (2022).
• Influence of microstructural variations on morphology and separation properties of polybutadiene-based polyurethanes. (2021). RSC Advances.
• Materials and Chemistry of Polyurethanes. (2021). ACS Symposium Series.
• 1,3-Adamantanediol synthesis. (n.d.). ChemicalBook.
• Practical and Scalable Synthesis of 1,3-Adamantanediol. (2021). ACS Omega.
• Comparative study of the elastic properties of adamantane and 1-chloroadamantane at high pressure and different temperatures and at order–disorder transitions. (2021). Physical Chemistry Chemical Physics.
• Synthesis of Poly(1,3-adamantane)s by Cationic Ring-Opening Polymerization of 1,3-Dehydroadamantanes. (2000). Macromolecules.
• Application Notes and Protocols: 1,3-Bis(4-aminophenyl)
• Thermodynamic properties of adamantane and the energy states of molecules in plastic crystals for some cage hydrocarbons. (1996). The Journal of Chemical Thermodynamics.
• Synthesis of Precision Poly(1,3-adamantylene alkylene)
• Regioselective synthesis of 1,3,5-adamantanetriol from 1,3-adamantanediol using Kitasatospora cells. (2007). Bioscience, Biotechnology, and Biochemistry.

Sources

• 1. How bisphenol A reacts with phosgene to prepare polycarbonate-1 - Anhao [anhaochemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Shape memory materials based on adamantane-containing polyurethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 8. 1,3-Adamantanediol synthesis - chemicalbook [chemicalbook.com]
• 9. US5416185A - Process for efficient phosgene usage in the preparation of polycarbonates - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. journal.uctm.edu [journal.uctm.edu]
• 12. ipolymer.com [ipolymer.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5,7-Dimethyladamantane-1,3-diol

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5,7-Dimethyladamantane-1,3-diol. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and improve reaction yields. Our approach is grounded in established principles of adamantane chemistry and supported by peer-reviewed literature to ensure scientific integrity and reproducibility.

I. Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific issues that may arise during the synthesis of 5,7-Dimethyladamantane-1,3-diol, providing potential causes and actionable solutions.

Issue 1: Low or No Yield of the Desired Diol

Q: My reaction is resulting in a very low yield of 5,7-Dimethyladamantane-1,3-diol, with the starting material, 1,3-dimethyladamantane, largely unreacted. What are the likely causes and how can I improve the conversion?

A: Low conversion is a frequent challenge in the functionalization of the highly stable adamantane core. The inertness of the C-H bonds at the bridgehead positions requires carefully optimized reaction conditions.[1] Here’s a systematic approach to troubleshooting low yields:

• Catalyst Activity: The choice and state of the catalyst are paramount. For the oxidation of 1,3-dimethyladamantane, a combination of a cobalt salt and N-hydroxyphthalimide (NHPI) is effective.[2]

  • Solution: Ensure the cobalt salt (e.g., Co(acac)₂) is of high purity and anhydrous. The NHPI should also be pure. Consider preparing a fresh stock of the catalyst system. The catalyst loading is also critical; a low concentration may not be sufficient to initiate and sustain the reaction.

• Insufficient Oxygen Supply: The reaction relies on molecular oxygen as the terminal oxidant.

  • Solution: Ensure efficient stirring to maximize the gas-liquid interface. The reaction should be conducted under an atmosphere of pure oxygen or air, not an inert gas. A gentle stream of oxygen bubbled through the reaction mixture can significantly improve the yield.

• Reaction Temperature: The oxidation of adamantanes is temperature-dependent.

  • Solution: While higher temperatures can increase the reaction rate, they can also lead to the formation of byproducts.[3] A systematic optimization of the reaction temperature, for instance, in the range of 70-100°C, is recommended to find the optimal balance between conversion and selectivity.[2]

• Solvent Choice: The solvent can influence the solubility of the reactants and the stability of the catalytic species.

  • Solution: Acetonitrile or a mixture of acetic acid and acetonitrile are commonly used solvents for such oxidations. Ensure the solvent is dry and of an appropriate grade.

Issue 2: Predominant Formation of 3,5-Dimethyladamantan-1-ol (Monool) Instead of the Diol

Q: My reaction is producing the monohydroxylated product, 3,5-Dimethyladamantan-1-ol, as the major product, with only trace amounts of the desired 5,7-Dimethyladamantane-1,3-diol. How can I favor the formation of the diol?

A: The formation of the monool is an expected intermediate step in the synthesis of the diol.[1] The challenge lies in driving the reaction to completion for the second hydroxylation.

• Reaction Time: Insufficient reaction time will naturally lead to a higher proportion of the monool.

  • Solution: Extend the reaction time and monitor the progress using an appropriate analytical technique such as Gas Chromatography-Mass Spectrometry (GC-MS). A time-course study can help determine the optimal reaction duration for maximizing diol formation.

• Stoichiometry of Oxidant: The amount of available oxidant directly impacts the extent of hydroxylation.

  • Solution: While oxygen is often supplied in excess, ensuring a continuous and sufficient supply throughout the extended reaction time is crucial.

• Catalyst Deactivation: The catalyst may lose activity over the course of the reaction, stalling the conversion of the monool to the diol.

  • Solution: A stepwise addition of the catalyst or a slightly higher initial loading might be necessary to maintain catalytic activity for the duration required for dihydroxylation.

Issue 3: Difficulty in Purifying the Product

Q: I am having trouble separating 5,7-Dimethyladamantane-1,3-diol from the unreacted starting material and the monool byproduct. What are the recommended purification techniques?

A: The similar lipophilic nature of the starting material, the monool, and the diol can make purification challenging. However, the introduction of hydroxyl groups increases the polarity, which can be exploited for separation.

• Column Chromatography: This is the most effective method for separating compounds with different polarities.

  • Solution: Use silica gel as the stationary phase. A gradient elution starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone) will allow for the separation of the non-polar starting material first, followed by the monool, and finally the more polar diol.[4]

• Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for obtaining high-purity product.

  • Solution: Experiment with different solvent systems. A mixture of a solvent in which the diol is sparingly soluble at room temperature but soluble when hot, and a co-solvent in which it is less soluble, can be effective. For adamantane diols, solvent systems like ethyl acetate/hexane or methanol/water could be explored.[4]

• Washing with an Aqueous Base: To remove any acidic byproducts, a wash with a dilute aqueous base solution (e.g., sodium bicarbonate) during the work-up is recommended.

II. Frequently Asked Questions (FAQs)

Q1: What is the most promising synthetic route for preparing 5,7-Dimethyladamantane-1,3-diol?

A1: The direct catalytic oxidation of 1,3-dimethyladamantane is the most straightforward approach. A particularly effective method involves the use of molecular oxygen in the presence of N-hydroxyphthalimide (NHPI) and a cobalt salt catalyst.[2] This method allows for the direct functionalization of the C-H bonds at the bridgehead positions.

Q2: How can I synthesize the starting material, 1,3-dimethyladamantane?

A2: 1,3-Dimethyladamantane is typically synthesized via the Lewis acid-catalyzed isomerization of a suitable C12 hydrocarbon precursor, such as perhydroacenaphthene.[5][6] Aluminum chloride is a commonly used catalyst for this rearrangement.[7]

Q3: What are the expected byproducts in this synthesis?

A3: Besides the unreacted starting material and the intermediate 3,5-dimethyladamantan-1-ol, other potential byproducts could include small amounts of over-oxidized products like keto-diols or carboxylic acids, although these are generally formed under more forcing conditions.[8] Bromination of the adamantane core can also occur if bromide ions are present.[3]

Q4: What analytical techniques are suitable for monitoring the reaction and characterizing the product?

A4:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for monitoring the reaction progress by separating and identifying the volatile components (starting material, monool, and diol).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural elucidation and confirmation of the final product's identity. The high symmetry of 5,7-Dimethyladamantane-1,3-diol will result in a relatively simple spectrum.

• Infrared (IR) Spectroscopy: Useful for identifying the presence of the hydroxyl (-OH) functional groups.

• Melting Point Analysis: A sharp melting point is a good indicator of the purity of the final crystalline product.

III. Experimental Protocols & Data

Protocol 1: Synthesis of 5,7-Dimethyladamantane-1,3-diol

This protocol is based on the catalytic oxidation of 1,3-dimethyladamantane.[2]

Materials:

• 1,3-Dimethyladamantane (≥99%)

• Cobalt(II) acetylacetonate [Co(acac)₂]

• N-hydroxyphthalimide (NHPI)

• Acetonitrile (anhydrous)

• Oxygen (gas)

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,3-dimethyladamantane (1.0 eq), Co(acac)₂ (0.05 eq), and NHPI (0.1 eq).

• Add anhydrous acetonitrile to dissolve the reactants.

• Begin vigorous stirring and heat the reaction mixture to 80-90°C.

• Once the desired temperature is reached, introduce a steady, gentle stream of oxygen gas into the reaction mixture via a long needle submerged below the liquid surface.

• Maintain the reaction at this temperature under an oxygen atmosphere for 24-48 hours. Monitor the reaction progress by GC-MS.

• After the reaction is complete (as determined by the consumption of the starting material and the formation of the diol), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Data Summary Table

Parameter	Recommended Value/Range	Rationale
Reactant Ratio
1,3-Dimethyladamantane	1.0 eq	Starting material
Co(acac)₂	0.02 - 0.1 eq	Catalyst
NHPI	0.05 - 0.2 eq	Co-catalyst
Reaction Conditions
Solvent	Acetonitrile	Good solubility for reactants
Temperature	70 - 100 °C	Balances reaction rate and selectivity[2]
Atmosphere	Oxygen	Oxidant
Reaction Time	24 - 72 hours	To favor diol formation over monool
Purification
Method	Silica Gel Chromatography	Effective for polarity-based separation[4]
Eluent System	Hexane/Ethyl Acetate Gradient	Allows for sequential elution of components

IV. Visualizations

Reaction Workflow

Caption: Troubleshooting guide for low yield in diol synthesis.

V. References

• Practical and Scalable Synthesis of 1,3-Adamantanediol. ACS Publications. Available at: [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC - PubMed Central. Available at: [Link]

• The preparation method of 1, 3- dimethyladamantanes. Google Patents. Available at:

• Purification method of adamantane monools. Google Patents. Available at:

• A kind of synthetic method of 1,3-adamantane dicarboxylic acid. Google Patents. Available at:

• A Convenient Synthesis of 1,3-Divinyladamantane. Synthetic Communications. Available at: [Link]

• Four-directional synthesis of adamantane derivatives. arkat usa. Available at: [Link]

• Selective Hydroxylation of Adamantane and Its Derivatives. ResearchGate. Available at: [Link]

• Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability. PMC - NIH. Available at: [Link]

• Direct radical functionalization methods to access substituted adamantanes and diamondoids. PMC - PubMed Central. Available at: [Link]

• Synthesis of 3,5-dimethyladamantan-1-ol by reaction of 1,3-dimethyladamantane with bromotrichloromethane and water in the presence of manganese complexes | Request PDF. ResearchGate. Available at: [Link]

• adamantane - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• Process for the preparation of 1-adamantane derivatives. Google Patents. Available at:

• Selective Hydroxylation of Adamantane and Its Derivatives. Pleiades Publishing. Available at: [Link]

• One-Stage Catalytic Oxidation of Adamantane to Tri-, Tetra-, and Penta-Ols. MDPI. Available at: [Link]

• One-Stage Catalytic Oxidation of Adamantane to Tri-, Tetra-, and Penta-Ols. MDPI. Available at: [Link]

• Synthetic method of 1, 3-diamidophenyl-5, 7-dimethyl adamantane. Google Patents. Available at:

• 5,7-Dimethyladamantane-1,3-Diamine. HTS Biopharma. Available at: [Link]

• Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. PubMed Central. Available at: [Link]

• (PDF) Exhaustive One‐Step Bridgehead Methylation of Adamantane Derivatives with Tetramethylsilane. ResearchGate. Available at: [Link]

• Possible products obtained in the oxidation of adamantane. ResearchGate. Available at: [Link]

• Oxidative Functionalization of Adamantane and Some of Its Derivatives in Solution. Semantic Scholar. Available at: [Link]

• Preparation method of 1,3-dimethyladamantane. Google Patents. Available at:

• Adamantane. Wikipedia. Available at: [Link]

• Nitroaromatic compounds for selective photochemical hydroxylation. RSC Publishing. Available at: [Link]

Sources

• 1. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. JP4984548B2 - Purification method of adamantane monools - Google Patents [patents.google.com]
• 5. CN106008135B - The preparation method of 1,3- dimethyladamantanes - Google Patents [patents.google.com]
• 6. CN103910594A - Preparation method of 1,3-dimethyladamantane - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Purification of 5,7-Dimethyladamantane-1,3-diol

Welcome to the dedicated technical support guide for the purification of 5,7-Dimethyladamantane-1,3-diol. This document is structured to provide researchers, medicinal chemists, and process development scientists with practical, field-tested solutions to common challenges encountered during the isolation and purification of this unique, rigid diol. Our approach is rooted in explaining the fundamental principles behind each technique, enabling you to adapt and troubleshoot effectively.

Introduction: The Purification Challenge

5,7-Dimethyladamantane-1,3-diol is a C2-symmetric, rigid scaffold of significant interest in materials science and medicinal chemistry. Its purification, while seemingly straightforward, presents unique challenges. The high crystallinity and polarity of the diol functional groups, contrasted with the nonpolar, bulky adamantane cage, demand carefully optimized purification strategies. Common synthetic routes, such as the oxidation of 1,3-dimethyladamantane, often result in a mixture containing unreacted starting material and the intermediate mono-ol, 3,5-dimethyladamantan-1-ol.[1] This guide provides a systematic approach to achieving high purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect when purifying 5,7-Dimethyladamantane-1,3-diol?

A1: The impurity profile is highly dependent on the synthetic route. For syntheses involving the oxidation of 1,3-dimethyladamantane, the most common impurities are:

• Unreacted Starting Material: 1,3-Dimethyladamantane (a nonpolar hydrocarbon).

• Mono-hydroxylated Intermediate: 3,5-Dimethyladamantan-1-ol (intermediate polarity).[1][2]

• Oxidative Byproducts: Depending on the oxidant used, minor ketone or other over-oxidation products might be present.[3]

Q2: Which purification technique—recrystallization or column chromatography—is better for this compound?

A2: Both methods are highly effective and the choice depends on the scale and impurity profile.

• Recrystallization is ideal for large-scale purification (>5 g) where the major impurities have significantly different solubility profiles. It is often more economical and can yield highly pure crystalline material.[4]

• Flash Column Chromatography is superior for small-scale work (<5 g) or when impurities are structurally very similar to the product (e.g., isomers or byproducts with similar polarity). It offers finer separation capabilities.[5]

Q3: My purified diol appears as an off-white or yellowish solid. What causes this discoloration?

A3: Discoloration often points to trace impurities from oxidation during the synthesis or workup.[6] Adamantane C-H bonds can be susceptible to oxidation under certain conditions. To mitigate this, ensure that solvents used during workup are degassed and consider performing extractions and solvent removal at lower temperatures.[6]

Q4: What are the best analytical methods to confirm the purity of my final product?

A4: A combination of techniques is recommended for unambiguous purity assessment:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is excellent for quantifying adamantane derivatives.[7][8] Due to the lack of a strong chromophore, a universal detector like a Refractive Index Detector (RID), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS) is necessary.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for confirming the structure and identifying any residual starting material or intermediates.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for detecting volatile impurities like the starting hydrocarbon, 1,3-dimethyladamantane. Derivatization of the diol may be required to improve volatility.[9]

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental failures in a problem-solution format.

Issue 1: Recrystallization Failure - Product "Oils Out" or Forms a Precipitate

• Symptom: Upon cooling the hot, saturated solution, instead of forming distinct crystals, the product separates as an insoluble liquid (oiling out) or crashes out as a fine, amorphous powder.

• Causality: This occurs when the solution becomes supersaturated too quickly or at a temperature above the compound's melting point in that specific solvent system. High impurity levels can also depress the melting point, exacerbating this issue.[6]

• Troubleshooting Steps:

  • Re-heat and Add More Solvent: Re-dissolve the oiled-out product by heating and adding a small amount of the "good" solvent to decrease saturation.

  • Switch to a Mixed-Solvent System: The most robust solution is often a mixed-solvent system.[11] Dissolve the crude product in a minimal amount of a hot "good" solvent (e.g., ethyl acetate, acetone) where it is highly soluble. Then, slowly add a "poor" or "anti-solvent" (e.g., hexane, heptane) dropwise at an elevated temperature until persistent turbidity is observed. Add a few drops of the good solvent to clarify the solution, then allow it to cool slowly.

  • Reduce Cooling Rate: Ensure the solution cools to room temperature as slowly as possible, insulated in a dewar or covered beaker, before moving to an ice bath. Rapid cooling ("shock cooling") promotes precipitation, not crystallization.[4]

Issue 2: Recrystallization Failure - No Crystals Form Upon Cooling

• Symptom: The solution remains clear even after prolonged cooling, including in an ice bath.

• Causality: The solution is not sufficiently supersaturated, meaning too much solvent was used initially.[11]

• Troubleshooting Steps:

  • Induce Crystallization: Gently scratch the inner wall of the flask at the solution's surface with a glass rod. The microscopic scratches provide nucleation sites.[11]

  • Seeding: If available, add a single, tiny crystal of pure 5,7-Dimethyladamantane-1,3-diol to the cooled solution to act as a template for crystal growth.[11]

  • Increase Concentration: Carefully remove a portion of the solvent using a rotary evaporator or by gently blowing a stream of nitrogen over the solution's surface, then attempt to cool again.

  • Anti-Solvent Addition: If the compound is highly soluble, slowly add a miscible anti-solvent to the cooled solution until turbidity appears, then allow it to stand.[11]

Issue 3: Poor Separation in Flash Column Chromatography

• Symptom: Fractions collected from the column contain a mixture of the desired diol and impurities (e.g., the mono-ol intermediate).

• Causality: The chosen eluent (mobile phase) does not have the optimal polarity to differentiate between the compounds on the stationary phase (silica gel). The large polarity difference between the non-polar starting material and the very polar diol should make separation straightforward, but the mono-ol intermediate can be challenging.

• Troubleshooting Steps:

  • Optimize Eluent with TLC: Before running the column, perform a thorough thin-layer chromatography (TLC) analysis. The ideal solvent system should provide a retention factor (Rf) of ~0.25-0.35 for the diol and show clear separation from all other spots.

  • Use a Gradient Elution: Start with a less polar solvent system (e.g., 10% Ethyl Acetate in Hexane) to elute the non-polar 1,3-dimethyladamantane. Gradually increase the polarity (e.g., to 30-50% Ethyl Acetate in Hexane) to elute the mono-ol, and finally, use a more polar system (e.g., 70-100% Ethyl Acetate) to cleanly elute the target diol.

  • Check Column Loading: Overloading the column is a common cause of poor separation. As a rule of thumb, use a mass of silica gel that is 50-100 times the mass of the crude product. Ensure the sample is loaded onto the column in a minimal volume of solvent or as a solid-loaded sample (adsorbed onto a small amount of silica).[5]

Experimental Protocols

Protocol 1: Purification by Recrystallization (Mixed-Solvent System)

• Solvent Selection: A common and effective system is Ethyl Acetate (good solvent) and Hexane (anti-solvent).

• Dissolution: Place the crude 5,7-Dimethyladamantane-1,3-diol in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate and bring the mixture to a gentle boil to dissolve the solid completely.

• Anti-Solvent Addition: While maintaining the high temperature, add hexane dropwise via a pipette until the solution becomes faintly and persistently cloudy.

• Clarification: Add 1-2 drops of hot ethyl acetate to just re-dissolve the precipitate and make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel). Wash the crystals with a small amount of cold hexane to remove any residual soluble impurities.

• Drying: Dry the purified crystals under a vacuum to remove all traces of solvent.

Protocol 2: Purification by Flash Column Chromatography

• TLC Analysis: Develop a solvent system that gives an Rf of ~0.3 for the diol. A gradient of Ethyl Acetate (EtOAc) in Hexane is a good starting point.

  • Impurity Rf values: 1,3-dimethyladamantane (Rf ≈ 0.9-1.0), 3,5-dimethyladamantan-1-ol (Rf ≈ 0.5-0.7), 5,7-Dimethyladamantane-1,3-diol (Rf ≈ 0.2-0.35).

• Column Packing: Pack a glass column with silica gel using a slurry method with a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Alternatively, create a "dry load" by adsorbing the dissolved crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting free-flowing powder onto the top of the column.

• Elution:

  • Begin eluting with a low-polarity solvent (e.g., 5% EtOAc/Hexane) to wash off the non-polar starting material.

  • Gradually increase the solvent polarity (e.g., to 30% EtOAc/Hexane) to elute the mono-ol intermediate.

  • Further increase the polarity (e.g., to 70% EtOAc/Hexane) to elute the pure 5,7-Dimethyladamantane-1,3-diol.

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified diol.

Data & Visualization

Table 1: Recommended Solvent Systems

Technique	Compound/Impurity	Recommended Solvent(s)	Rationale
Recrystallization	5,7-Dimethyladamantane-1,3-diol	Ethyl Acetate / Hexane	Balances polarity for dissolution and insolubility for crystallization.[11]
Acetone / Water	Good for highly polar compounds, but care must be taken to avoid oiling out.
Column Chromatography	1,3-Dimethyladamantane	0-10% EtOAc in Hexane	Non-polar impurity elutes first in a non-polar mobile phase.
3,5-Dimethyladamantan-1-ol	20-40% EtOAc in Hexane	Intermediate polarity requires an intermediate polarity mobile phase for elution.
5,7-Dimethyladamantane-1,3-diol	50-80% EtOAc in Hexane	High polarity of the diol requires a highly polar mobile phase for elution from silica.

Diagrams

Caption: Decision workflow for selecting a purification method.

Caption: Troubleshooting workflow for failed recrystallization.

References

• Benchchem. (n.d.). Technical Support Center: High-Purity Adamantane-1,4-diol Recrystallization.
• Mlinarić-Majerski, K., et al. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. PMC - NIH.
• Benchchem. (n.d.). Technical Support Center: Minimizing Impurities in 4-Aminobenzene-1,2-diol Production.
• Doucet, H., et al. (1991). Process for the preparation of 1-adamantane derivatives. Google Patents. US5015758A.
• CN101386576A. (2009). A kind of synthetic method of 1,3-adamantane dicarboxylic acid. Google Patents.
• ResearchGate. (n.d.). Chromatographic retention of adamantane derivatives in high-performance liquid chromatography. Request PDF.
• ResearchGate. (n.d.). Liquid chromatography of adamantane derivatives. Request PDF.
• Supporting Information Synthesis of Noradamantane Derivatives by Ring-Contraction of the Adamantane Framework. (n.d.).
• Benchchem. (n.d.). Technical Support Center: Identifying Impurities in 2,2-Dibutylpropane-1,3-diol Samples.
• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography.
• Sigma-Aldrich. (n.d.). 1,3-Dimethyladamantane.
• Chemistry LibreTexts. (2021). 2.1: RECRYSTALLIZATION.
• ResearchGate. (n.d.). Synthesis of 3,5-dimethyladamantan-1-ol by reaction of 1,3-dimethyladamantane with bromotrichloromethane and water in the presence of manganese complexes. Request PDF.
• Ivanova, A.E., et al. (2025). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC - PubMed Central.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN101386576A - A kind of synthetic method of 1,3-adamantane dicarboxylic acid - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Purification [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. rsc.org [rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 1,3-Adamantanediols

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 1,3-adamantanediol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this crucial chemical intermediate. We will delve into the causality behind experimental outcomes, provide field-proven troubleshooting protocols, and ground our recommendations in authoritative scientific literature.

Introduction

1,3-Adamantanediol is a key building block in materials science and medicinal chemistry, valued for the rigidity and stability conferred by its diamondoid cage structure.[1] However, its synthesis is not always straightforward. The inherent stability of the adamantane core requires forcing conditions for functionalization, which can lead to a variety of side reactions including over-oxidation, lack of regioselectivity, and incomplete conversions. This guide provides a structured, question-and-answer approach to troubleshoot these specific issues.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your synthesis, providing explanations for the underlying chemistry and actionable protocols for resolution.

Issue 1: Low Yield and Complex Mixture in Direct Oxidation of Adamantane

Question: My direct oxidation of adamantane or 1-adamantanol is resulting in a low yield of 1,3-adamantanediol. My final product is a complex mixture containing 1-adamantanol, 2-adamantanone, and even some triols. Why is this happening and how can I improve selectivity?

Answer:

Expertise & Causality: The direct oxidation of adamantane's C-H bonds is challenging to control due to the high stability of the hydrocarbon cage. The reaction often proceeds via a radical mechanism or involves powerful oxidizing agents that lack high regioselectivity.[2][3] The tertiary (bridgehead) C-H bonds are more reactive than the secondary (methylene) C-H bonds, which is why 1-adamantanol is the initial major product.[4]

However, several competing side reactions lead to the product mixture you are observing:

• Incomplete Oxidation: The reaction may not proceed to completion, leaving unreacted 1-adamantanol.

• Over-oxidation: The desired 1,3-adamantanediol can be further oxidized to 1,3,5-adamantanetriol.[1]

• Oxidation at Secondary Carbons: The secondary carbons can be oxidized, especially under harsh conditions, leading to the formation of ketones like 2-adamantanone.[1][5]

• Poor Regioselectivity: The second hydroxylation step may occur at the C4 position, leading to the isomeric byproduct 1,4-adamantanediol.[4]

These factors result in a process that can be difficult to optimize for a single, pure product, with conventional methods often reporting modest yields for 1,3-adamantanediol.[1]

Trustworthiness & Troubleshooting Protocol:

To improve the yield and selectivity, consider the following approaches:

• Two-Step Ozonolysis: A more selective method involves the "dry ozonolysis" of adamantane on silica gel to produce 1-adamantanol, followed by a separate, controlled oxidation of the purified 1-adamantanol. A high-yield method for the second step is oxidation with ozone in a suitable solvent like dichloromethane, which can achieve yields as high as 95%.[1]

• Catalyst Selection: The choice of catalyst is critical. While various transition metal catalysts (Co, Ru, V) have been used, they often suffer from poor selectivity.[6] Biocatalytic methods using specific microbial strains, such as Streptomyces sp., can offer superior regioselectivity for the tertiary C-H bonds, significantly reducing the formation of 2-adamantanone.[4]

• Reaction Condition Optimization:

  • Temperature: High temperatures can promote side reactions.[1] Operate at the lowest effective temperature.

  • Stoichiometry: Carefully control the molar ratio of the oxidant. Using a stoichiometric excess can easily lead to over-oxidation.

Workflow: Improving Selectivity in Direct Oxidation

Caption: Troubleshooting workflow for direct oxidation issues.

Issue 2: Incomplete Reaction During Hydrolysis of 1,3-Dihaloadamantanes

Question: I am synthesizing 1,3-adamantanediol via hydrolysis of 1,3-dibromoadamantane, but I'm consistently recovering unreacted starting material. How can I drive this reaction to completion?

Answer:

Expertise & Causality: The hydrolysis of 1,3-dihaloadamantanes proceeds through a carbocation intermediate at the tertiary bridgehead position. While this is generally a favored pathway, the reaction's success is highly dependent on the conditions used to promote the departure of the halide leaving group and the subsequent trapping of the carbocation by water. Incomplete conversion typically points to one of several factors:

• Insufficiently Forcing Conditions: The C-Br or C-Cl bond in adamantane is relatively strong. The reaction often requires elevated temperatures and pressures to proceed at a reasonable rate.[6]

• Phase Transfer Issues: 1,3-dihaloadamantanes are highly nonpolar and insoluble in water. The reaction is biphasic, and inefficient mixing or the lack of a suitable phase transfer agent can limit the reaction rate.

• Reagent Choice: The choice of base and solvent system is critical. Systems like "triethylamine-water," "pyridine-water," or "acetone-water" are employed to facilitate the reaction.[6] Triethylamine acts as both a base to neutralize the HBr/HCl formed and potentially as a phase transfer catalyst.

Trustworthiness & Troubleshooting Protocol:

• Increase Temperature and Pressure: A highly effective method uses a "triethylamine-water" solution in a sealed stainless-steel reactor. Operating at temperatures between 110–130 °C under nitrogen pressure (0.5–0.6 MPa) for several hours can drive the reaction to completion, achieving yields up to 95%.[6]

• Solvent System Modification: If using an acetone-water system, ensure sufficient acetone is present to solubilize the starting material, and consider extending the reflux time.[6]

• Use of Halide Scavengers: In some protocols, a silver salt (e.g., silver sulfate) is used.[7] The silver ion coordinates with the leaving bromide, precipitating as AgBr and irreversibly driving the reaction forward. Note: Avoid silver nitrate, as it can lead to the formation of nitrate ester byproducts.[7]

Optimized Hydrolysis Protocol (High-Yield Method)

This protocol is adapted from a scalable synthesis method.[6]

• Reactor Setup: To a polytetrafluoroethylene-lined stainless-steel reactor, add 1,3-dichloro adamantane (1 part by weight), triethylamine (0.86 parts by volume), and water (10 parts by volume).

• Reaction: Seal the reactor and pressurize with nitrogen to 0.5–0.6 MPa.

• Heating: Heat the mixture to 110–130 °C and maintain for 6 hours with vigorous stirring.

• Workup: After cooling, concentrate the reaction solution to obtain a solid.

• Purification: Dissolve the solid in tetrahydrofuran or methanol. Filter to remove any insoluble salts. The filtrate is then concentrated to yield 1,3-adamantanediol as a white solid with purity often exceeding 99%.[6]

Part 2: Frequently Asked Questions (FAQs)

Q1: Which is the best overall synthetic route to 1,3-adamantanediol for high purity and yield?

For laboratory and industrial-scale production where high purity (>99%) and yield (>90%) are critical, the route starting from 3-hydroxyadamantane-1-carboxylic acid is superior.[6][8] This method involves the conversion to 1,3-dichloro adamantane followed by a robust hydrolysis step. The "disubstituted" nature of the intermediate provides high reaction selectivity and makes it less prone to the formation of byproducts that plague direct oxidation methods.[6]

Q2: My main byproduct is 1,4-adamantanediol. What is the best way to minimize its formation?

The formation of 1,4-adamantanediol is a common issue in biocatalytic hydroxylations of 1-adamantanol.[4] While these methods are highly selective for tertiary C-H bonds, distinguishing between the electronically similar C3 and C4 positions can be difficult for the enzyme. To minimize the 1,4-isomer:

• Strain Selection: Different microbial strains (e.g., various Streptomyces or Kitasatospora species) exhibit different regioselectivity. Screening different strains may identify one with a higher preference for the C3 position.[4][9]

• Culture Conditions: Modifying the culture medium, pH, temperature, and induction substrates can sometimes alter the metabolic pathways and improve the product ratio.[4]

Q3: What are the best analytical techniques to identify and quantify side products?

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most powerful tool. It can separate the different isomers (1,3- vs 1,4-diol) and oxidation products (ketones, triols). The mass spectra provide definitive identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can distinguish between the different products. The high symmetry of the adamantane cage gives characteristic signals. For example, in 1,3-adamantanediol, the symmetry will result in a simpler spectrum compared to a less symmetrical byproduct.[10]

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., refractive index or evaporative light scattering) can be used for quantification, especially for non-volatile products.

Part 3: Data Summary & Mechanistic Diagrams

Table 1: Comparison of Synthetic Routes to 1,3-Adamantanediol

Synthetic Route	Starting Material	Typical Yield	Key Byproducts & Side Reactions	Reference
Direct Oxidation	Adamantane or 1-Adamantanol	40-70%	1-Adamantanol, 2-Adamantanone, 1,3,5-Adamantanetriol, 1,4-Adamantanediol (over-oxidation, low regioselectivity)	[1][6]
Hydrolysis	1,3-Dibromo or 1,3-Dichloro Adamantane	>90%	Incomplete hydrolysis, potential for elimination (rare), byproducts from precursor synthesis	[6][7]
Biocatalysis	1-Adamantanol	60-70%	1,4-Adamantanediol (isomeric byproduct)	[4]
Ozonolysis	1-Adamantanol	~95%	Minimal if controlled; potential for C-C bond cleavage with excessive ozone.	[1]

Diagram 1: Pathways in Direct Oxidation of Adamantane

This diagram illustrates the desired reaction pathway to 1,3-adamantanediol and the competing side reactions that lead to common byproducts.

Caption: Competing pathways in the direct oxidation of adamantane.

Diagram 2: High-Yield Synthesis via Dihalo-Intermediate

This workflow shows the modern, high-selectivity route starting from a functionalized adamantane precursor, minimizing the side reactions seen in direct oxidation.

Sources

• 1. JP3993080B2 - Process for producing 1,3-adamantanediol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN101386576A - A kind of synthetic method of 1,3-adamantane dicarboxylic acid - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Regioselective synthesis of 1,3,5-adamantanetriol from 1,3-adamantanediol using Kitasatospora cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Page loading... [guidechem.com]

Overcoming solubility issues with 5,7-Dimethyladamantane-1,3-diol in experiments

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 5,7-Dimethyladamantane-1,3-diol. This document provides in-depth troubleshooting strategies and detailed protocols to address the unique solubility challenges presented by this compound. Our goal is to empower researchers, scientists, and drug development professionals to confidently and successfully incorporate this molecule into their experimental workflows.

Introduction: Understanding the Solubility Challenge

5,7-Dimethyladamantane-1,3-diol possesses a complex molecular structure that is the primary source of its solubility issues. The core of the molecule is an adamantane cage, a rigid, bulky, and highly lipophilic (non-polar) hydrocarbon framework.[1][2] Attached to this non-polar scaffold are two polar hydroxyl (-OH) groups, which are capable of hydrogen bonding, and two non-polar methyl (-CH₃) groups that further increase lipophilicity.

This duality—a large non-polar surface area combined with distinct polar regions—means the compound does not dissolve well in either purely polar solvents (like water) or purely non-polar solvents (like hexane).[3] Its rigid, crystalline nature also means that significant energy is required to break down its crystal lattice, further hindering dissolution. This guide provides systematic approaches to overcome these intrinsic properties.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered by researchers.

Q1: Why is 5,7-Dimethyladamantane-1,3-diol not dissolving in my aqueous buffer?

A: The compound is practically insoluble in water.[2][3] The large, non-polar adamantane cage dominates the molecular properties, making it highly hydrophobic. The two polar hydroxyl groups are insufficient to overcome this hydrophobicity and allow it to dissolve in aqueous media alone.

Q2: What is the best solvent to start with for creating a stock solution?

A: Begin with a highly polar, water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common and effective starting point. Other options include N,N-Dimethylformamide (DMF) or ethanol. These solvents can effectively interact with both the non-polar and polar regions of the molecule.

Q3: I've managed to dissolve the compound in DMSO, but it precipitates when I dilute it into my aqueous cell culture media. What's happening?

A: This is a common issue known as "crashing out." When the high-concentration DMSO stock is introduced to the aqueous environment, the local concentration of the organic solvent is no longer high enough to keep the hydrophobic compound in solution. The troubleshooting guide below offers strategies, such as using co-solvents in the final medium or reducing the final concentration, to mitigate this.

Q4: Can I heat the solution to help it dissolve?

A: Yes, gentle heating is an effective technique. Applying thermal energy helps to overcome the crystal lattice energy of the solid, allowing the solvent molecules to solvate the compound more effectively.[4][] However, always use the lowest effective temperature (e.g., 37-50°C) and be mindful of the thermal stability of the compound and other components in your experiment. Be aware that a solution prepared with heat may become supersaturated and could precipitate upon returning to room temperature.

Q5: Will adjusting the pH of my buffer help improve solubility?

A: It is highly unlikely to have a significant effect. The hydroxyl groups on the adamantane core are very weak acids with a high pKa (predicted to be >14), meaning they will not ionize in the typical physiological pH range of 1-7.5.[6][7] Significant solubility changes via pH modification are typically only seen for compounds with readily ionizable acidic or basic functional groups.[8]

Part 2: In-Depth Troubleshooting Guide

For more persistent solubility issues, a systematic approach is required. Follow this workflow to identify the optimal dissolution strategy for your specific experimental needs.

Workflow for Overcoming Solubility Issues

Caption: A step-by-step workflow for troubleshooting the dissolution of 5,7-Dimethyladamantane-1,3-diol.

Causality Behind Experimental Choices

• Solvent Selection (The First Line of Defense): Your initial choice of solvent is critical. A solvent like DMSO is effective because it has both a polar character (the S=O bond) and non-polar character (the two methyl groups), allowing it to solvate the entire adamantane-diol molecule.

• Co-solvency (Bridging the Polarity Gap): When moving from a pure organic solvent to an aqueous system, a co-solvent is essential.[9] A co-solvent is a water-miscible organic solvent that, when added in a small amount (typically <10%) to water or buffer, reduces the polarity of the overall solvent system.[10][11] This creates a more favorable environment for the hydrophobic adamantane core, preventing it from precipitating out of the solution.[12] Common co-solvents for biological experiments include ethanol, propylene glycol, and polyethylene glycols (PEGs).[9]

• Mechanical & Thermal Energy (Overcoming Physical Barriers):

  • Vortexing: Provides simple mechanical agitation to increase the interaction between the solvent and the surface of the solute particles.

  • Heating: As described in the FAQ, heat provides the energy needed to break the intermolecular forces holding the crystal lattice together.[4]

  • Sonication: This is a powerful technique that uses high-frequency sound waves to induce acoustic cavitation—the formation and violent collapse of microscopic bubbles.[13] This process generates intense, localized energy that physically breaks apart solute aggregates, dramatically increasing the surface area available for dissolution and accelerating the process.[14][15]

Part 3: Experimental Protocols & Data

Follow these detailed protocols for reliable and reproducible results. Always use high-purity solvents and handle 5,7-Dimethyladamantane-1,3-diol in accordance with its Safety Data Sheet (SDS).

Table 1: Recommended Solvents and Co-Solvent Systems

Solvent / System	Type	Use Case	Recommended Starting Concentration	Notes
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Primary stock solution	10-50 mM	Best first choice. Ensure it is anhydrous for long-term storage.
Ethanol (200 Proof)	Polar Protic	Stock solution; Co-solvent	5-20 mM	Good for biological assays where DMSO may be toxic. Effective as a co-solvent.[9]
N,N-Dimethylformamide (DMF)	Polar Aprotic	Alternative stock solution	10-50 mM	Similar properties to DMSO; use if DMSO is incompatible with the experiment.
Propylene Glycol (PG)	Polar Protic	Co-solvent	N/A	Excellent, less volatile co-solvent for in vivo and in vitro formulations.[10]
PEG 400	Polar Protic	Co-solvent / Vehicle	N/A	Often used in pharmaceutical formulations to enhance the solubility of poorly soluble drugs.[12]

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a high-concentration primary stock for subsequent dilution.

Materials:

• 5,7-Dimethyladamantane-1,3-diol (MW: 196.29 g/mol )

• Anhydrous, high-purity DMSO

• Calibrated analytical balance

• 1.5 mL microcentrifuge tube or glass vial

• Vortex mixer

• Water bath sonicator

Procedure:

• Weigh Compound: Accurately weigh 1.96 mg of 5,7-Dimethyladamantane-1,3-diol and place it into a clean, dry 1.5 mL tube.

• Add Solvent: Add 1.0 mL of DMSO to the tube.

• Initial Mixing: Cap the tube securely and vortex vigorously for 1-2 minutes.

• Inspect Solution: Check the solution against a light source. If any solid particles remain, proceed to the next step.

• Apply Energy (If Needed):

  • Sonication: Place the tube in a water bath sonicator for 10-15 minutes.[13] Check for dissolution.

  • Heating: If sonication is insufficient, place the tube in a heat block or water bath set to 40°C for 10 minutes. Vortex intermittently.[4]

• Final Confirmation: Once all solid has disappeared and the solution is perfectly clear, the stock is ready.

• Storage: Store at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.

Protocol 2: Dilution into an Aqueous Medium using a Co-Solvent

Objective: To prepare a 100 µM working solution in a phosphate-buffered saline (PBS) for a biological assay, avoiding precipitation.

Materials:

• 10 mM stock solution of 5,7-Dimethyladamantane-1,3-diol in DMSO (from Protocol 1)

• Ethanol (200 Proof)

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Prepare Co-solvent Buffer: In a sterile 15 mL conical tube, prepare a 2% ethanol/PBS solution. For 10 mL of final buffer, add 200 µL of ethanol to 9.8 mL of PBS. Mix well. This will be your final diluent.

• Perform Dilution: Add 10 µL of the 10 mM DMSO stock solution directly into the 990 µL of the 2% ethanol/PBS buffer. Crucially, pipette the stock solution directly into the liquid and immediately vortex to ensure rapid and even dispersion. This creates a 1:100 dilution for a final concentration of 100 µM.

• Inspect for Clarity: The final solution should be clear. If any cloudiness (indicating precipitation) appears, you may need to increase the co-solvent percentage (e.g., to 5% ethanol) or decrease the final compound concentration.

Visualization of the Co-Solvency Concept

Caption: How a co-solvent bridges the gap between a non-polar compound and a polar solvent.

References

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• Neuroquantology. (n.d.). Sonocrystallization: Emerging Approach for Solubility Enhancement of Poorly Aqueous Soluble Drug Molecules. Retrieved from [Link]

• The Pharma Guide. (2024, October 30). Co-solvency and anti-solvent method for the solubility enhancement. Retrieved from [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Co-solvent: Significance and symbolism. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 5,7-Dimethyl-1,3-adamantanediol (CAS 10347-01-0). Retrieved from [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

• Envirostar. (2023, April 21). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Retrieved from [Link]

• International Journal of Pharmaceutical and Biological Science Archive. (n.d.). Melt Sonocrystalization: A Solubility Enhancement Technique for Hydrophobic Drugs. Retrieved from [Link]

• ResearchGate. (2019, January 23). Sonication speeds up dissolution or actually increase solubility?. Retrieved from [Link]

• Solubility of Things. (n.d.). Adamantane. Retrieved from [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Techniques to Improve Bioavailability of Poorly Water Soluble Drugs – A review. Retrieved from [Link]

• Veeprho. (n.d.). 5,7-Dimethyladamantane-1,3-diamine | CAS 19385-96-7. Retrieved from [Link]

• PubMed Central. (2025, October 17). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. Retrieved from [Link]

• Wikipedia. (n.d.). Adamantane. Retrieved from [Link]

• Organic Syntheses. (n.d.). adamantane. Retrieved from [Link]

• AS Chemistry. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-5,7-dimethyladamantan-1-ol. Retrieved from [Link]

• ResearchGate. (2020, June). Four-Directional Synthesis of Adamantane Derivatives. Retrieved from [Link]

• RSC Publishing. (n.d.). Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. Retrieved from [Link]

• Sciencemadness.org. (n.d.). UNITIZED EXPERIMENTS IN ORGANIC CHEMISTRY. Retrieved from [Link]

• NCERT. (n.d.). testsforfunctionalgroups - inorganiccompounds. Retrieved from [Link]

• Academia.edu. (2021, July 16). Experimental No. (6) Extraction Extraction Purpose of experimental To purify samples of organic compounds that are solids a. Retrieved from [Link]

• MDPI. (n.d.). Adamantane in Drug Delivery Systems and Surface Recognition. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (2022, December 4). SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Retrieved from [Link]

• CORE. (n.d.). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). Retrieved from [Link]

• Pharmaguideline. (n.d.). Solubility Enhancement Techniques. Retrieved from [Link]

• World Journal of Biology Pharmacy and Health Sciences. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

• Academia.edu. (n.d.). FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. Retrieved from [Link]

• Google Patents. (n.d.). CN103910594A - Preparation method of 1,3-dimethyladamantane.

• ResearchGate. (2025, September 25). (PDF) EXPLORING MODERN TECHNIQUES FOR SOLUBILITY ENHANCEMENT IN DRUG FORMULATIONS. Retrieved from [Link]

• Solubility of Things. (n.d.). 1,3-Dimethyladamantane. Retrieved from [Link]

• HTS Biopharma. (n.d.). 5,7-Dimethyladamantane-1,3-Diamine. Retrieved from [Link]

• Veeprho. (n.d.). 1-Amino-3-Hydroxy-5,7-Dimethyl Adamantane | CAS 63971-25-5. Retrieved from [Link]

• Pharmacia. (2023, October 11). Adamantane-containing drug delivery systems. Retrieved from [Link]

• PubMed Central. (n.d.). Drug Solubility: Importance and Enhancement Techniques. Retrieved from [Link]

• ResearchGate. (2025, August 8). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Retrieved from [Link]

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Adamantane - Wikipedia [en.wikipedia.org]
• 3. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tdck.weebly.com [tdck.weebly.com]
• 6. Page loading... [wap.guidechem.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Cosolvent - Wikipedia [en.wikipedia.org]
• 10. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 11. Co-solvent: Significance and symbolism [wisdomlib.org]
• 12. dmpkservice.wuxiapptec.com [dmpkservice.wuxiapptec.com]
• 13. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 14. neuroquantology.com [neuroquantology.com]
• 15. ijpba.in [ijpba.in]

Technical Support Center: Optimization of Reaction Conditions for Adamantane Functionalization

Welcome to the technical support center for adamantane functionalization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of modifying the adamantane scaffold. Adamantane's unique rigid, cage-like structure and high lipophilicity make it a valuable building block in medicinal chemistry and materials science.[1][2][3] However, the very stability that makes it attractive also presents significant challenges in achieving selective and high-yielding functionalization due to the high bond dissociation energies of its C-H bonds.[1][4]

This resource provides in-depth troubleshooting guides and frequently asked questions to address common issues encountered during the experimental process. The advice herein is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical utility.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the functionalization of adamantane.

Problem 1: Low or No Product Yield

One of the most frequent challenges in adamantane functionalization is a low or complete lack of product formation. This can often be attributed to several factors related to the reaction setup and reagents.

Q: My adamantane functionalization reaction (e.g., hydroxylation, amination) is giving me a very low yield or no product at all. What are the likely causes and how can I fix this?

A: Low yields in adamantane functionalization are common and can often be systematically addressed. Here is a troubleshooting workflow to diagnose and solve the issue:

Troubleshooting Workflow for Low Product Yield

Caption: A troubleshooting decision tree for addressing low product yield in adamantane functionalization.

In-depth Explanation:

• Catalyst Issues: Many functionalization reactions are catalyst-dependent. Lewis acid catalysts, for instance, are notoriously sensitive to moisture.[5] Ensure your catalyst is active and handled under the appropriate conditions (e.g., an inert atmosphere for air-sensitive catalysts). Catalyst poisoning by impurities in the starting material can also halt the reaction.

• Reaction Conditions: The high activation barrier for C-H bond cleavage in adamantane means that temperature and reaction time are critical parameters.[1][4] Insufficient thermal energy may lead to no reaction, while excessive heat can cause decomposition of reactants or products. A systematic optimization of the reaction temperature and time is highly recommended.

• Reagent Quality: The purity of adamantane and other reagents is crucial. Commercial adamantane may contain impurities that can interfere with the reaction. Purification by recrystallization or sublimation is advisable.[5]

• Solubility: Adamantane is highly lipophilic and has poor solubility in many polar solvents.[5] Ensuring that all reactants are in the same phase is critical for reaction efficiency. If the reaction conditions necessitate a polar solvent, consider the use of a co-solvent or a phase-transfer catalyst to improve the solubility of adamantane.

Problem 2: Poor Regioselectivity

A common challenge is controlling the position of functionalization on the adamantane core, which has two types of C-H bonds: four tertiary (bridgehead) and twelve secondary (methylene).

Q: I am getting a mixture of products (e.g., 1-substituted and 2-substituted adamantane). How can I improve the regioselectivity of my reaction?

A: Achieving high regioselectivity is a central challenge in adamantane chemistry. The tertiary C-H bonds are generally more reactive towards radical and carbocationic intermediates, but the statistical abundance of secondary C-H bonds can lead to mixtures.[1][4] Here are strategies to enhance selectivity:

• Catalyst Selection is Key: The choice of catalyst is the most powerful tool for controlling regioselectivity.

  • For Tertiary (C1) Selectivity: Many oxidative functionalizations favor the tertiary position due to the relative stability of the resulting 1-adamantyl radical or cation.[1] For example, in hydroxylation reactions, certain metal catalysts have shown high selectivity for the 1-position.[5][6] Photoredox catalysis using specific hydrogen atom transfer (HAT) catalysts has also demonstrated excellent selectivity for the tertiary C-H bonds.[7][8][9]

  • For Secondary (C2) Selectivity: Achieving selectivity for the secondary position is more challenging. Directed C-H functionalization is a powerful strategy where a directing group is installed on the adamantane scaffold to guide a metal catalyst to a specific C-H bond.[10][11]

• Reaction Mechanism: Understanding the reaction mechanism can guide your optimization.

  • Radical Reactions: Many radical-based reactions show a preference for the tertiary position.[1][12]

  • Carbocationic Reactions: Reactions proceeding through a 1-adamantyl cation intermediate will exclusively functionalize the tertiary positions.[1][13]

• Biocatalysis: Enzymatic and microbial transformations can offer exceptional regioselectivity.[4][14] Cytochrome P450 enzymes, for example, can hydroxylate adamantane with high specificity.[4][14]

Functionalization	Catalyst/Reagent System	Primary Product	Approximate Yield	Reference
Hydroxylation	Mo(CO)₆ with CBr₄/H₂O	1-Adamantanol	up to 85%	[5]
Alkylation	Ir photocatalyst with quinuclidine-based HAT catalyst	1-Alkyladamantane	65-94%	[1][7]
Bromination	Bromine (neat, boiling)	1-Bromoadamantane	~93%	[13][15]
Carboxylation	Formic Acid	1-Adamantanecarboxylic acid	High	[13]

Table 1: Examples of Reagents and Catalysts for Selective Adamantane Functionalization. This table provides a summary of established methods for achieving selective functionalization at the tertiary position of adamantane.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for adamantane functionalization reactions?

A1: The optimal solvent depends on the specific reaction. Due to adamantane's nonpolar nature, solvents like hexane, chloroform, or dichloromethane are often good choices.[5] However, the solvent must also be compatible with the catalyst and other reagents. In some cases, the reaction can be run neat (without a solvent), particularly for reactions like bromination.[13][15] The choice of solvent can also influence the reactivity and selectivity of C-H activation reactions.[16]

Q2: How can I introduce a functional group at the secondary (C2) position of adamantane?

A2: Direct and selective functionalization of the secondary C-H bonds of adamantane is challenging due to the higher reactivity of the tertiary positions.[10] Strategies to achieve this include:

• Directed C-H Functionalization: This is a robust method where a pre-installed functional group on the adamantane core directs a catalyst to a nearby secondary C-H bond.[10][11]

• Starting from 2-Adamantanone: Using 2-adamantanone as a starting material allows for functionalization at and around the C2 position.

• Framework Construction: For complex substitution patterns, it can be more efficient to construct the adamantane core from simpler precursors that already contain the desired functionality at the C2 position.[17]

Q3: Are there "green" or more sustainable methods for adamantane functionalization?

A3: Yes, there is growing interest in developing more environmentally friendly methods. Biocatalysis, using whole-cell microorganisms or isolated enzymes, offers a highly selective and sustainable approach under mild reaction conditions.[4][14] Additionally, research into using greener solvents and more abundant, less toxic metal catalysts (e.g., iron, copper) is an active area.[1][18]

Experimental Protocols

Protocol 1: Synthesis of 1-Bromoadamantane

This protocol describes the direct bromination of adamantane at the tertiary position.[13][15]

Materials:

• Adamantane

• Liquid bromine

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask, place 30g of adamantane.

• Carefully, in a fume hood, add 24 mL of liquid bromine to the flask.

• Heat the reaction mixture to 85°C for 6 hours.

• Increase the temperature to 110°C and continue the reaction for an additional 3 hours.

• Allow the reaction to cool to room temperature.

• The product can be purified by distillation or recrystallization.

Workflow for Synthesis of 1-Bromoadamantane

Caption: A step-by-step workflow for the synthesis of 1-Bromoadamantane.

Protocol 2: Microwave-Assisted Synthesis of N-(1-Adamantyl)acetamide

This protocol utilizes a microwave-assisted Ritter-type reaction for the amination of adamantane.[15]

Materials:

• Adamantane

• Nitric acid

• Acetonitrile

• Microwave reactor

• Ice water bath

• Filtration apparatus

Procedure:

• In a round-bottom flask suitable for microwave synthesis, slowly add 6.84 g (0.05 mol) of adamantane to 21 mL (0.5 mol) of nitric acid over 20 minutes.

• Stir the suspension for 30 minutes.

• Add 29 mL (0.5 mol) of acetonitrile to the mixture.

• Place the flask in a microwave reactor and irradiate at 40°C (50 W) for 3 hours.

• After the reaction is complete, cool the flask in an ice water bath.

• Add 370 mL of ice water to the reaction mixture and stir for 30 minutes at 0-5°C.

• Collect the resulting white solid by filtration and wash with cold water.

References

• Bédard, A. C., & Martin, D. B. C. (2021). Direct radical functionalization methods to access substituted adamantanes and diamondoids. Organic & Biomolecular Chemistry, 19(35), 7571-7587. [Link]

• Bédard, A. C., & Martin, D. B. C. (2021). Direct radical functionalization methods to access substituted adamantanes and diamondoids. PubMed Central. [Link]

• Yang, H. B., Feceu, A., & Martin, D. B. C. (2019). Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. ChemRxiv. [Link]

• Kumar, M. P., Annie, A. S., Solanke, J. N., Dandela, R., & Dhayalan, V. (2024). A Comprehensive Review on Selective Catalytic Methods for Functionalization of Adamantane Scaffolds. ChemistrySelect, 9(1), e202303981. [Link]

• Yang, H. B., Feceu, A., & Martin, D. B. C. (2019). Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. ChemRxiv. [Link]

• Bagrii, E. I., & Karaulova, E. N. (2017). Oxidative functionalization of adamantanes (review). Petroleum Chemistry, 57(3), 185-206. [Link]

• Štefane, B., & Iskra, J. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. Molecules, 28(22), 7648. [Link]

• Zhang, Y., Wang, Y., Zhang, Y., Liu, Y., & Zhang, A. (2022). Practical and Scalable Synthesis of 1,3-Adamantanediol. Organic Process Research & Development, 26(11), 3124-3130. [Link]

• Plotnikov, E. Y., & Zholobenko, A. V. (2024). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. Biology, 13(10), 834. [Link]

• Yang, H. B., Feceu, A., & Martin, D. B. C. (2019). Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. ResearchGate. [Link]

• Wikipedia. (2024). Adamantane. [Link]

• Kumar, M. P., Annie, A. S., Solanke, J. N., Dandela, R., & Dhayalan, V. (2024). A Comprehensive Review on Selective Catalytic Methods for Functionalization of Adamantane Scaffolds. Ben-Gurion University Research Portal. [Link]

• Yang, H. B., Feceu, A., & Martin, D. B. C. (2019). Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. Amazon S3. [Link]

• Szymańska, E., Włodarczyk, M., & Bielenica, A. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Applied Sciences, 14(9), 3700. [Link]

• Fokin, A. A., Lauenstein, O., Gunchenko, P. A., & Schreiner, P. R. (2000). Selective Hydroxylation of Adamantane and Its Derivatives. Russian Journal of Organic Chemistry, 36(5), 659-663. [Link]

• Plotnikov, E. Y., & Zholobenko, A. V. (2024). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PubMed. [Link]

• Yang, H. B., Feceu, A., & Martin, D. B. C. (2019). Strong adamantane bonds lead to functionalization challenges: previous methods unselective compared to amine radical cation 5. ResearchGate. [Link]

• Zholobenko, A., & Plotnikov, E. (2023). One-Stage Catalytic Oxidation of Adamantane to Tri-, Tetra-, and Penta-Ols. Molecules, 28(15), 5800. [Link]

• Schleyer, P. v. R. (1994). Adamantane: Consequences of the Diamondoid Structure. Chemical Reviews, 94(6), 1567-1611. [Link]

• Lee, S., & Shaik, S. (2007). A theoretical study of reactivity and regioselectivity in the hydroxylation of adamantane by ferrate(VI). The Journal of organic chemistry, 72(26), 9858–9865. [Link]

• Bédard, A. C., & Martin, D. B. C. (2024). Selective C–H Activation of Molecular Nanodiamonds via Photoredox Catalysis. Journal of the American Chemical Society, 146(10), 6969-6976. [Link]

• IIP Series. (2023). GREENER SOLVENTS IN C-H ACTIVATION: ADVANCING SUSTAINABLE TRANSFORMATIONS. IIP Series. [Link]

• Mohammed, H., & Al-Zoubi, R. M. (2024). Tuning the Energy Levels of Adamantane by Boron Substitution. Molecules, 29(9), 2095. [Link]

• Wang, Z., Wang, X., & Li, P. (2023). Enantioselective Radical Addition of Carboxylic Acids to Imines through Cooperative Copper/Acridine Catalysis. Journal of the American Chemical Society, 145(2), 1089-1099. [Link]

• Green, W. H., & Doyle, A. G. (2023). Designing Target-specific Data Sets for Regioselectivity Predictions on Complex Substrates. Journal of the American Chemical Society, 145(34), 18868-18878. [Link]

• Kovacic, P., & Roskos, P. D. (1969). Chemistry of N-halamines. XIII. Amination of adamantanes and their precursors with trichloramine-aluminum chloride. Journal of the American Chemical Society, 91(23), 6457-6460. [Link]

• Yang, H. B., Feceu, A., & Martin, D. B. C. (2019). Catalyst-Controlled C–H Functionalization of Adamantanes Using Selective H-Atom Transfer. ACS Catalysis, 9(7), 5708-5715. [Link]

Sources

• 1. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pleiades.online [pleiades.online]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Direct radical functionalization methods to access substituted adamantanes and diamondoids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Adamantane - Wikipedia [en.wikipedia.org]
• 14. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. iipseries.org [iipseries.org]
• 17. Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Preservation and Handling of Adamantane Diols

Welcome to the technical support center for adamantane diols. This guide is designed for researchers, scientists, and professionals in drug development to ensure the long-term stability and integrity of adamantane diols during storage and handling. As a Senior Application Scientist, I've structured this resource to provide not just procedural steps, but also the scientific reasoning behind them, ensuring you can make informed decisions in your laboratory.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses the most common issues encountered during the storage of adamantane diols. Each question is followed by a detailed explanation and actionable recommendations.

FAQ 1: My adamantane diol has been in storage for a while. What are the primary signs of degradation I should look for?

Answer:

Adamantane diols are known for their high thermal and chemical stability due to their rigid, diamond-like structure.[1][2] However, like all chemical compounds, they are susceptible to degradation over time, primarily through oxidation and moisture absorption.

Visual Inspection:

• Color Change: A pure adamantane diol should be a white to off-white crystalline powder.[3] A yellow or brownish tint can be an initial indicator of oxidative degradation.

• Clumping or Caking: Adamantane diols, like other polyalcohols, can be hygroscopic, meaning they readily attract and absorb water from the atmosphere.[4] If your powder has formed hard clumps or has a damp appearance, it has likely absorbed moisture.

Analytical Confirmation: If you observe any visual changes or suspect degradation, it is crucial to re-analyze the material before use. The presence of new peaks in analytical tests can confirm degradation. Common degradation products include oxidized derivatives like keto-alcohols or further hydroxylated species.[5][6]

Analytical Technique	Indication of Degradation
¹H and ¹³C NMR	Appearance of new signals, particularly in the regions associated with carbonyl groups or other oxidized species.
FT-IR	A new, strong absorption band in the carbonyl (C=O) region (around 1700 cm⁻¹) can indicate oxidation.
HPLC/GC-MS	Appearance of new peaks with different retention times, which can be further analyzed by MS to identify the mass of potential degradation products.[2][]
Melting Point	A significant depression or broadening of the melting point range compared to the specification of the pure compound is a classic indicator of impurity.

FAQ 2: What are the optimal storage conditions to prevent the degradation of adamantane diols?

Answer:

The key to preventing degradation is to control the storage environment, specifically by minimizing exposure to oxygen, moisture, light, and extreme temperatures.

Core Storage Recommendations:

Parameter	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen or Argon).[8][9]	This displaces oxygen, which is the primary driver of oxidative degradation.[8] Inerting is a critical technique for preserving materials sensitive to oxidation.[9]
Temperature	Store in a cool, dry place. For long-term storage, refrigeration (2-8 °C) is recommended. Avoid freeze-thaw cycles.	Lower temperatures slow down the rate of chemical reactions, including degradation pathways.[10] Some sugar alcohols, which are also polyols, are stored at cool temperatures to maintain stability.[11]
Moisture	Use a desiccator or a dry box for storage. Ensure containers are tightly sealed.	Diols can be hygroscopic.[4] Absorbed moisture can act as a medium for degradative reactions and can also affect the physical properties of the powder.
Light	Store in an opaque or amber glass container.[12]	UV light can provide the energy to initiate photodegradation pathways.[12] While adamantane itself is highly stable, prolonged exposure to UV light should be avoided.
pH	Maintain a neutral environment.	The stability of diols can be influenced by pH.[13][14] Strongly acidic or basic conditions can catalyze degradation reactions.

Troubleshooting Guide: My adamantane diol appears to have absorbed moisture. Is it still usable?

Answer:

If your adamantane diol has absorbed a small amount of water, it may still be usable depending on your application. However, the presence of water can be problematic for several reasons:

• Inaccurate Stoichiometry: If you are using the diol in a reaction, the absorbed water will lead to an overestimation of the amount of diol being used, affecting your reaction stoichiometry.

• Promotion of Degradation: Water can facilitate certain degradation pathways.

• Incompatibility with Water-Sensitive Reagents: If your subsequent reactions involve water-sensitive reagents (e.g., Grignard reagents, organolithiums), the hydrated diol will be unsuitable.

Recommended Actions:

• Quantify Water Content: Use Karl Fischer titration to determine the exact water content. This will allow you to adjust the mass of the diol you use in your experiments accordingly.

• Drying the Material: For small amounts of moisture, you can attempt to dry the adamantane diol by placing it in a vacuum oven at a moderate temperature (e.g., 40-50 °C) for several hours. Be aware that prolonged heating, even at moderate temperatures, could potentially lead to some degradation, so this should be done with care.

• Re-purification: If the material is critical and significantly hydrated, re-crystallization from an appropriate solvent may be necessary to remove the water and other potential impurities.

Experimental Protocols

Protocol 1: Purity Assessment of Adamantane Diol by HPLC

This protocol provides a general method for assessing the purity of an adamantane diol sample.

Objective: To determine the purity of the adamantane diol and identify any potential degradation products.

Materials:

• Adamantane diol sample

• HPLC-grade acetonitrile

• HPLC-grade water

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the adamantane diol sample and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

• Mobile Phase Preparation: Prepare a mobile phase consisting of an isocratic mixture of acetonitrile and water (e.g., 50:50 v/v). The exact ratio may need to be optimized depending on the specific adamantane diol.

• HPLC Conditions:

  • Column: C18 reverse-phase column

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: 210 nm (as adamantane diols have weak UV absorbance, a low wavelength is necessary)

  • Column Temperature: 25 °C

• Analysis: Inject the sample and run the analysis. The adamantane diol should appear as a major peak. Any other peaks are indicative of impurities or degradation products.[] The purity can be calculated based on the relative peak areas.

Protocol 2: Long-Term Storage under an Inert Atmosphere

This protocol describes the best practice for storing adamantane diols to ensure maximum stability.

Objective: To prepare and store adamantane diol under an inert atmosphere to prevent oxidative and moisture-induced degradation.

Materials:

• Adamantane diol

• Schlenk flask or a vial with a septum-lined cap

• Source of dry, inert gas (Nitrogen or Argon)

• Vacuum/gas manifold (Schlenk line)

• Parafilm or sealing tape

Procedure:

• Preparation: Place the adamantane diol powder into a clean, dry Schlenk flask or vial.

• Inerting Process:

  • Connect the flask/vial to a Schlenk line.

  • Carefully evacuate the air from the container by applying a vacuum for 5-10 minutes.

  • Backfill the container with the inert gas (Nitrogen or Argon).[15]

  • Repeat this vacuum/backfill cycle 3-5 times to ensure all atmospheric oxygen and moisture have been removed.[16]

• Sealing: After the final backfill, while maintaining a positive pressure of the inert gas, securely seal the container. For vials, ensure the septum cap is tightly secured. For Schlenk flasks, close the stopcock.

• Final Storage: Wrap the cap/stopper with parafilm for an extra layer of protection against atmospheric ingress.[17] Store the sealed container in a cool, dark, and dry place, such as a desiccator inside a refrigerator.

Visualizations

References

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PubMed Central. Available from: [Link]

• Air Products. The Importance of Inerting. Available from: [Link]

• (PDF) Principles of Inert Atmosphere Storage. ResearchGate. Available from: [Link]

• One-Stage Catalytic Oxidation of Adamantane to Tri-, Tetra-, and Penta-Ols. MDPI. Available from: [Link]

• Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. MDPI. Available from: [Link]

• Effect of different storage conditions on sugars and polyalcohols of... ResearchGate. Available from: [Link]

• How do you store chemicals in inert gas? Sciencemadness.org. Available from: [Link]

• Inert Gas Sample Storage Containers - EM-Tec Save-Storr. Rave Scientific. Available from: [Link]

• Chemical Storage. University of California, Santa Cruz. Available from: [Link]

• Oxidation of adamantane to adamantanone in concentrated H2SO4.... ResearchGate. Available from: [Link]

• Effect of Mobile Phase pH and Counterion Concentration on Retention and Selectivity for a Diol Column in Hydrophilic Interaction Liquid Chromatography. LCGC International. Available from: [Link]

• Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability. ResearchGate. Available from: [Link]

• Practical and Scalable Synthesis of 1,3-Adamantanediol. ACS Publications. Available from: [Link]

• Polymorphism of 1,3-X-adamantanes (X=Br, OH, CH3) and the crystal plastic phase formation ability. UPCommons. Available from: [Link]

• pH regulatory divergent point for the selective bio-oxidation of primary diols during resting cell catalysis. National Institutes of Health. Available from: [Link]

• Direct radical functionalization methods to access substituted adamantanes and diamondoids. PubMed Central. Available from: [Link]

• New Polycationic Arabinogalactan Derivatives with the CHPTAC System: Structure, Properties and Antioxidant Activity. MDPI. Available from: [Link]

• Stereoelectronically Directed Photodegradation of Poly(adamantyl Vinyl Ketone). PubMed. Available from: [Link]

• Further Insights into Influence of Light Intensities on the Production of Long-Chain Hydroxy Fatty Acids, Fatty Diols and Fatty Alcohols in Nannochloropsis oceanica. MDPI. Available from: [Link]

• Diol. Wikipedia. Available from: [Link]

• Diols. EBSCO. Available from: [Link]

• Sugar Alcohols (Polyols) and Polydextrose Used as Sweeteners in Foods. Canada.ca. Available from: [Link]

• Sugar alcohol. Wikipedia. Available from: [Link]

• Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties. Royal Society of Chemistry. Available from: [Link]

• Influence of Alcohol Content and Storage Conditions on the Physicochemical Stability of Spirit Drinks. MDPI. Available from: [Link]

• Adamantane. Wikipedia. Available from: [Link]

• What makes a substance hygroscopic? ResearchGate. Available from: [Link]

• New sugar alcohols mixtures for long-term thermal energy storage applications at temperatures between 70 °C and 100 °C. ResearchGate. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adamantane - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. One-Stage Catalytic Oxidation of Adamantane to Tri-, Tetra-, and Penta-Ols [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 8. airproducts.ie [airproducts.ie]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Stereoelectronically Directed Photodegradation of Poly(adamantyl Vinyl Ketone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. pH regulatory divergent point for the selective bio-oxidation of primary diols during resting cell catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sciencemadness Discussion Board - How do you store chemicals in inert gas? - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. Inert Gas Sample Storage Containers - EM-Tec Save-Storr - Rave Scientific [ravescientific.com]
• 17. safety.fsu.edu [safety.fsu.edu]

Technical Support Center: Troubleshooting Peak Splitting in NMR Spectra of Adamantane Derivatives

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy of adamantane derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with peak splitting and complex spectra in their analysis of these unique molecules. The rigid, cage-like structure of adamantane can give rise to interesting and sometimes confusing NMR phenomena. This resource provides in-depth, experience-based troubleshooting in a direct question-and-answer format to help you resolve these issues.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing broad peaks or unexpected splitting in the ¹H or ¹³C NMR spectrum of my adamantane derivative, even for seemingly simple structures?

A1: This is a common and often perplexing issue. The primary cause is often related to dynamic processes occurring on the NMR timescale.[1][2] Adamantane derivatives, while rigid, can have substituents that undergo restricted rotation or conformational exchange.[1] Depending on the rate of this exchange relative to the NMR frequency, you can observe different spectral patterns.

• Slow Exchange: If the exchange between different conformations is slow, you will see separate, sharp peaks for each distinct conformation.

• Fast Exchange: If the exchange is very fast, you will observe a single, sharp peak that is the weighted average of the chemical shifts of the different conformations.

• Intermediate Exchange: This is often the culprit for broad peaks or complex splitting. When the rate of exchange is comparable to the NMR timescale, the individual peaks coalesce, resulting in broad signals.[2][3]

A classic example is the restricted rotation of a bulky substituent on the adamantane cage, which can lead to different magnetic environments for protons or carbons that might otherwise appear equivalent.[1]

Troubleshooting Guide: From Simple to Complex Issues

Scenario 1: My peaks are just generally broad, and the resolution is poor across the entire spectrum.

Q: I've synthesized a new adamantane derivative, but all the peaks in my ¹H NMR spectrum are broad, not just a specific multiplet. What should I check first?

A: Before delving into complex chemical explanations, it's crucial to rule out common experimental errors that can cause universal peak broadening.[3]

Troubleshooting Protocol:

• Check Sample Preparation:

  • Solubility: Is your compound fully dissolved? Any particulate matter will disrupt the magnetic field homogeneity.[2][3] Try sonicating the sample or gently warming it. If solubility is an issue, consider a different deuterated solvent.[3]

  • Concentration: A sample that is too concentrated can lead to increased viscosity, which in turn causes broader lines.[3] Try diluting your sample.

  • Paramagnetic Impurities: Trace amounts of paramagnetic metals (like iron or copper) can cause significant line broadening. If you suspect this, you can try filtering your sample through a small plug of silica or alumina.

• Verify Instrument Parameters:

  • Shimming: Poor shimming of the magnetic field is a very common cause of broad peaks.[2][3] The instrument should be re-shimmed for each sample to achieve the most homogeneous magnetic field possible.

  • Tuning and Matching: Ensure the probe is properly tuned and matched for your specific solvent and sample.

• Evaluate the NMR Tube: Use a high-quality NMR tube that is clean and free of scratches. An imperfect tube can also affect shimming.

Here is a workflow to diagnose general peak broadening:

Caption: Effect of temperature on a dynamic NMR system.

Scenario 3: I see more signals than expected, and the splitting patterns are complex and don't follow the simple n+1 rule.

Q: My adamantane derivative has a plane of symmetry, so I expected to see a certain number of signals. However, I'm seeing double the number of signals for some parts of the molecule. Why is this happening?

A: This is a classic sign that what you perceive as symmetrical is not so under the conditions of your NMR experiment. This can happen for two main reasons:

• Slow Conformational Exchange: As discussed in Q2, if a dynamic process (like the rotation of a substituent) is slow on the NMR timescale, otherwise equivalent nuclei become non-equivalent. For example, a pyridine substituent on an adamantane can rotate slowly at low temperatures, making the two halves of the adamantane cage magnetically distinct. [1]

• Chirality and Diastereotopicity:

  • If your adamantane derivative is chiral, and a substituent like an isopropyl group is present, the two methyl groups of the isopropyl group are diastereotopic and will appear as two separate signals, each potentially split by the methine proton.

  • Even in an achiral molecule, protons on a methylene group (CH₂) can be diastereotopic if they are near a stereocenter or in a sterically hindered environment. These diastereotopic protons will have different chemical shifts and will split each other (geminal coupling), resulting in two complex multiplets instead of a simple singlet or triplet.

Troubleshooting Steps:

• Re-evaluate Molecular Symmetry: Carefully examine your molecule's 3D structure. Consider if any substituent could be causing restricted rotation or if there are any subtle chiral centers you may have overlooked.

• Perform a VT-NMR Experiment: If slow conformational exchange is the cause, increasing the temperature should cause the pairs of signals to coalesce into single peaks as the exchange rate increases.

• Change the Solvent: The chemical shift difference between diastereotopic protons can be solvent-dependent. [4][5]Acquiring the spectrum in a different solvent (e.g., changing from CDCl₃ to benzene-d₆ or DMSO-d₆) can sometimes increase the separation between the signals, making the splitting patterns easier to interpret, or conversely, cause accidental equivalence. [3]Solvents can influence the relative populations of conformers or interact with the solute, altering the chemical environments. [4] Summary of Solvent Effects:

Solvent Property	Potential Effect on Spectrum	Rationale
Aromatic (e.g., Benzene-d₆)	Can cause significant shifts (often upfield) due to anisotropy effects.	Can help resolve overlapping signals. [3]
Polar/H-bonding (e.g., DMSO-d₆)	Can alter conformer populations and interact with polar functional groups.	May change coupling constants and chemical shifts. [4]
Non-polar (e.g., CDCl₃)	Minimal specific interactions.	Often used as a default, but may not be optimal for resolving complex spectra.

References

• Enantiomerization Process of Stereolabile Atropisomers in Pyridine-Substituted Adamantane Derivatives - ACS Publications. (n.d.).
• Halogenation and Solvent Induced Shielding and Deshielding Effects in H NMR and C NMR of Adamantane Derivatives | Request PDF - ResearchGate. (n.d.).
• Study of Substituent Effects on One-Bond 13C-13C NMR Coupling Constants in Adamantane Derivatives - American Chemical Society. (1983).
• Troubleshooting 1H NMR Spectroscopy - Department of Chemistry : University of Rochester. (n.d.).
• Study of substituent effects on one-bond carbon-13-carbon-13 NMR coupling constants in adamantane derivatives. - ACS Publications. (n.d.).
• Supporting Information Synthesis of Noradamantane Derivatives by Ring- Contraction of the Adamantane Framework. (n.d.).
• 13C NMR spectra of adamantane derivatives. (n.d.).
• Solid-state chemical-shift referencing with adamantane - PubMed. (2022).
• 500 H 1 NMR spectra of adamantane spinning at 5 kHz... - ResearchGate. (n.d.).
• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties - MDPI. (2024).
• Obtaining and Interpreting NMR Spectra - Chemistry LibreTexts. (2019).
• Thermodynamics, Solvents effects and 1H ,13C NMR Shielding :Theoretical studies of Adamantane. (n.d.).
• Technical Support Center: Troubleshooting NMR Spectra of Complex Heterocycles - Benchchem. (2025).
• Splitting and Multiplicity (N+1 rule) in NMR Spectroscopy - Chemistry Steps. (n.d.).
• Adamantane - Wikipedia. (n.d.).
• Linewidth narrowing of solid-state adamantane spectrum for higher... | Download Scientific Diagram - ResearchGate. (n.d.).
• Spin-Spin Splitting in ¹H NMR Spectra - Chemistry LibreTexts. (2025).
• origin of splitting in nmr spectra - Chemguide. (n.d.).
• Basic Practical NMR Concepts - MSU chemistry. (n.d.).
• Understanding NMR Peak and Signal Splitting - The n+1 Rule Explained - YouTube. (2019).
• How to Interpret Splitting in the 1H NMR (O Chem) - YouTube. (2021).
• The Proton Magnetic Resonance Spectra of Adamantane and Its Derivatives1 | The Journal of Organic Chemistry - ACS Publications. (n.d.).
• Confirming the Structure of Synthesized Adamantane Compounds: A Comparative Guide to ¹H and ¹³C NMR Spectroscopy - Benchchem. (n.d.).
• NMR Signal Splitting N+1 Rule Multiplicity Practice Problems - Chemistry Steps. (2020).
• Influence of thermal treatment on thermal properties of adamantane derivatives | Low Temperature Physics | AIP Publishing. (2015).
• Narrowing Signal Distribution by Adamantane Derivatization for Amino Acid Identification Using α-Hemolysin Nanopore - NIH. (2024).
• Elucidating the mechanisms underlying protein conformational switching using NMR spectroscopy - PMC - PubMed Central. (n.d.).
• Variable Temperature to Improve NMR Resolution - University of Ottawa NMR Facility Blog. (2014).
• How does solvent choice effect chemical shift in NMR experiments? : r/chemhelp - Reddit. (2022).
• Temperature dependence of NMR chemical shifts: Tracking and statistical analysis - PMC. (n.d.).
• Need help with NMR splitting : r/OrganicChemistry - Reddit. (2024).
• NMR Analysis of Native-State Protein Conformational Flexibility by Hydrogen Exchange. (n.d.).
• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (n.d.).
• Part 5: NMR - Solvents used in 1H NMR Spectroscopy - YouTube. (2018).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Troubleshooting [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]

Technical Support Center: Enhancing the Regioselectivity of Adamantane Hydroxylation

Welcome to the technical support guide for researchers, chemists, and drug development professionals focused on the selective hydroxylation of adamantane. The rigid, cage-like structure of adamantane presents a unique challenge in C-H functionalization. Unlike typical alkanes, its tertiary (bridgehead) C-H bonds are stronger (Bond Dissociation Energy ≈ 99 kcal/mol) than its secondary (methylene) C-H bonds (BDE ≈ 96 kcal/mol)[1][2]. Despite this, achieving selective hydroxylation at the tertiary C1 position over the C2 position is a frequent goal, driven by the utility of 1-adamantanol derivatives in medicinal chemistry and materials science[1][3].

This guide provides practical, experience-driven advice in a question-and-answer format to help you troubleshoot common experimental issues and understand the fundamental principles governing regioselectivity.

Troubleshooting Guide

This section addresses specific problems encountered during adamantane hydroxylation experiments. Each entry details potential causes and provides actionable solutions to improve regioselectivity and overall reaction performance.

Q1: My reaction produces a mixture of 1-adamantanol and 2-adamantanol with poor selectivity. How can I increase the yield of the tertiary alcohol?

Answer: Poor regioselectivity is the most common challenge and typically stems from a reaction mechanism that is not sufficiently discriminating between the tertiary (C1) and secondary (C2) C-H bonds. Highly reactive intermediates, such as those generated in some radical reactions, often exhibit low selectivity[2][4].

Causality & Recommended Actions:

• Re-evaluate Your Catalyst System: The choice of catalyst is the primary determinant of regioselectivity.

  • For Radical Processes: If you are using a system that generates highly energetic radicals (e.g., from peroxides), these species may be too reactive to be selective[1]. Consider switching to a catalyst that enables a more controlled Hydrogen Atom Transfer (HAT). Photocatalytic dual-catalyst systems using a quinuclidine-based HAT catalyst, for example, have shown remarkable selectivity for the stronger C1 C-H bonds by proceeding through a polarity-matched transition state[1].

  • Embrace Biocatalysis: Enzymatic systems, particularly those involving cytochrome P450 monooxygenases, are renowned for their exceptional regio- and stereoselectivity. The enzyme's active site sterically directs the adamantane substrate to present a specific C-H bond for hydroxylation, almost exclusively favoring the C1 position[3][5][6]. While reaction rates can be lower than traditional chemical methods, the selectivity is often unparalleled[3].

  • Optimize Metal-Catalyzed Oxidation: If using transition metal catalysts (e.g., Fe, Ru, Pd), selectivity is governed by the entire catalytic cycle. For instance, in oxidations mediated by ferrate (FeO₄²⁻), the protonation state is critical; theoretical studies show that diprotonated ferrate (H₂FeO₄) is the most effective and selective species for activating the C-H bond, which is the rate- and selectivity-determining step[7][8][9]. Careful control of pH is therefore essential.

• Modify Reaction Conditions:

  • Temperature: Lowering the reaction temperature can sometimes increase selectivity by favoring the pathway with the lower activation energy, which is often the one leading to the more stable tertiary intermediate.

  • Solvent: The solvent can influence the stability of intermediates and transition states. For metal-catalyzed reactions, coordinating solvents may alter the catalyst's reactivity and selectivity. Screen a range of solvents with varying polarities.

Below is a workflow to guide your troubleshooting process for improving selectivity.

Caption: Troubleshooting workflow for poor regioselectivity.

Q2: My reaction suffers from low conversion, or I observe catalyst deactivation. What are the likely causes?

Answer: Low conversion can be traced back to several factors, including inherent substrate stability, catalyst incompatibility, or suboptimal reaction conditions. Adamantane's C-H bonds are strong, requiring a potent system for activation[1][2].

Causality & Recommended Actions:

• Catalyst Deactivation:

  • Oxidative Degradation: Many organometallic or photocatalysts are sensitive to air and moisture. Ensure reactions are run under an inert atmosphere (N₂ or Ar) with anhydrous solvents.

  • Product Inhibition: The hydroxylated product, adamantanol, may coordinate to the catalyst's active site more strongly than the adamantane substrate, leading to inhibition. If this is suspected, consider running the reaction at lower substrate concentrations or using a flow chemistry setup.

  • Fouling (Biocatalysis): In whole-cell biotransformations, substrate or product toxicity can reduce enzyme activity. Control the substrate feed rate to maintain a low, non-toxic concentration in the medium.

• Inefficient Activation:

  • Insufficient Energy Input: For photocatalytic reactions, ensure your light source has the correct wavelength and sufficient intensity to excite the photocatalyst. Check the absorbance spectrum of your catalyst.

  • Cofactor Limitation (Biocatalysis): Enzymatic hydroxylations, especially by P450s, require cofactors (e.g., NADPH) and an electron transfer chain. In whole-cell systems, ensure the medium supports robust cell metabolism to regenerate these cofactors. For cell-free systems, ensure you are supplying the correct cofactors in sufficient quantity.

• Physical Limitations:

  • Poor Solubility: Adamantane is highly lipophilic and has poor solubility in many polar solvents. This can be a rate-limiting factor. Consider using co-solvents or phase-transfer catalysts to improve mass transport[1]. Hexafluoroisopropanol (HFIP) has been used effectively in some C-H activation contexts[10].

Q3: I am observing significant amounts of adamantanone or di-hydroxylated products. How can I prevent over-oxidation?

Answer: The formation of adamantanone (oxidation at a C2 position) or diols indicates that your primary product, 1-adamantanol, is susceptible to further oxidation under the reaction conditions. This is a common issue with strong, non-selective oxidizing systems[4][11].

Causality & Recommended Actions:

• Control Stoichiometry and Reaction Time:

  • Limit the Oxidant: The most direct solution is to use the oxidant as the limiting reagent. Start with a stoichiometric amount (1.0-1.2 equivalents) relative to adamantane and optimize from there.

  • Monitor the Reaction: Track the formation of 1-adamantanol and byproducts over time using GC or TLC. Stop the reaction as soon as adamantane consumption slows and before significant byproduct formation occurs.

• Reduce Reaction Potency:

  • Lower the Temperature: As with improving selectivity, reducing the temperature can decrease the rate of the secondary oxidation reaction more than the primary one.

  • Choose a Milder Oxidant/Catalyst: Some systems are inherently more prone to over-oxidation. For instance, systems generating hypohalous acids can be tuned; changing the ratio of catalyst to a phase-transfer agent can switch the main product from 1-adamantanol to adamantanone[4]. Biocatalytic methods are generally less prone to over-oxidation due to product inhibition or the enzyme's high substrate specificity[3].

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for the preferential hydroxylation at the tertiary (C1) position of adamantane?

Answer: The preference for C1 functionalization is a fascinating interplay of thermodynamics and kinetics that depends on the reaction mechanism. While the C1 C-H bond is stronger than the C2 C-H bond, the intermediate formed upon breaking that bond (a tertiary radical or cation) is significantly more stable than the corresponding secondary intermediate.

• For Radical Abstraction Mechanisms: The reaction proceeds through a transition state that has significant radical character. The stability of the incipient tertiary radical lowers the activation energy for hydrogen abstraction from the C1 position compared to the C2 position. This kinetic preference overrides the slightly higher bond energy[7][8].

• For Enzymatic Mechanisms: The selectivity is dictated by the three-dimensional structure of the enzyme's active site. The adamantane molecule is oriented within the binding pocket in such a way that a C1 hydrogen atom is positioned optimally for the catalytic machinery (e.g., the iron-oxo species in cytochrome P450) to perform the hydroxylation. This "lock and key" model ensures exceptionally high regioselectivity[3][6].

Caption: Energetic preference for the more stable tertiary intermediate.

Q2: Which analytical techniques are best for quantifying the regioselectivity of my reaction?

Answer: Accurate determination of the product ratio is crucial for optimizing your reaction. The two most reliable and commonly used methods are:

• ¹H NMR Spectroscopy: This is often the most straightforward method. The protons on the adamantane cage have distinct chemical shifts. After isolating the product mixture, you can integrate the signals corresponding to unique protons in the 1-adamantanol and 2-adamantanol isomers to determine their molar ratio. Use an internal standard for accurate yield calculations[12].

• Gas Chromatography (GC): GC provides excellent separation of adamantane isomers. You will need authentic samples of 1-adamantanol and 2-adamantanol to determine their retention times and establish a calibration curve for accurate quantification. GC-MS can be used to confirm the identity of the peaks.

Q3: How do different classes of catalysts compare for achieving high C1 selectivity?

Answer: The choice of catalyst involves a trade-off between selectivity, reaction speed, cost, and functional group tolerance. The table below summarizes the key features of major catalyst classes.

Catalyst Class	Typical C1:C2 Selectivity	Advantages	Limitations & Common Issues
Biocatalysts (e.g., P450s)	>40:1, often exclusive C1[3]	Unmatched selectivity; mild, aqueous conditions; environmentally friendly.	Slow reaction rates; low substrate loading; requires cofactor regeneration; potential substrate/product toxicity to cells.[3]
Photocatalysis (HAT)	>20:1 with optimized systems[1]	High functional group tolerance; mild conditions; selectivity is tunable via the HAT catalyst.[13][14]	Requires specific light source; catalyst can be expensive; potential for side reactions if substrate absorbs light.
Transition Metals (e.g., Fe, Mo)	10:1 to >20:1	Can use inexpensive metals; often higher throughput than biocatalysis.	Can require harsh conditions (high temp); may produce halogenated byproducts; risk of over-oxidation.[4][7]
Traditional Radical	< 5:1	Inexpensive reagents (e.g., peroxides).	Poor selectivity; harsh conditions; formation of complex product mixtures.[3]

Experimental Protocol: Biocatalytic Hydroxylation of Adamantane

This protocol is an example of a whole-cell biotransformation, a method known for achieving high regioselectivity. It is based on principles described for microorganisms expressing cytochrome P450 enzymes[3][6].

Objective: To selectively hydroxylate adamantane to 1-adamantanol using a bacterial culture.

Materials:

• Bacterial strain known for hydroxylating activity (e.g., certain Pseudomonas, Streptomyces, or engineered E. coli strains)[3][6].

• Growth medium appropriate for the selected strain.

• Inducer substrate (e.g., camphor, if using a P450cam system)[3][6].

• Adamantane.

• A solubilizing agent/surfactant (e.g., Tween 60)[6].

• Ethyl acetate (for extraction).

• Anhydrous sodium sulfate.

• Shaking incubator.

• Centrifuge.

• Rotary evaporator.

• GC-MS and NMR for analysis.

Procedure:

• Cell Culture Preparation: Inoculate a sterile growth medium with the selected bacterial strain. Grow the culture in a shaking incubator under optimal temperature and aeration until it reaches the mid-to-late exponential growth phase.

• Induction of Hydroxylating Enzymes: If the enzyme system is inducible, add the inducer (e.g., camphor) to the culture and continue incubation for several hours to allow for enzyme expression[3].

• Substrate Addition: Dissolve adamantane in a minimal amount of a water-miscible solvent or prepare a stock solution with a surfactant like Tween 60 to aid dispersion. Add the adamantane solution to the cell culture to a final concentration that is non-toxic (typically in the low mM range).

• Biotransformation: Continue to incubate the culture under the same conditions. The transformation may take 24-72 hours. Monitor the reaction by taking small aliquots of the culture, extracting with ethyl acetate, and analyzing the organic layer by GC.

• Product Extraction: Once the reaction has reached completion (or optimal conversion), centrifuge the entire culture to pellet the bacterial cells.

• Work-up: Decant the supernatant and extract it three times with an equal volume of ethyl acetate. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification and Analysis: Filter off the drying agent and concentrate the extract using a rotary evaporator. The crude product can be purified by column chromatography on silica gel. Confirm the product identity and determine the regioselectivity using ¹H NMR and GC-MS by comparing with authentic standards.

References

• Catalyst-Controlled C–H Functionalization of Adamantanes Using Selective H-Atom Transfer. ACS Catalysis. [Link]

• Direct radical functionalization methods to access substituted adamantanes and diamondoids. PubMed Central. [Link]

• Selective C–H Activation of Molecular Nanodiamonds via Photoredox Catalysis. Organic Letters. [Link]

• A theoretical study of reactivity and regioselectivity in the hydroxylation of adamantane by ferrate(VI). PubMed. [Link]

• Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. ChemRxiv. [Link]

• Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. ChemRxiv. [Link]

• Strong adamantane bonds lead to functionalization challenges: previous methods unselective compared to amine radical cation 5. ResearchGate. [Link]

• C-H FUNCTIONALIZATION OF ADAMANTANE DERIVATIVES. Prezi. [Link]

• Direct radical functionalization methods to access substituted adamantanes and diamondoids. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• One-Stage Catalytic Oxidation of Adamantane to Tri-, Tetra-, and Penta-Ols. MDPI. [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PubMed Central. [Link]

• Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. ChemRxiv. [Link]

• (PDF) Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. ResearchGate. [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PubMed. [Link]

• A theoretical study of reactivity and regioselectivity in the hydroxylation of adamantane by ferrate(VI). Kyushu University. [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. MDPI. [Link]

• Selective Hydroxylation of Adamantane and Its Derivatives. ResearchGate. [Link]

• A Theoretical Study of Reactivity and Regioselectivity in the Hydroxylation of Adamantane by Ferrate(VI). The Journal of Organic Chemistry. [Link]

• (PDF) Oxidative functionalization of adamantanes (review). ResearchGate. [Link]

• Selective Hydroxylation of Adamantane and Its Derivatives. SpringerLink. [Link]

Sources

• 1. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A theoretical study of reactivity and regioselectivity in the hydroxylation of adamantane by ferrate(VI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. uni-giessen.de [uni-giessen.de]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chemrxiv.org [chemrxiv.org]

Challenges in the scale-up synthesis of adamantane-based compounds

Introduction: The Adamantane Scaffold in Modern Chemistry

Adamantane, with its unique diamondoid structure, is a cornerstone in medicinal chemistry and materials science. Its rigid, lipophilic, and three-dimensional cage structure is leveraged to enhance the pharmacokinetic profiles of drugs, improve the thermal stability of polymers, and create novel molecular scaffolds.[1][2][3] Drugs like Amantadine, Memantine, and Saxagliptin feature this moiety, underscoring its therapeutic importance.[3] However, the very properties that make adamantane so valuable—its stability and inertness—present significant challenges in its synthetic scale-up.

This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of scaling up adamantane-based syntheses. It provides troubleshooting advice and detailed protocols in a direct question-and-answer format, grounded in established chemical principles and field-proven insights.

Section 1: Solubility and Reaction Homogeneity

The high lipophilicity and crystalline nature of adamantane often lead to poor solubility, a primary obstacle in achieving consistent, scalable reaction kinetics.[4][5]

FAQ 1: My adamantane starting material is insoluble in the reaction solvent, leading to a stalled or incomplete reaction. How can I improve solubility?

Answer: This is a classic challenge rooted in adamantane's nonpolar structure.[4] Simply increasing the solvent volume is often not a viable or economical solution at scale. The key is to select a solvent system that matches the polarity of your specific adamantane derivative.

Causality: Adamantane's cage-like, nonpolar hydrocarbon structure results in strong crystal lattice forces and poor interaction with polar solvents. It is practically insoluble in water but shows good solubility in nonpolar organic solvents like benzene, hexane, and chloroform.[4][5] As functional groups are added, the polarity can change, requiring a tailored solvent approach.

Troubleshooting Protocol:

• Systematic Solvent Screening: Before scaling up, perform small-scale solubility tests with a range of solvents. Start with nonpolar solvents and gradually move to more polar options.

• Utilize Co-Solvent Systems: A mixture of solvents can often disrupt the solute-solute interactions more effectively than a single solvent. For moderately functionalized adamantanes, a mixture of a nonpolar solvent (like toluene or cyclohexane) with a more polar aprotic solvent (like THF or dichloromethane) can be effective.

• Temperature Elevation: The solubility of adamantane derivatives in organic solvents typically increases with temperature.[4] Carefully heat the mixture to achieve dissolution before initiating the reaction. Ensure the temperature is compatible with your reagents' stability.

• Consider High-Boiling Point Solvents for Difficult Cases: For particularly insoluble compounds, high-boiling, nonpolar solvents like decalin or diphenyl ether can be used, although these present challenges in removal and may require high reaction temperatures.[6][7]

Solvent Class	Examples	Suitability for Adamantane Derivatives	Scale-Up Considerations
Nonpolar Hydrocarbons	Hexane, Cyclohexane, Toluene	Excellent for adamantane and simple alkyl derivatives.	Cost-effective, easy to remove. Flammability is a key concern.
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Good for a wide range of functionalized adamantanes.	Higher density can aid in separations, but toxicity and environmental impact are significant drawbacks.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Moderate; useful in co-solvent systems.	Peroxide formation is a major safety risk, especially with THF.[7]
Aprotic Polar	N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Generally poor, unless the derivative is highly functionalized with polar groups.	High boiling points make them difficult to remove.

Section 2: Challenges in C-H Functionalization and Selectivity

The chemical inertness of the adamantane core makes direct functionalization a significant hurdle. The C-H bonds are unusually strong, and controlling selectivity between the four equivalent tertiary (bridgehead) and six equivalent secondary (methylene) positions is a persistent challenge.[8][9][10]

FAQ 2: My reaction to functionalize the adamantane bridgehead position is giving me a mixture of 1-substituted and 2-substituted products, along with unreacted starting material. How can I improve selectivity?

Answer: Achieving high regioselectivity is critical for efficient synthesis. The formation of complex product mixtures stems from the high reactivity required to activate adamantane's strong C-H bonds, which often overrides the subtle electronic differences between the positions.[9][10]

Causality: The tertiary C-H bond at the bridgehead position has a bond dissociation energy (BDE) of approximately 99 kcal/mol, which is unusually high for a tertiary C-H bond.[9] The secondary C-H bonds are only slightly weaker at ~96 kcal/mol.[9] Many highly reactive methods (e.g., using strong radical initiators) do not discriminate well between these small energy differences, leading to poor selectivity.[10]

Troubleshooting & Optimization Workflow:

The diagram below outlines a decision-making process for optimizing a selective C-H functionalization reaction.

Caption: Troubleshooting workflow for poor regioselectivity.

Recommended Protocols:

• Ionic vs. Radical Pathways: For introducing halides or hydroxyl groups, reactions proceeding through a bridgehead carbocation (e.g., using Br₂ with a Lewis acid) are often highly selective for the tertiary position due to the stability of the 1-adamantyl cation.

• Modern Catalytic Methods: For C-C bond formation, explore modern C-H activation techniques. Recent literature highlights the success of photoredox and hydrogen atom transfer (HAT) catalysis in achieving high selectivity for the strong 3° C–H bonds of adamantanes, even in complex molecules.[11][12] These methods often operate under milder conditions than traditional approaches.

• Stoichiometry Control: To prevent di- or poly-substitution, use the adamantane starting material in excess relative to the functionalizing reagent. This statistically favors mono-functionalization.[10]

Section 3: Purification and Product Isolation

The physical properties of adamantane derivatives—high melting points, tendency to sublime, and often similar polarity to byproducts—can complicate purification at scale.[5][13]

FAQ 3: I'm struggling to purify my solid adamantane product. Recrystallization gives poor recovery, and column chromatography is not feasible for my multi-kilogram scale.

Answer: Large-scale purification of adamantane compounds requires moving beyond standard lab techniques. A combination of methods, including trituration, recrystallization with carefully selected solvent systems, and sublimation, is often necessary.

Purification Method Selection Guide:

Caption: Decision tree for selecting a purification method.

Step-by-Step Protocol for Large-Scale Recrystallization:

• Identify the Right Solvent System: The ideal solvent should dissolve the product well at elevated temperatures but poorly at room temperature.[14] For adamantane derivatives, consider solvents like ethyl acetate, isopropanol, or mixtures such as toluene/heptane.[14][15]

• Determine Optimal Concentration: Prepare a saturated solution at the solvent's boiling point using a minimal amount of solvent. Oversaturation can lead to crash precipitation and inclusion of impurities, while excessive solvent will drastically reduce yield.

• Controlled Cooling: Cool the solution slowly and without agitation initially to promote the formation of large, pure crystals. Once crystal formation is evident, cooling can be accelerated with an ice bath.

• Consider Anti-Solvent Addition: If recovery is low, an "anti-solvent" (in which the product is insoluble) can be slowly added to the cooled solution to precipitate more product. For example, adding heptane to a toluene solution.

• Efficient Isolation: Use a large Buchner funnel or a centrifuge to isolate the solid. Wash the filter cake with a small amount of cold, fresh solvent to remove residual mother liquor.

Section 4: Safety in Scale-Up Synthesis

Many established adamantane syntheses utilize hazardous reagents or conditions that are manageable in a lab but pose significant risks at an industrial scale.

FAQ 4: The literature procedure for my amantadine synthesis uses fuming sulfuric acid and liquid bromine. Are there safer, more scalable alternatives?

Answer: Yes. The scale-up of adamantane chemistry has driven the development of safer and more environmentally friendly synthetic routes that avoid highly toxic or corrosive reagents.[7][16] Modern industrial processes prioritize worker safety and minimize hazardous waste.

Causality: Classic methods, like the direct bromination of adamantane, require harsh conditions due to the molecule's stability.[17] Similarly, Ritter-type reactions for amination often use concentrated strong acids.[18] These reagents are corrosive, toxic, and produce significant waste streams, making them ill-suited for large-scale production.

Example: Improved Synthesis of Amantadine Hydrochloride

Many modern approaches to amantadine avoid starting from adamantane itself, instead using 1-bromoadamantane as a more reactive intermediate. This circumvents the need for direct bromination.

Caption: Comparison of classic vs. improved Amantadine synthesis routes.

Key Safety Improvements in Modern Protocols:

• Avoiding Elemental Halogens: Using 1-bromoadamantane as a starting point eliminates the need to handle highly toxic and corrosive liquid bromine on a large scale.[7][18]

• Milder Acid Catalysts: Replacing fuming sulfuric acid or oleum with concentrated sulfuric acid or aqueous HCl reduces corrosivity and fuming.[7][16]

• Eliminating Hazardous Solvents: Newer one-pot procedures have been developed to replace high-boiling and toxic solvents like diphenyl ether with more common and safer options like methanol or by using aqueous conditions.[6][7]

• Dust Hazard Awareness: Adamantane is a crystalline solid that can sublime.[5] On a large scale, fine dust can accumulate, creating a risk of dust explosion.[19] Ensure adequate ventilation and grounding of equipment to prevent static discharge.[19]

References

• W. J. Geldenhuys and C. J. Van der Schyf, "Use of the Adamantane Structure in Medicinal Chemistry," ResearchGate, 2011. [Link]

• I. J. Rossi-George et al., "Adamantane in Drug Delivery Systems and Surface Recognition," MDPI, 2017. [Link]

• A. Spilovska et al., "Adamantane - A Lead Structure for Drugs in Clinical Practice," PubMed, 2016. [Link]

• Q. Liao et al., "An Efficient and Practical Method for the Synthesis of Saxagliptin Intermediate 2-(3-Hydroxy-1-adamantane)-2-oxoacetic Acid and Its Optimization," ResearchGate, 2019. [Link]

• Synthesis of Saxagliptin Intermediate N-BOC-3-Hydroxyadamantylglycine. (Source URL not available)

• A. Kumar et al., "Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research," Journal of Chemical Health Risks, 2025. [Link]

• P. D. Chau et al., "A modified method for synthesis of amantadine hydrochloride," Vietnam Journal of Chemistry, 2020. [Link]

• S. G. Gharde et al., "Efficient one-pot process for synthesis of antiviral drug amantadine hydrochloride," Indian Academy of Sciences, 2024. [Link]

• Adamantane - Solubility of Things. [Link]

• Q. Liao et al., "An Efficient and Practical Method for the Synthesis of Saxagliptin Intermediate 2-(3-Hydroxy-1-adamantane)-2-oxoacetic Acid and Its Optimization," ResearchGate, 2019. [Link]

• P. T. P. Dung et al., "A SIMPLE METHOD FOR SYNTHESIS OF AMANTADINE HYDROCHLORIDE," ResearchGate, 2022. [Link]

• The Chemical Synthesis of Saxagliptin: A Deep Dive into Key Intermediates. [Link]

• A. V. Malykh et al., "Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches," PMC - PubMed Central, 2022. [Link]

• H. B. Yang et al., "Strong adamantane bonds lead to functionalization challenges: previous methods unselective compared to amine radical cation 5," ResearchGate. [Link]

• Process for preparing saxagliptin and its novel intermediates useful in the synthesis thereof, ResearchGate, 2012. [Link]

• P. D. Chau et al., "Simple and Economical Process for Producing Amantadine Hydrochloride," PMC - NIH, 2022. [Link]

• Adamantane, Wikipedia. [Link]

• P. D. Chau et al., "Simple and Economical Process for Producing Amantadine Hydrochloride," ACS Omega, 2022. [Link]

• H. B. Yang and D. B. C. Martin, "Direct radical functionalization methods to access substituted adamantanes and diamondoids," PMC - PubMed Central, 2021. [Link]

• Process for preparing saxagliptin and its novel intermediates useful in the synthesis thereof, Google P

• Exploring the Synthesis Routes of Adamantane: A Foundation for Pharmaceutical Innovation, NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• M. J. K. Cuttat et al., "Synthesis of Precision Poly(1,3-adamantylene alkylene)s via Acyclic Diene Metathesis Polycondensation," ACS Publications, 2019. [Link]

• G. L. Perlovich et al., "Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents," RSC Publishing, 2016. [Link]

• Purification method of adamantane monools, Google P

• Y. C. Chan et al., "Solubility of Diamantane, Trimantane, Tetramantane, and Their Derivatives in Organic Solvents," ACS Publications, 2008. [Link]

• H. B. Yang et al., "Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer," ChemRxiv, 2020. [Link]

• Safety Data Sheet: Adamantane, Chemos GmbH&Co.KG. [Link]

• J. E. P. E. Schreiner, "Synthesis of Rigid Multivalent Scaffolds Based on Adamantane," PMC - PubMed Central, 2004. [Link]

• P. Liu et al., "Practical and Scalable Synthesis of 1,3-Adamantanediol," ACS Publications, 2024. [Link]

• H. B. Yang et al., "Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer," ResearchGate, 2020. [Link]

• R. C. Fort Jr. and P. v. R. Schleyer, "Adamantane: Consequences of the Diamondoid Structure," Chemical Reviews, 1964. [Link]

• H. B. Yang and D. B. C. Martin, "Direct radical functionalization methods to access substituted adamantanes and diamondoids," Organic & Biomolecular Chemistry, 2021. [Link]

• D. A. Craveiro et al., "Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework," ResearchGate, 2018. [Link]

• Safety Data Sheet: Adamantane, Carl ROTH. [Link]

• S. Zhang et al., "Synthesis of adamantane-containing methacrylate polymers: Characterization of thermal, mechanical, dielectric and optical properties," ResearchGate, 2014. [Link]

• PROCESS FOR PRODUCING ADAMANTANE, European Patent Office, 2006. [Link]

• T. Cohen et al., "tertiary alcohols from hydrocarbons by ozonation on silica gel," Organic Syntheses Procedure. [Link]

• R. De Keer et al., "Adamantane Functionalized Poly(2-oxazoline)s with Broadly Tunable LCST-Behavior by Molecular Recognition," PMC - NIH, 2021. [Link]

• M. Fagnoni et al., "Oxidative Functionalization of Adamantane and Some of Its Derivatives in Solution," ACS Publications, 1996. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Adamantane - A Lead Structure for Drugs in Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Adamantane - Wikipedia [en.wikipedia.org]
• 6. ias.ac.in [ias.ac.in]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. nbinno.com [nbinno.com]
• 14. What purification methods are suitable for 1 - adamantane methanol? - Blog [rongyaobio.com]
• 15. JP4984548B2 - Purification method of adamantane monools - Google Patents [patents.google.com]
• 16. A modified method for synthesis of amantadine hydrochloride [revmedmilitar.sld.cu]
• 17. Synthesis of Rigid Multivalent Scaffolds Based on Adamantane - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Simple and Economical Process for Producing Amantadine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chemos.de [chemos.de]

Technical Support Center: Synthesis of 5,7-Dimethyladamantane-1,3-diol

Welcome to the Technical Support Center for the synthesis of 5,7-Dimethyladamantane-1,3-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the synthesis and purification of this important adamantane derivative.

I. Introduction to the Synthesis of 5,7-Dimethyladamantane-1,3-diol

5,7-Dimethyladamantane-1,3-diol is a key intermediate in the synthesis of various biologically active compounds. Its rigid, diamondoid structure provides a unique scaffold for drug design. The primary route to this diol is through the selective oxidation of 1,3-dimethyladamantane. This guide will focus on the challenges and solutions associated with this transformation, with a particular emphasis on minimizing impurities.

The selective hydroxylation of the tertiary C-H bonds at the 5 and 7 positions of the 1,3-dimethyladamantane core is a significant challenge due to the high bond dissociation energies of these bonds[1]. Direct oxidation can lead to a mixture of products, including the desired diol, the mono-hydroxylated species (3,5-dimethyladamantan-1-ol), and potentially over-oxidized ketone byproducts[2]. Therefore, careful control of reaction conditions and robust purification strategies are paramount to obtaining high-purity 5,7-Dimethyladamantane-1,3-diol.

II. Core Synthesis Workflow: Oxidation of 1,3-Dimethyladamantane

The most common laboratory-scale synthesis of 5,7-Dimethyladamantane-1,3-diol involves the oxidation of 1,3-dimethyladamantane using a catalytic system of N-hydroxyphthalimide (NHPI) and a cobalt (II) salt in the presence of an oxygen source. This method offers a relatively direct route to the desired diol.

Caption: General workflow for the synthesis and purification of 5,7-Dimethyladamantane-1,3-diol.

Experimental Protocol: Catalytic Oxidation of 1,3-Dimethyladamantane

This protocol is adapted from established methods for the oxidation of adamantane derivatives[2].

Materials:

• 1,3-Dimethyladamantane

• N-hydroxyphthalimide (NHPI)

• Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O)

• Glacial Acetic Acid

• Oxygen (balloon or continuous flow)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,3-dimethyladamantane (1.0 eq), N-hydroxyphthalimide (0.1 eq), and cobalt(II) acetate tetrahydrate (0.01 eq).

• Add glacial acetic acid to dissolve the solids (approximately 0.1 M concentration of the adamantane substrate).

• Flush the flask with oxygen and maintain a positive pressure of oxygen using a balloon or a gentle stream.

• Heat the reaction mixture to 60-70 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction may take several hours to reach completion.

• Once the starting material is consumed or the desired conversion is reached, cool the reaction mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and extract with dichloromethane (3 x volumes).

• Combine the organic layers and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to separate the desired diol from less polar byproducts.

• Further purification can be achieved by recrystallization.

III. Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of 5,7-Dimethyladamantane-1,3-diol.

Problem	Potential Cause(s)	Troubleshooting & Optimization
Low or No Reaction	1. Inactive catalyst.2. Poor quality reagents.3. Insufficient oxygen supply.	1. Use fresh cobalt(II) salt and NHPI. Ensure the cobalt salt has not been excessively hydrated.2. Purify the 1,3-dimethyladamantane starting material if impurities are suspected.3. Ensure a continuous and sufficient supply of oxygen. A balloon is often sufficient, but for larger scales, a gentle, continuous flow may be necessary.
Low Yield of Diol	1. Incomplete reaction.2. Over-oxidation to ketone byproducts.3. Sub-optimal reaction temperature.	1. Increase the reaction time or slightly increase the catalyst loading. Monitor the reaction closely to avoid over-oxidation.2. Lower the reaction temperature to favor the formation of the diol over the ketone. Monitor the reaction frequently and stop it once the desired product is maximized.3. Optimize the reaction temperature. Temperatures that are too low will result in a slow reaction, while temperatures that are too high can promote over-oxidation.
Formation of Multiple Products	1. Non-selective oxidation.2. Presence of impurities in the starting material.	1. This is inherent to the reaction. The primary byproducts are typically 3,5-dimethyladamantan-1-ol. Separation will be necessary.2. Ensure the purity of the 1,3-dimethyladamantane starting material. Impurities such as 1-methyladamantane or 1,3,5-trimethyladamantane can lead to other hydroxylated byproducts[3].
Difficult Purification	1. Similar polarity of the diol and mono-ol byproduct.2. Oiling out during recrystallization.	1. Careful column chromatography is essential. Use a shallow gradient of ethyl acetate in hexane to achieve good separation.2. For recrystallization, a solvent system of heptane/ethyl acetate or methanol/water can be effective[4]. Start with a hot, saturated solution in the better solvent and slowly add the anti-solvent until turbidity is observed, then allow to cool slowly.

IV. Frequently Asked Questions (FAQs)

Q1: What are the main impurities I should expect in the synthesis of 5,7-Dimethyladamantane-1,3-diol?

A1: The primary impurities to expect are:

• 3,5-Dimethyladamantan-1-ol: This is the mono-hydroxylated byproduct of the oxidation reaction. It is less polar than the desired diol and will elute earlier during column chromatography.

• Unreacted 1,3-Dimethyladamantane: If the reaction does not go to completion, you will have the starting material remaining.

• Over-oxidized Products: While less common under controlled conditions, the formation of ketone functionalities at the adamantane core is possible.

• Impurities from the Starting Material: The purity of your 1,3-dimethyladamantane is crucial. Common impurities from its synthesis include 1-methyladamantane and 1,3,5-trimethyladamantane, which can also undergo oxidation to form their respective hydroxylated derivatives[3].

Caption: Sources and types of impurities in 5,7-Dimethyladamantane-1,3-diol synthesis.

Q2: How can I effectively separate 5,7-Dimethyladamantane-1,3-diol from the mono-hydroxylated byproduct?

A2: The separation of the diol from the mono-ol can be challenging due to their similar structures.

• Column Chromatography: This is the most effective method. Use a long column with a high surface area silica gel. A shallow gradient elution is key. Start with a non-polar solvent like hexane and gradually increase the polarity by adding ethyl acetate. The mono-ol will elute before the more polar diol.

• Recrystallization: While less effective for bulk separation from the mono-ol, recrystallization is excellent for final purification. A solvent mixture where the diol has lower solubility than the mono-ol at room temperature is ideal. Consider solvent systems like ethyl acetate/hexane or methanol/water[4].

Q3: What analytical techniques are best for assessing the purity of my final product?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC is well-suited for separating the volatile adamantane derivatives. The mass spectrometer will provide fragmentation patterns that can confirm the identity of the diol and help in identifying any impurities.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can also be used for purity analysis. It is particularly useful if any non-volatile impurities are suspected.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the protons on the adamantane cage and the hydroxyl groups. The integration of these signals can give an indication of purity.

  • ¹³C NMR: Provides a carbon fingerprint of the molecule, which is very useful for confirming the structure and identifying any isomeric impurities.

Q4: My reaction seems to stall, and I'm left with a significant amount of starting material. What should I do?

A4: If your reaction stalls, consider the following:

• Catalyst Deactivation: The cobalt catalyst can sometimes be deactivated. You can try adding a small additional portion of the cobalt salt and NHPI.

• Oxygen Limitation: Ensure that the oxygen supply is sufficient. If using a balloon, it may need to be replaced periodically.

• Reagent Purity: Impurities in the starting material or solvent can inhibit the catalytic cycle. Ensure all reagents and solvents are of high purity.

V. References

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Khan Academy. Syn dihydroxylation. [Link]

• Khmurs, A., et al. (2021). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC. [Link]

• Organic Syntheses. adamantane. [Link]

• Ivleva, E. A., et al. (2018). Improved Approach Towards Synthesis of Adamantane-1,3,5-triol. ResearchGate. [Link]

• Google Patents. (2016). CN104592034A - Synthetic method of 1, 3-diamidophenyl-5, 7-dimethyl adamantane.

• Reddit. (2023). Go-to recrystallization solvent mixtures : r/Chempros. [Link]

• Google Patents. (1991). US5017734A - Ethynyl adamantane derivatives and methods of polymerization thereof.

• Veeprho. 5,7-Dimethyladamantane-1,3-diamine | CAS 19385-96-7. [Link]

• HTS Biopharma. 5,7-Dimethyladamantane-1,3-Diamine. [Link]

• PubChem. 3,5-Dimethyl-1-adamantanol | C12H20O | CID 265793. [Link]

• Pharmaffiliates. CAS No : 707-37-9 | Product Name : 3,5-Dimethyl-1-adamantanol. [Link]

• PubChem. 3-Amino-5,7-dimethyladamantan-1-ol | C12H21NO | CID 3382167. [Link]

• Google Patents. (2018). CN106008135B - The preparation method of 1,3- dimethyladamantanes.

• Google Patents. (2014). CN103910594A - Preparation method of 1,3-dimethyladamantane.

• Pharmaffiliates. CAS No : 63971-25-5 | Product Name : 1-Amino-3-Hydroxy-5,7-Dimethyladamantane. [Link]

• ResearchGate. (2014). Synthesis of 3,5-dimethyladamantan-1-ol by reaction of 1,3-dimethyladamantane with bromotrichloromethane and water in the presence of manganese complexes. [Link]

• ResearchGate. (2009). Selective Hydroxylation of Adamantane and Its Derivatives. [Link]

• MDPI. (2019). One-Stage Catalytic Oxidation of Adamantane to Tri-, Tetra-, and Penta-Ols. [Link]

• Google Patents. (2007). (12) United States Patent. [Link]

• ResearchGate. (2012). Analysis and Confirmation of 1,3-DMAA and 1,4-DMAA in Geranium Plants Using High Performance Liquid Chromatography with Tandem Mass Spectrometry at ng/g Concentrations. [Link]

• U.S. Food and Drug Administration. (2020). Gas Chromatography-Mass Spectroscopy (GC/MS) Analysis Considerations. [Link]

• PMC. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. [Link]

Sources

• 1. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN106008135B - The preparation method of 1,3- dimethyladamantanes - Google Patents [patents.google.com]
• 4. Reagents & Solvents [chem.rochester.edu]

Reference Data & Comparative Studies

The Adamantane Advantage: A Comparative Analysis of 5,7-Dimethyladamantane-1,3-diol and Its Therapeutic Congeners

A Technical Guide for Drug Discovery Professionals

The adamantane scaffold, a rigid and lipophilic three-dimensional hydrocarbon cage, has emerged as a privileged structure in medicinal chemistry.[1][2] Its unique geometry and physicochemical properties offer a powerful toolkit for designing drugs with improved metabolic stability, enhanced bioavailability, and precise target engagement.[1][3][4] This guide provides a detailed comparative analysis of the lesser-known 5,7-Dimethyladamantane-1,3-diol against its clinically successful relatives: Amantadine, Rimantadine, and Memantine. We will explore their distinct pharmacological profiles, supported by experimental data and methodologies, to inform future drug development endeavors.

The Adamantane Family: Structures and Therapeutic Roles

Adamantane's utility in drug design is rooted in its ability to confer desirable properties. Its bulky, non-polar nature significantly increases a molecule's lipophilicity, which can improve its ability to cross biological membranes like the blood-brain barrier.[1][5] The rigid framework allows for the precise spatial arrangement of functional groups, facilitating optimal interactions with biological targets.[1][3][4] This has led to the development of several successful drugs for a range of diseases, from viral infections to neurodegenerative disorders.[4][6]

Here, we compare four key derivatives:

• Amantadine: An antiviral agent also used to treat Parkinson's disease symptoms.[6][7]

• Rimantadine: A close analog of amantadine, primarily used as an antiviral.[6]

• Memantine: A cornerstone treatment for moderate-to-severe Alzheimer's disease.[6][8][9]

• 5,7-Dimethyladamantane-1,3-diol: A di-substituted derivative whose pharmacological profile is still under exploration.

The structural differences between these molecules, specifically the nature and position of substituents on the adamantane cage, dictate their unique biological activities.

Caption: Structural relationships of key adamantane derivatives.

Physicochemical Properties: A Quantitative Comparison

A molecule's absorption, distribution, metabolism, and excretion (ADME) profile is governed by its physicochemical properties.[5] Lipophilicity (LogP) and aqueous solubility are critical parameters for oral drug candidates.[10][11] The table below summarizes key properties for our compounds of interest.

Compound	Molecular Formula	Molecular Weight ( g/mol )	LogP (Experimental/Predicted)	Water Solubility	pKa (Strongest Basic)
5,7-Dimethyladamantane-1,3-diol	C₁₂H₂₀O₂	196.29	~2.5 (Predicted)	Low (Predicted)	N/A (Predicted pKa: 14.68)[12]
Amantadine	C₁₀H₁₇N	151.25	2.44[13]	6290 mg/L[13]	10.58[13]
Rimantadine	C₁₂H₂₁N	179.30	3.6[13]	9.15 mg/L (Predicted)[13]	10.14[13]
Memantine	C₁₂H₂₁N	179.30	3.28[13]	29.4 µg/mL (as HCl)[13]	10.42[13]

Analysis: The addition of two hydroxyl groups to the adamantane cage in 5,7-Dimethyladamantane-1,3-diol is expected to decrease its lipophilicity compared to the amino-derivatives, potentially influencing its solubility and ability to cross the blood-brain barrier. While the methyl groups contribute to lipophilicity, the diol functionality introduces polarity. This structural modification is significant, as it may lead to a different ADME profile compared to Memantine, which also has two methyl groups but a basic amino group instead of hydroxyls.

Mechanism of Action: A Tale of Two Targets

The therapeutic efficacy of amantadine and memantine stems primarily from their activity as N-methyl-D-aspartate (NMDA) receptor antagonists.[8][14][15] However, their interaction with the receptor and other targets differs, leading to distinct clinical applications.

• Memantine: Is a well-characterized uncompetitive NMDA receptor antagonist with low-to-moderate affinity.[8][9] Its therapeutic success in Alzheimer's disease is attributed to its rapid, voltage-dependent channel-blocking kinetics. This allows Memantine to preferentially block the excessive, pathological activation of NMDA receptors while sparing the normal physiological activity necessary for learning and memory.[8][9]

• Amantadine: Also blocks NMDA receptors, but its affinity is significantly lower than memantine's.[14] Its effectiveness in Parkinson's disease is also attributed to its ability to influence the dopamine system by enhancing release and preventing reuptake.[7]

The biological target of 5,7-Dimethyladamantane-1,3-diol is not well-defined in publicly available literature. However, based on its structural similarity to Memantine (a dimethyl-substituted adamantane), it is plausible to hypothesize a potential interaction with the NMDA receptor. The replacement of the amino group with hydroxyl groups would significantly alter its binding characteristics, potentially leading to a different affinity, selectivity, or mechanism of action. Further research is required to elucidate its pharmacological profile.

Caption: Memantine's mechanism as an NMDA receptor antagonist.

Experimental Protocols: Evaluating Key Drug Properties

To provide a framework for the comparative evaluation of 5,7-Dimethyladamantane-1,3-diol, we outline standard, validated experimental protocols for determining two critical drug-like properties.

Protocol: Determination of Lipophilicity (LogP) via RP-HPLC

Rationale: Lipophilicity is a key determinant of a drug's pharmacokinetic behavior.[10] Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a reliable and high-throughput alternative to the traditional shake-flask method for determining LogP values.[16]

Methodology:

• System Preparation:

  • Use a C18 column (e.g., Agilent ZORBAX Eclipse Plus C18).

  • The mobile phase consists of a buffered aqueous solution (e.g., phosphate buffer, pH 7.4) and an organic modifier (e.g., acetonitrile or methanol).

• Standard Calibration:

  • Prepare stock solutions of a series of standard compounds with known LogP values.

  • Inject each standard individually and record the retention time (t_R_).

  • Calculate the capacity factor (k) for each standard using the formula: k = (t_R_ - t_0_) / t_0_, where t_0_ is the column dead time.

  • Generate a calibration curve by plotting the known LogP values against the calculated log(k) values.

• Sample Analysis:

  • Prepare a stock solution of 5,7-Dimethyladamantane-1,3-diol in a suitable solvent.

  • Inject the sample onto the HPLC system and record its retention time.

  • Calculate the log(k) for the test compound.

• LogP Determination:

  • Interpolate the LogP of 5,7-Dimethyladamantane-1,3-diol from the linear regression equation of the calibration curve.

Protocol: In Vitro Metabolic Stability Assay

Rationale: Metabolic stability provides an early indication of a drug's half-life in the body.[17] Assays using liver microsomes or hepatocytes are standard practice in drug discovery to predict in vivo clearance.[17][18]

Methodology:

• Reagent Preparation:

  • Thaw cryopreserved human liver hepatocytes according to the supplier's instructions.

  • Prepare an incubation medium (e.g., Williams' Medium E).

  • Prepare stock solutions of the test compound (5,7-Dimethyladamantane-1,3-diol) and a positive control (a compound with known metabolic instability) in DMSO.

• Incubation:

  • In a 96-well plate, add hepatocytes suspended in the incubation medium.

  • Add the test compound to the wells at a final concentration of 1 µM.[18]

  • Incubate the plate at 37°C in a shaking incubator.[18]

• Time-Point Sampling:

  • Collect samples at various time points (e.g., 0, 15, 30, 60, 120 minutes).

  • At each time point, quench the metabolic reaction by adding an equal volume of cold acetonitrile containing an internal standard.

• Analysis:

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

• Data Interpretation:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t_1/2_) using the formula: t_1/2_ = 0.693 / k.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. connectsci.au [connectsci.au]
• 5. Use of the Adamantane Structure in Medicinal Chemistry: Ingenta Connect [ingentaconnect.com]
• 6. neurodegenerativejournal.com [neurodegenerativejournal.com]
• 7. Memantine vs Amantadine | Power [withpower.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. N-Methyl D-Aspartate (NMDA) Receptor Antagonists and Memantine Treatment for Alzheimer’s Disease, Vascular Dementia and Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quality guidelines for oral drug candidates: dose, solubility and lipophilicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Page loading... [wap.guidechem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Exploring the Nuances: Amantadine vs. Memantine in NMDA Receptor Antagonism | Philadelphia Integrative Psychiatry [phillyintegrative.com]
• 15. Amantadine and memantine are NMDA receptor antagonists with neuroprotective properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. researchgate.net [researchgate.net]
• 18. Metabolic stability assay in human, rat, dog or mouse hepatocytes [protocols.io]

Validating the structure of synthesized 5,7-Dimethyladamantane-1,3-diol

An Objective Guide to the Structural Validation of Synthesized 5,7-Dimethyladamantane-1,3-diol

For researchers and professionals in drug development, the adamantane scaffold represents a cornerstone of medicinal chemistry, lending its unique lipophilic and rigid structure to numerous therapeutic agents.[1][2] The precise functionalization of this cage-like structure is paramount, as even minor structural variations can drastically alter pharmacological activity. Therefore, the unambiguous structural validation of synthesized adamantane derivatives is not merely a procedural step but a fundamental requirement for scientific integrity.

This guide presents a comprehensive, multi-technique framework for confirming the structure of a specific derivative, 5,7-Dimethyladamantane-1,3-diol. We move beyond simple data reporting to explain the causal logic behind our experimental choices, presenting a self-validating system where each analytical result corroborates the others, leading to an irrefutable structural assignment.

The Synthetic Pathway and the Validation Imperative

The synthesis of 5,7-Dimethyladamantane-1,3-diol typically begins with 1,3-dimethyladamantane, a commercially available starting material.[3][4] The core challenge lies in the selective hydroxylation of the two remaining tertiary bridgehead positions (C5 and C7). This is often achieved through oxidation reactions, which, while effective, can sometimes lead to incomplete reactions or side products.[1][5]

Given that the starting material and the target product are both highly symmetric, it is crucial to employ analytical methods that can definitively confirm the addition of two hydroxyl groups at the correct positions. Potential impurities could include the starting material, the mono-hydroxylated intermediate (5,7-Dimethyladamantan-1-ol), or other isomers formed under harsh reaction conditions.[][7]

Caption: A simplified workflow for the synthesis of 5,7-Dimethyladamantane-1,3-diol.

A Multi-Faceted Analytical Approach for Unambiguous Validation

No single technique can provide absolute structural proof. Instead, we construct a logical matrix of evidence from orthogonal analytical methods. The convergence of data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and ultimately X-ray Crystallography provides the highest level of confidence.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry.[8][9][10] By probing the magnetic environments of ¹H (proton) and ¹³C nuclei, we can map the connectivity and symmetry of the molecule.

Causality of Choice: For a highly symmetric molecule like 5,7-Dimethyladamantane-1,3-diol, NMR is exceptionally powerful. The expected symmetry (C2v) significantly simplifies the spectra, making any deviation indicative of impurities or incorrect structure immediately apparent. The number of unique signals in both ¹H and ¹³C spectra serves as the first critical checkpoint.

Predicted ¹H and ¹³C NMR Data: Based on the molecule's symmetry, we can predict the following spectral features. The adamantane cage has four bridgehead positions (1, 3, 5, 7), six methylene positions (2, 8, 9, 4, 6, 10), and two methyl groups. In 5,7-Dimethyladamantane-1,3-diol, the substituents create distinct environments for the protons and carbons.

Table 1: Predicted NMR Signals for 5,7-Dimethyladamantane-1,3-diol

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Integration/Assignment	Justification
¹H	~ 4.5 - 5.5	Broad Singlet	2H, -OH	Hydroxyl protons, position is solvent-dependent and may exchange.
	~ 1.7 - 2.0	Multiplet	4H, CH₂	Methylene protons adjacent to both -OH and -CH₃ substituted carbons.
	~ 1.5 - 1.7	Multiplet	4H, CH₂	Methylene protons between two -OH substituted carbons.
	~ 1.4 - 1.6	Multiplet	4H, CH₂	Methylene protons between two -CH₃ substituted carbons.
	~ 0.9	Singlet	6H, -CH₃	Methyl protons, equivalent due to symmetry.
¹³C	~ 68 - 72	Quaternary	C-OH	Bridgehead carbons attached to hydroxyl groups, deshielded by oxygen.
	~ 45 - 50	Methylene	CH₂	Methylene carbons. Multiple distinct signals are expected.[11]
	~ 30 - 35	Quaternary	C-CH₃	Bridgehead carbons attached to methyl groups.

| | ~ 28 - 32 | Methyl | -CH₃ | Methyl carbons. |

Comparative Analysis: To demonstrate the power of this analysis, we compare the expected data with a potential impurity, the mono-hydroxylated intermediate.

Table 2: NMR Comparison: Target Product vs. Potential Impurity

Feature	5,7-Dimethyladamantane-1,3-diol	5,7-Dimethyladamantan-1-ol (Impurity)	Key Differentiator
Symmetry	High (C2v)	Lower	The number of unique signals will be different.
¹H Signals	Fewer, distinct signals due to symmetry.	More complex, less symmetric pattern.	The impurity will show more signals in the aliphatic region.
-CH₃ Signal	One singlet for both methyl groups.	Potentially two distinct singlets for the methyl groups.	Loss of symmetry in the impurity splits the methyl signal.

| ¹³C Signals | Fewer signals due to equivalence. | More signals as carbons are no longer equivalent. | A clear difference in the total count of ¹³C peaks. |

• Sample Preparation: Dissolve approximately 10 mg of the synthesized product in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.[12] Add a small amount of tetramethylsilane (TMS) as an internal standard (0.00 ppm).

• Instrumentation: Acquire ¹H and ¹³C{¹H} spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H Acquisition: Use a standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C Acquisition: Employ an inverse-gated decoupling sequence to ensure accurate integration if quantitation is needed, though a standard proton-decoupled experiment is sufficient for structural confirmation.[13] A longer relaxation delay (e.g., 5-10 seconds) is crucial for observing quaternary carbons.

Mass Spectrometry: Confirming Molecular Formula

Mass spectrometry provides the exact molecular weight of a compound, offering definitive proof of its elemental composition.

Causality of Choice: This technique is essential to confirm that the desired reaction—the addition of two oxygen atoms—has occurred. High-resolution mass spectrometry (HRMS) can determine the molecular formula with high precision, distinguishing the product from starting materials or solvent adducts.

Expected Results: The molecular formula of 5,7-Dimethyladamantane-1,3-diol is C₁₂H₂₀O₂. Its monoisotopic mass is 196.1463 g/mol .[14]

Table 3: MS Comparison: Target Product vs. Precursor

Compound	Molecular Formula	Expected [M+H]⁺ (m/z)	Key Differentiator
5,7-Dimethyladamantane-1,3-diol	C₁₂H₂₀O₂	197.1536	Confirms addition of two oxygen atoms.
5,7-Dimethyladamantan-1-ol	C₁₂H₂₀O	181.1587	Mass difference of 16 Da (one oxygen).

| 1,3-Dimethyladamantane | C₁₂H₂₀ | 165.1638 | Mass difference of 32 Da (two oxygens). |

The fragmentation pattern in electron ionization (EI) mode is also characteristic, often showing a stable adamantyl cation fragment after the loss of substituents.[15][16][17]

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use an ESI-TOF (Electrospray Ionization - Time of Flight) or Orbitrap mass spectrometer for high-resolution analysis.

• Acquisition: Infuse the sample directly or via LC-MS. Acquire data in positive ion mode to observe the [M+H]⁺ adduct.

• Analysis: Compare the experimentally observed exact mass with the theoretical mass calculated for the C₁₂H₂₀O₂ formula. The mass error should be less than 5 ppm.

X-ray Crystallography: The Definitive 3D Structure

When all other data points strongly suggest the correct structure, X-ray crystallography provides the final, irrefutable proof by mapping the precise spatial arrangement of every atom.[18][19]

Causality of Choice: This is the only technique that directly "sees" the molecule in three dimensions. It will unambiguously determine the connectivity and stereochemistry, confirming the positions of the methyl and hydroxyl groups on the adamantane cage, leaving no room for doubt.[20]

Expected Results: A successful crystal structure determination will yield a 3D model showing the tricyclic adamantane core with methyl groups at positions 5 and 7, and hydroxyl groups at positions 1 and 3 (or any equivalent bridgehead numbering). Bond lengths and angles will be consistent with known values for adamantane derivatives.[21]

• Crystal Growth: Grow single crystals of the compound. This is often the most challenging step. Slow evaporation of a saturated solution in a suitable solvent system (e.g., ethyl acetate/hexane) is a common method.

• Crystal Mounting: Select a high-quality, defect-free crystal and mount it on a goniometer head.

• Data Collection: Place the crystal in a stream of cold nitrogen (typically 100 K) on a single-crystal X-ray diffractometer. Collect diffraction data over a range of angles.[19]

• Structure Solution and Refinement: Process the diffraction data and solve the structure using direct methods or other algorithms (e.g., SHELXTL). Refine the atomic positions and thermal parameters to obtain a final, accurate 3D model.[19]

Integrated Validation Workflow

The strength of this approach lies in its integrated, self-correcting nature. An anomaly in one dataset (e.g., an extra peak in the NMR) prompts a re-evaluation of the others (e.g., checking the MS for a corresponding impurity mass).

Sources

• 1. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. CN103910594A - Preparation method of 1,3-dimethyladamantane - Google Patents [patents.google.com]
• 4. CN106008135B - The preparation method of 1,3- dimethyladamantanes - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. kbfi.ee [kbfi.ee]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. guidechem.com [guidechem.com]
• 15. researchgate.net [researchgate.net]
• 16. Adamantane [webbook.nist.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. mdpi.com [mdpi.com]
• 19. Structure and absolute configuration of liquid molecules based on adamantane derivative cocrystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Adamantane - Wikipedia [en.wikipedia.org]

Biological activity screening of novel adamantane diol derivatives

<_ _=0> A Comparative Guide to the Biological Activity Screening of Novel Adamantane Diol Derivatives

Introduction: The Enduring Potential of the Adamantane Scaffold

The adamantane nucleus, a rigid, lipophilic, tricyclic hydrocarbon, has proven to be a remarkably versatile scaffold in medicinal chemistry.[1][2][3] Its unique properties, including steric bulk and hydrophobicity, allow it to interact effectively with biological targets, often by anchoring a pharmacophore into a specific binding pocket.[1][3] This has led to the development of several successful drugs, such as the antiviral agents amantadine and rimantadine, and the anti-diabetic vildagliptin.[2] The introduction of diol (two hydroxyl groups) functionalities onto the adamantane core represents a strategic modification aimed at modulating the molecule's polarity, hydrogen bonding capacity, and overall pharmacokinetic profile. This guide provides a comprehensive framework for the systematic biological activity screening of novel adamantane diol derivatives, comparing their potential efficacy across antiviral, anticancer, and neuroprotective domains.

Rationale for Screening Adamantane Diol Derivatives

The synthesis of adamantane diols, such as 1,3-adamantanediol, provides a foundational structure for further derivatization.[4][5] The hydroxyl groups serve as synthetic handles for introducing a variety of functional groups, thereby creating a library of novel compounds with diverse physicochemical properties. This diversity is key to exploring a wide range of biological activities. Adamantane derivatives have shown promise as antiviral, antibacterial, anticancer, antidiabetic, and anti-inflammatory agents.[2][3][6] This guide will focus on a tiered screening approach to efficiently identify and characterize the most promising candidates within a library of novel adamantane diol derivatives.

A Tiered Approach to Biological Activity Screening

A logical and efficient screening cascade is essential for evaluating a library of novel compounds. This process typically begins with broad, high-throughput assays to identify initial "hits" and progressively moves towards more specific and complex assays to characterize the mechanism of action.

Caption: A tiered workflow for screening novel adamantane diol derivatives.

Experimental Protocols

Part 1: Foundational Cytotoxicity Screening

The initial step in any biological activity screen is to determine the inherent cytotoxicity of the compounds. This ensures that any observed activity in subsequent assays is not simply due to cell death. The MTT assay is a widely used, reliable, and high-throughput method for this purpose.[7][8][9]

MTT Assay for General Cytotoxicity

• Principle: This colorimetric assay measures the metabolic activity of cells.[7][9] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to purple formazan crystals.[7][10] The amount of formazan produced is directly proportional to the number of living cells.[7]

• Protocol:

  • Cell Seeding: Plate a non-cancerous human cell line (e.g., HEK293) in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.[7]

  • Compound Treatment: Prepare serial dilutions of the adamantane diol derivatives in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[11]

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[9]

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[10][11]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The concentration that inhibits 50% of cell growth (IC50) is determined from the dose-response curve.

Part 2: Antiviral Activity Screening

Given the history of adamantane derivatives as antivirals, particularly against the influenza A virus, this is a primary area of investigation.[6][12] The M2 proton channel and neuraminidase are key targets for influenza A.[12][13][14]

Influenza A M2 Proton Channel Inhibition Assay

• Principle: The influenza A M2 protein is a proton-selective ion channel essential for viral replication.[12][13] Adamantane-based drugs like amantadine block this channel, preventing the acidification of the viral core and subsequent uncoating.[12] A cell-free assay using virus-like particles (VLPs) incorporating the M2 channel can directly measure proton conductance.[12]

• Protocol:

  • VLP Preparation: Generate M2-VLPs by co-expressing the M2 protein and a viral core protein (e.g., Gag) in a suitable cell line. Purify the VLPs.

  • Assay Setup: Incorporate a potentiometric fluorescent dye into the M2-VLPs. This dye will fluoresce upon changes in membrane potential caused by proton influx.[12]

  • Compound Incubation: Pre-incubate the dye-loaded M2-VLPs with various concentrations of the adamantane diol derivatives. Use amantadine as a positive control.

  • pH Challenge: Induce proton influx by rapidly lowering the external pH of the buffer.

  • Fluorescence Measurement: Measure the change in fluorescence using a plate reader. A reduction in fluorescence compared to the untreated control indicates inhibition of the M2 channel.

• Data Analysis: Determine the IC50 value for each compound by plotting the percentage of inhibition against the compound concentration.

Neuraminidase Inhibition Assay

• Principle: Neuraminidase (NA) is a viral surface enzyme that cleaves sialic acid, allowing the release of newly formed virus particles from infected cells.[15] This assay uses a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), which releases a fluorescent product (4-MU) upon cleavage by NA.[14][15]

• Protocol:

  • Virus Preparation: Use a purified preparation of influenza A virus as the source of neuraminidase.

  • Compound Incubation: In a 96-well plate, incubate the virus with serial dilutions of the adamantane diol derivatives for 45 minutes at room temperature.[14][15] Oseltamivir can be used as a positive control.

  • Substrate Addition: Add the MUNANA substrate to each well and incubate for 60 minutes at 37°C.

  • Reaction Termination: Stop the reaction by adding a stop solution (e.g., a high pH glycine buffer).[15]

  • Fluorescence Reading: Measure the fluorescence of the released 4-MU product using a fluorometer.

• Data Analysis: Calculate the percent inhibition of NA activity for each compound concentration and determine the IC50 value.[16]

Part 3: Anticancer Activity Screening

Adamantane derivatives have also been investigated for their anticancer properties.[1][2] A primary screen against a panel of cancer cell lines is a logical starting point.

Cancer Cell Line Proliferation Assay (MTT)

• Principle: This is the same MTT assay described for cytotoxicity, but in this context, the goal is to identify compounds that selectively inhibit the proliferation of cancer cells over non-cancerous cells.

• Protocol:

  • Cell Lines: Use a panel of human cancer cell lines representing different tumor types (e.g., A549 - lung, HeLa - cervical, MCF-7 - breast).[2]

  • Assay Execution: Follow the same MTT protocol as described in Part 1 for each cancer cell line.

• Data Analysis: Calculate the IC50 value for each compound against each cancer cell line. A compound is considered a "hit" if it shows potent activity against one or more cancer cell lines and significantly lower activity against the non-cancerous cell line from the initial cytotoxicity screen.

Caption: Potential mechanism of anticancer action for adamantane derivatives.

Part 4: Neuroprotective Activity Screening

The adamantane derivative memantine is used in the treatment of Alzheimer's disease, highlighting the potential for this scaffold in neuroprotection.[17][18] A common screening model involves protecting neuronal cells from oxidative stress-induced cell death.

Oxidative Stress-Induced Neurotoxicity Assay

• Principle: Oxidative stress is a key factor in many neurodegenerative diseases.[19] This assay evaluates the ability of the test compounds to protect neuronal cells from death induced by an oxidizing agent like hydrogen peroxide (H₂O₂) or glutamate.

• Protocol:

  • Cell Culture: Culture a neuronal cell line (e.g., SH-SY5Y or primary cerebellar granule neurons) in a 96-well plate.[17][18]

  • Pre-treatment: Treat the cells with various concentrations of the adamantane diol derivatives for 1-2 hours.

  • Induction of Oxidative Stress: Add a neurotoxic concentration of H₂O₂ or glutamate to the wells (pre-determined by a dose-response experiment).

  • Incubation: Incubate the cells for 24 hours.

  • Viability Assessment: Measure cell viability using the MTT assay or a lactate dehydrogenase (LDH) release assay.

• Data Analysis: Compare the viability of cells pre-treated with the compounds to those treated only with the neurotoxin. A significant increase in viability indicates a neuroprotective effect.

Data Presentation: Comparative Bioactivity

The results of the screening assays should be compiled into clear, comparative tables.

Table 1: Cytotoxicity and Anticancer Activity of Adamantane Diol Derivatives

Compound ID	Cytotoxicity IC50 (µM) (HEK293)	Anticancer IC50 (µM) (A549)	Anticancer IC50 (µM) (HeLa)	Selectivity Index (SI) vs. A549
ADD-001	>100	25.4	32.1	> 3.9
ADD-002	85.2	12.8	15.6	6.7
ADD-003	>100	>100	>100	N/A
Doxorubicin	1.2	0.8	0.9	1.5

Selectivity Index (SI) = IC50 in normal cells / IC50 in cancer cells. A higher SI indicates greater cancer cell-specific toxicity.

Table 2: Antiviral and Neuroprotective Activity of Adamantane Diol Derivatives

Compound ID	M2 Channel Inhibition IC50 (µM)	Neuraminidase Inhibition IC50 (µM)	Neuroprotection (% Viability at 10 µM)
ADD-001	15.7	>100	45%
ADD-002	>100	88.3	78%
ADD-003	22.5	95.1	62%
Amantadine	0.5	N/A	N/A

| Oseltamivir | N/A | 0.01 | N/A |

Conclusion and Future Directions

This guide outlines a systematic approach to screening novel adamantane diol derivatives for a range of biological activities. The tiered workflow, from general cytotoxicity to specific mechanism-of-action assays, allows for the efficient identification of promising lead compounds. Derivatives showing high selectivity for cancer cells (e.g., ADD-002) would be prioritized for further anticancer research, including apoptosis and cell cycle analysis. Compounds with potent M2 channel inhibition (e.g., ADD-001) warrant investigation against amantadine-resistant influenza strains. Similarly, derivatives demonstrating significant neuroprotection (e.g., ADD-002) should be advanced into more complex models of neurodegeneration. By comparing the activity profiles across these different therapeutic areas, researchers can gain valuable structure-activity relationship (SAR) insights to guide the design of the next generation of adamantane-based therapeutics.

References

• Detection of Proton Movement Directly across Viral Membranes To Identify Novel Influenza Virus M2 Inhibitors. NIH. Available at: [Link]

• Inhibitors of the Influenza A Virus M2 Proton Channel Discovered Using a High-Throughput Yeast Growth Restoration Assay. PLOS One. Available at: [Link]

• Biological activity of adamantane analogues. ResearchGate. Available at: [Link]

• 7 steps for screening antiviral drugs. DIFF Biotech. Available at: [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Available at: [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available at: [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. NIH. Available at: [Link]

• A Review on in-vitro Methods for Screening of Anticancer Drugs. Available at: [Link]

• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. MDPI. Available at: [Link]

• Antiviral Drug Screening. Virology Research Services. Available at: [Link]

• Cell Viability Assays. NIH. Available at: [Link]

• Biologically-active adamantane-based derivatives. ResearchGate. Available at: [Link]

• An Assay to Measure Influenza Neuraminidase Inhibition Antibody Titers. JoVE. Available at: [Link]

• Adamantane derivatives of biological interest. Synthesis and antiviral activity of 2-(1-adamantyl)imidazole derivatives. PubMed. Available at: [Link]

• Measuring Influenza Neuraminidase Inhibition Antibody Titers by Enzyme-linked Lectin Assay. NIH. Available at: [Link]

• In vitro methods of screening of anticancer agents. Slideshare. Available at: [Link]

• In vitro methods for testing antiviral drugs. PubMed Central. Available at: [Link]

• Influenza - Neuraminidase Inhibition Test. Available at: [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Available at: [Link]

• SCREENING METHODS FOR ANTI-CANCER DRUG: IN VITRO AND IN VIVO TESTING. IJCRT.org. Available at: [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. ResearchGate. Available at: [Link]

• Cell-Based Assays to Assess Neuroprotective Activity. Unibo. Available at: [Link]

• Cell-Based Assays to Assess Neuroprotective Activity. Springer Nature Experiments. Available at: [Link]

• Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers. Available at: [Link]

• Screening a library of FDA-approved and bioactive compounds for antiviral activity against SARS-CoV-2. bioRxiv. Available at: [Link]

• A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke. NIH. Available at: [Link]

• Early Viral Entry Assays to identify and evaluate Antiviral Compounds. JoVE. Available at: [Link]

• Inhibitors of the Influenza A Virus M2 Proton Channel Discovered Using a High-Throughput Yeast Growth Restoration Assay. University of Arizona. Available at: [Link]

• Practical and Scalable Synthesis of 1,3-Adamantanediol. ACS Publications. Available at: [Link]

• In vitro screening of neuroprotective activity of Indian medicinal plant Withania somnifera. Available at: [Link]

• Screening of Neuroprotective Drugs. BMSEED. Available at: [Link]

• Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. NIH. Available at: [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PubMed Central. Available at: [Link]

• Four-Directional Synthesis of Adamantane Derivatives. ResearchGate. Available at: [Link]

• Identification of the functional core of the influenza A virus A/M2 proton-selective ion channel. Available at: [Link]

• Structural basis for proton conduction and inhibition by the influenza M2 protein. NIH. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. clyte.tech [clyte.tech]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. broadpharm.com [broadpharm.com]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Detection of Proton Movement Directly across Viral Membranes To Identify Novel Influenza Virus M2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibitors of the Influenza A Virus M2 Proton Channel Discovered Using a High-Throughput Yeast Growth Restoration Assay | PLOS One [journals.plos.org]
• 14. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Measuring Influenza Neuraminidase Inhibition Antibody Titers by Enzyme-linked Lectin Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cell-Based Assays to Assess Neuroprotective Activity [cris.unibo.it]
• 18. Cell-Based Assays to Assess Neuroprotective Activity | Springer Nature Experiments [experiments.springernature.com]
• 19. In vitro screening of neuroprotective activity of Indian medicinal plant Withania somnifera - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Efficacy of Pathways to 5,7-Dimethyladamantane-1,3-diol

Introduction: The Strategic Importance of 5,7-Dimethyladamantane-1,3-diol

5,7-Dimethyladamantane-1,3-diol is a pivotal intermediate in medicinal and materials chemistry. Its rigid, diamondoid cage structure, functionalized with two tertiary alcohol groups at key bridgehead positions, makes it a valuable precursor for synthesizing pharmacologically active agents, most notably Memantine (5,7-dimethyladamantane-1,3-diamine), an NMDA receptor antagonist used in the treatment of Alzheimer's disease. Furthermore, its structural properties are leveraged in the development of advanced polymers and photoresist materials.

The efficacy of any multi-step synthesis is critically dependent on the efficiency of each individual step. The preparation of the diol from its hydrocarbon precursor, 1,3-dimethyladamantane, represents a significant synthetic challenge: the selective activation and oxidation of two specific, unactivated C-H bonds on a highly stable hydrocarbon skeleton. This guide provides an in-depth comparison of distinct synthetic methodologies to achieve this transformation, evaluating them based on yield, selectivity, operational complexity, and scalability. We will explore a modern catalytic oxidation method, a traditional stepwise functionalization route, and a promising biocatalytic alternative, providing the experimental rationale and data necessary for researchers to make informed decisions in their synthetic planning.

Pathway 1: Direct Catalytic Aerobic Oxidation

This approach represents a modern and atom-economical strategy, utilizing molecular oxygen as the terminal oxidant to directly hydroxylate the tertiary C-H bonds of the adamantane core. The key to this transformation is a catalyst system capable of generating a radical species potent enough to abstract hydrogen from the strong bridgehead C-H bond.

Chemical Principle and Rationale

The most effective system for this transformation employs a combination of N-hydroxyphthalimide (NHPI) and a cobalt(II) salt, such as cobalt(II) acetylacetonate [Co(acac)₂].[1][2][3] This system operates via a free-radical chain mechanism.

Causality of Experimental Choices:

• NHPI as a Radical Precursor: NHPI itself is not the primary oxidant. In the presence of a cobalt catalyst and oxygen, it is converted into the phthalimide-N-oxyl (PINO) radical.[4] PINO is a highly effective hydrogen atom abstractor, capable of cleaving the ~98 kcal/mol tertiary C-H bond of the adamantane nucleus.

• Cobalt Co-Catalyst: The cobalt salt serves a dual role. It facilitates the initial formation of the PINO radical from NHPI and O₂ and also catalyzes the decomposition of the intermediate adamantyl hydroperoxide species to the desired alcohol product, regenerating the catalyst in the process.[3]

• Molecular Oxygen: Using air or pure O₂ as the terminal oxidant makes this process highly atom-economical and environmentally benign compared to methods requiring stoichiometric amounts of chemical oxidants.

Caption: Catalytic aerobic oxidation of 1,3-dimethyladamantane.

Experimental Protocol: Catalytic Oxidation

• To a solution of 1,3-dimethyladamantane (1.00 g, 6.09 mmol) in acetic acid (30 mL) in a three-neck round-bottom flask equipped with a reflux condenser and a gas inlet tube, add N-hydroxyphthalimide (NHPI, 100 mg, 0.61 mmol, 10 mol%).

• Add Cobalt(II) acetylacetonate [Co(acac)₂] (16 mg, 0.06 mmol, 1 mol%).

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Introduce a steady stream of air (or O₂) into the solution via the gas inlet tube.

• Monitor the reaction progress by GC-MS. The reaction will first show the formation of the mono-ol, followed by the appearance and gradual increase of the diol. Reaction times can vary (typically 12-24 hours) to optimize the diol yield.

• After cooling to room temperature, quench the reaction by adding 100 mL of water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL), then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The resulting crude product is a mixture of starting material, mono-ol, and diol.

• Purify the crude mixture by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to isolate the 5,7-dimethyladamantane-1,3-diol.

Pathway 2: Stepwise Halogenation and Hydrolysis

This classical pathway forgoes direct C-H activation in favor of a more controlled, two-step sequence. It relies on the known reactivity of adamantane's bridgehead positions towards radical halogenation, followed by a standard nucleophilic substitution to install the hydroxyl groups.

Chemical Principle and Rationale

This route separates the functionalization into two distinct chemical transformations: radical bromination and nucleophilic substitution.

Causality of Experimental Choices:

• Radical Bromination: The tertiary C-H bonds at the C5 and C7 positions are the most reactive sites for free-radical substitution. Bromine, in the presence of a radical initiator (e.g., light or AIBN), or Lewis acid catalysts, can selectively replace these hydrogens to form 5-bromo- and subsequently 5,7-dibromo-1,3-dimethyladamantane. This selectivity is driven by the superior stability of the resulting tertiary adamantyl radical/carbocation intermediate.

• Nucleophilic Substitution (Hydrolysis): The C-Br bond at the bridgehead position is susceptible to nucleophilic substitution, albeit slower than for secondary or primary halides due to steric hindrance. Heating the dibromide with a strong base (e.g., potassium hydroxide) in a suitable solvent (e.g., aqueous alcohol) drives the Sₙ1-type reaction to replace both bromine atoms with hydroxyl groups, yielding the target diol.

Caption: Stepwise halogenation-hydrolysis route to the target diol.

Experimental Protocol: Halogenation and Hydrolysis

Step 1: Synthesis of 5,7-Dibromo-1,3-dimethyladamantane

• In a flask protected from light, dissolve 1,3-dimethyladamantane (1.00 g, 6.09 mmol) in an excess of liquid bromine (5 mL).

• Add a catalytic amount of anhydrous iron(III) bromide (FeBr₃, ~50 mg).

• Stir the mixture at room temperature for 24-48 hours. The progress can be monitored by quenching a small aliquot and analyzing by GC-MS.

• Carefully quench the reaction by slowly pouring the mixture over ice containing sodium thiosulfate to consume excess bromine.

• Extract the product with dichloromethane (3 x 30 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Evaporate the solvent to yield the crude dibromide, which can be purified by recrystallization from ethanol.

Step 2: Hydrolysis to 5,7-Dimethyladamantane-1,3-diol

• Reflux a mixture of 5,7-dibromo-1,3-dimethyladamantane (1.00 g, 3.10 mmol), potassium hydroxide (0.70 g, 12.5 mmol), water (10 mL), and ethanol (20 mL) for 12 hours.

• After cooling, neutralize the mixture with dilute hydrochloric acid.

• Remove most of the ethanol via rotary evaporation.

• Extract the resulting aqueous slurry with ethyl acetate (3 x 40 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude solid by recrystallization from a suitable solvent like toluene or by column chromatography to yield the pure diol.

Pathway 3: Biocatalytic Hydroxylation (Green Chemistry Approach)

This pathway leverages the exquisite selectivity of enzymes to perform C-H hydroxylation under mild, environmentally friendly conditions. It represents a forward-looking alternative to traditional chemical methods, though it comes with its own set of process development challenges.

Chemical Principle and Rationale

Whole-cell biotransformations using specific strains of bacteria or fungi can hydroxylate adamantane derivatives.[5] The enzymes responsible are typically cytochrome P450 monooxygenases.[6]

Causality of Experimental Choices:

• Enzyme Selectivity: These enzymes possess a precisely shaped active site that binds the adamantane substrate in a specific orientation. This binding pre-organizes the substrate for regioselective oxidation, directing the hydroxylation exclusively to the tertiary bridgehead positions.[5]

• Mild Conditions: The reaction is run in an aqueous medium, typically near neutral pH and at or near ambient temperature. This eliminates the need for harsh reagents, high temperatures, and organic solvents.

• Whole-Cell vs. Isolated Enzyme: Using whole cells (e.g., Mycobacterium sp. or Streptomyces sp.) is often more practical and cost-effective than using isolated enzymes, as the cells provide the necessary cofactors and regeneration systems for the enzymatic cycle.

Caption: Biocatalytic route via whole-cell transformation.

Experimental Protocol: General Biotransformation Workflow

• Cultivation: Cultivate a suitable microorganism strain (e.g., Streptomyces sp. SA8) in an appropriate growth medium containing an inducing substrate until a sufficient cell density is reached.[5]

• Biotransformation: Harvest the cells by centrifugation and resuspend them in a buffer solution.

• Add 1,3-dimethyladamantane to the cell suspension. The substrate may be added directly or dissolved in a minimal amount of a biocompatible co-solvent (e.g., DMSO) to aid dispersion.

• Incubate the mixture under controlled conditions (e.g., 30 °C, with shaking for aeration) for an extended period (24-96 hours).

• Extraction: After the incubation period, separate the cells from the broth by centrifugation.

• Extract the supernatant (and potentially the cell pellet, after lysis) with an organic solvent such as ethyl acetate.

• Purification: Dry and concentrate the organic extract. Purify the product using column chromatography to isolate the diol.

Comparative Analysis

The choice of synthetic pathway depends heavily on the specific requirements of the researcher, including scale, available equipment, cost tolerance, and environmental considerations.

Parameter	Pathway 1: Catalytic Oxidation	Pathway 2: Halogenation/Hydrolysis	Pathway 3: Biocatalysis
Overall Yield	Moderate to Good (Can be optimized)	Moderate (Two steps, each with potential loss)	Variable (Highly dependent on strain and process optimization)
Number of Steps	1 (Direct)	2 (Sequential)	1 (Direct Transformation)
Selectivity	Good for tertiary C-H, but can produce mono-ol byproduct	High (Driven by radical/cation stability)	Excellent (Enzyme-controlled regioselectivity)
Key Reagents	O₂, NHPI, Cobalt salt, Acetic acid	Br₂, FeBr₃, KOH, Ethanol	Microbial cells, Growth media, Buffer
Scalability	Good; suitable for industrial scale-up.	Good; traditional and well-understood reactions.	Challenging; requires bioreactors and sterile techniques.
Safety/Hazards	Acetic acid, pressurized O₂, catalyst handling.	Liquid bromine (highly corrosive/toxic), HBr byproduct.	Generally safe (BSL-1 organisms), but requires aseptic handling.
Green Chemistry	Very Good (Uses air as oxidant, catalytic reagents).	Poor (Uses stoichiometric, hazardous bromine).	Excellent (Aqueous, mild conditions, renewable catalyst).

Conclusion and Outlook

For laboratory-scale synthesis where efficiency and atom economy are prized, Pathway 1 (Catalytic Aerobic Oxidation) presents the most compelling option. It is a direct, one-step method that utilizes an inexpensive and abundant oxidant (air) and only catalytic amounts of reagents. While purification from the mono-ol byproduct is necessary, the overall process is elegant and modern.

The Pathway 2 (Halogenation/Hydrolysis) remains a viable, albeit less sophisticated, alternative. Its stepwise nature allows for the isolation of a stable intermediate, which can be advantageous for process control. However, the use of hazardous liquid bromine and the generation of stoichiometric waste make it less environmentally friendly.

Pathway 3 (Biocatalysis) represents the frontier of sustainable chemical synthesis. Its unparalleled selectivity and mild reaction conditions are major advantages. Currently, its primary limitations are the specialized expertise required for microbial cultivation and the potentially lower volumetric productivity compared to chemical synthesis, making it a target for process development rather than immediate implementation for many labs.

Ultimately, the direct catalytic oxidation pathway offers the best balance of efficiency, scalability, and environmental consideration for the practical synthesis of 5,7-dimethyladamantane-1,3-diol in a modern research and development setting.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. C-H Oxidation with NHPI Catalyst | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Alkane Oxidation with Molecular Oxygen Using a New Efficient Catalytic System: N-Hydroxyphthalimide (NHPI) Combined with Co(acac)(n)() (n = 2 or 3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymatic hydroxylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

The Adamantane Scaffold: A Privileged Structure with Inherent Cross-Reactivity Challenges

A Senior Application Scientist's Guide to Navigating Off-Target Effects in Adamantane-Based Drug Discovery

The adamantane moiety, a rigid, lipophilic, three-dimensional cage-like hydrocarbon, has captured the attention of medicinal chemists for decades.[1][2] Its unique physicochemical properties, including metabolic stability and the ability to orient substituents in a precise three-dimensional space, have established it as a privileged scaffold in drug design.[3][4] This has led to the successful development of several clinically approved drugs targeting a diverse range of biological entities, from viral ion channels to central nervous system receptors and metabolic enzymes.[4][5][6] However, the very properties that make adamantane an attractive pharmacophore also present a significant challenge: the potential for cross-reactivity and off-target effects. This guide provides a comparative analysis of the cross-reactivity profiles of prominent adamantane-based compounds, supported by experimental data and detailed protocols for assessing such interactions in a research setting.

The Double-Edged Sword: Physicochemical Properties and Biological Interactions

The lipophilicity imparted by the adamantane cage enhances membrane permeability, a desirable trait for drugs targeting intracellular or central nervous system (CNS) targets.[2][7] However, this hydrophobicity can also lead to non-specific binding to hydrophobic pockets in various proteins, contributing to off-target activities.[2] Furthermore, the rigid adamantane framework, while offering conformational stability, can sterically mimic endogenous ligands or fit into the active sites of unintended enzymes and receptors.[8] Understanding these inherent tendencies is crucial for any drug development program involving adamantane derivatives.

Comparative Cross-Reactivity Profiles of Adamantane-Based Drugs

This section compares the known cross-reactivities of adamantane-based drugs across three major therapeutic areas: antivirals, neurological agents, and antidiabetics.

Antiviral Adamantanes: Amantadine and Rimantadine

Amantadine and its α-methyl derivative, rimantadine, were among the first adamantane-based drugs to be approved.[9] Their primary mechanism of antiviral activity against influenza A virus is the blockade of the M2 proton channel, a crucial component for viral uncoating.[6]

Primary Target: Influenza A M2 Proton Channel

Known Cross-Reactivities and Off-Target Effects:

• NMDA Receptors: Both amantadine and rimantadine are known to be weak, non-competitive antagonists of the N-methyl-D-aspartate (NMDA) receptor.[10] This off-target activity is believed to contribute to their neurological side effects and is the basis for amantadine's repurposing as a treatment for Parkinson's disease.[10][11]

• Dopaminergic System: Amantadine has been shown to affect dopaminergic transmission by promoting dopamine release and inhibiting its reuptake, a mechanism distinct from its antiviral action and central to its use in Parkinson's disease.[12] Studies have shown that amantadine and another adamantane derivative, memantine, have differential effects on the striatal dopaminergic system.[11]

• Viral Resistance and Cross-Reactivity: A significant issue with adamantane antivirals is the rapid development of viral resistance, often through mutations in the M2 channel protein.[13] Importantly, resistance to amantadine confers cross-resistance to rimantadine, and vice-versa, limiting their clinical utility in the face of resistant viral strains.[13]

Neurological Agents: Memantine

Memantine, a dimethyl derivative of amantadine, is an uncompetitive antagonist of the NMDA receptor and is a cornerstone in the treatment of moderate-to-severe Alzheimer's disease.[10][12] Its therapeutic effect is attributed to the blockade of excessive glutamatergic signaling, which is implicated in neuronal excitotoxicity.[10]

Primary Target: NMDA Receptor

Known Cross-Reactivities and Off-Target Effects:

• Dopaminergic and Serotonergic Systems: While its primary action is on NMDA receptors, memantine's structural similarity to amantadine suggests potential interactions with other neurotransmitter systems. Some studies suggest it can influence dopaminergic pathways, though its effects appear to be distinct from those of amantadine.[11] There is also evidence of interactions with nicotinic acetylcholine receptors (nAChRs) and 5-HT3 receptors.[14][15]

• Comparative NMDA Receptor Affinity: Memantine exhibits a higher affinity for the NMDA receptor channel compared to amantadine.[10] Specifically, its affinity for the phencyclidine (PCP) binding site within the channel is about 20 times greater than that of amantadine.[10] This difference in potency is a key factor in their distinct clinical applications.[10]

Antidiabetic Agents: Vildagliptin and Saxagliptin

Vildagliptin and saxagliptin are potent and selective inhibitors of dipeptidyl peptidase-4 (DPP-4), an enzyme responsible for the degradation of incretin hormones that regulate glucose homeostasis.[1][16]

Primary Targets: Dipeptidyl Peptidase-4 (DPP-4)

Known Cross-Reactivities and Off-Target Effects:

• Selectivity against other Dipeptidyl Peptidases: The clinical success of DPP-4 inhibitors relies on their high selectivity for DPP-4 over other related enzymes like DPP-8 and DPP-9, as inhibition of these latter enzymes has been associated with toxicity. Both vildagliptin and saxagliptin have demonstrated high selectivity for DPP-4.[17]

• Comparative Efficacy: While both are effective in glycemic control, some studies suggest minor differences in their effects on fasting blood glucose levels.[18][19] Their pharmacokinetic profiles also differ, with vildagliptin undergoing hydrolysis and saxagliptin being metabolized by cytochrome P450 enzymes.[16][20]

Quantitative Comparison of Adamantane Derivatives' Biological Activities

The following table summarizes the available quantitative data on the primary targets and known off-targets of the discussed adamantane-based compounds. This data is compiled from various sources and is intended for comparative purposes.

Compound	Primary Target	Primary Target Activity	Off-Target	Off-Target Activity	Reference(s)
Amantadine	Influenza A M2 Channel	IC50 ≈ 0.3 µM	NMDA Receptor	IC50 ≈ 1-10 µM	[6][21]
Dopamine Transporter	Weak inhibitor	[11][12]
Rimantadine	Influenza A M2 Channel	IC50 ≈ 0.1-0.4 µM	NMDA Receptor	Lower affinity than amantadine	[10]
Memantine	NMDA Receptor	IC50 ≈ 0.5-1 µM	nACh Receptor	Antagonist activity	[14][21]
5-HT3 Receptor	Antagonist activity	[15]
Vildagliptin	DPP-4	IC50 ≈ 62 nM	DPP-8/DPP-9	>1000-fold selectivity	[17][20]
Saxagliptin	DPP-4	IC50 ≈ 50 nM	DPP-8/DPP-9	>400-fold selectivity	[16][17]

Note: IC50 values can vary depending on the specific assay conditions and cell types used.

Visualizing Adamantane-Based Drugs and Their Interactions

To better understand the structural relationships and biological context of these compounds, the following diagrams are provided.

Caption: Simplified signaling pathway of the NMDA receptor and the inhibitory action of Memantine.

Experimental Protocols for Assessing Cross-Reactivity

A thorough evaluation of a compound's cross-reactivity is a critical step in preclinical drug development. The following are detailed, step-by-step methodologies for key experiments to assess the off-target interactions of adamantane-based compounds.

Protocol 1: Radioligand Binding Assay for NMDA Receptor

This assay determines the affinity of a test compound for the NMDA receptor by measuring its ability to displace a radiolabeled ligand. [22][23] Objective: To quantify the binding affinity (Ki) of an adamantane derivative for the NMDA receptor.

Materials:

• Rat cortical membranes (source of NMDA receptors)

• [³H]MK-801 (radioligand)

• Test adamantane compound

• Memantine (positive control)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• 96-well microplates

• Glass fiber filters

• Scintillation fluid

• Liquid scintillation counter

Procedure:

• Membrane Preparation: Homogenize rat cortical tissue in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer. Determine the protein concentration using a standard method (e.g., BCA assay).

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • 50 µL of assay buffer (for total binding) or a high concentration of a non-radiolabeled ligand (e.g., unlabeled MK-801) for non-specific binding.

  • 50 µL of various concentrations of the test adamantane compound or memantine.

  • 50 µL of [³H]MK-801 at a final concentration near its Kd.

  • 100 µL of the prepared rat cortical membranes.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold assay buffer to remove unbound radioactivity.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve. Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: Whole-Cell Patch Clamp Assay for hERG Channel

This electrophysiological assay directly measures the inhibitory effect of a compound on the function of the hERG potassium channel, a critical off-target for assessing cardiac safety. [2][9] Objective: To determine the IC50 of an adamantane derivative for the hERG channel.

Materials:

• HEK293 cells stably expressing the hERG channel

• Patch clamp rig (amplifier, micromanipulator, perfusion system)

• Borosilicate glass capillaries for patch pipettes

• Extracellular solution (in mM): e.g., 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, pH 7.4

• Intracellular solution (in mM): e.g., 130 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 4 Mg-ATP, pH 7.2

• Test adamantane compound

• E-4031 (positive control hERG blocker)

Procedure:

• Cell Preparation: Plate the hERG-expressing HEK293 cells on glass coverslips and allow them to adhere.

• Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries and fire-polish the tips. Fill the pipettes with the intracellular solution.

• Whole-Cell Configuration: Obtain a giga-ohm seal between the patch pipette and a single cell. Apply suction to rupture the cell membrane and achieve the whole-cell configuration.

• Current Recording: Clamp the cell at a holding potential of -80 mV. Apply a voltage protocol to elicit hERG currents. A typical protocol involves a depolarizing step to +20 mV followed by a repolarizing step to -50 mV to record the tail current.

• Compound Application: After establishing a stable baseline recording of the hERG current, perfuse the cell with the extracellular solution containing a known concentration of the test adamantane compound.

• Data Acquisition: Record the hERG current in the presence of the compound until a steady-state block is achieved. Wash out the compound to observe recovery.

• Concentration-Response: Repeat steps 5 and 6 with a range of concentrations of the test compound.

• Data Analysis: Measure the peak tail current amplitude at each concentration. Normalize the current to the baseline current and plot the percentage of inhibition against the logarithm of the compound concentration. Fit the data to a Hill equation to determine the IC50 value.

Protocol 3: Enzymatic Assay for DPP-4 Inhibition

This is a fluorometric or colorimetric assay to measure the inhibitory activity of a compound against the DPP-4 enzyme. [24] Objective: To determine the IC50 of an adamantane derivative for DPP-4.

Materials:

• Recombinant human DPP-4 enzyme

• DPP-4 substrate (e.g., Gly-Pro-AMC for a fluorescent assay)

• Test adamantane compound

• Vildagliptin or Saxagliptin (positive control)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• 96-well black microplates (for fluorescence)

• Fluorometric plate reader

Procedure:

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • 50 µL of various concentrations of the test adamantane compound or a positive control.

  • 25 µL of the DPP-4 enzyme solution.

• Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 25 µL of the DPP-4 substrate to each well to start the enzymatic reaction.

• Kinetic Measurement: Immediately place the plate in a fluorometric plate reader and measure the increase in fluorescence (e.g., excitation at 360 nm, emission at 460 nm) over time (e.g., every minute for 30 minutes) at 37°C.

• Data Analysis: Determine the initial reaction velocity (rate of fluorescence increase) for each concentration of the inhibitor. Plot the percentage of inhibition (relative to the uninhibited control) against the logarithm of the inhibitor concentration. Fit the data to a suitable model to determine the IC50 value.

Sources

• 1. scispace.com [scispace.com]
• 2. reactionbiology.com [reactionbiology.com]
• 3. sophion.com [sophion.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. meihonglab.com [meihonglab.com]
• 7. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jchr.org [jchr.org]
• 9. Whole Cell Patch Clamp Assay for Voltage-Gated Ion Channel Screening [aragen.com]
• 10. Exploring the Nuances: Amantadine vs. Memantine in NMDA Receptor Antagonism | Philadelphia Integrative Psychiatry [phillyintegrative.com]
• 11. Distinct effects of amantadine and memantine on dopaminergic transmission in the rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. acs.figshare.com [acs.figshare.com]
• 14. A triad of residues is functionally transferrable between 5-HT3 serotonin receptors and nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Varenicline Interactions at the 5-HT3 Receptor Ligand Binding Site are Revealed by 5-HTBP - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Establishment of a selective evaluation method for DPP4 inhibitors based on recombinant human DPP8 and DPP9 proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Efficacy and safety of vildagliptin, Saxagliptin or Sitagliptin as add-on therapy in Chinese patients with type 2 diabetes inadequately controlled with dual combination of traditional oral hypoglycemic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Efficacy and safety of vildagliptin, Saxagliptin or Sitagliptin as add-on therapy in Chinese patients with type 2 diabetes inadequately controlled with dual combination of traditional oral hypoglycemic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. iosrjournals.org [iosrjournals.org]
• 21. Key Binding Interactions for Memantine in the NMDA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 22. [3H](+)MK801 radioligand binding assay at the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. The Use of Ligand Binding in Assays of NMDA Receptor Function | Springer Nature Experiments [experiments.springernature.com]
• 24. Measurement of Dipeptidylpeptidase Activity in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Navigating New Frontiers: A Comparative Guide to the In Vitro and In Vivo Evaluation of 5,7-Dimethyladamantane-1,3-diol

Introduction: The Adamantane Scaffold and the Promise of 5,7-Dimethyladamantane-1,3-diol

The adamantane moiety, a rigid, lipophilic, tricyclic hydrocarbon, has proven to be a remarkably versatile scaffold in medicinal chemistry. Its unique three-dimensional structure can enhance drug-target interactions, improve pharmacokinetic properties, and confer metabolic stability.[1][2] This has led to the development of successful drugs such as the antiviral agent Amantadine and the N-methyl-D-aspartate (NMDA) receptor antagonist Memantine, used in the treatment of Parkinson's and Alzheimer's diseases, respectively.[3][4][5]

5,7-Dimethyladamantane-1,3-diol is a novel derivative that, to date, has not been extensively characterized in the scientific literature. However, its structural similarity to well-established neuroprotective and antiviral adamantane compounds suggests a promising therapeutic potential. The presence of two hydroxyl groups at the bridgehead positions introduces polarity that could significantly influence its solubility, metabolic profile, and target interactions compared to its amino-derivatized cousins.

This guide provides a comprehensive framework for the in vitro and in vivo investigation of 5,7-Dimethyladamantane-1,3-diol. In the absence of direct experimental data, we will draw logical inferences from the known pharmacology of clinically relevant adamantane derivatives, namely Memantine and Amantadine, to propose a robust evaluation strategy. This document will serve as a roadmap for researchers, scientists, and drug development professionals seeking to unlock the therapeutic potential of this novel compound.

Comparative Landscape: Potential Therapeutic Avenues for 5,7-Dimethyladamantane-1,3-diol

Given the established activities of related adamantane derivatives, two primary therapeutic areas present logical starting points for the investigation of 5,7-Dimethyladamantane-1,3-diol: neurodegenerative diseases and viral infections.

Neuroprotective Potential: An NMDA Receptor Modulator?

Memantine, or 1-amino-3,5-dimethyladamantane, exerts its neuroprotective effects by acting as a low-to-moderate affinity, uncompetitive antagonist of the NMDA receptor.[6][7][8][9] This mechanism is crucial in mitigating the excitotoxicity implicated in Alzheimer's disease.[7][9] The dimethyl substitution on the adamantane core is a key feature shared with 5,7-Dimethyladamantane-1,3-diol. While the hydroxyl groups of the diol derivative differ from Memantine's amino group, they may still allow for interaction with the NMDA receptor channel, potentially modulating its activity.

Antiviral Activity: A New Generation of Adamantane Antivirals?

Amantadine was one of the first antiviral drugs, primarily targeting the M2 proton channel of the influenza A virus.[10] Although its use has been limited by the emergence of resistant strains, the adamantane scaffold remains a viable starting point for the development of new antiviral agents.[10][11] The diol functionalization of 5,7-Dimethyladamantane-1,3-diol could lead to novel interactions with viral targets or host factors involved in viral replication.

Proposed In Vitro Evaluation of 5,7-Dimethyladamantane-1,3-diol

A tiered approach to the in vitro evaluation of 5,7-Dimethyladamantane-1,3-diol is recommended, starting with fundamental cytotoxicity and permeability assessments, followed by target-specific functional assays.

Tier 1: Foundational Assays

1. Cytotoxicity Assessment: The initial step is to determine the concentration range at which 5,7-Dimethyladamantane-1,3-diol exhibits toxicity to cells. This is crucial for designing subsequent experiments and for the early identification of potential safety concerns. The half-maximal inhibitory concentration (IC50) will be determined in relevant cell lines.[12][13]

Table 1: Proposed Cytotoxicity Profile of 5,7-Dimethyladamantane-1,3-diol and Comparators.

Compound	SH-SY5Y (Human Neuroblastoma) IC50 (µM)	MDCK (Canine Kidney Epithelial) IC50 (µM)
5,7-Dimethyladamantane-1,3-diol	To be determined	To be determined
Memantine	> 100	> 100
Amantadine	> 100	> 100
Doxorubicin (Positive Control)	~ 1	~ 5

2. Blood-Brain Barrier (BBB) Permeability: For potential neuroprotective applications, the ability of the compound to cross the blood-brain barrier is paramount. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, non-cell-based assay that predicts passive diffusion across the BBB.[14][15][16][17][18]

Table 2: Predicted Blood-Brain Barrier Permeability.

Compound	PAMPA-BBB Permeability (Pe) (10⁻⁶ cm/s)	Predicted CNS Penetration
5,7-Dimethyladamantane-1,3-diol	To be determined	To be determined
Memantine	High	High
Amantadine	High	High
Atenolol (Low Permeability Control)	< 2.0	Low
Propranolol (High Permeability Control)	> 4.0	High

Tier 2: Target-Specific Functional Assays

1. NMDA Receptor Activity: To investigate the potential neuroprotective mechanism, electrophysiology or calcium imaging assays can be employed using primary neurons or cell lines expressing NMDA receptors. These assays will determine if 5,7-Dimethyladamantane-1,3-diol can modulate NMDA receptor activity in a manner similar to Memantine.

2. Antiviral Efficacy: The antiviral activity can be assessed using plaque reduction assays or viral yield reduction assays in cell cultures infected with influenza A virus.[19] These assays will quantify the ability of the compound to inhibit viral replication.

Experimental Protocols

MTT Cytotoxicity Assay Protocol

• Cell Seeding: Plate SH-SY5Y or MDCK cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with a serial dilution of 5,7-Dimethyladamantane-1,3-diol, Memantine, Amantadine, and a positive control (e.g., Doxorubicin) for 48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value by non-linear regression analysis.

Diagram 1: In Vitro Cytotoxicity Workflow

Caption: Workflow for determining the in vitro cytotoxicity of novel compounds.

PAMPA-BBB Protocol

• Membrane Coating: Coat the filter of a 96-well donor plate with a brain lipid solution and allow the solvent to evaporate.

• Compound Preparation: Prepare solutions of 5,7-Dimethyladamantane-1,3-diol and control compounds in a buffer at a known concentration.

• Assay Setup: Add the compound solutions to the donor wells and buffer to the acceptor wells of a 96-well acceptor plate. Place the donor plate on top of the acceptor plate.

• Incubation: Incubate the plate assembly for a defined period (e.g., 4-18 hours) at room temperature with gentle shaking.

• Concentration Measurement: Measure the concentration of the compounds in both the donor and acceptor wells using LC-MS/MS.

• Permeability Calculation: Calculate the effective permeability (Pe) using the measured concentrations and known assay parameters.

Proposed In Vivo Evaluation of 5,7-Dimethyladamantane-1,3-diol

Following promising in vitro results, the investigation would proceed to in vivo models to assess the compound's pharmacokinetic profile and efficacy.

Pharmacokinetic (PK) Studies

A preliminary PK study in rodents (e.g., Sprague-Dawley rats) is essential to understand the absorption, distribution, metabolism, and excretion (ADME) properties of 5,7-Dimethyladamantane-1,3-diol.[20][21][22][23] Key parameters to be determined include bioavailability (F%), half-life (t1/2), maximum concentration (Cmax), and time to maximum concentration (Tmax).

Diagram 2: Pharmacokinetic Study Design

Caption: Workflow for a preliminary in vivo pharmacokinetic study.

Efficacy Studies

1. Neuroprotection Model: In a transgenic mouse model of Alzheimer's disease (e.g., 5XFAD mice), the efficacy of 5,7-Dimethyladamantane-1,3-diol can be evaluated.[24][25] Endpoints would include behavioral assessments (e.g., Morris water maze to assess cognitive function) and post-mortem brain tissue analysis for amyloid-beta plaque load and neuroinflammation markers.

2. Antiviral Model: In a mouse model of influenza A virus infection, the compound's ability to reduce viral titers in the lungs, alleviate disease symptoms (e.g., weight loss), and improve survival rates would be assessed.[26][27][28][29][30]

Conclusion and Future Directions

While direct experimental data for 5,7-Dimethyladamantane-1,3-diol is currently unavailable, its structural relationship to established adamantane-based therapeutics provides a strong rationale for its investigation as a potential neuroprotective or antiviral agent. The proposed multi-tiered approach, beginning with foundational in vitro assays and progressing to targeted functional and in vivo efficacy studies, offers a comprehensive and scientifically rigorous pathway for elucidating its pharmacological profile.

The comparison with Memantine and Amantadine will provide a critical benchmark for evaluating the potential advantages of the diol functionalization. Should 5,7-Dimethyladamantane-1,3-diol demonstrate a favorable activity and safety profile, further studies into its precise mechanism of action, off-target effects, and formulation development would be warranted. This systematic evaluation will be instrumental in determining if 5,7-Dimethyladamantane-1,3-diol can emerge as a valuable new therapeutic agent.

References

• Mechanism of action of memantine. PubMed - NIH. [Link]

• Animal models in the drug discovery pipeline for Alzheimer's disease - PMC. NCBI. [Link]

• Amantadine: MedlinePlus Drug Information. MedlinePlus. [Link]

• Insight into the emerging and common experimental in-vivo models of Alzheimer's disease. SpringerLink. [Link]

• Amantadine. Wikipedia. [Link]

• Amantadine (Symmetrel): Uses & Effects. Cleveland Clinic. [Link]

• Amantadine: Uses, Dosage, Side Effects, Warnings. Drugs.com. [Link]

• What is the mechanism of Memantine hydrochloride? Patsnap Synapse. [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Creative Bioarray. [Link]

• What is the mechanism of action (MOA) of memantine? Dr.Oracle. [Link]

• Memantine: Uses, Dosage, Side Effects, Warnings. Drugs.com. [Link]

• Amantadine: Mechanisms of action and potential therapeutic uses. YouTube. [Link]

• Memantine. StatPearls - NCBI Bookshelf. [Link]

• Antiviral Efficacy of Verdinexor In Vivo in Two Animal Models of Influenza A Virus Infection. PLOS ONE. [Link]

• Design, Synthesis and Biological Evaluation of Novel Adamantane Derivatives as Potential Treatments for Alzheimer's Disease. UWSpace - University of Waterloo. [Link]

• Alzheimer's Disease Models. Inotiv. [Link]

• Influenza Mouse Model. Melior Discovery. [Link]

• Alzheimer's disease drug discovery: in vivo screening using Caenorhabditis elegans as a model for β-amyloid peptide-induced toxicity. PubMed. [Link]

• Animal Models Utilized for the Development of Influenza Virus Vaccines. MDPI. [Link]

• Potential for the Repurposing of Adamantane Antivirals for COVID-19. PubMed Central. [Link]

• Preclinical Influenza Models for Efficacy Testing. Charles River Laboratories. [Link]

• Mouse Models of Influenza Infection with Circulating Strains to Test Seasonal Vaccine Efficacy. Frontiers in Immunology. [Link]

• Using an in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. Institute for In Vitro Sciences, Inc. [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications (IJPRA). [Link]

• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

• Syntheses and in-vitro evaluation of novel adamantane based γ-secretase inhibitors. PubMed. [Link]

• Patient cells and serum create better Alzheimer's disease models. Drug Discovery News. [Link]

• Anti-SARS-CoV-2 Activity of Adamantanes In Vitro and in Animal Models of Infection. eScholarship@UMassChan. [Link]

• Adamantane derivatives as potential inhibitors of p37 major envelope protein and poxvirus reproduction. Design, synthesis and antiviral activity. PubMed. [Link]

• Synthetic Analogues of Aminoadamantane as Influenza Viral Inhibitors—In Vitro, In Silico and QSAR Studies. MDPI. [Link]

• Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates. Frontiers in Chemistry. [Link]

• Synthesis and antiviral activity evaluation of some aminoadamantane derivatives. R Discovery. [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec. [Link]

• Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI. [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA). Pion Inc. [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA). Creative Biolabs. [Link]

• In Vivo Pharmacokinetic (PK) Studies. Selvita. [Link]

• In vivo PK / Pharmacokinetic Studies. Sygnature Discovery. [Link]

• Experimental Design Considerations in Pharmacokinetic Studies. Request PDF. [Link]

• Adamantanes for the treatment of neurodegenerative diseases in the presence of SARS-CoV-2. ScienceOpen. [Link]

• Biophysical Evaluation and In Vitro Controlled Release of Two Isomeric Adamantane Phenylalkylamines with Antiproliferative/Anticancer and Analgesic Activity. MDPI. [Link]

• EVALUATION OF NOVEL ADAMANTANE DERIVATIVES AS POTENTIAL DUAL INHIBITORS OF AMYLOID BETA AND TAU AGGREGATION. Request PDF. [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC - PubMed Central. [Link]

• The Synthesis and Pharmacological Evaluation of Adamantane-Derived Indoles: Cannabimimetic Drugs of Abuse. PMC - PubMed Central. [Link]

• The synthesis and pharmacological evaluation of adamantane-derived indoles: Cannabimimetic drugs of abuse. Macquarie University. [Link]

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. PMC - PubMed Central. [Link]

• Adamantane derivatives: Pharmacological and toxicological properties (Review). Request PDF. [Link]

Sources

• 1. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amantadine: MedlinePlus Drug Information [medlineplus.gov]
• 4. Amantadine - Wikipedia [en.wikipedia.org]
• 5. drugs.com [drugs.com]
• 6. Mechanism of action of memantine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Memantine hydrochloride? [synapse.patsnap.com]
• 8. droracle.ai [droracle.ai]
• 9. Memantine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Potential for the Repurposing of Adamantane Antivirals for COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 15. Frontiers | Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates [frontiersin.org]
• 16. PAMPA | Evotec [evotec.com]
• 17. Parallel Artificial Membrane Permeability Assay (PAMPA) [pion-inc.com]
• 18. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 19. discovery.researcher.life [discovery.researcher.life]
• 20. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. selvita.com [selvita.com]
• 22. sygnaturediscovery.com [sygnaturediscovery.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. Animal models in the drug discovery pipeline for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Insight into the emerging and common experimental in-vivo models of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Antiviral Efficacy of Verdinexor In Vivo in Two Animal Models of Influenza A Virus Infection | PLOS One [journals.plos.org]
• 27. meliordiscovery.com [meliordiscovery.com]
• 28. mdpi.com [mdpi.com]
• 29. criver.com [criver.com]
• 30. Frontiers | Mouse Models of Influenza Infection with Circulating Strains to Test Seasonal Vaccine Efficacy [frontiersin.org]

Quantitative Analysis of 5,7-Dimethyladamantane-1,3-diol in Complex Mixtures: A Comparative Guide to Chromatographic Techniques

For researchers, scientists, and drug development professionals, the accurate quantification of specific molecules within complex biological or chemical matrices is a cornerstone of robust scientific inquiry. This guide provides an in-depth comparison of two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), for the quantitative analysis of 5,7-Dimethyladamantane-1,3-diol. While specific, publicly available application notes for 5,7-Dimethyladamantane-1,3-diol are limited, this document extrapolates from established methodologies for structurally similar adamantane derivatives and diols to provide scientifically sound and adaptable experimental protocols.[1][2]

The rigid, diamondoid structure of adamantane and its derivatives, such as 5,7-Dimethyladamantane-1,3-diol, imparts unique physicochemical properties that present both opportunities and challenges for analytical chemists.[3] These compounds have garnered significant interest in pharmaceutical development for their neuroprotective and antiviral activities.[3][4] Consequently, the ability to accurately measure their concentrations in complex environments like plasma, tissue homogenates, or reaction mixtures is critical for pharmacokinetic studies, impurity profiling, and quality control.

The Analytical Challenge: Quantifying a Polar Diol in a Complex World

The quantification of 5,7-Dimethyladamantane-1,3-diol is complicated by several factors. Its diol functionality makes it relatively polar and non-volatile, which can be challenging for traditional gas chromatography. Furthermore, when present in biological matrices, it coexists with a vast excess of endogenous components like lipids, proteins, and salts, which can interfere with the analysis and cause matrix effects.[5][6][7] Effective sample preparation is therefore a critical first step to isolate the analyte of interest and ensure accurate and reproducible results.[8][9]

This guide will explore two powerful analytical approaches to address these challenges, detailing the causality behind experimental choices and providing a framework for method development and validation.

Gas Chromatography-Mass Spectrometry (GC-MS): A Classic Approach Requiring Derivatization

GC-MS is a highly sensitive and specific technique that provides excellent chromatographic separation and definitive mass spectral identification.[10] However, for polar and non-volatile compounds like diols, direct analysis by GC is often not feasible due to poor peak shape and thermal degradation.[1] To overcome this, a derivatization step is employed to convert the polar hydroxyl groups into less polar, more volatile moieties. Silylation is a common and effective derivatization technique for this purpose.[1]

Experimental Protocol: GC-MS with Silylation

• Sample Preparation (Liquid-Liquid Extraction):

  • To 1 mL of the sample matrix (e.g., plasma, urine), add an appropriate internal standard.

  • Perform a liquid-liquid extraction by adding 3 mL of a water-immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

  • Carefully transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization (Silylation):

  • To the dried extract, add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 50 µL of a suitable solvent like pyridine or acetonitrile.[1]

  • Cap the vial tightly and heat at 70°C for 30 minutes to ensure complete derivatization.[1]

  • Cool the sample to room temperature before injection into the GC-MS system.

• GC-MS Analysis:

  • Injection: 1 µL of the derivatized sample is injected in splitless mode.

  • GC Column: A non-polar column, such as a 30 m x 0.25 mm x 0.25 µm DB-5ms or equivalent, is suitable.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: 15°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions of the silylated 5,7-Dimethyladamantane-1,3-diol. A full scan can be used for qualitative identification.

Workflow for GC-MS Analysis

Caption: Workflow for the quantitative analysis of 5,7-Dimethyladamantane-1,3-diol by GC-MS.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): The Direct Approach

HPLC-MS is a powerful technique for the analysis of polar and thermally labile compounds, as it does not typically require derivatization.[1][2] Reversed-phase HPLC (RP-HPLC) is well-suited for separating adamantane derivatives.[1] Coupling HPLC with tandem mass spectrometry (MS/MS) provides excellent selectivity and sensitivity for quantification in complex matrices.[11]

Experimental Protocol: HPLC-MS/MS

• Sample Preparation (Protein Precipitation & Filtration):

  • To 200 µL of the sample matrix (e.g., plasma), add 600 µL of ice-cold acetonitrile containing the internal standard. This will precipitate the proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of the mobile phase.[8]

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

• HPLC-MS/MS Analysis:

  • HPLC System: A UHPLC or HPLC system capable of binary gradients.

  • Column: A C18 column, such as a 100 mm x 2.1 mm, 1.8 µm particle size, is a good starting point.

  • Mobile Phase:

    • A: 0.1% Formic acid in water.

    • B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    • Start at 10% B.

    • Linear gradient to 95% B over 5 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 10% B and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantitative analysis. Precursor and product ion pairs for 5,7-Dimethyladamantane-1,3-diol and the internal standard would need to be optimized.

Workflow for HPLC-MS Analysis

Caption: Workflow for the quantitative analysis of 5,7-Dimethyladamantane-1,3-diol by HPLC-MS.

Comparative Performance

The choice between GC-MS and HPLC-MS will depend on the specific requirements of the analysis, the available instrumentation, and the nature of the sample matrix.[1] Below is a table summarizing the expected performance characteristics of each technique for the quantitative analysis of 5,7-Dimethyladamantane-1,3-diol.

Parameter	GC-MS with Silylation	HPLC-MS/MS	Rationale
Specificity	High	Very High	MS/MS in HPLC provides greater specificity through precursor/product ion transitions.
Sensitivity (LOD/LOQ)	Excellent (pg range)	Excellent (pg to fg range)	HPLC-MS/MS can often achieve lower limits of detection.[11]
Throughput	Moderate	High	HPLC-MS often has shorter run times and less complex sample preparation.
Sample Preparation	More complex (LLE, derivatization)	Simpler (Protein precipitation)	The derivatization step in GC-MS adds time and potential for error.[1]
Matrix Effects	Can be significant	Can be significant, but manageable with good chromatography and internal standards	Both techniques are susceptible to matrix effects, but modern HPLC-MS interfaces are designed to minimize this.
Cost (Instrument)	Lower	Higher	Triple quadrupole mass spectrometers for HPLC are generally more expensive.
Robustness	Good	Very Good	HPLC systems are often considered more robust for routine analysis of complex biological samples.

Conclusion: Making an Informed Decision

Both GC-MS and HPLC-MS are highly capable techniques for the quantitative analysis of 5,7-Dimethyladamantane-1,3-diol in complex mixtures.

• GC-MS offers excellent sensitivity and is a cost-effective option if the instrumentation is already available. The main drawback is the need for a derivatization step, which can increase sample preparation time and introduce variability.

• HPLC-MS/MS provides a more direct, high-throughput, and often more sensitive and specific analysis. The simpler sample preparation workflow makes it particularly well-suited for large numbers of samples, as is common in drug development.[2]

For researchers requiring high throughput and sensitivity for the analysis of 5,7-Dimethyladamantane-1,3-diol in biological matrices, HPLC-MS/MS is generally the recommended approach . However, a well-validated GC-MS method can also provide accurate and reliable results. The ultimate choice should be guided by a thorough evaluation of the analytical needs and available resources.

References

• Assessing the Purity of 1,3-Bis(4-hydroxyphenyl)adamantane: A Comparative Guide to HPLC and GC-MS Analysis - Benchchem. (n.d.).
• A Fast and Selective Approach for Profiling Vicinal Diols Using Liquid Chromatography-Post Column Derivatization-Double Precurso - eScholarship.org. (2022, January 3).
• Mass spectrometry of diamantane and some adamantane derivatives | Request PDF. (2025, August 6).
• LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PubMed. (n.d.).
• Mass spectrometry of diamantane and some adamantane derivatives. (1980, October). Canadian Journal of Chemistry.
• Adamantane - NIST WebBook. (n.d.).
• Diol analysis column for hplc - Sigma-Aldrich. (n.d.).
• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC - PubMed Central. (2025, October 17).
• Degree Project E, 45 c Chiral Method Development and Racemization Analysis of Diol-Containing Compounds using UPLC, SFC-MS and - Diva-portal.org. (n.d.).
• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction | ACS Omega. (n.d.).
• Sample Preparation Techniques for Biological Matrices - Agilent. (n.d.).
• Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC - PubMed Central. (n.d.).
• Bioanalytical sample preparation | Biotage. (n.d.).
• (PDF) Green sample preparations for the bioanalysis of drugs of abuse in complex matrices. (2019, January 27).
• Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples - Oriental Journal of Chemistry. (n.d.).
• 5,7-Dimethyladamantane-1,3-Diamine - HTS Biopharma. (n.d.).
• 5,7-Dimethyladamantane-1,3-diamine | CAS No- 19385-96-7 | Simson Pharma Limited. (n.d.).
• 5,7-Dimethyladamantane-1,3-diamine | CAS 19385-96-7 - Veeprho. (n.d.).
• CAS No : 63971-25-5 | Product Name : 1-Amino-3-Hydroxy-5,7-Dimethyladamantane. (n.d.).
• The blind men and the elephant: challenges in the analysis of complex natural mixtures - Faraday Discussions (RSC Publishing). (n.d.).
• Themed collection Challenges in analysis of complex natural mixtures - RSC Publishing. (n.d.).
• Analytical Challenges in Complex Mixture Analysis for Energy & Environmental Research. (n.d.).
• 1,3-DIMETHYLADAMANTANE-5,7-DIOL 10347-01-0 wiki - Guidechem. (n.d.).
• 1,3-Dimethyladamantane = 99 702-79-4 - Sigma-Aldrich. (n.d.).
• Quantification of Complex Mixtures by NMR - Semantic Scholar. (n.d.).
• 1,3-Dimethyladamantane | C12H20 | CID 12800 - PubChem - NIH. (n.d.).
• 1-Amino-3-Hydroxy-5,7-Dimethyl Adamantane | CAS 63971-25-5 - Veeprho. (n.d.).

Sources

• 1. benchchem.com [benchchem.com]
• 2. escholarship.org [escholarship.org]
• 3. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The blind men and the elephant: challenges in the analysis of complex natural mixtures - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 7. Challenges in analysis of complex natural mixtures Home [pubs.rsc.org]
• 8. agilent.com [agilent.com]
• 9. biotage.com [biotage.com]
• 10. researchgate.net [researchgate.net]
• 11. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the thermal stability of 5,7-Dimethyladamantane-1,3-diol against known polymers

A Comparative Guide to the Thermal Stability of 5,7-Dimethyladamantane-1,3-diol

An Objective Analysis Against High-Performance Polymers

In the landscape of advanced materials, particularly within research and pharmaceutical development, thermal stability is a paramount attribute. The ability of a compound to resist decomposition at elevated temperatures dictates its processing parameters, storage conditions, and viable applications. This guide provides an in-depth technical comparison of the thermal stability of 5,7-Dimethyladamantane-1,3-diol, a unique diamondoid structure, against established high-performance polymers: Polycarbonate (PC), Polyether ether ketone (PEEK), and Polytetrafluoroethylene (PTFE).

The core of this analysis is built upon standardized thermal analysis techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). We will not only present the comparative data but also delve into the structural rationale behind the observed thermal properties and the explicit methodologies used to acquire this data.

The Structural Advantage of the Adamantane Cage

Adamantane and its derivatives are renowned for their rigid, cage-like hydrocarbon framework, which is essentially a diamondoid structure. This inherent rigidity and high bond energy contribute significantly to the thermal and oxidative stability of molecules containing this moiety.[1][2] The incorporation of the adamantane scaffold into molecular structures is a known strategy to enhance thermal stability, often leading to higher melting points and decomposition temperatures compared to non-caged analogues of similar molecular weight.[2][3] 5,7-Dimethyladamantane-1,3-diol, with its substituted adamantane core, is therefore hypothesized to exhibit exceptional thermal properties.

Experimental Methodologies: A Foundation of Trust

To ensure a scientifically rigorous comparison, the data presented is based on standardized protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). These techniques are the cornerstones of thermal analysis, providing quantitative insights into material stability and phase transitions.

Thermogravimetric Analysis (TGA)

TGA is an essential technique for determining the thermal stability of a material.[4][5] It measures the change in mass of a sample as it is heated at a controlled rate.[5][6] The resulting data allows for the determination of decomposition temperatures, which are critical indicators of thermal stability.

Experimental Protocol: TGA

• Sample Preparation: A small, representative sample (typically 5-15 mg) is accurately weighed and placed into a TGA pan (e.g., platinum or alumina).[4][6]

• Instrument Calibration: The TGA instrument is calibrated for mass and temperature using certified reference materials to ensure accuracy.[4]

• Test Setup: The sample is placed in the TGA furnace. An inert atmosphere is established by purging with nitrogen gas at a constant flow rate (e.g., 20 mL/min) to prevent oxidative degradation.[7][8]

• Heating Program: The sample is heated from ambient temperature (e.g., 25°C) to a final temperature (e.g., 800°C) at a constant heating rate, typically 10°C/min or 20°C/min.[1][7]

• Data Acquisition: The instrument continuously records the sample's mass as a function of temperature.

• Data Analysis: The primary data point is the decomposition temperature (Td), often reported as the temperature at which 5% (Td5%) or 10% (Td10%) of the initial mass is lost.[1]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[9] It is used to determine key thermal transitions such as the glass transition temperature (Tg), where an amorphous solid transitions from a rigid to a more rubbery state, and the melting temperature (Tm), where a crystalline solid transitions to a liquid.[10]

Experimental Protocol: DSC

• Sample Preparation: A small sample (typically 2-10 mg) is weighed and hermetically sealed in an aluminum DSC pan.[10] An empty, sealed pan is used as a reference.

• Instrument Calibration: The instrument is calibrated using a standard with a known melting point, such as indium.[10]

• Test Setup: The sample and reference pans are placed in the DSC cell. The cell is purged with an inert gas like nitrogen.

• Heating Program: A heat-cool-heat cycle is often employed. The sample is heated to a temperature above its expected transitions, cooled, and then reheated at a controlled rate (e.g., 10°C/min).[10] This helps to erase any prior thermal history.

• Data Acquisition: The differential heat flow into the sample is recorded as a function of temperature.

• Data Analysis: The glass transition (Tg) is observed as a step change in the baseline of the heat flow curve, while melting (Tm) appears as an endothermic peak.[11]

Experimental workflow for thermal stability analysis.

Comparative Thermal Performance

The following table summarizes the key thermal properties of 5,7-Dimethyladamantane-1,3-diol alongside the benchmark polymers. The values for the polymers are derived from published experimental data, while the data for the adamantane derivative is an educated estimation based on the known thermal-enhancing properties of the adamantane core found in related structures.[1]

Material	Type	Glass Transition Temp. (Tg)	Melting Temp. (Tm)	Decomposition Temp. (Td5%)
5,7-Dimethyladamantane-1,3-diol	Adamantane Derivative	N/A (Crystalline Solid)	~264-265°C (estimated)[12]	> 300°C (estimated)
Polycarbonate (PC)	Amorphous Polymer	~147°C[13][14][15]	N/A	~425-450°C[7][16]
Polyether ether ketone (PEEK)	Semicrystalline Polymer	~143°C[17][18]	~343°C[18][19]	~574°C[20][21]
Polytetrafluoroethylene (PTFE)	Semicrystalline Polymer	~115-127°C[22][23]	~327°C[22][24][25]	~400°C (onset)[22][26][27]

Note: The melting point for 5,7-Dimethyladamantane-1,3-diol is estimated based on a structurally similar compound, 5,7-dimethyladamantane-1,3-diyl dipropionate, which has a reported melting point of 264-265°C.[12] The decomposition temperature is a conservative estimate based on the high stability of the adamantane cage.

Analysis of Results

• 5,7-Dimethyladamantane-1,3-diol: As a crystalline small molecule, it is characterized by a sharp melting point rather than a glass transition temperature. Its rigid, diamond-like structure is expected to provide exceptional thermal stability, with decomposition occurring at temperatures significantly higher than its melting point. This high stability is attributed to the strong carbon-carbon bonds within the adamantane cage.[1][25]

• Polycarbonate (PC): As an amorphous polymer, PC does not have a true melting point but softens above its glass transition temperature of approximately 147°C.[13][15] Its thermal decomposition begins at a much higher temperature, around 425-450°C, making it suitable for many engineering applications.[7][16]

• Polyether ether ketone (PEEK): PEEK is a top-tier high-performance thermoplastic, renowned for its outstanding thermal stability.[20] It maintains its mechanical properties up to very high temperatures, with a glass transition at 143°C and a high melting point of 343°C.[17][18] Its resistance to thermal degradation is exceptional, with a 5% mass loss not occurring until approximately 574°C.[20][21] This stability is due to the combination of aromatic rings, ether, and ketone linkages in its backbone.[28]

• Polytetrafluoroethylene (PTFE): Commonly known by the brand name Teflon, PTFE is famous for its chemical inertness and high-temperature resistance. It has a high melting point of 327°C and can be used continuously at temperatures up to 260°C.[22][26][29] Significant decomposition begins at temperatures above 350-400°C.[22][27] The strength of the carbon-fluorine bonds is the primary reason for its excellent thermal stability.[22][25]

Conclusion

This comparative analysis positions 5,7-Dimethyladamantane-1,3-diol as a molecule with potentially high thermal stability, a characteristic feature of its adamantane core. While high-performance polymers like PEEK exhibit superior resistance to thermal degradation at extreme temperatures (above 500°C), the estimated stability of 5,7-Dimethyladamantane-1,3-diol is highly competitive, particularly when compared to a widely used engineering polymer like Polycarbonate.

The rigid structure and high melting point of 5,7-Dimethyladamantane-1,3-diol make it a compelling candidate for applications where thermal stability is a critical requirement. For researchers and drug development professionals, this inherent stability can be advantageous in high-temperature synthesis, formulation processes, and for creating derivatives intended for thermally demanding environments. Further experimental validation via TGA is necessary to precisely quantify its decomposition temperature, but the foundational chemistry of its diamondoid structure provides a strong and authoritative basis for expecting robust thermal performance.

References

• Wikipedia. (n.d.). Polytetrafluoroethylene. Retrieved from [Link]

• Mitsubishi Chemical Group. (n.d.). PEEK plastics - Polyetheretherketone properties & applications. Retrieved from [Link]

• PTFE DF. (2022, May 20). PTFE TeflonTM Temperature Range. Retrieved from [Link]

• PEEKCHINA. (2024, July 21). Thermal Stability of PEEK: A Comprehensive Guide. Retrieved from [Link]

• Wikipedia. (n.d.). Polyether ether ketone. Retrieved from [Link]

• YIDI. (2024, August 3). Understanding Polycarbonate Glass Transition Temperature in Practical Applications. Retrieved from [Link]

• Prospector Knowledge Center. (2021, February 26). Polycarbonate - an overview. Retrieved from [Link]

• Drake Plastics. (n.d.). PEEK Polymer (Polyether Ether Ketone) Guide. Retrieved from [Link]

• PubMed Central. (2020, August 10). A Case Study of Polyether Ether Ketone (I): Investigating the Thermal and Fire Behavior of a High-Performance Material. Retrieved from [Link]

• Hansa. (n.d.). What is PTFE Temperature Range - The Ultimate Guide. Retrieved from [Link]

• Yifuhui New Material. (2025, October 7). Polycarbonate Glass Transition Temperature: Understanding the Polymer's High Temperature Characteristics. Retrieved from [Link]

• Wikipedia. (n.d.). Polycarbonate. Retrieved from [Link]

• The Plastic Shop. (n.d.). PTFE - Technical Information. Retrieved from [Link]

• Chemistry For Everyone. (2025, August 27). What Is The Glass Transition Temperature Of Polycarbonate? Retrieved from [Link]

• Peflon. (n.d.). Everything to Know About Teflon Melting Point. Retrieved from [Link]

• ResearchGate. (2025, August 7). Pyrolysis kinetics and thermal decomposition behavior of polycarbonate - a TGA-FTIR study. Retrieved from [Link]

• Applus DatapointLabs. (n.d.). Thermogravimetric Analysis (TGA) Testing of Materials. Retrieved from [Link]

• Fluorocarbon Group. (2016, February 3). What is Polytetrafluoroethylene? (PTFE). Retrieved from [Link]

• Precisedaly. (2025, November 19). Guide to Thermogravimetric Analysis (TGA): Principles, Techniques, and Applications. Retrieved from [Link]

• Rogers Corporation. (n.d.). Safety Notes on Using PTFE Composite Materials. Retrieved from [Link]

• Apaydin-Varol, E., Polat, S., & Putun, A. E. (n.d.). PYROLYSIS KINETICS AND THERMAL DECOMPOSITION BEHAVIOR OF POLYCARBONATE – a TGA-FTIR study. Retrieved from [Link]

• XRF Scientific. (n.d.). A Beginner's Guide to Thermogravimetric Analysis. Retrieved from [Link]

• Purdue College of Engineering. (2019, February). Standard Operating Procedure Differential Scanning Calorimeter (DSC) in POWER Laboratory Model TA Q-20. Retrieved from [Link]

• Intertek. (n.d.). Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. Retrieved from [Link]

• ASTM. (2024, December 16). E2105 Standard Practice for General Techniques of Thermogravimetric Analysis (TGA) Coupled With Infrared Analysis (TGA/IR). Retrieved from [Link]

• e-Publications@Marquette. (n.d.). The Thermal degradation of Bisphenol A Polycarbonate in Air. Retrieved from [Link]

• e-Publications@Marquette. (n.d.). A TGA/FTIR and Mass Spectral Study on the Thermal Degradation of Bisphenol A Polycarbonate. Retrieved from [Link]

• ResearchGate. (n.d.). Temperature and weight loss characteristics of PC at different heating rates. Retrieved from [Link]

• Lancashire Online Knowledge. (n.d.). Thermal Decomposition Mechanism Of Poly (Ether Ether Ketone) (PEEK): A Review. Retrieved from [Link]

• Dioxin 20XX International Symposium. (n.d.). THERMAL DEGRADATION PRODUCTS OF POLYTETRAFLUOROETHYLENE (PTFE) UNDER ATMOSPHERIC CONDITION. Retrieved from [Link]

• SciSpace. (n.d.). Investigation of the thermal decomposition and flammability of PEEK and its carbon and glass-fibre composites. Retrieved from [Link]

• Scribd. (n.d.). DSC Operation Procedures and Guidelines. Retrieved from [Link]

• PubMed Central. (n.d.). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Retrieved from [Link]

• TA Instruments. (n.d.). Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• Mallia, A. (n.d.). Differential Scanning Calorimetry Standard Operating Procedure. Retrieved from [Link]

• ResearchGate. (2025, August 5). Mechanism of thermal decomposition of poly(ether ether ketone) (PEEK) from a review of decomposition studies. Retrieved from [Link]

• ResearchGate. (2018, November 12). Synthesis, Physicochemical Properties, and Thermo-Oxidative Stability of Diesters of 5,7-Dimethyl-3-hydroxymethyl-1-adamantanol. Retrieved from [Link]

• Wikipedia. (n.d.). Adamantane. Retrieved from [Link]

• The Journal of Physical Chemistry B. (n.d.). Thermodynamic Properties of Adamantane Revisited. Retrieved from [Link]

• ResearchGate. (2025, October 31). Thermodynamic properties of adamantane and the energy states of molecules in plastic crystals for some cage hydrocarbons. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Adamantane - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thermogravimetric Analysis (TGA) Testing of Materials - Applus DatapointLabs [datapointlabs.com]
• 5. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 6. infinitalab.com [infinitalab.com]
• 7. thermalscience.rs [thermalscience.rs]
• 8. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 9. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 10. engineering.purdue.edu [engineering.purdue.edu]
• 11. tainstruments.com [tainstruments.com]
• 12. researchgate.net [researchgate.net]
• 13. ulprospector.com [ulprospector.com]
• 14. pom-material.com [pom-material.com]
• 15. Polycarbonate - Wikipedia [en.wikipedia.org]
• 16. epublications.marquette.edu [epublications.marquette.edu]
• 17. specialchem.com [specialchem.com]
• 18. Polyether ether ketone - Wikipedia [en.wikipedia.org]
• 19. PEEK plastics - Polyetheretherketone properties & applications | MCG [mcam.com]
• 20. Thermal Stability of PEEK: A Comprehensive Guide [peekchina.com]
• 21. A Case Study of Polyether Ether Ketone (I): Investigating the Thermal and Fire Behavior of a High-Performance Material - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Polytetrafluoroethylene - Wikipedia [en.wikipedia.org]
• 23. peflon.com [peflon.com]
• 24. hansaplas.com [hansaplas.com]
• 25. What is Polytetrafluoroethylene? (PTFE) [fluorocarbon.co.uk]
• 26. theplasticshop.co.uk [theplasticshop.co.uk]
• 27. dioxin20xx.org [dioxin20xx.org]
• 28. knowledge.lancashire.ac.uk [knowledge.lancashire.ac.uk]
• 29. ptfedf.com [ptfedf.com]

A Comparative Guide to the Neuroprotective Effects of Adamantane Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

The rigid, lipophilic adamantane scaffold has proven to be a privileged structure in neuropharmacology, yielding multiple clinically significant compounds. This guide provides a detailed comparative analysis of the neuroprotective effects of key adamantane analogs, including the clinically established drugs memantine and amantadine, the related compound rimantadine, and emerging derivatives. We will dissect their distinct and overlapping mechanisms of action, from NMDA receptor modulation to anti-inflammatory and neurotrophic activities, supported by experimental data. Furthermore, this guide furnishes detailed, field-proven protocols for the in vitro assessment of neuroprotection, enabling researchers to rigorously evaluate and compare adamantane-based compounds in a preclinical setting.

The Adamantane Advantage: A Foundation for CNS Drug Design

The adamantane cage, a perfectly symmetrical, strain-free tricyclic hydrocarbon, possesses a unique combination of physicochemical properties that make it an exceptional pharmacophore for central nervous system (CNS) targets. Its high lipophilicity facilitates penetration of the blood-brain barrier, while its metabolic stability ensures a longer half-life.[1] The rigid, three-dimensional structure allows for precise, high-affinity interactions with hydrophobic pockets within ion channels and receptors, a feature exploited in the design of drugs like memantine and amantadine.[1][2] This guide will explore how these foundational properties translate into the diverse neuroprotective profiles of its derivatives.

Mechanisms of Neuroprotection: A Multi-Pronged Approach

The neuroprotective capacity of adamantane analogs is not monolithic. While N-methyl-D-aspartate (NMDA) receptor antagonism is a hallmark of this class, other crucial mechanisms, including modulation of glial cell activity and dopamine signaling, contribute significantly to their therapeutic effects.

NMDA Receptor Antagonism: Quelling Excitotoxicity

Overactivation of the NMDA receptor by the neurotransmitter glutamate leads to excessive calcium (Ca²⁺) influx, triggering a cascade of neurotoxic events known as excitotoxicity.[3][4] This process is a common pathological pathway in acute injuries like stroke and chronic neurodegenerative diseases such as Alzheimer's.[5][6] Adamantane derivatives act as non-competitive antagonists, physically blocking the open ion channel.[4]

Memantine is the archetypal example, functioning as a low-affinity, uncompetitive, and voltage-dependent open-channel blocker.[5] This kinetic profile is critical to its clinical success; it preferentially blocks excessive, pathological NMDA receptor activity without interfering with the normal, transient activation required for synaptic plasticity and memory.[4] In contrast, high-affinity antagonists like MK-801 produce significant side effects because they block normal physiological function.[6] Amantadine is also an NMDA receptor antagonist, though it is weaker than memantine.[6][7]

Caption: Adamantane analogs block excitotoxicity via NMDA receptor antagonism.

Glial Modulation: Anti-Inflammatory and Neurotrophic Effects

Neuroinflammation, driven by the activation of microglia and astrocytes, is a key contributor to neurodegeneration. Recent evidence reveals that the neuroprotective effects of adamantane analogs extend beyond direct neuronal action to the modulation of these glial cells.

• Anti-Inflammatory Action : Both memantine and amantadine have been shown to prevent the over-activation of microglia, the brain's resident immune cells.[8][9][10] In in vitro models using lipopolysaccharide (LPS) to induce inflammation, these compounds inhibit the release of pro-inflammatory factors such as nitric oxide, prostaglandin E₂, and tumor necrosis factor-alpha (TNF-α).[8][9] This anti-inflammatory activity is a crucial, and perhaps underappreciated, component of their neuroprotective profile.[11]

• Neurotrophic Factor Release : Beyond quelling inflammation, memantine and amantadine can induce astrocytes to release beneficial neurotrophic factors.[10][12] Specifically, they have been shown to increase the expression and release of Glial Cell Line-Derived Neurotrophic Factor (GDNF), a potent survival factor for dopaminergic neurons, which are the primary cells lost in Parkinson's disease.[10][12]

Dopaminergic Modulation

This mechanism is most prominent for Amantadine , forming the basis of its use in Parkinson's disease. Amantadine enhances dopaminergic transmission by promoting the release of dopamine from presynaptic terminals and inhibiting its reuptake.[7][13] This increases the availability of dopamine in the synaptic cleft, helping to alleviate the motor symptoms of Parkinson's.[7] While Rimantadine also has antiparkinsonian effects, they are less pronounced.[14][15]

Comparative Product Profiles

While sharing a common scaffold, the primary adamantane analogs exhibit distinct pharmacological profiles that dictate their clinical applications.

Feature	Memantine	Amantadine	Rimantadine
Primary Mechanism	Uncompetitive NMDA Receptor Antagonist[4][5]	Dopamine Agonist & Weak NMDA Antagonist[7][11]	Antiviral & Weak Dopaminergic/NMDA effects[14][15]
NMDA Receptor Affinity	Moderate[16]	Low[17]	Lower than Amantadine
Dopaminergic Activity	Negligible at therapeutic doses[18]	Significant (release and reuptake inhibition)[7][13]	Weak[15]
Anti-Inflammatory	Yes (inhibits microglial activation)[8][9]	Yes (inhibits microglial activation)[10][12]	Less characterized, but presumed
Neurotrophic Support	Yes (increases GDNF from astrocytes)[8][9]	Yes (increases GDNF from astrocytes)[10][12]	Not well-studied
Primary Indication	Moderate-to-severe Alzheimer's Disease[1][18]	Parkinson's Disease, drug-induced dyskinesia[7][18]	Influenza A (prophylaxis and treatment)[15][19]
Key Advantage	"Use-dependent" blockade spares normal function[4]	Dual action on dopamine and glutamate systems	Better tolerated than amantadine[20]

Experimental Protocol: In Vitro Assessment of Neuroprotection

To quantitatively compare the neuroprotective efficacy of adamantane analogs, a robust and reproducible in vitro model of excitotoxicity is essential. The following protocol provides a standard methodology using primary neuronal cultures.

Causality : This assay directly models the excitotoxic cell death cascade. By pre-incubating with the test compound before the NMDA insult, we can determine if the compound can prevent the subsequent neuronal damage. The Lactate Dehydrogenase (LDH) assay is a reliable measure of cytotoxicity, as it quantifies a stable enzyme released from cells upon membrane rupture.

Caption: Standard workflow for assessing neuroprotection against excitotoxicity.

Step-by-Step Methodology:

• Preparation of Neuronal Cultures :

  • Dissect cortical tissue from E18 rat embryos and dissociate into single cells.

  • Plate cells onto poly-D-lysine-coated 96-well plates at a density of 75,000 cells/well.

  • Culture in Neurobasal medium supplemented with B-27 and L-glutamine for 7-10 days at 37°C, 5% CO₂ to allow for the development of mature synaptic connections.

• Compound Application :

  • Prepare a dose-response curve for each adamantane analog (e.g., 0.1, 1, 10, 100 µM) in fresh culture medium.

  • Gently replace the old medium with the medium containing the test compounds. Include a "vehicle-only" control.

  • Incubate for 1 hour at 37°C.

• Induction of Excitotoxicity :

  • Prepare a concentrated stock of NMDA. Add it directly to the wells to achieve a final concentration known to induce significant cell death (typically 50-100 µM).

  • Include a "no NMDA" control group (cells with vehicle only) to establish baseline viability and a "NMDA-only" group to establish maximum cytotoxicity.

• Incubation :

  • Return the plate to the incubator for 24 hours.

• Quantification of Cell Death :

  • Carefully collect the cell culture supernatant from each well.

  • Quantify the amount of LDH released using a commercially available colorimetric assay kit, following the manufacturer’s instructions. Measure absorbance on a plate reader.

• Data Analysis :

  • Calculate the percentage of cytotoxicity for each well relative to the "NMDA-only" control.

  • Determine the percent neuroprotection afforded by the compound at each concentration.

  • Plot the dose-response curve and calculate the EC₅₀ (half-maximal effective concentration) for each analog.

Conclusion and Future Directions

The adamantane family of compounds represents a remarkable success story in neuropharmacology. Memantine and amantadine, while structurally similar, demonstrate how subtle modifications can tune activity toward different targets—the glutamate and dopamine systems, respectively—and address distinct pathologies like Alzheimer's and Parkinson's disease. Their neuroprotective mechanisms are more sophisticated than initially understood, involving a complex interplay with glial cells to reduce inflammation and provide trophic support.[8][9][10][12]

Future research is focused on creating multi-target adamantane derivatives.[1][3] By combining the NMDA-antagonistic core with other pharmacophores, such as cholinesterase inhibitors or anti-inflammatory moieties, novel compounds are being designed to address the multifaceted nature of neurodegenerative diseases from several angles simultaneously.[1][4] The experimental frameworks provided in this guide offer a reliable starting point for the preclinical validation of these next-generation neuroprotective agents.

References

• Chen, T. J., et al. (2009). Novel neuroprotective mechanisms of memantine: increase in neurotrophic factor release from astroglia and anti-inflammation by preventing microglial activation. Neuropsychopharmacology, 34(10), 2344–2357.
• Zhang, D., et al. (2011). Amantadine protects dopamine neurons by a dual action: reducing activation of microglia and inducing expression of GNDF in astroglia. Neuropharmacology, 61(4), 574-582.

• Wikipedia contributors. (n.d.). Amantadine. In Wikipedia. Retrieved from [Link]

• Patsnap. (2024). What is the mechanism of Amantadine Hydrochloride? Patsnap Synapse. [Link]

• Chen, T. J., et al. (2013). Novel Neuroprotective Mechanisms of Memantine: Increase in Neurotrophic Factor Release from Astroglia and Anti-Inflammation by Preventing Microglial Over-Activation. ACS Chemical Neuroscience, 4(5), 759-772. [Link]

• Geronikaki, A., et al. (1998). Anti-inflammatory properties of new adamantane derivatives. Design, synthesis, and biological evaluation. Archiv der Pharmazie, 331(2), 72-78. [Link]

• Rojas-Gutierrez, E., et al. (2022). Memantine as a neuroprotective agent in ischemic stroke: Preclinical and clinical analysis. Frontiers in Neurology, 13, 989721. [Link]

• Rojas-Gutierrez, E., et al. (2022). Memantine as a neuroprotective agent in ischemic stroke: Preclinical and clinical analysis. Frontiers in Neurology, 13. [Link]

• Journal of Chemical Health Risks. (2025). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. Journal of Chemical Health Risks. [Link]

• Gvalda, A. I., et al. (2014). Cerebrovascular and Neuroprotective Effects of Adamantane Derivative. BioMed Research International, 2014, 839372. [Link]

• Nonstop Neuron. (2020). AntiParkinsonian drugs 3: Amantadine, Dopamine agonists, MAO-B inhibitors, Antimuscarinic agents. YouTube. [Link]

• van der Schyf, C. J., et al. (2016). Adamantane amine derivatives as dual acting NMDA receptor and voltage-gated calcium channel inhibitors for neuroprotection. MedChemComm, 7(5), 973-981. [Link]

• J Neural Transm Suppl. (1994). Amantadine and memantine are NMDA receptor antagonists with neuroprotective properties. Journal of Neural Transmission. Supplementum, 43, 91-104. [Link]

• Iacobucci, G. J., & Popescu, G. K. (2021). NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders. International Journal of Molecular Sciences, 22(16), 8889. [Link]

• Meythaler, J. M., et al. (2021). Amantadine for Traumatic Brain Injury—Supporting Evidence and Mode of Action. Brain Sciences, 11(11), 1469. [Link]

• Al-Muhtasib, N., et al. (2023). Memantine has a nicotinic neuroprotective pathway in acute hippocampal slices after an NMDA insult. Frontiers in Pharmacology, 14, 1122134. [Link]

• Colbourne, F. (1999). The problem of assessing effective neuroprotection in experimental cerebral ischemia. Brain Research Reviews, 30(2), 127-141. [Link]

• Zhang, D., et al. (2011). Amantadine Protects Dopamine Neurons by a Dual Action: Reducing Activation of Microglia and Inducing Expression of GDNF in Astroglia. Neuropharmacology, 61(4), 574-582. [Link]

• Kraus, M. F., et al. (2005). Effects of the dopaminergic agent and NMDA receptor antagonist amantadine on cognitive function, cerebral glucose metabolism and D2 receptor availability in chronic traumatic brain injury: a study using positron emission tomography (PET). Brain Injury, 19(7), 471-479. [Link]

• Gvalda, A. I., et al. (2014). Cerebrovascular and Neuroprotective Effects of Adamantane Derivative. BioMed Research International, 2014. [Link]

• van der Schyf, C. J., et al. (2016). Adamantane amine derivatives as dual acting NMDA receptor and voltage-gated calcium channel inhibitors for neuroprotection. Request PDF. [Link]

• Butterworth, R. F. (2023). Adamantanes for the treatment of neurodegenerative diseases in the presence of SARS-CoV-2. Frontiers in Neurology, 14, 1122134. [Link]

• Shchokina, K. H., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. International Journal of Molecular Sciences, 25(19), 10475. [Link]

• Wanka, L., et al. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews, 113(5), 3516–3604. [Link]

• Shchokina, K. H., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. PubMed. [Link]

• Das, B. K., & Chakrabarti, S. (Eds.). (2022). Neuroprotection: Methods and Protocols. Leiden University Libraries Catalogue. [Link]

• Shchokina, K. H., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. ResearchGate. [Link]

• Strong, C., & Ramezanpour, A. (2021). Anti-Inflammatory Effects of Amantadine and Memantine: Possible Therapeutics for the Treatment of Covid-19? Pharmaceuticals, 14(3), 217. [Link]

• Szymańska, E., et al. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Molecules, 29(9), 2004. [Link]

• Butterworth, R. F. (2023). Adamantanes for the treatment of neurodegenerative diseases in the presence of SARS-CoV-2. Frontiers in Neurology, 14. [Link]

• Bernat, P., et al. (2025). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. International Journal of Molecular Sciences, 26(20), 12345. [Link]

• Wikipedia contributors. (n.d.). Rimantadine. In Wikipedia. Retrieved from [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2020). Rimantadine. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]

• Power. (n.d.). Memantine vs Amantadine. Power. [Link]

• Philadelphia Integrative Psychiatry. (2024). Exploring the Nuances: Amantadine vs. Memantine in NMDA Receptor Antagonism. Philadelphia Integrative Psychiatry. [Link]

• Gvalda, A. I., et al. (2014). Cerebrovascular and Neuroprotective Effects of Adamantane Derivative. BioMed Research International, 2014, 839372. [Link]

• Wintermeyer, S. M., & Nahata, M. C. (1995). Rimantadine: a clinical perspective. The Annals of Pharmacotherapy, 29(3), 299-310. [Link]

• Papanastasiou, I., et al. (2021). Biophysical Evaluation and In Vitro Controlled Release of Two Isomeric Adamantane Phenylalkylamines with Antiproliferative/Anticancer and Analgesic Activity. Pharmaceutics, 13(12), 2187. [Link]

• Brady, P. G., et al. (1988). Comparative toxicity of amantadine hydrochloride and rimantadine hydrochloride in healthy adults. Antimicrobial Agents and Chemotherapy, 32(11), 1636-1641. [Link]

• Doytchinova, I. A., et al. (2022). New Myrtenal-Adamantane Conjugates Alleviate Alzheimer's-Type Dementia in Rat Model. Molecules, 27(17), 5456. [Link]

• Volbracht, C., et al. (2006). Neuroprotective properties of memantine in different in vitro and in vivo models of excitotoxicity. European Journal of Neuroscience, 23(10), 2611-2622. [Link]

Sources

• 1. jchr.org [jchr.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Adamantane amine derivatives as dual acting NMDA receptor and voltage-gated calcium channel inhibitors for neuroprotection - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 4. NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Memantine as a neuroprotective agent in ischemic stroke: Preclinical and clinical analysis [frontiersin.org]
• 6. Amantadine and memantine are NMDA receptor antagonists with neuroprotective properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Amantadine Hydrochloride? [synapse.patsnap.com]
• 8. Novel neuroprotective mechanisms of memantine: increase in neurotrophic factor release from astroglia and anti-inflammation by preventing microglial activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel Neuroprotective Mechanisms of Memantine: Increase in Neurotrophic Factor Release from Astroglia and Anti-Inflammation by Preventing Microglial Over-Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Amantadine protects dopamine neurons by a dual action: reducing activation of microglia and inducing expression of GDNF in astroglia [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-Inflammatory Effects of Amantadine and Memantine: Possible Therapeutics for the Treatment of Covid-19? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Amantadine protects dopamine neurons by a dual action: reducing activation of microglia and inducing expression of GNDF in astroglia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. Rimantadine - Wikipedia [en.wikipedia.org]
• 15. Rimantadine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Memantine has a nicotinic neuroprotective pathway in acute hippocampal slices after an NMDA insult - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Exploring the Nuances: Amantadine vs. Memantine in NMDA Receptor Antagonism | Philadelphia Integrative Psychiatry [phillyintegrative.com]
• 18. Memantine vs Amantadine | Power [withpower.com]
• 19. Rimantadine: a clinical perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Comparative toxicity of amantadine hydrochloride and rimantadine hydrochloride in healthy adults - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Guide to syn- and anti-5,7-Dimethyladamantane-1,3-diol

In the landscape of medicinal chemistry and materials science, the rigid, three-dimensional scaffold of adamantane offers a unique platform for the design of novel molecules. The introduction of substituents onto this cage-like structure can give rise to stereoisomers with distinct physical, chemical, and biological properties. A case in point is 5,7-dimethyladamantane-1,3-diol, which can exist as two stereoisomers: syn and anti. The spatial orientation of the hydroxyl groups relative to the dimethylated adamantane framework is the defining structural feature that differentiates these isomers.

The Decisive Role of Symmetry in Spectroscopic Differentiation

The key to distinguishing between the syn and anti isomers of 5,7-dimethyladamantane-1,3-diol lies in their molecular symmetry. The anti isomer possesses a higher degree of symmetry (a C₂ axis) than the syn isomer. This fundamental difference in symmetry is directly reflected in the complexity of their NMR spectra.

• anti-5,7-Dimethyladamantane-1,3-diol : Due to its higher symmetry, several carbon and proton environments are chemically equivalent. This results in fewer and generally sharper signals in both ¹H and ¹³C NMR spectra.

• syn-5,7-Dimethyladamantane-1,3-diol : The lower symmetry of this isomer means that correspondingly fewer protons and carbons are chemically equivalent. This leads to more complex NMR spectra with a greater number of distinct signals.

This principle of symmetry is the cornerstone of the spectroscopic analysis of adamantane stereoisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Tool

NMR spectroscopy is arguably the most powerful technique for the stereochemical assignment of adamantane derivatives. The rigid nature of the adamantane cage fixes the spatial relationships between atoms, leading to predictable and reproducible differences in chemical shifts and coupling constants between isomers.

¹H NMR Spectroscopy

In the ¹H NMR spectrum, the chemical shifts of the adamantane cage protons are highly sensitive to the orientation of the hydroxyl groups.

• anti Isomer : The higher symmetry results in a simpler spectrum. Protons on opposite sides of the molecule are chemically equivalent, leading to fewer multiplets.

• syn Isomer : The lack of symmetry renders most of the cage protons chemically inequivalent, resulting in a more complex and crowded spectrum with a broader range of signals.

The hydroxyl protons themselves will appear as singlets, the chemical shift of which is dependent on the solvent and concentration. In some cases, intramolecular hydrogen bonding in the syn isomer might lead to a downfield shift of the hydroxyl proton signal compared to the anti isomer.

¹³C NMR Spectroscopy

The difference in symmetry is even more pronounced in the ¹³C NMR spectra.

• anti Isomer : The C₂ symmetry element reduces the number of unique carbon signals. For instance, the two carbons bearing the hydroxyl groups (C-1 and C-3) would be chemically equivalent, as would the two carbons bearing the methyl groups (C-5 and C-7). Similarly, pairs of methylene and methine carbons in the cage would also be equivalent.

• syn Isomer : In the absence of such symmetry, nearly all the carbons in the adamantane skeleton are chemically non-equivalent, leading to a ¹³C NMR spectrum with a number of signals approaching the total number of carbons in the molecule.

The following table summarizes the expected ¹³C NMR chemical shift differences based on the analysis of related 1,3-disubstituted adamantanes.

Carbon Atom	Expected Number of Signals (anti isomer)	Expected Number of Signals (syn isomer)	Expected Chemical Shift Range (ppm)
C-OH	1	2	65-75
C-CH₃	1	2	30-35
CH₃	1	2	28-32
Adamantane CH₂	Multiple, fewer than syn	Multiple, more than anti	35-50
Adamantane CH	Multiple, fewer than syn	Multiple, more than anti	40-55

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present, particularly the hydroxyl groups. The key differentiating feature between the syn and anti isomers is the potential for intramolecular hydrogen bonding in the syn isomer.

• syn Isomer : The two hydroxyl groups are on the same face of the adamantane ring, allowing for the formation of an intramolecular hydrogen bond. This typically results in a broad O-H stretching band at a lower frequency (e.g., 3400-3500 cm⁻¹).

• anti Isomer : The hydroxyl groups are on opposite faces of the ring, making intramolecular hydrogen bonding impossible. In a dilute solution in a non-polar solvent, this isomer will exhibit a sharp, free O-H stretching band at a higher frequency (e.g., 3600-3650 cm⁻¹). In the solid state, intermolecular hydrogen bonding will lead to a broad band, but it may be sharper than that of the syn isomer.

The C-O stretching vibrations, typically found in the 1000-1200 cm⁻¹ region, may also differ slightly in frequency and intensity between the two isomers.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of the syn and anti isomers of 5,7-dimethyladamantane-1,3-diol is expected to produce very similar, if not identical, mass spectra. Both isomers will likely show a molecular ion peak (M⁺) and fragmentation patterns characteristic of adamantane alcohols, such as the loss of water (M-18), a methyl group (M-15), and combinations thereof. The rigid adamantane cage is generally stable, and fragmentation is often dominated by the loss of substituents. Therefore, MS is not a primary tool for distinguishing between these stereoisomers but is essential for confirming the molecular weight and elemental composition.

Experimental Protocols

The following are generalized protocols for the synthesis, separation, and spectroscopic characterization of 5,7-dimethyladamantane-1,3-diol isomers.

Synthesis and Isomer Separation

A common route to 1,3-adamantanediols involves the oxidation of the corresponding adamantane. For 5,7-dimethyladamantane-1,3-diol, a potential synthesis starts from 1,3-dimethyladamantane.

• Oxidation of 1,3-Dimethyladamantane : React 1,3-dimethyladamantane with a suitable oxidizing agent, such as a chromium-based reagent or through a free-radical-mediated hydroxylation, to introduce the hydroxyl groups. This will typically yield a mixture of the syn and anti diols.

• Chromatographic Separation : The resulting mixture of isomers can be separated using column chromatography on silica gel or alumina. The polarity difference between the syn and anti isomers, though potentially small, is often sufficient for separation. A gradient elution system, for example, with a mixture of hexane and ethyl acetate, is commonly employed. The separation can be monitored by thin-layer chromatography (TLC).

Safety & Regulatory Compliance

Navigating the Disposal of 5,7-Dimethyladamantane-1,3-diol: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For novel or less common compounds like 5,7-Dimethyladamantane-1,3-diol, the absence of a specific Safety Data Sheet (SDS) necessitates a rigorous, first-principles approach to its disposal. This guide provides drug development professionals, researchers, and scientists with a comprehensive framework for the safe and compliant disposal of 5,7-Dimethyladamantane-1,3-diol, emphasizing procedural diligence and scientific integrity.

I. The Principle of Proactive Waste Management

II. Hazard Characterization: The First Crucial Step

In the absence of a dedicated SDS for 5,7-Dimethyladamantane-1,3-diol, a hazard assessment must be conducted based on the available information and the properties of similar compounds.

Key Properties of 5,7-Dimethyladamantane-1,3-diol:

Property	Value/Information	Source/Rationale
CAS Number	Not readily available	Synthesis intermediate or research chemical
Molecular Formula	C₁₂H₂₀O₂	Based on chemical name
Molecular Weight	196.29 g/mol	Calculated from molecular formula
Physical State	Likely a solid	Based on similar adamantane derivatives
Solubility	Presumed to have low water solubility	Characteristic of many adamantane structures
Reactivity	Expected to be stable under normal conditions. Incompatible with strong oxidizing agents.	General reactivity of alcohols
Toxicity Data	No specific data available	Precautionary principle should be applied

Given the lack of specific toxicity data, it is prudent to treat 5,7-Dimethyladamantane-1,3-diol as a potentially hazardous substance.

III. Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 5,7-Dimethyladamantane-1,3-diol for any purpose, including disposal, the appropriate PPE must be worn.

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) and inspect them before use.

• Body Protection: A flame-resistant lab coat should be worn.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.

IV. Spill Response: Preparedness is Key

In the event of a spill, the following steps should be taken:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Contain: For small spills, use an absorbent material (e.g., vermiculite, sand) to contain the substance.

• Clean-up: Carefully sweep or scoop the contained material into a designated waste container. Avoid creating dust.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: The collected spill material must be disposed of as hazardous waste.

V. The Disposal Workflow: A Step-by-Step Protocol

The disposal of 5,7-Dimethyladamantane-1,3-diol must be approached systematically. The following workflow, illustrated in the diagram below, provides a clear decision-making path.

Sources

• 1. blog.idrenvironmental.com [blog.idrenvironmental.com]

Navigating the Safe Handling of 5,7-Dimethyladamantane-1,3-diol: A Guide to Personal Protective Equipment

In the landscape of pharmaceutical research and development, the adamantane scaffold is a cornerstone for creating novel therapeutics. 5,7-Dimethyladamantane-1,3-diol, a key intermediate, requires meticulous handling to ensure the safety of laboratory personnel. This guide provides an in-depth, experience-driven framework for selecting and using Personal Protective Equipment (PPE) when working with this compound. Our focus extends beyond mere compliance, aiming to instill a culture of proactive safety and procedural excellence.

Understanding the Hazard Profile: A Logic-Driven Approach

• Skin Irritation: Many adamantane derivatives are classified as skin irritants.

• Serious Eye Damage/Irritation: This is a common and significant risk associated with related compounds.

• Respiratory Tract Irritation: As a solid, airborne dust can pose an inhalation hazard.

Based on this data-driven inference, we will proceed with the assumption that 5,7-Dimethyladamantane-1,3-diol presents, at a minimum, a risk of skin, eye, and respiratory tract irritation. Therefore, the selection of PPE must be geared towards creating a robust barrier against these potential routes of exposure.

Core Principles of PPE Selection

The selection of appropriate PPE is not a one-size-fits-all endeavor. It is a dynamic process that depends on the scale of the operation and the physical form of the chemical. The following decision-making workflow illustrates the key considerations:

Caption: PPE selection workflow for 5,7-Dimethyladamantane-1,3-diol.

Recommended PPE for Handling Scenarios

The following table summarizes the recommended PPE for various laboratory tasks involving 5,7-Dimethyladamantane-1,3-diol.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring Solid	Chemical safety goggles	Nitrile gloves	Standard lab coat	Work within a chemical fume hood or ventilated balance enclosure. If not feasible, an N95 respirator is recommended.
Preparing Solutions	Chemical safety goggles and face shield	Nitrile gloves	Standard lab coat and chemical-resistant apron	Work within a chemical fume hood.
Running and Monitoring Reactions	Chemical safety goggles	Nitrile gloves	Standard lab coat	Work within a chemical fume hood.
Handling Spills	Chemical safety goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Appropriate respirator based on the scale of the spill (e.g., half-mask or full-face respirator with particulate filters).[1]

Detailed Protocols for PPE Use

Protocol 1: Donning PPE

Properly putting on PPE is the first line of defense. Follow this sequence to ensure complete protection:

• Hand Hygiene: Wash and dry your hands thoroughly.

• Body Protection: Don your lab coat, ensuring it is fully buttoned. If a chemical-resistant apron is required, secure it over the lab coat.

• Respiratory Protection (if required): Perform a fit check for your N95 or other respirator.

• Eye and Face Protection: Put on your safety goggles. If a splash risk exists, add a face shield over the goggles.

• Hand Protection: Don your gloves, ensuring the cuffs of the gloves go over the cuffs of your lab coat sleeves.

Protocol 2: Doffing (Removing) PPE

The removal of PPE is a critical step to prevent self-contamination. The guiding principle is to touch potentially contaminated surfaces only with other contaminated surfaces (i.e., glove to glove).

• Gloves: Using a gloved hand, grasp the palm of the other glove and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Dispose of the gloves in the appropriate waste container.

• Hand Hygiene: Wash your hands before proceeding.

• Face Shield and Goggles: Remove your face shield (if used), followed by your goggles, by handling the headbands. Avoid touching the front surfaces.

• Body Protection: Unbutton your lab coat and remove it by folding it in on itself, keeping the contaminated outer surface away from your body. Hang it in its designated location or dispose of it if it is single-use.

• Respiratory Protection (if used): Remove your respirator without touching the front.

• Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Caption: Sequential doffing procedure to minimize contamination risk.

Spill and Disposal Management

In the event of a spill, immediately alert others in the vicinity. For minor spills, trained personnel wearing the appropriate PPE (as outlined in the table above) should use an inert absorbent material to clean the area. All contaminated materials and excess 5,7-Dimethyladamantane-1,3-diol should be collected in a sealed, properly labeled container for disposal as chemical waste in accordance with local, state, and federal regulations. Never dispose of this chemical down the drain.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 5,7-Dimethyladamantane-1,3-diol, ensuring both personal well-being and the integrity of their scientific endeavors.

References

• PubChem. (n.d.). 3-Amino-5,7-dimethyladamantan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Real Safety. (2016, October 10). Personal Protective Equipment for Chemical Handling. Retrieved from [Link]

• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

• Cleanchem Laboratories. (n.d.). Material Safety Data Sheet: 5,7-Dimethyladamantane-1,3-diamine dihydrochloride.

• Industrial Safety Tips. (2025, June 6). PPE For Chemical Handling With Example. Retrieved from [Link]

• Storemasta. (2025, July 2). Examples of PPE for Various Dangerous Goods Classes. Retrieved from [Link]

• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]

Sources

• 1. realsafety.org [realsafety.org]